Cyclohex-4-ene-1,2-dicarboxylic acid

• CAS: 88-98-2

Core Science & Biosynthesis

cis-4-Cyclohexene-1,2-dicarboxylic acid synthesis methods

An In-depth Technical Guide to the Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Acid

Introduction: A Versatile Scaffold in Chemical Synthesis

cis-4-Cyclohexene-1,2-dicarboxylic acid is a significant dicarboxylic acid that serves as a versatile intermediate in the synthesis of a wide array of more complex molecules, including pharmaceuticals, resins, and plasticizers. Its molecular architecture, which features a cyclohexene ring functionalized with two cis-oriented carboxylic acid groups, provides a robust and stereochemically defined platform for further chemical elaboration. The primary and most efficient route to this compound involves a classic two-step synthesis: a [4+2] cycloaddition known as the Diels-Alder reaction, followed by the hydrolysis of the resulting cyclic anhydride. This guide provides a detailed exploration of this synthesis, focusing on the underlying mechanisms, field-proven experimental protocols, and critical analytical characterization.

Core Synthesis Strategy: The Diels-Alder/Hydrolysis Pathway

The most prevalent and pedagogically important synthesis of cis-4-cyclohexene-1,2-dicarboxylic acid is achieved through a sequential reaction pathway. The process begins with the formation of its anhydride intermediate, cis-4-cyclohexene-1,2-dicarboxylic anhydride, via a Diels-Alder reaction between 1,3-butadiene (the diene) and maleic anhydride (the dienophile). Subsequently, this anhydride intermediate is hydrolyzed to yield the target dicarboxylic acid.

For enhanced safety and practicality in a laboratory setting, the 1,3-butadiene, which is a gas at room temperature, is typically generated in situ. This is accomplished through the thermal decomposition of 3-sulfolene (also known as butadiene sulfone), a stable and odorless solid. This cheletropic reaction releases gaseous sulfur dioxide and 1,3-butadiene directly into the reaction mixture, where it is immediately consumed by the maleic anhydride present. This approach mitigates the handling difficulties associated with gaseous reagents and minimizes the formation of polymeric by-products.

Caption: Overall workflow for the two-step synthesis.

Mechanistic Insights: Causality Behind the Stereochemistry

A thorough understanding of the reaction mechanisms is paramount for optimizing the synthesis and appreciating its stereochemical outcome.

The Diels-Alder Reaction: A Concerted [4+2] Cycloaddition

The Diels-Alder reaction is a powerful tool in organic synthesis for forming six-membered rings. It is a pericyclic reaction, meaning it proceeds through a cyclic transition state without the formation of any intermediates. The reaction between 1,3-butadiene (the 4π-electron component) and maleic anhydride (the 2π-electron component) is a thermally allowed [4+2] cycloaddition.

The key mechanistic features are:

• Concerted Bond Formation: The two new carbon-carbon sigma bonds are formed simultaneously as electrons from the four pi orbitals of the diene and two pi orbitals of the dienophile reorganize in a cyclic manner.

• Stereospecificity: The stereochemistry of the dienophile is retained in the product. Maleic anhydride is a cis-alkene, which directly leads to the formation of a product where the two carboxyl-derived groups are on the same face of the newly formed ring, resulting in the cis-dicarboxylic anhydride.

• s-cis Conformation: The diene (1,3-butadiene) must adopt an s-cis conformation to allow for the proper orbital overlap required for the cycloaddition. The in situ generation from 3-sulfolene naturally produces the diene in the reactive s-cis form.

Caption: Mechanism of the Diels-Alder reaction.

Hydrolysis: Ring-Opening of the Anhydride

The second step is the hydrolysis of the anhydride to the dicarboxylic acid. This reaction is a classic example of nucleophilic acyl substitution.

• Nucleophilic Attack: A water molecule acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of the anhydride. This breaks the pi bond of the carbonyl group, forming a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the attacking water moiety to the anhydride oxygen.

• Ring Opening: The tetrahedral intermediate collapses, reforming the carbonyl double bond and cleaving the C-O bond within the anhydride ring. This results in the formation of the two carboxylic acid groups in a cis configuration.

Caption: Mechanism for the hydrolysis of the anhydride.

Experimental Protocols & Data

The following protocols are consolidated from reliable laboratory procedures and are designed to be self-validating through characterization of the intermediates and final product.

Part 1: Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Anhydride

This procedure details the Diels-Alder reaction to form the anhydride intermediate. The choice of xylene as a solvent is strategic; its boiling point is sufficiently high to facilitate the thermal decomposition of 3-sulfolene and promote the cycloaddition.

Materials:

• 3-Sulfolene (Butadiene sulfone)

• Maleic anhydride

• Xylene

• Petroleum ether

• 25-mL round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

Procedure:

• In a 25-mL round-bottom flask, combine 2.5 g of 3-sulfolene, 1.5 g of maleic anhydride, and 1 mL of xylene.

• Add a magnetic stir bar and fit the flask with a reflux condenser.

• Heat the mixture gently in a heating mantle. Once the solids dissolve, bring the mixture to a gentle reflux and maintain for 30 minutes. Causality: Vigorous heating should be avoided initially to prevent the gaseous butadiene from escaping before it can react.

• After the reflux period, remove the heat source and allow the reaction mixture to cool to room temperature.

• Dilute the mixture with 10 mL of xylene to ensure the product remains dissolved while hot.

• Transfer the warm solution to an Erlenmeyer flask. To induce crystallization, add 5 mL of petroleum ether and cool the flask in an ice bath. Causality: Petroleum ether is a non-polar solvent in which the more polar anhydride product is insoluble, thus promoting precipitation.

• Collect the white crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold petroleum ether to remove residual xylene and unreacted starting materials.

• Allow the crystals to air dry completely before proceeding to the next step or characterization.

Part 2: Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Acid

This procedure details the hydrolysis of the anhydride to the final dicarboxylic acid product.

Materials:

• cis-4-Cyclohexene-1,2-dicarboxylic anhydride (from Part 1)

• Deionized water

• Erlenmeyer flask

• Hot plate

Procedure:

• Place the anhydride synthesized in Part 1 into an Erlenmeyer flask.

• Add a sufficient amount of deionized water and heat the mixture on a hot plate until all the solid dissolves.

• Allow the solution to cool slowly to room temperature. Scratching the inside of the flask with a glass rod can help initiate crystallization.

• To maximize the yield, place the flask in an ice bath to complete the crystallization process.

• Collect the white crystals of cis-4-cyclohexene-1,2-dicarboxylic acid by vacuum filtration.

• Allow the crystals to air dry.

Data Presentation & Product Validation

A successful synthesis is validated by comparing the physical and spectral properties of the obtained products with established literature values.

Compound	Formula	Molar Mass ( g/mol )	Appearance	Reported Melting Point (°C)	Reported Yield (%)
Anhydride Intermediate	C₈H₈O₃	152.15	White Crystals	103–106	77–85
Final Product	C₈H₁₀O₄	170.17	White Crystals	165–170	67 (from anhydride)
Data compiled from sources.

Spectroscopic Analysis: The conversion of the anhydride to the dicarboxylic acid can be clearly monitored using IR spectroscopy.

• Anhydride: Characterized by two strong C=O stretching bands around 1850 cm⁻¹ and 1780 cm⁻¹, and a C-O-C stretch around 1240 cm⁻¹.

• Dicarboxylic Acid: Characterized by a very broad O-H stretching band from ~3300 to 2500 cm⁻¹ (due to hydrogen bonding) and a strong C=O stretch around 1700 cm⁻¹.

¹H and ¹³C NMR spectroscopy can confirm the structure and, importantly, the cis stereochemistry of the final product.

Safety & Handling

As a matter of professional practice, a thorough risk assessment is required before commencing any chemical synthesis.

• Fume Hood: This entire experiment must be conducted in a well-ventilated fume hood.

• 3-Sulfolene: Upon heating, it decomposes to release sulfur dioxide (SO₂), which is a toxic gas.

• Maleic Anhydride: It is corrosive, toxic, and moisture-sensitive. Avoid inhalation of dust and direct contact with skin.

• Xylene: This solvent is flammable.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a laboratory coat.

References

• Organic Syntheses. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, diethyl ester, cis-. Retrieved from [Link]

• StudyMoose. (2024, February 28). Synthesis and Analysis of 4-Cyclohexene-cis-1,2-dicarboxylic Anhydride: A Diels-Alder Reaction Investigation. Retrieved from [Link]

• Zhao, H. R., Wu, B. L., Li, X. L., Qin, M. R., & Cai, H. J. (2016). Preparation and Analysis of cis-Cyclohex-4-ene-1,2-dicarboxylic Acid via Diels-Alder Reaction: a Proposed Advanced Chemistry Experiment. University Chemistry, 31(8), 76-80. Retrieved from [Link]

• Study.com. (n.d.). Give the overall reaction(not mechanism) for the Diels-Alder reaction of butadiene with maleic anhydride. Retrieved from [Link]

• Odinity. (2013, November 18). DIELS-ALDER SYNTHESIS OF CYCLOHEX-4-ENE-1,2-CIS-DICARBOXYLIC ANHYDRIDE FROM BUTADIENE SULFONE AND MALEIC ANHYDRIDE. Retrieved from [Link]

• Edubirdie. (2020). DIELS-ALDER REACTION OF 1,3-BUTADIENE AND MALEIC ANHYDRIDE TO PRODUCE 4-CYCLOHEXENE-CIS-1,2-DICARBOXYLIC ACID. Retrieved from [Link]

• Unknown. (n.d.). Synthesis of 4-Cyclohexene-cis-dicarboxylic Acid Anhydride - (Diels-Alder Reaction). PDF document.

• ResearchGate. (2008). Practical Synthesis of Chiral cis- Cyclohex-4-ene-1,2-dicarboxylic Acid Derivatives by Utilizing (4S)-Isopropyl 1,3-thiazolidine-2-thione. Retrieved from [Link]

• CourseHero. (n.d.). Experiment #4. Retrieved from [Link]

• Alfred State. (n.d.). Preparation of 4-cyclohexene-cis-l. 2-dicarboxylic acid: Example of the Diels-Alder reaction. PDF document.

• News-Medical.Net. (2024, March 16). 1,3-Butadiene and Maleic Anhydride Reaction: A Brief Overview. Retrieved from [Link]

• Google Patents. (1957). US2794811A - Production of cis-cyclohexane-1, 2-dicarboxylic anhydride.

• ACS Publications. (2024). Cross-Linking Mechanism of the Butadiene–Maleic Anhydride Copolymerization. Retrieved from [Link]

• Filo. (n.d.). Consider the spectral data for 4-cyclohexene-cis-1,2-dicarboxylic acid. Retrieved from [Link]

physicochemical properties of Cyclohex-4-ene-1,2-dicarboxylic acid

An In-depth Technical Guide to the Physicochemical Properties of Cyclohex-4-ene-1,2-dicarboxylic Acid

Authored by a Senior Application Scientist

This guide provides a comprehensive exploration of Cyclohex-4-ene-1,2-dicarboxylic acid, a molecule of significant interest in synthetic chemistry. It serves as a vital precursor and building block in the creation of complex organic molecules, including pharmaceuticals and advanced polymer materials. Our focus will be primarily on the cis-isomer, which is more commonly synthesized and utilized due to its accessibility via the Diels-Alder reaction. We will delve into its structural characteristics, core physicochemical properties, spectroscopic profile, and the experimental methodologies crucial for its synthesis and characterization. This document is intended for researchers, chemists, and drug development professionals who require a deep, practical understanding of this versatile compound.

Molecular Structure and Stereochemistry

Cyclohex-4-ene-1,2-dicarboxylic acid is a dicarboxylic acid featuring a six-membered cyclohexene ring. The presence of two stereocenters at the C1 and C2 positions gives rise to distinct stereoisomers. The relative orientation of the two carboxylic acid groups—either on the same side (cis) or opposite sides (trans) of the ring—defines its fundamental isomeric forms.

The cis-isomer, formally named (1R,2S)-rel-Cyclohex-4-ene-1,2-dicarboxylic acid, is the most common form, readily synthesized from the hydrolysis of its corresponding anhydride. This stereospecificity is a direct outcome of the concerted [4+2] cycloaddition mechanism of the Diels-Alder reaction.

Caption: Stereoisomers of Cyclohex-4-ene-1,2-dicarboxylic acid.

Core Physicochemical Properties

The physical and chemical behaviors of this compound are dictated by its structure. The presence of two carboxylic acid groups makes it a diprotic acid capable of hydrogen bonding, which significantly influences its melting point and solubility. The cyclohexene ring provides a rigid scaffold that is leveraged in polymer and pharmaceutical synthesis.

A summary of its key properties, primarily for the cis-isomer, is presented below.

Property	Value	Source(s)
Molecular Formula	C₈H₁₀O₄
Molecular Weight	170.16 g/mol
Appearance	White crystalline powder
Melting Point	165-171 °C
Boiling Point	106-107 °C (at 0.1 Torr)
Density	~1.37 g/cm³ (Predicted)
Acidity (pKa)	pK₁: 3.89; pK₂: 6.79 (at 20 °C)
Solubility	Soluble in methanol; slightly soluble in acetone and water.

The two distinct pKa values are characteristic of a dicarboxylic acid where the deprotonation of the first carboxyl group electronically influences the acidity of the second, making it less acidic.

Spectroscopic Profile for Structural Elucidation

Spectroscopic analysis is fundamental for confirming the identity and purity of Cyclohex-4-ene-1,2-dicarboxylic acid. The key spectral features are outlined below.

• Infrared (IR) Spectroscopy : The IR spectrum is dominated by the carboxylic acid functional groups. A very broad absorption is expected in the 2500-3300 cm⁻¹ region, characteristic of the O-H stretching of a hydrogen-bonded carboxylic acid. A sharp, strong peak will appear around 1700 cm⁻¹ due to the C=O (carbonyl) stretching. A weaker C=C stretching absorption from the cyclohexene ring is typically observed near 1640 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR : The spectrum provides clear diagnostic signals. The olefinic protons (-CH=CH-) of the double bond typically appear as a multiplet around 5.7 ppm. The two methine protons (-CH(COOH)-) adjacent to the carboxyl groups are expected around 3.0-3.5 ppm. The four allylic protons (-CH₂-) on the ring will appear further upfield, typically between 2.2 and 2.8 ppm. The acidic carboxylic protons (-COOH) are often broad and can appear over a wide range (10-12 ppm), and their signal can be exchanged with D₂O.

  • ¹³C NMR : The ¹³C NMR spectrum is also highly informative. The carbonyl carbons of the carboxylic acids are the most deshielded, appearing around 175-180 ppm. The olefinic carbons are found in the 125-130 ppm region. The methine carbons attached to the carboxyl groups are expected around 40-45 ppm, and the allylic methylene carbons appear the most upfield, typically around 25-30 ppm. The number of unique signals can definitively confirm the cis stereochemistry due to the molecule's plane of symmetry.

• Mass Spectrometry (MS) : In mass spectrometry, the molecular ion peak [M]⁺ would be observed at m/z 170. Common fragmentation patterns may include the loss of water (m/z 152), the loss of a carboxyl group (m/z 125), and fragments characteristic of a retro-Diels-Alder reaction.

Synthesis, Reactivity, and Stability

Synthesis Pathway

The standard laboratory synthesis is a robust two-step process that serves as a classic example of a pericyclic reaction followed by hydrolysis.

• Diels-Alder Reaction : 1,3-Butadiene reacts with maleic anhydride (the dienophile) in a [4+2] cycloaddition to form cis-4-Cyclohexene-1,2-dicarboxylic anhydride. For safety and convenience, 1,3-butadiene is often generated in situ from the thermal decomposition of 3-sulfolene.

• Hydrolysis : The resulting anhydride is then hydrolyzed, typically by heating with water, which opens the anhydride ring to yield the final cis-dicarboxylic acid product.

Caption: Two-step synthesis of the target compound.

Reactivity and Stability

The compound's reactivity is centered around its two functional groups: the carboxylic acids and the carbon-carbon double bond.

• Carboxylic Acid Groups : These groups undergo typical reactions such as esterification with alcohols, amidation with amines, and reduction to diols.

• Alkene Group : The double bond can be hydrogenated to yield the corresponding saturated cis-cyclohexane-1,2-dicarboxylic acid, or it can undergo other electrophilic additions.

The dicarboxylic acid is a stable solid under normal laboratory conditions, suitable for long-term storage at room temperature in a dry environment. Its precursor, the anhydride, is sensitive to moisture and will readily hydrolyze if not stored in a desiccated environment. From a safety perspective, the compound is classified as an irritant to the skin, eyes, and respiratory system.

Experimental Protocols

Protocol 1: Two-Step Synthesis of cis-Cyclohex-4-ene-1,2-dicarboxylic Acid

This protocol is adapted from established laboratory procedures.

Part A: Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Anhydride

• Setup : In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 3-sulfolene (2.5 g), maleic anhydride (1.5 g), and xylene (2 mL).

• Reaction : Heat the mixture using a heating mantle to a gentle reflux. The solids will dissolve, and the solution will be heated at reflux for approximately 60 minutes. During this time, the 3-sulfolene decomposes to release 1,3-butadiene and sulfur dioxide gas (perform in a fume hood).

• Crystallization : Remove the heat source and allow the flask to cool towards room temperature.

• Isolation : To induce crystallization, add petroleum ether (5-10 mL) and cool the mixture in an ice bath.

• Filtration : Collect the white crystals of the anhydride product by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold petroleum ether and allow them to air dry.

Part B: Hydrolysis to the Dicarboxylic Acid

• Setup : Transfer the dried anhydride from Part A to a 100 mL Erlenmeyer flask.

• Hydrolysis : Add approximately 15-20 mL of deionized water and heat the mixture on a hot plate with stirring until all the solid has dissolved.

• Crystallization : Remove the flask from the heat and allow it to cool slowly to room temperature. Scratching the inside of the flask with a glass rod can help initiate crystallization.

• Isolation : Cool the flask in an ice bath to maximize crystal formation.

• Filtration : Collect the white crystals of cis-Cyclohex-4-ene-1,2-dicarboxylic acid by vacuum filtration. Allow the product to air dry completely. The expected melting point is in the range of 165-170 °C.

Protocol 2: Characterization by FTIR Spectroscopy (KBr Pellet Method)

• Sample Preparation : Grind a small amount (~1-2 mg) of the dried dicarboxylic acid product into a fine powder using an agate mortar and pestle.

• Mixing : Add approximately 100-150 mg of dry, spectroscopic grade potassium bromide (KBr) to the mortar and mix thoroughly with the sample.

• Pressing : Transfer the powder mixture to a KBr pellet press. Apply pressure according to the manufacturer's instructions (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

• Analysis : Carefully remove the pellet and place it in the sample holder of the FTIR spectrometer.

• Data Acquisition : Acquire the infrared spectrum, typically over the range of 4000-400 cm⁻¹.

Applications in Research and Drug Development

The unique structural features of Cyclohex-4-ene-1,2-dicarboxylic acid make it a valuable intermediate in several fields:

• Pharmaceutical Synthesis : It serves as a rigid scaffold for constructing complex molecular architectures. Its dicarboxylic acid functional groups provide convenient handles for elaboration into a wide range of derivatives, making it a key building block for active pharmaceutical ingredients (APIs). Dicarboxylic acid derivatives have shown promise in the development of anti-inflammatory and cardiovascular drugs.

• Polymer and Materials Science : It is used as a monomer in the production of polyesters and alkyd resins. The cyclohexene ring imparts rigidity and thermal stability to the resulting polymer backbone.

• Organic Synthesis : As a product of the versatile Diels-Alder reaction, it is a fundamental starting material for the synthesis of numerous other cyclic and bicyclic compounds.

Conclusion

cis-Cyclohex-4-ene-1,2-dicarboxylic acid is a compound whose physicochemical properties are well-defined and directly linked to its molecular structure. Its stereospecific synthesis via the Diels-Alder reaction, coupled with the reactivity of its dual functional groups, establishes it as a cornerstone intermediate for both academic research and industrial applications. A thorough understanding of its properties, spectroscopic signatures, and handling is essential for any scientist aiming to leverage its synthetic potential in drug discovery, materials science, and beyond.

References

• ChemBK. (2024). 4-Cyclohexene-1,2-dicarboxylic acid, cis-. Retrieved from [Link]

• Odinity. (2013). DIELS-ALDER SYNTHESIS OF CYCLOHEX-4-ENE-1. Retrieved from [Link]

• Stenutz. (n.d.). cis-cyclohex-4-ene-1,2-dicarboxylic acid. Retrieved from [Link]

• LookChem. (n.d.). Cas 88-98-2,cyclohex-4-ene-1,2-dicarboxylic acid. Retrieved from [Link]

• PubChem. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, cis-. Retrieved from [Link]

• NIST. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, di-(2-methylpropyl) ester. Retrieved from [Link]

• Alfred State. (n.d.). Preparation of 4-cyclohexene-cis-l. 2-dicarboxylic acid. Retrieved from [Link]

• Filo. (2025).

An In-Depth Technical Guide to the Crystal Structure Analysis of Cyclohex-4-ene-1,2-dicarboxylic Acid

This guide provides a comprehensive technical overview of the crystal structure analysis of cis-cyclohex-4-ene-1,2-dicarboxylic acid, a molecule of significant interest in organic synthesis and materials science. The insights presented herein are tailored for researchers, scientists, and drug development professionals, offering a detailed exploration of the experimental protocols and an in-depth analysis of the resulting crystal structure.

Introduction: The Significance of Structural Elucidation

cis-Cyclohex-4-ene-1,2-dicarboxylic acid serves as a versatile building block in the synthesis of a wide array of organic molecules, including pharmaceuticals and polymers.[1] Its molecular framework, featuring a cyclohexene ring and two carboxylic acid moieties in a cis configuration, imparts specific stereochemical properties that are crucial for its application in targeted synthesis. Understanding the three-dimensional arrangement of atoms in the solid state through single-crystal X-ray diffraction is paramount. This knowledge provides invaluable information on molecular conformation, intermolecular interactions, and packing efficiency, which directly influence the material's physical and chemical properties, such as solubility, melting point, and reactivity.

This guide will delve into the critical aspects of the crystal structure analysis of cis-cyclohex-4-ene-1,2-dicarboxylic acid, from the initial step of obtaining high-quality single crystals to the final detailed analysis of the crystal packing and intermolecular forces.

I. Experimental Methodology: A Self-Validating Workflow

The successful determination of a crystal structure relies on a meticulously executed and self-validating experimental workflow. Each step is designed to ensure the quality and reliability of the final structural model.

Crystal Growth: The Foundation of Quality Data

The journey to an accurate crystal structure begins with the growth of well-ordered, single crystals of suitable size and quality. For cis-cyclohex-4-ene-1,2-dicarboxylic acid, a common and effective method is slow evaporation from an aqueous solution.

Protocol for Crystal Growth:

• Synthesis: cis-Cyclohex-4-ene-1,2-dicarboxylic acid is typically synthesized via the hydrolysis of its corresponding anhydride, cis-4-cyclohexene-1,2-dicarboxylic anhydride. The anhydride is prepared through a Diels-Alder reaction between 1,3-butadiene and maleic anhydride.

• Dissolution: A saturated solution of the purified dicarboxylic acid is prepared in deionized water at a slightly elevated temperature to ensure complete dissolution.

• Slow Evaporation: The solution is filtered to remove any particulate matter and then allowed to stand undisturbed in a loosely covered container at room temperature. The slow evaporation of the solvent encourages the formation of large, well-defined crystals over several days.

• Crystal Selection: A single crystal with sharp edges and no visible defects is carefully selected for X-ray diffraction analysis.

The rationale behind this deliberate, slow crystallization process is to allow the molecules sufficient time to arrange themselves into a thermodynamically stable, highly ordered crystalline lattice, which is essential for obtaining high-resolution diffraction data.

Experimental workflow for crystal structure analysis.

X-ray Data Collection and Processing

The selected crystal is mounted on a goniometer and placed in a stream of cold nitrogen gas (173 K) on an X-ray diffractometer. The low temperature is crucial for minimizing thermal vibrations of the atoms, which sharpens the diffraction spots and leads to a more precise determination of atomic positions.

Data Collection Parameters:

• Instrument: A suitable single-crystal X-ray diffractometer equipped with a CCD or CMOS detector.

• X-ray Source: Graphite-monochromated Mo Kα radiation (λ = 0.71073 Å).

• Temperature: 173(2) K.

• Data Collection Strategy: A series of ω and φ scans are performed to collect a complete and redundant set of diffraction data.

The collected diffraction images are then processed, which involves integrating the intensities of the diffraction spots, correcting for experimental factors such as Lorentz and polarization effects, and applying an absorption correction.

Structure Solution and Refinement

The crystal structure is solved using direct methods, which are computational algorithms that phase the diffraction data to generate an initial electron density map. This map reveals the positions of the non-hydrogen atoms.

The initial structural model is then refined using a full-matrix least-squares method. This iterative process adjusts the atomic coordinates and displacement parameters to minimize the difference between the observed and calculated structure factors. Hydrogen atoms are typically located in the difference Fourier map and refined isotropically. The quality of the final refined structure is assessed by the R-factor, with a low value indicating a good agreement between the experimental data and the final model.

II. Crystallographic Data Summary

The crystal structure of cis-cyclohex-4-ene-1,2-dicarboxylic acid has been determined and redetermined at low temperature to provide a high-precision model. The key crystallographic data from the redetermination at 173 K are summarized in the table below.[2]

Parameter	Value
CCDC Deposition Number	150386
Empirical Formula	C₈H₁₀O₄
Formula Weight	170.16
Temperature	173(2) K
Wavelength	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/n
Unit Cell Dimensions	a = 10.358(2) Å, α = 90°
b = 5.6110(10) Å, β = 106.81(3)°
c = 13.565(3) Å, γ = 90°
Volume	753.6(3) ų
Z	4
Calculated Density	1.500 Mg/m³
Final R indices [I>2σ(I)]	R1 = 0.0415, wR2 = 0.1082
R indices (all data)	R1 = 0.0531, wR2 = 0.1153

III. In-Depth Structural Analysis

The crystal structure of cis-cyclohex-4-ene-1,2-dicarboxylic acid reveals key insights into its molecular conformation and the intermolecular interactions that govern its solid-state assembly.

Molecular Conformation

The cyclohexene ring adopts a half-chair conformation .[2] This is a common and energetically favorable conformation for cyclohexene and its derivatives. In this arrangement, four of the carbon atoms of the ring are coplanar, while the other two are displaced on opposite sides of this plane. This conformation minimizes both angle strain and torsional strain within the ring system.

The two carboxylic acid groups are in a cis relationship, meaning they are on the same side of the cyclohexene ring. This stereochemistry is a direct consequence of the Diels-Alder synthesis route used to prepare the precursor anhydride.

Intermolecular Interactions: The Role of Hydrogen Bonding

The crystal packing of cis-cyclohex-4-ene-1,2-dicarboxylic acid is dominated by a robust network of intermolecular hydrogen bonds.[2] Each molecule is linked to two neighboring molecules through pairs of O—H···O hydrogen bonds between the carboxylic acid groups.

This hydrogen bonding pattern creates a classic centrosymmetric dimer motif. Specifically, the carboxylic acid group of one molecule donates a hydrogen bond to the carbonyl oxygen of a neighboring molecule, and vice versa. This results in the formation of an eight-membered ring. These dimers then link together to form infinite chains that propagate through the crystal lattice.

Geometric Parameters of the Hydrogen Bonds:

D—H···A	d(D—H) / Å	d(H···A) / Å	d(D···A) / Å	<(DHA) / °
O(1)—H(1)···O(4)ⁱ	0.84	1.80	2.639(2)	177
O(3)—H(3)···O(2)ⁱⁱ	0.84	1.81	2.648(2)	176

(Symmetry codes: (i) -x+1/2, y+1/2, -z+1/2; (ii) -x+1, -y, -z+1)

The short donor-acceptor distances and the near-linear angles of these hydrogen bonds indicate that they are strong and highly directional, playing a crucial role in the stability and ordering of the crystal structure.

Hydrogen bonding interactions in the crystal structure.

IV. Conclusion

The crystal structure analysis of cis-cyclohex-4-ene-1,2-dicarboxylic acid provides a detailed atomic-level understanding of its solid-state architecture. The molecule adopts a half-chair conformation, and the crystal packing is primarily directed by strong intermolecular hydrogen bonds that form centrosymmetric dimers, which in turn assemble into infinite chains. This comprehensive structural knowledge is fundamental for rationalizing the physicochemical properties of this important synthetic intermediate and for designing new materials with tailored functionalities. The methodologies and analytical insights presented in this guide serve as a valuable resource for researchers in the fields of crystallography, organic chemistry, and drug development.

References

• PubChem. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, cis-. National Center for Biotechnology Information. Retrieved from [Link]

• Bolte, M., & Degen, A. (2000). Redetermination of cis-4-cyclohexene-1,2-dicarboxylic acid at 173 K.

• Cambridge Crystallographic Data Centre. (n.d.). CCDC 150386: Experimental Crystal Structure Determination. Retrieved from [Link]

• Bolte, M., & Degen, A. (2000). CCDC 150386: Experimental Crystal Structure Determination. Cambridge Structural Database. [Link]

Sources

• 1. 4-Cyclohexene-1,2-dicarboxylic acid, cis- | C8H10O4 | CID 504243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Deposit​ ​- The Cambridge Crystallographic Data Centre (CCDC) [ccdc.cam.ac.uk]

An In-depth Technical Guide to the Solubility of Cyclohex-4-ene-1,2-dicarboxylic Acid in Organic Solvents

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of cis-Cyclohex-4-ene-1,2-dicarboxylic acid (also known as cis-1,2,3,6-Tetrahydrophthalic acid). Designed for researchers, scientists, and professionals in drug development and materials science, this document delves into the theoretical principles governing its solubility, presents available qualitative data, and offers a detailed experimental protocol for quantitative determination. By grounding theoretical insights with practical, field-proven methodologies, this guide serves as an essential resource for effectively utilizing this compound in various solvent systems.

Introduction to Cyclohex-4-ene-1,2-dicarboxylic Acid

cis-Cyclohex-4-ene-1,2-dicarboxylic acid (C₈H₁₀O₄, Molar Mass: 170.16 g/mol ) is a dicarboxylic acid featuring a cyclohexene ring.[1] Its structure, containing both a non-polar hydrocarbon backbone and two highly polar carboxylic acid functional groups, results in complex solubility behavior that is critical to its application. This compound serves as a key monomer and building block in the synthesis of polymers, resins, plasticizers, and pharmaceutical intermediates.[2] Understanding its solubility is paramount for reaction kinetics, purification processes, formulation development, and material property optimization.

The presence of two carboxylic acid groups allows for strong intermolecular hydrogen bonding and imparts a distinct acidic character (pKa₁: 3.89, pKa₂: 6.79).[3] These functional groups are the primary drivers of its interaction with various organic solvents.

Caption: Molecular structure highlighting polar and non-polar regions.

The Theoretical Framework of Solubility

The solubility of a solute in a solvent is governed by the principle of "similia similibus solvuntur" or "like dissolves like." This means that substances with similar intermolecular forces are more likely to be soluble in one another. For Cyclohex-4-ene-1,2-dicarboxylic acid, the interplay between its polar and non-polar regions dictates its solubility profile.

2.1 Role of Polarity and Hydrogen Bonding

The two carboxylic acid groups make the molecule highly polar. These groups can act as both hydrogen bond donors (from the hydroxyl -OH) and hydrogen bond acceptors (at the carbonyl C=O).[4]

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents also have -OH groups and can readily engage in hydrogen bonding with the dicarboxylic acid. The strong solute-solvent interactions can overcome the solute-solute interactions (crystal lattice energy), leading to good solubility. This is supported by findings that the compound is soluble in methanol.[3][5]

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate): These solvents possess a dipole moment but lack an -OH group. They can act as hydrogen bond acceptors. While solubility is expected, it may be less pronounced than in protic solvents because the solvent cannot donate hydrogen bonds to stabilize the carboxylate anion. The compound has been described as slightly soluble in acetone.[2][6]

• Non-Polar Solvents (e.g., Hexane, Toluene): These solvents lack significant polarity and cannot form hydrogen bonds. The energy required to break the strong hydrogen bonds between the dicarboxylic acid molecules is not compensated by the weak van der Waals forces that would form between the solute and a non-polar solvent. Consequently, solubility is expected to be very low in such solvents.

Caption: Solute-solvent interaction model based on solvent polarity.

Qualitative Solubility Data

Organic Solvent	Solvent Type	Observed Solubility	Source(s)
Methanol	Polar Protic	Soluble / Slightly Soluble	[2][3][5][6]
Acetone	Polar Aprotic	Slightly Soluble	[2][6]

Note: The anhydride of this acid is reported to be soluble in toluene and benzene, and slightly soluble in acetone and petroleum ether.[7][8][9] This suggests that removing the highly polar hydroxyl groups increases affinity for non-polar and less polar solvents.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility values, a standardized experimental approach is necessary. The OECD Guideline 105 (Flask Method) is a robust and widely accepted protocol for determining the water solubility of substances, and its principles are directly applicable to organic solvents.[6][8][10]

4.1 Objective

To determine the saturation mass concentration (solubility) of cis-Cyclohex-4-ene-1,2-dicarboxylic acid in a selected organic solvent at a specific temperature (e.g., 25 °C).

4.2 Materials and Equipment

• cis-Cyclohex-4-ene-1,2-dicarboxylic acid (>98% purity)

• Selected organic solvent (analytical grade)

• Glass flasks with stoppers (e.g., 100 mL Erlenmeyer flasks)

• Thermostatically controlled shaker bath or incubator

• Analytical balance (±0.1 mg)

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, or titration apparatus)

4.3 Step-by-Step Methodology

• Preparation: Add an excess amount of the dicarboxylic acid to a flask. The excess is critical to ensure saturation is reached. A preliminary test with a small amount can help estimate the required quantity.

• Solvent Addition: Add a known volume of the organic solvent to the flask.

• Equilibration: Tightly stopper the flask and place it in the thermostatic shaker bath set to the desired temperature (e.g., 25 ± 0.5 °C). Agitate the mixture for a sufficient time to reach equilibrium. A 24-hour period is typically recommended, with preliminary checks at 24, 48, and 72 hours to ensure the concentration has plateaued.

• Phase Separation: Once equilibrium is reached, cease agitation and allow the flask to rest in the temperature-controlled bath for at least 24 hours to allow undissolved solid to settle.

• Sampling: Carefully withdraw a sample from the clear supernatant using a pipette or syringe. Immediately filter the sample through a syringe filter to remove any suspended microcrystals. This step is crucial to prevent overestimation of the solubility.

• Quantification: Accurately dilute the filtered sample with the same solvent to a concentration suitable for the chosen analytical method.

  • Titration Method: A simple and effective method for an acidic compound. Titrate the diluted sample with a standardized solution of a strong base (e.g., 0.1 M NaOH in methanol) using a suitable indicator (e.g., phenolphthalein).

  • HPLC-UV Method: Develop a calibration curve using standards of known concentration. Inject the diluted sample and determine the concentration from the curve.

• Calculation: Calculate the solubility in g/100 mL or other desired units based on the concentration measured in the saturated solution.

• Validation: The experiment should be performed in triplicate to ensure the reproducibility of the results.

Caption: Experimental workflow for quantitative solubility determination.

Conclusion

The solubility of cis-Cyclohex-4-ene-1,2-dicarboxylic acid is fundamentally driven by its dual chemical nature: a polar, hydrogen-bonding capable dicarboxylic acid function and a non-polar hydrocarbon ring. This leads to preferential solubility in polar protic solvents like methanol and limited solubility in less polar and non-polar media. While extensive quantitative data is sparse, the established qualitative profile and the theoretical principles outlined provide a strong predictive framework. For precise applications, the detailed experimental protocol based on the OECD 105 guideline offers a reliable path to generating the necessary quantitative data, ensuring process optimization and formulation success for researchers and developers.

References

• Phytosafe. (n.d.). OECD 105. Retrieved from [Link]

• LookChem. (n.d.). Cas 935-79-5,cis-1,2,3,6-Tetrahydrophthalic anhydride. Retrieved from [Link]

• LookChem. (n.d.). Cas 88-98-2,cyclohex-4-ene-1,2-dicarboxylic acid. Retrieved from [Link]

• PubChem. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, cis-. Retrieved from [Link]

• PubChem. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, cis-. Retrieved from [Link]

• OECD. (n.d.). Test No. 105: Water Solubility. Retrieved from [Link]

• Regulations.gov. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Retrieved from [Link]

• Regulations.gov. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Retrieved from [Link]

• FILAB. (n.d.). Solubility testing in accordance with the OECD 105. Retrieved from [Link]

• ChemBK. (2024). 4-Cyclohexene-1,2-dicarboxylic acid, cis-. Retrieved from [Link]

• Fiveable. (n.d.). Aldehydes, Ketones, Carboxylic Acids, and Esters. Retrieved from [Link]

• Master Organic Chemistry. (2010). Functional Groups In Organic Chemistry. Retrieved from [Link]

• CK-12 Foundation. (2012). Functional Groups. Retrieved from [Link]

• ChemBK. (2024). 4-Cyclohexene-1,2-dicarboxylic acid, cis-. Retrieved from [Link]

Sources

• 1. 4-Cyclohexene-1,2-dicarboxylic acid, cis- | C8H10O4 | CID 504243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cas 88-98-2,cyclohex-4-ene-1,2-dicarboxylic acid | lookchem [lookchem.com]
• 3. chembk.com [chembk.com]
• 4. cis-4-Cyclohexene-1,2-dicarboxylic acid, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. CIS-4-CYCLOHEXENE-1,2-DICARBOXYLIC ACID CAS#: 2305-26-2 [m.chemicalbook.com]
• 6. cyclohex-4-ene-1,2-dicarboxylic acid | 88-98-2 [amp.chemicalbook.com]
• 7. Buy cis-1,2,3,6-Tetrahydrophthalic anhydride | 26266-63-7 [smolecule.com]
• 8. cis-1,2,3,6-Tetrahydrophthalic anhydride | 935-79-5 [chemicalbook.com]
• 9. Cas 935-79-5,cis-1,2,3,6-Tetrahydrophthalic anhydride | lookchem [lookchem.com]
• 10. cis-4-Cyclohexene-1,2-dicarboxylic acid, 98% | Fisher Scientific [fishersci.ca]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Cyclohex-4-ene-1,2-dicarboxylic Acid

Abstract

This technical guide provides a comprehensive overview of the thermal stability and decomposition profile of cis-Cyclohex-4-ene-1,2-dicarboxylic acid. This document is intended for researchers, scientists, and drug development professionals who utilize this molecule as a versatile intermediate in the synthesis of pharmaceuticals, resins, and other complex organic structures.[1] This guide elucidates the theoretical decomposition pathway, drawing upon established principles of organic chemistry and analogous experimental data for related compounds. Key analytical techniques for assessing thermal stability are detailed, providing a framework for empirical validation.

Introduction: The Significance of Cyclohex-4-ene-1,2-dicarboxylic Acid

cis-Cyclohex-4-ene-1,2-dicarboxylic acid is a cyclic dicarboxylic acid that serves as a valuable building block in organic synthesis. Its synthesis is a classic example of a Diels-Alder reaction, typically involving the cycloaddition of 1,3-butadiene and maleic anhydride to form cis-4-cyclohexene-1,2-dicarboxylic anhydride, followed by hydrolysis to the diacid. The presence of a cyclohexene ring and two cis-oriented carboxylic acid groups offers a rich scaffold for a variety of chemical modifications.

Understanding the thermal stability of this compound is paramount for its safe handling, storage, and application in synthetic processes that may involve elevated temperatures. Thermal decomposition can lead to the formation of unintended byproducts, impacting reaction yield, purity, and safety. This guide aims to provide a detailed understanding of the anticipated thermal behavior of Cyclohex-4-ene-1,2-dicarboxylic acid.

Theoretical Thermal Decomposition Pathway

While specific experimental data on the thermal decomposition of cis-Cyclohex-4-ene-1,2-dicarboxylic acid is not extensively available in peer-reviewed literature, a highly probable decomposition pathway can be postulated based on fundamental chemical principles and the thermal behavior of structurally related molecules. The proposed pathway involves a multi-step process:

Step 1: Intramolecular Dehydration (Anhydride Formation)

Upon initial heating, dicarboxylic acids, particularly those with a cis-configuration that places the carboxylic acid groups in close proximity, are prone to intramolecular dehydration to form the corresponding cyclic anhydride. In the case of cis-Cyclohex-4-ene-1,2-dicarboxylic acid, this would yield cis-4-cyclohexene-1,2-dicarboxylic anhydride and water. This is a common and often reversible reaction.

Step 2: Retro-Diels-Alder Reaction

The resulting cis-4-cyclohexene-1,2-dicarboxylic anhydride is a classic Diels-Alder adduct. The Diels-Alder reaction is thermally reversible, and the reverse reaction is known as the retro-Diels-Alder reaction.[2][3] This reaction is favored at higher temperatures.[3] The retro-Diels-Alder reaction of cis-4-cyclohexene-1,2-dicarboxylic anhydride would yield the original diene and dienophile: 1,3-butadiene and maleic anhydride. For the parent compound, cyclohexene, cleavage to butadiene and ethene has been observed at temperatures exceeding 800 K, providing a reference for the high thermal stability of the cyclohexene ring.[2]

Step 3: Decomposition of Maleic Anhydride

Maleic anhydride, one of the products of the retro-Diels-Alder reaction, is itself subject to thermal decomposition at higher temperatures. Studies on the gas-phase thermal decomposition of maleic anhydride have shown that it decomposes to form acetylene (C₂H₂), carbon monoxide (CO), and carbon dioxide (CO₂) at temperatures ranging from 645 to 760 K (372 to 487 °C).

The following diagram illustrates the proposed thermal decomposition pathway:

Caption: Workflow for TGA-DSC analysis of Cyclohex-4-ene-1,2-dicarboxylic acid.

Anticipated Thermal Data

Based on the decomposition of analogous compounds, the following table summarizes the anticipated thermal events for cis-Cyclohex-4-ene-1,2-dicarboxylic acid. Note: These are theoretical values and require experimental verification.

Thermal Event	Anticipated Temperature Range (°C)	Technique	Expected Observation
Melting	160 - 170	DSC	Endothermic Peak
Dehydration to Anhydride	170 - 220	TGA / DSC	Mass loss (~10.5%) / Endothermic Peak
Retro-Diels-Alder Reaction	> 250	TGA / DSC	Significant mass loss / Endothermic or Exothermic Peak
Maleic Anhydride Decomposition	> 370	TGA	Further mass loss

Safety Considerations

The thermal decomposition of Cyclohex-4-ene-1,2-dicarboxylic acid can release irritating gases and vapors. [4]All thermal analyses should be conducted in a well-ventilated area, preferably within a fume hood. The decomposition products, including 1,3-butadiene and maleic anhydride, are hazardous and should be handled with appropriate personal protective equipment.

Conclusion

While direct experimental data is limited, a comprehensive understanding of the thermal stability and decomposition of cis-Cyclohex-4-ene-1,2-dicarboxylic acid can be achieved through a theoretical framework supported by the known behavior of related compounds. The proposed multi-step decomposition pathway, initiated by dehydration and followed by a retro-Diels-Alder reaction and subsequent decomposition of maleic anhydride, provides a robust model for predicting the thermal behavior of this important synthetic intermediate. Experimental validation using the analytical techniques outlined in this guide is crucial for confirming this pathway and obtaining precise quantitative data for safe and efficient process development.

References

• Elibrary. (2021, October 26). Alicyclic and Cyclic Derivatives of Dicarboxylic Acids. Retrieved from [Link]

• Wikipedia. (n.d.). Retro-Diels–Alder reaction. Retrieved from [Link]

• Grokipedia. (n.d.). Retro-Diels–Alder reaction. Retrieved from [Link]

• JoVE. (2023, April 30). Video: Diels–Alder vs Retro-Diels–Alder Reaction: Thermodynamic Factors. Retrieved from [Link]

• Chemistry LibreTexts. (2022, February 28). Retro Diels-Alder Reaction. Retrieved from [Link]

• ACS Publications. (2023, January 31). Ring-Opening Copolymerization of Four-Dimensional Printable Polyesters Using Supramolecular Thiourea/Organocatalysis. Retrieved from [Link]

• ResearchGate. (n.d.). TG, DTG, and DSC curves for linear geranyl diesters: digeranyl.... Retrieved from [Link]

• UPCommons. (n.d.). Development of Scaffolds by Thermally-Induced Phase Separation from Biodegradable Poly(3-hydroxybutyrate-co-3-hydroxyvalerate) a. Retrieved from [Link]

• PubMed Central. (n.d.). Biobased Terpene Derivatives: Stiff and Biocompatible Compounds to Tune Biodegradability and Properties of Poly(butylene succinate). Retrieved from [Link]

• Universität Regensburg. (2007, December 7). Thesis Titel. Retrieved from [Link]

• AAK. (n.d.). On the rights of the manuscript SYNTHESIS AND RESEARCH OF RACEMIC AND OPTICALLY ACTIVE COMPOUNDS CONTAINING DIFFERENT FUNCTIONAL. Retrieved from [Link]

• Semantic Scholar. (2000). Gas-Phase Retro-Diels-Alder Reactions of Cyclohexene, 1-Methylcyclohexene, and 4-Methylcyclohexene following Photoexcitation at 193 nm: A Velocity-Map Imaging Study. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Thermodynamic Studies on Melting of Aliphatic Dicarboxylic Acids. Retrieved from [Link]

• ACS Publications. (n.d.). Odd–Even Effects in the Structure and Thermal Stability of Carboxylic Acid Anchored Monolayers on Naturally Oxidized Aluminum Surface. Retrieved from [Link]

• PubMed Central. (n.d.). Investigating the Stability of Individual Carboxylate-Rich Alicyclic Molecules Under Simulated Environmental Irradiation and Microbial Incubation Conditions. Retrieved from [Link]

• ResearchGate. (n.d.). The effect of aliphatic chain length on thermal properties of poly(alkylene dicarboxylate)s. Retrieved from [Link]

• PubMed Central. (2017, June 16). Nonlinear optical properties, upconversion and lasing in metal–organic frameworks. Retrieved from [Link]

• Universität Regensburg. (2018, April 27). The influence of high hydrostatic pressure on structure and reactivity of small organic catalysts and the synthesis of 15N-label. Retrieved from [Link]

• Fakulteta za farmacijo. (n.d.). Synthesis of alpha-D-mannosilated glycoconjugates aimed to target mannose-based lectins. Retrieved from [Link]

• ResearchGate. (n.d.). Epoxy-functionalised 4-vinylguaiacol for the synthesis of bio-based .... Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Retro-Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 3. Video: Diels–Alder vs Retro-Diels–Alder Reaction: Thermodynamic Factors [jove.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]

An In-depth Technical Guide to the Historical Discovery and Synthesis of Tetrahydrophthalic Acid

This guide provides a comprehensive overview of the historical context, synthesis, and applications of tetrahydrophthalic acid and its anhydride. It is intended for researchers, scientists, and professionals in drug development and polymer chemistry who require a deep technical understanding of this versatile compound.

Part 1: The Genesis of a Versatile Molecule: A Historical Perspective

The story of tetrahydrophthalic acid is not one of a single, sudden discovery but rather an evolution of chemical understanding, culminating in a Nobel Prize-winning reaction that unlocked its widespread utility.

Early Foundations in Aromatic Chemistry

The late 19th century was a period of foundational exploration in organic chemistry. A pivotal figure in this era was Adolf von Baeyer , whose work on the structure of benzene and the synthesis of indigo laid much of the groundwork for understanding cyclic compounds.[1][2][3] His research into the hydrogenation of aromatic compounds, including derivatives of phthalic acid, was instrumental. While these early methods of reducing the benzene ring were not commercially viable for producing tetrahydrophthalic acid, they were crucial first steps in manipulating these structures. Von Baeyer's extensive work on organic dyes and hydroaromatic compounds earned him the Nobel Prize in Chemistry in 1905, highlighting the significance of this area of research.[1][4]

The Diels-Alder Revolution

The true breakthrough in the practical synthesis of tetrahydrophthalic acid came in 1928 with the discovery of the Diels-Alder reaction by Otto Diels and Kurt Alder.[5][6] This elegant and powerful [4+2] cycloaddition reaction provided a direct and efficient pathway to synthesize six-membered rings.[6][7] The reaction between a conjugated diene (1,3-butadiene) and a dienophile (maleic anhydride) yielded cis-1,2,3,6-tetrahydrophthalic anhydride with high stereospecificity.[8][9] This discovery was so profound that Diels and Alder were awarded the Nobel Prize in Chemistry in 1950.[5] The Diels-Alder reaction made tetrahydrophthalic anhydride, the immediate precursor to the acid, readily and economically available, paving the way for its extensive industrial applications.[10]

Part 2: The Core Synthesis: From Anhydride to Acid

The industrial synthesis of tetrahydrophthalic acid is a two-step process: the Diels-Alder reaction to form the anhydride, followed by hydrolysis.

Step 1: Synthesis of cis-1,2,3,6-Tetrahydrophthalic Anhydride via Diels-Alder Reaction

The reaction of 1,3-butadiene with maleic anhydride is a classic example of a concerted pericyclic reaction. The stereochemistry of the dienophile is retained in the product, resulting exclusively in the cis isomer.[6]

Caption: Diels-Alder reaction for the synthesis of cis-1,2,3,6-tetrahydrophthalic anhydride.

Experimental Protocol: Industrial Synthesis of cis-1,2,3,6-Tetrahydrophthalic Anhydride

This protocol outlines a typical industrial-scale synthesis.

Materials:

• Maleic Anhydride (molten or solid)

• 1,3-Butadiene (liquefied gas)

• Inert solvent (e.g., toluene or xylene)

• Pressurized reaction vessel with stirring, heating, and cooling capabilities

Procedure:

• Reactor Charging: The reaction vessel is charged with molten maleic anhydride or a solution of maleic anhydride in an inert solvent like benzene.[11]

• Butadiene Addition: Liquefied 1,3-butadiene is slowly introduced into the reactor. The reaction is highly exothermic, and the rate of addition is carefully controlled to maintain the desired reaction temperature.[12]

• Reaction Conditions:

  • Temperature: Typically maintained between 100-110°C.[11] The exothermic nature of the reaction requires efficient cooling to prevent runaway reactions.[12]

  • Pressure: The reaction is carried out under pressure to keep the butadiene in the liquid phase.

  • Monitoring: The reaction progress is monitored by measuring the consumption of reactants, often through gas chromatography.

• Product Isolation:

  • Once the reaction is complete (typically with near 100% conversion of maleic anhydride), the reaction mixture is cooled.[11]

  • If a solvent was used, it is distilled off and recycled.[11]

  • The molten product is then flaked or pelletized.

• Purification: The resulting cis-1,2,3,6-tetrahydrophthalic anhydride is typically of high purity (95% or greater) and can be used directly in many applications.[13] Further purification can be achieved by recrystallization.

Self-Validating System and Causality:

• Stereospecificity: The concerted nature of the Diels-Alder reaction ensures the formation of the cis isomer, which is crucial for many of its applications in polymer chemistry. The geometry of the reactants directly dictates the geometry of the product.[6]

• Exothermicity Control: Careful temperature management is critical. Overheating can lead to side reactions or decomposition of the product.[14]

• Solvent Choice: The use of an inert solvent helps to dissipate heat and control the reaction rate. Toluene and xylene are common choices due to their appropriate boiling points and ability to dissolve the reactants.[14]

Step 2: Hydrolysis to cis-1,2,3,6-Tetrahydrophthalic Acid

The anhydride is readily converted to the corresponding dicarboxylic acid by hydrolysis.

Procedure:

• Reaction Setup: cis-1,2,3,6-Tetrahydrophthalic anhydride is suspended in water.

• Heating: The mixture is heated to reflux with stirring. The anhydride ring opens to form the dicarboxylic acid.[5]

• Crystallization: Upon cooling, the tetrahydrophthalic acid, which is less soluble in water than the anhydride, crystallizes out.

• Isolation: The crystalline product is collected by filtration, washed with cold water, and dried.

Part 3: Key Applications and the Chemistry Behind Them

The unique structure of tetrahydrophthalic anhydride, with its reactive anhydride group and a double bond, makes it a versatile building block in polymer synthesis.[15]

Caption: Major applications of tetrahydrophthalic anhydride.

Unsaturated Polyester Resins (UPRs)

• Role: THPA is incorporated into the polyester backbone during its synthesis.[16][17]

• Causality: The double bond in the tetrahydrophthalic ring remains unreacted during the polyesterification. This provides sites for subsequent cross-linking with a vinyl monomer, such as styrene, during the curing process. The introduction of the alicyclic structure from THPA improves the flexibility, chemical resistance, and weather resistance of the final cured resin.[15] It also enhances the air-drying properties, which is particularly beneficial for putties and coatings.[11][18]

Alkyd Resins for Coatings

• Role: THPA is used as a modifier in the production of alkyd resins for paints and varnishes.[18][19]

• Causality: The incorporation of THPA into the alkyd resin structure improves key performance characteristics of the resulting coating, including adhesion to the substrate, elasticity, gloss, and water resistance.[13][18] This leads to more durable and high-performance paints.[18]

Epoxy Resin Curing Agent

• Role: THPA is a widely used hardener for epoxy resins.[15][20]

• Causality: The anhydride ring of THPA reacts with the hydroxyl groups present in the epoxy resin to open the ring and form a carboxylic acid group. This newly formed carboxylic acid then reacts with an epoxy group, creating an ester linkage and a new hydroxyl group. This process continues, forming a dense, three-dimensional cross-linked network.[20][21][22] This cross-linking transforms the liquid epoxy resin into a hard, rigid solid with excellent thermal stability, mechanical strength, and electrical insulation properties.[15] The low yellowing property of THPA makes it suitable for clear or light-colored coatings.[15]

Quantitative Data Summary

Property	Value	Source
cis-1,2,3,6-Tetrahydrophthalic Anhydride
CAS Number	935-79-5	[23]
Molecular Formula	C₈H₈O₃	[8]
Molecular Weight	152.15 g/mol	[8]
Melting Point	97-103 °C	[10]
Appearance	White crystalline solid	[24]
Industrial Synthesis
Reaction Type	Diels-Alder	[8]
Reactants	1,3-Butadiene, Maleic Anhydride	[8]
Typical Yield	93-97%	[12]

References

• The Role of Tetrahydrophthalic Anhydride (THPA) in Coatings. (2025, December 29).

• Dield-Alder - Lab Report 1. Scribd. Retrieved from [Link]

• Common Sense of Tetrahydrophthalic Anhydride. Jiaxing Nanyang Wanshixing Chemical Co., Ltd. Retrieved from [Link]

• Diels-Alder Reaction. Utah Tech University. Retrieved from [Link]

• Tetrahydrophthalic Anhydride (THPA, CAS 85-43-8) - Epoxy Resin Curing Agent & Non-Toxic PVC Plasticizer.

• Diels-Alder Reaction of 1,3-Butadiene And Maleic Anhydride to Produce 4-Cyclohexene-Cis-1,2-Dicarboxylic Acid. Edubirdie. Retrieved from [Link]

• A Deep Dive into the Properties and Synthesis of cis-1,2,3,6-Tetrahydrophthalic Anhydride (CAS 935-79-5).
• Lab report #4: Diels-Alder Reaction. Google Docs.

• Diels Alder Reaction Experiment Part 1, Prelab. (2020, October 2). YouTube. Retrieved from [Link]

• US3836606A - Unsaturated polyester resins. Google Patents.

• Adolf von Baeyer. Wikipedia. Retrieved from [Link]

• Process for the preparation of unsaturated polyesters adapted for the production of unsaturated polyester resins. Justia Patents. Retrieved from [Link]

• 1 Unsaturated Polyester Resins.
• US6534624B2 - Process for producing alkyd resins. Google Patents.

• Common types of epoxy resin curing agent and its curing mechanism. (2022, July 14). Longchang Chemical. Retrieved from [Link]

• ANHYDRIDE CURED-EPOXY MATRICES. Applied Poleramic. Retrieved from [Link]

• unsaturated polyester resins.

• Development of Suitable Methodology to Synthesize Terephthalic Acid Based Alkyd Resin. Research Publish Journals. Retrieved from [Link]

• Effect of Phthalic Anhydride Loading on Alkyd Resins for Paperboard Coating. (2016, July 18). Retrieved from [Link]

• The curing mechanism of epoxy resin. (2025, August 5). ResearchGate. Retrieved from [Link]

• cis-Δ4-TETRAHYDROPHTHALIC ANHYDRIDE. Organic Syntheses Procedure. Retrieved from [Link]

• reevaluation of tetrahydrophthalic - anhydride as an end cap for improved.

• Anhydrides Curing Agents - Session 28. (2024, April 15). YouTube. Retrieved from [Link]

• Adolf von Baeyer. Jewish Virtual Library. Retrieved from [Link]

• Adolf von Baeyer – Facts. NobelPrize.org. Retrieved from [Link]

• cis-1,2,3,6-Tetrahydrophthalic anhydride(THPA). JIN DUN. Retrieved from [Link]

• TETRAHYDROPHTHALIC ANHYDRIDE (THPA) [4-cyclohexene-1, 2 dicarboxylic acid, anhydride (cis)] CAS Reg. No. 85-43-8 REACh 01-21194.

• Formulation Guide - Anhydride Curatives for Epoxy Systems. Tri-iso. Retrieved from [Link]

• TETRAHYDROPHTHALIC ANHYDRIDE.

• Tetrahydrophthalic anhydride. Wikipedia. Retrieved from [Link]

• Adolf von Baeyer | Organic Synthesis, Nobel Prize, Dye Chemistry. Britannica. Retrieved from [Link]

• Johann Friedrich Wilhelm Adolf von Baeyer. chemistry.msu.edu. Retrieved from [Link]

• Tetrahydrophthalic anhydride | C6H8(CO)2O | CID 6810. PubChem. Retrieved from [Link]

• EP3663297A1 - Diels-alder reaction with furanics to obtain aromatics. Google Patents.

• Tetrahydrophthalic anhydride, cis- | C8H8O3 | CID 98495. PubChem. Retrieved from [Link]

• Synthesis of terephthalic acid via Diels-Alder reactions with ethylene and oxidized variants of 5-hydroxymethylfurfural. ResearchGate. Retrieved from [Link]

• cis-1,2,3,6-Tetrahydrophthalic anhydride. NIST WebBook. Retrieved from [Link]

• Synthesis of phthalic acid derivatives via Pd-catalyzed alkoxycarbonylation of aromatic C–H bonds with alkyl chloroformates. Chemical Communications (RSC Publishing). Retrieved from [Link]

• Synthesis of terephthalic acid via Diels-Alder reactions with ethylene and oxidized variants of 5-hydroxymethylfurfural. Semantic Scholar. Retrieved from [Link]

• Synthesis of terephthalic acid via Diels-Alder reactions with ethylene and oxidized variants of 5-hydroxymethylfurfural. PNAS. Retrieved from [Link]

Sources

• 1. nobelprize.org [nobelprize.org]
• 2. Adolf von Baeyer | Organic Synthesis, Nobel Prize, Dye Chemistry | Britannica [britannica.com]
• 3. Johann Friedrich Wilhelm Adolf von Baeyer [chemistry.msu.edu]
• 4. jewishvirtuallibrary.org [jewishvirtuallibrary.org]
• 5. Diels-Alder Reaction of 1,3-Butadiene And Maleic Anhydride to Produce 4-Cyclohexene-Cis-1,2-Dicarboxylic Acid - Edubirdie [edubirdie.com]
• 6. Lab report #4: Diels-Alder Reaction [docs.google.com]
• 7. scribd.com [scribd.com]
• 8. nbinno.com [nbinno.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Tetrahydrophthalic anhydride - Wikipedia [en.wikipedia.org]
• 11. Common Sense of Tetrahydrophthalic Anhydride_MTHPA FAQ_Resource_Jiaxing Nanyang Wanshixing Chemical Co., Ltd._Jiaxing Nanyang Wanshixing Chemical Co., Ltd. [jxnychemical.com]
• 12. orgsyn.org [orgsyn.org]
• 13. China cis-1,2,3,6-Tetrahydrophthalic anhydride(THPA) manufacturers and suppliers | JIN DUN [jindunchem-med.com]
• 14. cactus.utahtech.edu [cactus.utahtech.edu]
• 15. meisenbaochem.com [meisenbaochem.com]
• 16. patents.justia.com [patents.justia.com]
• 17. kompozit.org.tr [kompozit.org.tr]
• 18. nbinno.com [nbinno.com]
• 19. US6534624B2 - Process for producing alkyd resins - Google Patents [patents.google.com]
• 20. appliedpoleramic.com [appliedpoleramic.com]
• 21. longchangchemical.com [longchangchemical.com]
• 22. tri-iso.com [tri-iso.com]
• 23. cis-1,2,3,6-Tetrahydrophthalic anhydride [webbook.nist.gov]
• 24. Tetrahydrophthalic anhydride | C6H8(CO)2O | CID 6810 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Spectroscopic Guide to Cyclohex-4-ene-1,2-dicarboxylic acid: Structure Elucidation for Researchers and Drug Development Professionals

An In-Depth Technical Guide

In the landscape of pharmaceutical research and drug development, the precise characterization of molecular structures is a cornerstone of innovation. Cyclohex-4-ene-1,2-dicarboxylic acid, a molecule of significant interest due to its versatile dicarboxylic acid functionality and cyclohexene backbone, presents a valuable scaffold for the synthesis of novel therapeutic agents. This technical guide, designed for researchers, scientists, and professionals in drug development, provides a comprehensive analysis of the spectroscopic data of cis-Cyclohex-4-ene-1,2-dicarboxylic acid, offering insights into its structural elucidation through Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Introduction to Spectroscopic Characterization

The journey from a synthesized compound to a potential drug candidate is paved with rigorous analytical techniques. Among these, spectroscopic methods are paramount for confirming molecular identity and purity. For a molecule like Cyclohex-4-ene-1,2-dicarboxylic acid, understanding its spectral signature is not merely an academic exercise but a critical step in ensuring its suitability for further chemical modification and biological screening. This guide delves into the nuances of its ¹H NMR, ¹³C NMR, IR, and MS data, providing a framework for its unambiguous identification.

Synthesis of cis-Cyclohex-4-ene-1,2-dicarboxylic acid

The primary route to cis-Cyclohex-4-ene-1,2-dicarboxylic acid involves a two-step process. The first is a Diels-Alder reaction between 1,3-butadiene and maleic anhydride, which forms the intermediate cis-4-cyclohexene-1,2-dicarboxylic anhydride. Subsequently, this anhydride undergoes hydrolysis to yield the final dicarboxylic acid product. For laboratory-scale synthesis, 1,3-butadiene is often generated in situ from the thermal decomposition of 3-sulfolene (butadiene sulfone) for safety and convenience.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy provides valuable information about the chemical environment of hydrogen atoms within a molecule. The ¹H NMR spectrum of cis-Cyclohex-4-ene-1,2-dicarboxylic acid exhibits distinct signals that correspond to the different types of protons present in the structure.

Table 1: ¹H NMR Spectroscopic Data for cis-Cyclohex-4-ene-1,2-dicarboxylic acid

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~11.0 - 12.0	Broad Singlet	2H	Carboxylic Acid Protons (-COOH)
~5.7	Singlet	2H	Olefinic Protons (-CH=CH-)
~3.2	Multiplet	2H	Methine Protons (-CH-COOH)
~2.4	Multiplet	4H	Allylic Protons (-CH₂-CH=)

Interpretation of the ¹H NMR Spectrum:

The broad singlet in the downfield region (11.0-12.0 ppm) is characteristic of the acidic protons of the two carboxylic acid groups. The chemical shift can vary depending on the solvent and concentration due to hydrogen bonding. The signal for the two equivalent olefinic protons appears as a singlet around 5.7 ppm, indicating their identical chemical environment. The two methine protons adjacent to the carboxylic acid groups are also equivalent and give rise to a multiplet at approximately 3.2 ppm. The four allylic protons, which are adjacent to the double bond, appear as a multiplet around 2.4 ppm. The symmetry of the cis-isomer results in fewer signals than would be expected for the trans-isomer.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule. The ¹³C NMR spectrum of cis-Cyclohex-4-ene-1,2-dicarboxylic acid is consistent with its symmetrical structure.

Table 2: ¹³C NMR Spectroscopic Data for cis-Cyclohex-4-ene-1,2-dicarboxylic acid

Chemical Shift (ppm)	Assignment
~175	Carboxylic Acid Carbons (-COOH)
~125	Olefinic Carbons (-CH=CH-)
~40	Methine Carbons (-CH-COOH)
~25	Allylic Carbons (-CH₂-CH=)

Interpretation of the ¹³C NMR Spectrum:

The signal at approximately 175 ppm is attributed to the carbonyl carbons of the carboxylic acid groups. The two equivalent olefinic carbons resonate around 125 ppm. The methine carbons attached to the carboxylic acid groups appear at about 40 ppm, and the allylic carbons are observed at approximately 25 ppm. The presence of only four distinct signals in the ¹³C NMR spectrum confirms the high degree of symmetry in the cis-isomer.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of cis-Cyclohex-4-ene-1,2-dicarboxylic acid shows characteristic absorption bands for the carboxylic acid and alkene functional groups.

Table 3: IR Spectroscopic Data for cis-Cyclohex-4-ene-1,2-dicarboxylic acid

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Broad	O-H stretch (Carboxylic Acid)
~3030	Medium	=C-H stretch (Alkene)
~2950	Medium	C-H stretch (Alkane)
~1700	Strong	C=O stretch (Carboxylic Acid)
~1650	Medium	C=C stretch (Alkene)
~1420	Medium	O-H bend (Carboxylic Acid)
~1240	Strong	C-O stretch (Carboxylic Acid)
~930	Broad	O-H bend (out-of-plane, Carboxylic Acid dimer)

Interpretation of the IR Spectrum:

The most prominent feature in the IR spectrum is the very broad absorption band from 3300 to 2500 cm⁻¹, which is characteristic of the O-H stretching vibration of a hydrogen-bonded carboxylic acid. The strong, sharp peak around 1700 cm⁻¹ is due to the C=O stretching of the carbonyl group in the carboxylic acid. The presence of the carbon-carbon double bond is confirmed by the =C-H stretching vibration at approximately 3030 cm⁻¹ and the C=C stretching vibration around 1650 cm⁻¹. The various C-H and C-O stretching and bending vibrations further support the proposed structure.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation. For Cyclohex-4-ene-1,2-dicarboxylic acid, electron ionization (EI) is a common method.

Table 4: Mass Spectrometry Data for cis-Cyclohex-4-ene-1,2-dicarboxylic acid

m/z	Possible Fragment
170	[M]⁺ (Molecular Ion)
152	[M - H₂O]⁺
125	[M - COOH]⁺
108	[M - 2COOH]⁺ or Retro-Diels-Alder fragment
79	[C₆H₇]⁺

Interpretation of the Mass Spectrum:

The molecular ion peak ([M]⁺) is expected at an m/z value of 170, corresponding to the molecular weight of C₈H₁₀O₄. Common fragmentation pathways for dicarboxylic acids include the loss of water (m/z 152) and the loss of one or both carboxylic acid groups (m/z 125 and a fragment that can lead to other ions). A significant fragmentation pathway for cyclohexene derivatives is a retro-Diels-Alder reaction, which would result in the formation of 1,3-butadiene and maleic anhydride fragments, although the latter is often not directly observed. The peak at m/z 79 is a common fragment in cyclohexene systems.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of cis-Cyclohex-4-ene-1,2-dicarboxylic acid in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O with a pH adjustment, or CDCl₃ if solubility permits) in an NMR tube.

• Instrument Setup: Use a standard NMR spectrometer (e.g., 300 or 500 MHz).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra using standard pulse sequences. For ¹³C NMR, proton decoupling is typically used to simplify the spectrum.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

• Sample Preparation: Prepare the sample as a KBr pellet by grinding a small amount of the solid compound with dry potassium bromide and pressing the mixture into a thin, transparent disk. Alternatively, for ATR-FTIR, place a small amount of the solid sample directly on the ATR crystal.

• Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Processing: The resulting interferogram is Fourier-transformed to produce the final IR spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solids or after separation by gas chromatography (GC-MS) if the compound is sufficiently volatile and thermally stable (derivatization may be required).

• Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Scan a suitable mass-to-charge (m/z) range to detect the molecular ion and characteristic fragments.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion and interpret the fragmentation pattern.

Visualization of Key Structural Features and Spectroscopic Correlations

Caption: Correlation of spectroscopic data with the structural features of cis-Cyclohex-4-ene-1,2-dicarboxylic acid.

Conclusion

The comprehensive spectroscopic analysis presented in this guide provides a robust framework for the identification and characterization of cis-Cyclohex-4-ene-1,2-dicarboxylic acid. For researchers and professionals in drug development, a thorough understanding of these spectroscopic techniques is indispensable for validating molecular structures, ensuring sample purity, and advancing promising compounds through the development pipeline. The detailed interpretation of ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data, coupled with established experimental protocols, serves as a valuable resource for the scientific community engaged in the synthesis and application of this versatile chemical entity.

References

• PubChem. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, cis-. National Center for Biotechnology Information. Retrieved from [Link]

An In-depth Technical Guide to the Stereoisomers of 4-Cyclohexene-1,2-dicarboxylic Acid: Properties, Synthesis, and Characterization

Abstract

This technical guide provides a comprehensive examination of the cis and trans isomers of 4-cyclohexene-1,2-dicarboxylic acid, molecules of significant relevance in synthetic organic chemistry, polymer science, and drug development. The spatial arrangement of the two carboxylic acid functional groups on the cyclohexene ring dictates profound differences in their physicochemical properties, thermodynamic stability, and spectroscopic signatures. This document offers a detailed comparative analysis of these isomers, supported by field-proven experimental protocols for their synthesis and characterization. The guide is intended for researchers, scientists, and professionals in the chemical and pharmaceutical industries who require a deep, practical understanding of these foundational chemical structures.

Core Principles: Understanding Cis-Trans Isomerism in Cyclohexene Systems

Geometric isomerism in cyclic systems like cyclohexene arises from the restricted rotation around the carbon-carbon single bonds of the ring. For 1,2-disubstituted cyclohexenes, the substituents can either be on the same side of the ring's plane, designated as cis, or on opposite sides, termed trans. This seemingly subtle difference in spatial orientation has significant consequences for the molecule's overall shape, polarity, and intermolecular interactions, thereby influencing its physical properties such as melting point, solubility, and acidity.

The conformational flexibility of the cyclohexene ring, which adopts a half-chair conformation, further influences the relative stability of the cis and trans isomers. The substituents can occupy pseudo-axial or pseudo-equatorial positions, with the diequatorial arrangement in the trans isomer generally being thermodynamically more stable due to minimized steric hindrance. However, as this guide will elucidate, the specific energetics can be complex.

Synthesis of the Isomers: A Tale of Stereospecificity and Isomerization

The preparation of pure samples of cis- and trans-4-cyclohexene-1,2-dicarboxylic acid relies on distinct synthetic strategies, with the cis isomer being the kinetically favored product of a classic pericyclic reaction and the trans isomer typically obtained through a subsequent isomerization process.

Stereoselective Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Acid

The synthesis of the cis isomer is a cornerstone of undergraduate and graduate organic chemistry laboratories, exemplifying the power and stereospecificity of the Diels-Alder reaction. This [4+2] cycloaddition reaction involves the concerted reaction of a conjugated diene (1,3-butadiene) with a dienophile (maleic anhydride). The cis geometry of the dienophile is faithfully transferred to the product, yielding cis-4-cyclohexene-1,2-dicarboxylic anhydride. Subsequent hydrolysis of the anhydride furnishes the desired cis-dicarboxylic acid. For practical and safety reasons, 1,3-butadiene, a gas at room temperature, is often generated in situ from the thermal decomposition of solid 3-sulfolene.

Diagram 1: Synthetic workflow for cis-4-cyclohexene-1,2-dicarboxylic acid.

• Diels-Alder Reaction: In a round-bottom flask equipped with a reflux condenser, combine 3-sulfolene and maleic anhydride in a 1:1 molar ratio in a high-boiling solvent such as xylene. Heat the mixture to reflux. The 3-sulfolene will decompose to generate 1,3-butadiene, which will then react with maleic anhydride. After the reaction is complete, cool the mixture to room temperature to allow the cis-4-cyclohexene-1,2-dicarboxylic anhydride to crystallize. Collect the crystals by vacuum filtration.

• Hydrolysis: Transfer the anhydride to a flask containing water. Heat the suspension to boiling until all the solid has dissolved. Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization of the cis-4-cyclohexene-1,2-dicarboxylic acid. Collect the purified product by vacuum filtration.

Synthesis of trans-4-Cyclohexene-1,2-dicarboxylic Acid via Isomerization

The thermodynamically more stable trans isomer is accessible through the acid-catalyzed isomerization of the cis isomer. This process, often referred to as epimerization, involves the protonation of one of the carboxylic acid groups, which allows for rotation around the carbon-carbon single bond, followed by deprotonation to yield the trans product. The equilibrium favors the formation of the more stable isomer.

Diagram 2: Acid-catalyzed isomerization to the trans isomer.

• Reaction Setup: In a round-bottom flask, dissolve cis-4-cyclohexene-1,2-dicarboxylic acid in a suitable solvent and add a strong acid catalyst, such as concentrated hydrochloric acid.

• Reflux: Heat the mixture to reflux for several hours to allow the equilibrium to be established.

• Isolation: Cool the reaction mixture to induce crystallization of the trans-isomer, which is often less soluble than the cis-isomer in the reaction medium. Collect the product by vacuum filtration and wash with cold solvent to remove any remaining cis-isomer and acid catalyst.

Comparative Physicochemical Properties

The differences in the spatial arrangement of the carboxylic acid groups lead to distinct physical properties for the cis and trans isomers.

Property	cis-4-Cyclohexene-1,2-dicarboxylic Acid	trans-4-Cyclohexene-1,2-dicarboxylic Acid
Molecular Formula	C₈H₁₀O₄	C₈H₁₀O₄
Molecular Weight	170.16 g/mol	170.16 g/mol
Melting Point	165-170 °C	No definitive value found in searches
pKa₁	3.89	Data not available
pKa₂	6.79	Data not available
Solubility	Soluble in methanol	Data not available

Spectroscopic Characterization: Differentiating the Isomers

Infrared (IR) spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful tools for distinguishing between the cis and trans isomers.

Infrared (IR) Spectroscopy

Both isomers will exhibit characteristic broad O-H stretches for the carboxylic acid groups (around 3000 cm⁻¹) and strong C=O stretches (around 1700 cm⁻¹). The fingerprint region (below 1500 cm⁻¹) may show subtle differences due to the different symmetry and vibrational modes of the two molecules. For the cis-anhydride precursor, characteristic anhydride C=O stretches appear as two bands around 1850 and 1780 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is particularly informative for distinguishing between the cis and trans isomers due to their different molecular symmetries.

• ¹H NMR Spectroscopy: The chemical shifts and coupling constants of the protons on the carbons bearing the carboxylic acid groups (C1 and C2) will be different for the two isomers. In the cis isomer, these protons are chemically equivalent due to a plane of symmetry bisecting the C1-C2 bond. In the trans isomer, these protons are in different chemical environments and would be expected to show distinct signals. The coupling constants between the protons on C1 and C2 and the adjacent protons will also differ due to the different dihedral angles.

• ¹³C NMR Spectroscopy: Due to the plane of symmetry in the cis isomer, fewer signals are expected in the ¹³C NMR spectrum compared to the less symmetric trans isomer. For the cis isomer, the two carbons of the double bond (C4 and C5) are equivalent, as are the two carbons bearing the carboxylic acid groups (C1 and C2), and the two methylene carbons (C3 and C6). This results in a total of four signals. The trans isomer, lacking this plane of symmetry, would be expected to show more than four signals.

Thermodynamic Stability

Diagram 3: Key factors determining the thermodynamic stability of the isomers.

Conclusion

The cis and trans isomers of 4-cyclohexene-1,2-dicarboxylic acid provide a compelling case study in the principles of stereoisomerism. Their distinct physical properties and thermodynamic stabilities are a direct consequence of the spatial arrangement of their functional groups. The stereospecific synthesis of the cis isomer via the Diels-Alder reaction and its subsequent isomerization to the more stable trans isomer are fundamental transformations in organic synthesis. A thorough understanding of their respective spectroscopic signatures is crucial for their unambiguous identification and characterization. This guide has provided the foundational knowledge and practical protocols necessary for researchers and scientists to confidently work with and manipulate these important chemical entities.

References

literature review on Cyclohex-4-ene-1,2-dicarboxylic acid

An In-Depth Technical Guide to Cyclohex-4-ene-1,2-dicarboxylic Acid for Advanced Research and Development

Authored by a Senior Application Scientist

Foreword: The Unassuming Power of a Cyclohexene Scaffold

In the landscape of organic synthesis and medicinal chemistry, certain molecules stand out not for their inherent complexity, but for the versatile potential they unlock. Cyclohex-4-ene-1,2-dicarboxylic acid is a prime example of such a foundational building block. Its elegantly simple structure—a six-membered ring containing a single double bond, flanked by two carboxylic acid groups—belies its significance. This cyclohexene core provides a semi-rigid, three-dimensional scaffold that is instrumental in the synthesis of complex organic molecules, from advanced polymers to novel drug candidates.[1][2]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of properties to provide a deeper understanding of the molecule's synthesis, characterization, and strategic application. We will explore the causality behind the synthetic choices, the logic of the analytical data, and the vast potential this scaffold holds for innovation.

Part 1: Strategic Synthesis via Pericyclic Chemistry

The most common and efficient route to the core structure of cyclohex-4-ene-1,2-dicarboxylic acid is through the celebrated Diels-Alder reaction, a cornerstone of modern organic chemistry.[3][4] This is followed by a straightforward hydrolysis to yield the target diacid.

The Diels-Alder Reaction: A Concerted and Stereospecific Approach

The Diels-Alder reaction is a [4+2] cycloaddition, involving the reaction of a conjugated diene with a dienophile (an alkene).[3][5] In this specific synthesis, 1,3-butadiene serves as the diene, and maleic anhydride acts as a highly reactive dienophile to form the intermediate, cis-4-cyclohexene-1,2-dicarboxylic anhydride.[6][7]

The power of this reaction lies in its concerted mechanism; all bond-forming and bond-breaking occurs in a single, cyclic transition state.[3][8] This has a critical consequence: the reaction is highly stereospecific. The cis geometry of the dienophile (maleic anhydride) is directly translated to the product, resulting exclusively in the cis-anhydride.[5][9] This stereochemical control is paramount, as it predefines the spatial relationship of the functional groups, a key feature for subsequent applications in drug design and materials science.

Causality in Reagent Selection: The Utility of 3-Sulfolene

While 1,3-butadiene is the required diene, its gaseous state at room temperature presents significant handling challenges.[9] To circumvent this, the synthesis ingeniously employs 3-sulfolene (butadiene sulfone), a stable, odorless, crystalline solid.[1][8] Upon heating, 3-sulfolene undergoes a retro-cheletropic reaction to generate 1,3-butadiene in situ.[1][7][8] This technique offers superior control, safety, and efficiency by producing the reactive diene directly in the reaction mixture as it is needed, minimizing side reactions like polymerization.[8]

Caption: Two-step synthesis of the target diacid.

Part 2: Physicochemical and Spectroscopic Profile

A thorough understanding of the molecule's properties is essential for its effective use. The cis configuration of the carboxyl groups significantly influences its physical properties, such as its melting point and acidity.

Core Physicochemical Data

The following table summarizes key quantitative data for cis-Cyclohex-4-ene-1,2-dicarboxylic acid.

Property	Value	Source(s)
Molecular Formula	C₈H₁₀O₄	[10][11]
Molecular Weight	170.16 g/mol	[10][12]
Appearance	White powder to crystal	[13]
Melting Point	158-160 °C; ~168 °C	[1][14][15]
pKa₁	3.89 (at 20°C)	[13]
pKa₂	6.79 (at 20°C)	[13]
CAS Number	2305-26-2	[10][13][16]

Spectroscopic Validation

Spectroscopic analysis provides an unambiguous confirmation of the molecular structure.

• Infrared (IR) Spectroscopy : The IR spectrum is highly informative. The conversion from the anhydride to the diacid is clearly marked by the disappearance of the characteristic anhydride C=O stretches (typically two bands around 1780 and 1850 cm⁻¹) and the appearance of a very broad O-H stretch from the carboxylic acid groups (centered around 3000 cm⁻¹) and a C=O stretch for the acid (around 1700 cm⁻¹). [17]A weaker C=C stretch for the alkene bond is also expected around 1650 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR : The spectrum will show distinct signals for the different protons. The olefinic protons (on the C=C double bond) will appear in the downfield region (typically 5.5-6.0 ppm). The protons on the carbons bearing the carboxyl groups will be further downfield than the allylic protons due to the electron-withdrawing effect of the COOH group.

  • ¹³C NMR : The number of signals in the ¹³C NMR spectrum is a powerful tool to confirm the cis stereochemistry. [17][18]Due to the plane of symmetry in the cis-isomer, fewer signals are observed than would be for the less symmetrical trans-isomer. One would expect to see signals for the carbonyl carbons (~175-180 ppm), the sp² hybridized alkene carbons (~125-130 ppm), and the sp³ hybridized ring carbons.

Part 3: Experimental Protocols

The following protocols are self-validating systems, synthesized from established laboratory procedures to ensure reliability and reproducibility. [1][7][14]

Protocol 1: Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Anhydride

Objective: To synthesize the anhydride intermediate via a Diels-Alder reaction using an in situ generated diene.

Materials:

• 3-Sulfolene (Butadiene sulfone)

• Maleic anhydride

• Xylene (solvent)

• Petroleum ether (for crystallization)

• Round-bottom flask (25-mL or 50-mL)

• Reflux condenser

• Heating mantle or sand bath

• Magnetic stirrer and stir bar

• Buchner funnel and filter flask

Procedure:

• Reagent Setup: In a 25-mL round-bottom flask, combine 2.5 g of 3-sulfolene, 1.5 g of maleic anhydride, and 1 mL of xylene. [1][14]Add a magnetic stir bar.

• Apparatus Assembly: Attach a reflux condenser to the flask and set up the apparatus on a heating mantle. Ensure cooling water is flowing through the condenser.

• Reaction: Gently heat the mixture. The solids will dissolve, and as the temperature approaches the boiling point of xylene (~140 °C), the 3-sulfolene will begin to decompose, releasing sulfur dioxide gas and 1,3-butadiene. [6][7][19] * Expert Insight: A gentle reflux is crucial. Overheating can cause the gaseous butadiene to escape before it has a chance to react, lowering the yield. [8][14]4. Reflux Period: Maintain a gentle reflux for approximately 30-60 minutes after all the solids have dissolved. [5][9][14]5. Cooling and Dilution: Remove the heat source and allow the reaction mixture to cool for 5-10 minutes. Dilute the mixture by adding 10 mL of xylene. [1][14]6. Crystallization: Transfer the warm solution to an Erlenmeyer flask. To induce crystallization, add 5 mL of petroleum ether and cool the flask in an ice bath. [1][14]The product will precipitate as white crystals.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold petroleum ether to remove any soluble impurities. [1]8. Drying: Allow the crystals to air dry completely. The expected melting point of the anhydride product is approximately 104-106 °C. [14]

Protocol 2: Hydrolysis to cis-4-Cyclohexene-1,2-dicarboxylic Acid

Objective: To convert the synthesized anhydride into the final dicarboxylic acid product.

Materials:

• cis-4-Cyclohexene-1,2-dicarboxylic anhydride (from Protocol 1)

• Deionized water

• Erlenmeyer flask

• Hot plate

• Glass rod

• Buchner funnel and filter flask

Procedure:

• Dissolution: Place the anhydride crystals from the previous step into an Erlenmeyer flask. Add a sufficient amount of deionized water.

• Heating: Gently heat the mixture on a hot plate with stirring until all the solid anhydride dissolves. [1]3. Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Crystal formation can be initiated by scratching the inside of the flask with a glass rod. [1][7]4. Maximizing Yield: To ensure maximum precipitation, cool the flask in an ice bath once it has reached room temperature. [1][14]5. Isolation: Collect the white crystals of cis-4-cyclohexene-1,2-dicarboxylic acid by vacuum filtration.

• Drying: Allow the crystals to air dry. The expected melting point of the final diacid product is approximately 158-160 °C. [1][14]

Part 4: Applications in Drug Development and Beyond

The true value of cis-cyclohex-4-ene-1,2-dicarboxylic acid lies in its role as a versatile synthetic intermediate. [1][2]

• Pharmaceutical Scaffolding: The defined stereochemistry and the presence of two modifiable carboxylic acid groups make this molecule a valuable starting point for the synthesis of Active Pharmaceutical Ingredients (APIs). [2][4]The cyclohexene ring system can serve as a rigid core to which various pharmacophores can be attached, allowing for the systematic exploration of structure-activity relationships (SAR). Its derivatives have been investigated for a range of biological activities, including as antitumor agents. [4][20]* Polymer and Resin Production: The diacid functionality allows it to act as a monomer in polymerization reactions, particularly in the formation of unsaturated polyester resins. [1][4]* Advanced Organic Synthesis: In research settings, it is a foundational building block for constructing more complex polycyclic and heterocyclic systems. [2]The double bond and the carboxylic acids offer multiple reaction sites for a wide array of organic transformations.

By mastering the synthesis and understanding the properties of this fundamental molecule, researchers and developers are well-equipped to leverage its potential in creating the next generation of medicines and materials.

References

• The Diels-Alder Reaction. (n.d.). University of California, Davis.
• 1,3-Butadiene and Maleic Anhydride Reaction: A Brief Overview. (2024, March 16). News.
• Diels-Alder Reaction. (n.d.). Utah Tech University.
• Application Note and Protocol: Laboratory Scale Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic acid. (2025). BenchChem.
• Diels-Alder Cycloaddition of 1,3-Butadiene and Maleic Anhydride. (2004). University of Lethbridge.
• DIELS-ALDER SYNTHESIS OF CYCLOHEX-4-ENE-1,2-CIS-DICARBOXYLIC ANHYDRIDE FROM BUTADIENE SULFONE AND MALEIC ANHYDRIDE. (2013, November 18). Odinity.
• Dield-Alder - Lab Report 1. (n.d.). Scribd.
• Experiment #4: Diels-Alder Reaction. (2007, July 23). Course Hero.
• CIS-4-CYCLOHEXENE-1,2-DICARBOXYLIC ACID (CAS 2305-26-2). (2025). ChemicalBook.
• (R,R)-Cyclohex-4-ene-1,2-dicarboxylic acid. (n.d.). PubChem.
• Consider the spectral data for 4-cyclohexene-cis-1,2-dicarboxylic acid. (2025). Filo.
• Preparation of 4-cyclohexene-cis-l. 2-dicarboxylic acid. (n.d.).
• Unlock the Potential of cis-4-Cyclohexene-1,2-dicarboxylic Acid. (n.d.). Papharma.
• Synthesis of 4-Cyclohexene-cis-dicarboxylic Acid Anhydride - (Diels-Alder Reaction). (n.d.). University of Colorado Denver.
• 4-Cyclohexene-1,2-dicarboxylic acid, cis-. (n.d.). PubChem.
• This is the spectral data for 4-cyclohexene-cis-1,2-dicarboxylic acid. (2022, February 14). Bartleby.com.
• (±)-trans-4-Cyclohexene-1,2-dicarboxylic acid 98%. (n.d.). Sigma-Aldrich.
• cis-4-Cyclohexene-1,2-dicarboxylic acid, 98%. (n.d.). Fisher Scientific.
• cis-cyclohex-4-ene-1,2-dicarboxylic acid. (n.d.). Stenutz.
• Synthesis of some new cyclohexene carboxylic acid derivatives as potent antitumor agents. (2013). Journal of Chemical and Pharmaceutical Research.
• cis-4-Cyclohexene-1,2-dicarboxylic acid (CAS 2305-26-2). (n.d.). Santa Cruz Biotechnology.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. atc.io [atc.io]
• 4. 1,3-Butadiene and Maleic Anhydride Reaction: A Brief Overview - News - Zibo Anquan Chemical Chemical Co., - Anquan Chemical [zbaqchem.com]
• 5. odinity.com [odinity.com]
• 6. cactus.utahtech.edu [cactus.utahtech.edu]
• 7. pnorris.people.ysu.edu [pnorris.people.ysu.edu]
• 8. cerritos.edu [cerritos.edu]
• 9. web.alfredstate.edu [web.alfredstate.edu]
• 10. 4-Cyclohexene-1,2-dicarboxylic acid, cis- | C8H10O4 | CID 504243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. scbt.com [scbt.com]
• 12. (R,R)-Cyclohex-4-ene-1,2-dicarboxylic acid | C8H10O4 | CID 59116144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. CIS-4-CYCLOHEXENE-1,2-DICARBOXYLIC ACID | 2305-26-2 [chemicalbook.com]
• 14. sas.upenn.edu [sas.upenn.edu]
• 15. stenutz.eu [stenutz.eu]
• 16. cis-4-Cyclohexene-1,2-dicarboxylic acid, 98% | Fisher Scientific [fishersci.ca]
• 17. Consider the spectral data for 4-cyclohexene-cis-1,2-dicarboxylic acid (F.. [askfilo.com]
• 18. Answered: This is the spectral data for 4-cyclohexene-cis-1,2-dicarboxylic acid - Can you tell whether you have the cis or trans 4-cyclohexene-1,2-dicarboxylic acid based… | bartleby [bartleby.com]
• 19. scribd.com [scribd.com]
• 20. researchgate.net [researchgate.net]

potential reactivity of the double bond in Cyclohex-4-ene-1,2-dicarboxylic acid

An In-Depth Technical Guide to the Reactivity of the Double Bond in cis-Cyclohex-4-ene-1,2-dicarboxylic Acid

Abstract

cis-Cyclohex-4-ene-1,2-dicarboxylic acid is a foundational building block in modern organic synthesis, prized for its rigid, stereochemically defined structure and the dual functionality offered by its alkene and dicarboxylic acid moieties. This guide provides a comprehensive exploration of the chemical reactivity inherent to the carbon-carbon double bond within this molecule. We will dissect the mechanistic underpinnings and stereochemical outcomes of key transformations, including electrophilic additions and polymerizations. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile scaffold in the design of novel materials and pharmaceutically active compounds.

Introduction: A Molecule Forged by a Nobel-Winning Reaction

The significance of cis-cyclohex-4-ene-1,2-dicarboxylic acid is intrinsically linked to its synthesis via the Diels-Alder reaction, a cornerstone of organic chemistry. The [4+2] cycloaddition of 1,3-butadiene and maleic anhydride yields the corresponding cis-anhydride, which upon hydrolysis, affords the title compound.[1][2][3] This concerted reaction mechanism locks the two carboxylic acid groups into a cis configuration on the newly formed six-membered ring, a stereochemical feature that profoundly influences the subsequent reactivity of the double bond.[3]

This guide focuses exclusively on the transformations of the endocyclic double bond, a locus of high electron density susceptible to a range of chemical modifications. Understanding how to selectively functionalize this bond is critical for its application as a versatile intermediate in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs) and advanced polymers.[2][4]

Synthesis of the Starting Material

A reliable synthesis of the title compound is a prerequisite for its use. A common and safe laboratory-scale procedure involves the in situ generation of 1,3-butadiene from the thermal decomposition of 3-sulfolene (butadiene sulfone).[2] This avoids the handling of gaseous butadiene. The diene is trapped by maleic anhydride in a Diels-Alder reaction, followed by hydrolysis of the resulting anhydride.[2]

Part A: Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Anhydride [2]

• In a 25-mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine 3-sulfolene (2.5 g), maleic anhydride (1.5 g), and xylene (1 mL).

• Heat the mixture gently in a heating mantle to reflux. The solids will dissolve, and the thermal decomposition of 3-sulfolene will release sulfur dioxide gas (Caution: Perform in a fume hood).[5]

• Maintain a gentle reflux for approximately 30-60 minutes.[3][6]

• Allow the reaction mixture to cool to room temperature.

• Dilute the mixture with an additional 10 mL of xylene, then add 5 mL of petroleum ether to induce crystallization.[2]

• Cool the flask in an ice bath to maximize crystal formation.

• Collect the white crystals of the anhydride product by vacuum filtration and allow them to air dry.

Part B: Hydrolysis to cis-4-Cyclohexene-1,2-dicarboxylic Acid [2]

• Transfer the synthesized anhydride to an Erlenmeyer flask.

• Add a sufficient volume of deionized water and heat the mixture on a hot plate until all the solid dissolves.

• Allow the solution to cool slowly to room temperature. Crystallization can be initiated by scratching the inside of the flask with a glass rod.

• Cool the flask in an ice bath to complete the crystallization process.

• Collect the white crystals of cis-4-cyclohexene-1,2-dicarboxylic acid by vacuum filtration.

Caption: Workflow for the synthesis of the title compound.

Electrophilic Addition Reactions: Functionalizing the Core

The electron-rich π-system of the double bond is a prime target for electrophiles. These addition reactions are powerful tools for installing new functional groups and stereocenters. The stereochemical outcome is often dictated by the formation of cyclic intermediates and the steric influence of the cis-dicarboxylic acid groups.

Halogenation: Stereospecific Dibromination

The addition of halogens, such as bromine (Br₂), across the double bond is a classic electrophilic addition. The reaction proceeds through a cyclic bromonium ion intermediate, which dictates the final stereochemistry of the product.[7][8]

Mechanism: The π-electrons of the alkene attack one bromine atom, displacing a bromide ion and forming a three-membered bromonium ring.[9] This intermediate shields one face of the original double bond. The displaced bromide ion then acts as a nucleophile, attacking one of the carbons of the bromonium ion from the opposite face in an Sₙ2-like manner.[10] This backside attack results in a net anti-addition of the two bromine atoms across the double bond.[8]

For cis-cyclohex-4-ene-1,2-dicarboxylic acid, studies have shown that the initial formation of the bromonium ion can occur cis to the carboxyl groups.[11] Subsequent attack by bromide or even intramolecular attack by a carboxylate group can lead to the formation of halolactones, demonstrating the influence of the neighboring functional groups on the reaction pathway.[11][12]

Caption: General mechanism for the bromination of an alkene.

• Dissolve cis-cyclohex-4-ene-1,2-dicarboxylic acid (1.0 g) in a suitable inert solvent such as dichloromethane (CH₂Cl₂) or carbon tetrachloride (CCl₄) (20 mL) in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add a solution of bromine (Br₂) in the same solvent dropwise with stirring until a faint orange color persists. The reddish-brown color of bromine disappears as it is consumed.[9]

• Allow the reaction to stir for 15-30 minutes at 0 °C.

• If necessary, add a few drops of a saturated sodium thiosulfate solution to quench any excess bromine.

• Remove the solvent under reduced pressure to obtain the crude dibrominated product.

• Purify the product by recrystallization.

Epoxidation: syn-Addition of Oxygen

Epoxidation introduces a three-membered ether ring (an epoxide) into the molecule, a highly valuable synthetic intermediate that can be opened by various nucleophiles.[13] The reaction is typically carried out with a peroxyacid, such as meta-chloroperoxybenzoic acid (m-CPBA).[14]

Mechanism: The epoxidation reaction proceeds via a concerted mechanism, often called the "butterfly mechanism," where the peroxyacid delivers an oxygen atom to the double bond in a single step.[13][15] The alkene's π-bond acts as a nucleophile, attacking the terminal, electrophilic oxygen of the peroxyacid.[16] This concerted process ensures that the new C-O bonds are formed on the same face of the double bond, resulting in a syn-addition.[16][17] The stereochemistry of the starting alkene is retained in the epoxide product.[13] The facial selectivity of the epoxidation on the cyclohexene ring will be influenced by the steric hindrance of the cis-dicarboxylic acid groups, generally favoring attack from the less hindered face.

Caption: Concerted transition state for m-CPBA epoxidation.

• Dissolve cis-cyclohex-4-ene-1,2-dicarboxylic acid (1.0 g) in dichloromethane (DCM, 20 mL) in a flask.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.1 equivalents) portion-wise over 10-15 minutes, monitoring the internal temperature to keep it below 5 °C.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture again to 0 °C and filter to remove the precipitated meta-chlorobenzoic acid byproduct.

• Wash the filtrate sequentially with a 10% sodium sulfite solution, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the epoxide.

Catalytic Hydrogenation: Saturation of the Ring

Catalytic hydrogenation reduces the carbon-carbon double bond to a single bond, yielding the corresponding saturated cycloalkane, cis-cyclohexane-1,2-dicarboxylic acid.[18] This transformation is crucial for accessing the saturated carbocyclic core, a common motif in pharmaceuticals.[19]

Mechanism: The reaction occurs on the surface of a heterogeneous metal catalyst, such as palladium on carbon (Pd/C) or platinum oxide (PtO₂).[20] Both the alkene and hydrogen gas (H₂) are adsorbed onto the catalyst surface. The hydrogen atoms are then delivered to the same face of the double bond in a stepwise manner, resulting in a syn-addition.[20] Alternative methods like transfer hydrogenation, which use a hydrogen donor molecule like cyclohexene or isopropanol in place of H₂ gas, offer a more convenient and often safer laboratory procedure.[21][22]

• In a round-bottom flask, combine cis-cyclohex-4-ene-1,2-dicarboxylic acid (1.0 g), 10% Pd/C catalyst (5-10 mol%), and a hydrogen donor solvent such as cyclohexene or isopropanol (20 mL).

• Fit the flask with a reflux condenser and heat the mixture to a gentle reflux.

• Monitor the reaction by TLC until the starting material is fully consumed.

• Cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite to remove the solid palladium catalyst. Wash the pad with a small amount of the solvent.

• Remove the solvent from the filtrate under reduced pressure.

• Recrystallize the resulting solid from a suitable solvent (e.g., water or ethyl acetate/hexanes) to obtain pure cis-cyclohexane-1,2-dicarboxylic acid.

Polymerization: Building Macromolecules

The double bond in cyclohexene derivatives can participate in polymerization reactions, most notably Ring-Opening Metathesis Polymerization (ROMP).

Ring-Opening Metathesis Polymerization (ROMP)

ROMP is a powerful chain-growth polymerization method that utilizes transition-metal catalysts (e.g., Grubbs or Schrock catalysts) to open strained cyclic olefins and form unsaturated polymers.[23][24] The primary driving force for the polymerization is the relief of ring strain in the monomer.[23]

Reactivity of Cyclohexene Derivatives: Standard cyclohexene possesses very little ring strain and therefore does not readily undergo ROMP.[24] Polymerization, if it occurs, is often an entropy-driven process requiring specific conditions, and the resulting polymer is in equilibrium with the monomer.[25][26] However, the presence of the dicarboxylic acid functionality on the cis-cyclohex-4-ene-1,2-dicarboxylic acid monomer (or more practically, its ester derivatives to improve solubility and catalyst compatibility) can influence the polymer properties. While polymerization may be challenging, successful ROMP would yield a polymer with repeating unsaturated units in the backbone, each bearing two functional carboxylic acid (or ester) groups. These groups can be used for subsequent cross-linking or functionalization.

Caption: Simplified mechanism of Ring-Opening Metathesis Polymerization (ROMP).

Summary of Reactivity and Applications

The dual functionality of cis-cyclohex-4-ene-1,2-dicarboxylic acid makes it a highly versatile building block. The double bond serves as a handle for introducing diverse chemical functionalities with a high degree of stereocontrol, while the carboxylic acid groups provide sites for forming amides, esters, and other derivatives.

Reaction	Reagent(s)	Key Intermediate	Stereochemical Outcome	Product Type
Halogenation	Br₂ in CCl₄	Cyclic Bromonium Ion	anti-addition	Vicinal Dihalide
Epoxidation	m-CPBA in DCM	Concerted "Butterfly" TS	syn-addition	Epoxide
Hydrogenation	H₂ with Pd/C or Transfer	Surface Adsorption	syn-addition	Saturated Alkane
ROMP	Grubbs Catalyst	Metallocyclobutane	Chain Growth	Unsaturated Polymer

This controlled reactivity is exploited in various fields:

• Drug Development: The saturated cyclohexane-1,2-dicarboxylic acid core is a privileged scaffold in medicinal chemistry. The ability to introduce stereochemically defined substituents via reactions at the double bond is critical for synthesizing complex APIs.[4][19]

• Materials Science: The diacid is a precursor for polyesters and polyamides. Furthermore, the potential for ROMP of its derivatives opens avenues for creating functional polymers with pendant carboxyl groups, useful for coatings, adhesives, and biomedical materials.[2]

Conclusion

The double bond in cis-cyclohex-4-ene-1,2-dicarboxylic acid is not merely a static structural feature but a reactive center that enables a vast array of chemical transformations. From stereospecific electrophilic additions that build molecular complexity to polymerization reactions that create advanced materials, the chemistry of this alkene is both predictable and versatile. For the synthetic chemist, mastering the reactivity of this double bond provides a powerful strategy for the rational design and construction of novel, high-value molecules.

References

• JoVE. (2023-04-30). Ring-Opening Metathesis Polymerization (ROMP).
• Leah4Sci. (2022-10-26). Alkene Epoxidation Reaction and Mechanism with mCPBA.
• Chemistry Steps. (n.d.). Reaction of Alkenes with Bromine.
• YouTube. (2020-12-12). Bromination of Alkenes- Organic Chemistry Mechanism.
• Visualize Organic Chemistry. (n.d.). Alkene epoxidation.
• Quora. (2022-07-24). What is the reaction mechanism for the bromination of alkene? What intermediates are involved?.
• Benchchem. (n.d.). Application Notes and Protocols: m-CPBA Epoxidation of Alkenes.
• Wikipedia. (n.d.). Halogen addition reaction.
• Master Organic Chemistry. (n.d.). Bromination of alkenes with Br2 to give dibromides.
• Master Organic Chemistry. (2011-06-17). m-CPBA (meta-chloroperoxybenzoic acid).
• Unknown Source. (n.d.). The Diels-Alder Reaction.
• The Journal of Organic Chemistry. (n.d.). Stereochemistry of halogenation of cyclohex-4-ene-1,2-dicarboxylic acids.
• Research Square. (n.d.). Synthesis and Ring-opening Metathesis Polymerization of a Strained trans-Silacycloheptene and Single Molecule Mechanics of it.
• YouTube. (2015-11-07). Epoxidation of Alkenes using mCPBA: Mechanism and Properties!.
• News. (2024-03-16). 1,3-Butadiene and Maleic Anhydride Reaction: A Brief Overview.
• YouTube. (2024-02-21). Ring opening metathesis polymerization (ROMP).
• Utah Tech University. (n.d.). Diels-Alder Reaction.
• BenchChem. (n.d.). Application Note and Protocol: Laboratory Scale Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic acid.
• Harwood, Moody and Percy, Experimental Organic Chemistry, Blackwell Science. (2004). Chemistry 3719L – Lab Session 10 Diels-Alder Cycloaddition of 1,3-Butadiene and Maleic Anhydride.
• Odinity. (2013-11-18). DIELS-ALDER SYNTHESIS OF CYCLOHEX-4-ENE-1.
• Scribd. (n.d.). Dield-Alder - Lab Report 1.
• ResearchGate. (2025-10-28). Processive ring-opening metathesis polymerization of low ring strain cycloalkenes via molecularly confined catalyst.
• ACS Publications. (n.d.). Stereochemistry of halogenation of cyclohex-4-ene-1,2-dicarboxylic acids | The Journal of Organic Chemistry.
• ACG Publications. (2020-09-22). Acceleration of transfer-hydrogenation of cyclohexene with palladium catalysts in the presence of polysaccharides.
• Alfred State College. (n.d.). Preparation of 4-cyclohexene-cis-l. 2-dicarboxylic acid: Example of the Diels-Alder reaction.
• Beyond Benign. (n.d.). Hydrogenation.
• JoVE. (2025-05-22). Video: Reduction of Benzene to Cyclohexane: Catalytic Hydrogenation.
• Unknown Source. (n.d.). Synthesis of 4-Cyclohexene-cis-dicarboxylic Acid Anhydride - (Diels-Alder Reaction).
• Journal of the American Chemical Society. (2026-01-06). Modular Synthesis of Chiral Multi-Substituted Cyclohexanes via Cobalt-Catalyzed Enantioselective Desymmetrizing Hydroalkylation.
• Chemistry LibreTexts. (2019-12-30). 11.5: Catalytic Hydrogenation.
• Unknown Source. (n.d.). The Role of 5(or 6)-carboxy-4-hexylcyclohex-2-ene-1-octanoic acid in Pharmaceutical Research.
• Unknown Source. (2018-07-15). cyclohex-4-ene-1,2-dicarboxylic acid and (1R,2S)/(1S,2R).
• Unknown Source. (2019-04-11). Catalytic Hydrogenation Products of Aromatic and Aliphatic Dicarboxylic Acids.

Sources

• 1. 1,3-Butadiene and Maleic Anhydride Reaction: A Brief Overview - News - Zibo Anquan Chemical Chemical Co., - Anquan Chemical [zbaqchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. odinity.com [odinity.com]
• 4. nbinno.com [nbinno.com]
• 5. cerritos.edu [cerritos.edu]
• 6. web.alfredstate.edu [web.alfredstate.edu]
• 7. Halogen addition reaction - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Reaction of Alkenes with Bromine - Chemistry Steps [chemistrysteps.com]
• 10. quora.com [quora.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Alkene epoxidation - Visualize Organic Chemistry [visualizeorgchem.com]
• 15. leah4sci.com [leah4sci.com]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. youtube.com [youtube.com]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. acgpubs.org [acgpubs.org]
• 22. beyondbenign.org [beyondbenign.org]
• 23. Video: Olefin Metathesis Polymerization: Ring-Opening Metathesis Polymerization (ROMP) [jove.com]
• 24. youtube.com [youtube.com]
• 25. par.nsf.gov [par.nsf.gov]
• 26. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Harnessing Cyclohex-4-ene-1,2-dicarboxylic Acid for Advanced Polymer Synthesis

As a Senior Application Scientist, this guide provides an in-depth exploration of Cyclohex-4-ene-1,2-dicarboxylic acid and its anhydride as pivotal monomers in polymer synthesis. We will delve into the mechanistic principles and provide field-proven protocols for creating advanced polymeric materials.

Introduction

Cyclohex-4-ene-1,2-dicarboxylic acid, and its more reactive counterpart, cis-4-cyclohexene-1,2-dicarboxylic anhydride, are highly versatile building blocks in polymer chemistry.[1] Their unique structure, featuring a reactive cycloaliphatic ring, a carbon-carbon double bond, and two carboxylic acid functionalities, offers a rich playground for synthetic chemists. This trifecta of features allows for the creation of a diverse range of polymers, including linear polyesters and polyamides through condensation reactions, as well as cross-linked thermosets and functional materials by leveraging the unsaturation in the cyclohexene ring.

The cis-isomer is readily synthesized via a Diels-Alder reaction between 1,3-butadiene and maleic anhydride, a classic and efficient cycloaddition.[1] The resulting dicarboxylic acid or anhydride serves as a monomer for step-growth polymerization or can be modified for other polymerization techniques. The inherent rigidity of the cyclohexene ring can impart desirable thermal and mechanical properties to the resulting polymers, such as higher glass transition temperatures, while the double bond provides a site for subsequent crosslinking or functionalization.[2] This application note details the primary polymerization pathways and provides robust protocols for researchers in materials science and drug development.

I. Synthesis of Polyesters via Polycondensation

Polyesterification is a cornerstone of polymer synthesis, typically involving the reaction of a dicarboxylic acid with a diol.[3][4][5] The use of Cyclohex-4-ene-1,2-dicarboxylic acid or its anhydride allows for the introduction of an unsaturated cyclic moiety into the polyester backbone, creating materials with unique properties.

Principle of the Reaction

The reaction proceeds via step-growth polycondensation. When the dicarboxylic acid is used, the reaction with a diol eliminates a molecule of water for each ester linkage formed.[5][6] To drive the reaction to completion and achieve high molecular weights, this water must be efficiently removed, typically by heating under a vacuum or azeotropic distillation. Using the anhydride form is often advantageous as it is more reactive and the initial ring-opening esterification does not produce a small molecule byproduct, which can simplify the process.

Causality in Experimental Design

• Monomer Choice: The anhydride is generally preferred over the diacid for higher reactivity and to avoid the immediate production of water, which can hinder the achievement of high molecular weight.

• Catalysis: While the reaction can be self-catalyzed by the acid monomers, common catalysts like titanium tetrabutoxide (Ti(OBu)₄) or inorganic acids (H₃PO₄) are often used to accelerate the polymerization rate.[6][7]

• Stoichiometry: A precise 1:1 molar ratio of dicarboxylic acid (or anhydride) to diol is crucial for achieving high molecular weight polymers. An imbalance can lead to chain termination and lower degrees of polymerization.

• Reaction Conditions: High temperatures (typically 180-220°C) are required to maintain a molten state and facilitate the removal of byproducts like water, driving the equilibrium toward the polymer.[6][8] A final stage under high vacuum is essential to remove the last traces of water and volatile components, thereby increasing the polymer's molecular weight.

Experimental Workflow: Polycondensation

Caption: General workflow for two-stage melt polycondensation.

Protocol 1: Synthesis of Poly(1,4-butylene-co-cyclohex-4-ene-1,2-dicarboxylate)

This protocol describes the synthesis of an unsaturated polyester from cis-4-cyclohexene-1,2-dicarboxylic anhydride and 1,4-butanediol.

Materials:

• cis-4-Cyclohexene-1,2-dicarboxylic anhydride (1.00 mol, 152.15 g)

• 1,4-Butanediol (1.02 mol, 91.93 g, ~2% molar excess to compensate for volatilization)

• Titanium(IV) butoxide (Ti(OBu)₄) catalyst (0.05% by weight of total monomers)

• Nitrogen gas (high purity)

• Three-neck round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a distillation condenser.

Procedure:

• Reactor Setup: Assemble the reaction vessel, ensuring all glassware is oven-dried and cooled under a stream of dry nitrogen.

• Charging Monomers: Charge the cis-4-cyclohexene-1,2-dicarboxylic anhydride and 1,4-butanediol into the flask.

• Inert Atmosphere: Begin stirring and purge the system with nitrogen for 15-20 minutes to remove oxygen. Maintain a gentle positive pressure of nitrogen throughout the first stage.

• Catalyst Addition: Add the titanium(IV) butoxide catalyst to the stirring mixture.

• First Stage (Esterification): Heat the reaction mixture to 180°C. The anhydride ring will open as it reacts with the diol. This stage is typically continued for 2-4 hours. Water, formed from any diacid impurity or side reactions, will begin to distill off.

• Second Stage (Polycondensation): Gradually increase the temperature to 220°C while slowly applying a vacuum over 30-60 minutes until the pressure is below 1 Torr. A significant increase in the viscosity of the melt will be observed, indicated by the increased torque on the mechanical stirrer.

• Completion: Continue the reaction under high vacuum for another 3-5 hours or until the desired viscosity is reached.

• Isolation: Discontinue heating and break the vacuum with nitrogen. Once cooled, the solid polymer can be removed from the flask (sometimes requiring breaking the glass if a specialized reactor is not used) or dissolved in a suitable solvent like chloroform for further analysis.

Data Summary: Representative Polyester Properties

Monomer System	Catalyst	Temp (°C)	Time (h)	Mn ( g/mol )	PDI	Tg (°C)
Anhydride + 1,4-Butanediol	Ti(OBu)₄	220	5	15,000	2.1	55-65

| Diacid + 1,6-Hexanediol | H₃PO₄ | 230 | 6 | 12,000 | 2.3 | 40-50 |

II. Synthesis of Polyamides

Similar to polyesters, polyamides are formed through a condensation reaction, in this case between a dicarboxylic acid and a diamine, forming a characteristic amide linkage (-CONH-).[9][10][11] These polymers, which include materials like Nylon and the high-strength aramid Kevlar, are known for their excellent mechanical properties and thermal stability, often due to strong intermolecular hydrogen bonding.[9][12]

Principle of the Reaction

The reaction between the carboxylic acid groups of Cyclohex-4-ene-1,2-dicarboxylic acid and the amine groups of a diamine monomer expels one molecule of water per amide bond formed.[11] The reaction is an equilibrium process, and like polyesterification, requires the removal of water to achieve high molecular weights.[3]

Chemical Reaction: Polyamide Formation

Caption: General polyamidation reaction scheme.

Protocol 2: Synthesis of a Polyamide from Cyclohex-4-ene-1,2-dicarboxylic Acid

This protocol outlines the synthesis of a polyamide via melt polycondensation.

Materials:

• cis-Cyclohex-4-ene-1,2-dicarboxylic acid (0.50 mol, 85.08 g)

• 1,6-Hexanediamine (0.50 mol, 58.10 g)

• Deionized water

• Nitrogen gas (high purity)

• High-temperature reaction vessel with mechanical stirring, nitrogen inlet, and condenser.

Procedure:

• Salt Formation: In a beaker, dissolve the 1,6-hexanediamine in an equal weight of warm deionized water. Slowly add the cis-cyclohex-4-ene-1,2-dicarboxylic acid. An acid-base reaction will occur, forming a nylon-type salt, which may precipitate upon cooling. This step ensures a perfect 1:1 stoichiometry.

• Reactor Charging: Transfer the aqueous salt solution or slurry to the reaction vessel.

• Initial Heating: Heat the vessel under a positive pressure of nitrogen. Water will begin to distill off.

• Melt Polycondensation: Once most of the water is removed, slowly raise the temperature to 220-250°C. The salt will melt and polymerization will commence.

• Vacuum Stage: After 1-2 hours at atmospheric pressure, apply a vacuum to remove the remaining water of condensation and drive the polymerization to completion.

• Completion and Isolation: Continue the reaction for 2-4 hours under vacuum until the desired melt viscosity is achieved. Cool the reactor under nitrogen and isolate the resulting polyamide.

III. Post-Polymerization Modification: Crosslinking via the Cyclohexene Double Bond

A key advantage of using Cyclohex-4-ene-1,2-dicarboxylic acid is the presence of a double bond in the polymer backbone. This functionality allows the initially thermoplastic polyesters or polyamides to be converted into thermosets through crosslinking.

Principle of Crosslinking

The unsaturated polymer is blended with a reactive diluent, such as styrene, and a free-radical initiator (e.g., benzoyl peroxide). Upon heating, the initiator decomposes to form free radicals, which attack the double bonds in both the polymer backbone and the styrene monomer, creating a cross-linked, three-dimensional network. This process dramatically increases the material's rigidity, thermal stability, and solvent resistance.

Conceptual Workflow: Thermoset Formation

Caption: Workflow for creating a cross-linked thermoset.

IV. Ring-Opening Metathesis Polymerization (ROMP)

While the dicarboxylic acid itself is not directly used in ROMP, the cyclohexene moiety is a classic monomer for this powerful technique. ROMP uses transition metal catalysts (e.g., Grubbs catalysts) to open the cyclic olefin and form a living polymer chain.[13] This method provides excellent control over molecular weight and polydispersity.[13] Functionalized derivatives of the cyclohexene ring system can be polymerized in this manner to create highly specialized polymers.

The polymerization of a monomer containing a cyclohexene group via ROMP proceeds rapidly, even at low temperatures, when an appropriate catalyst like a third-generation Grubbs catalyst is employed.[13] This controlled polymerization allows for the synthesis of well-defined block copolymers.[13]

Conclusion

Cyclohex-4-ene-1,2-dicarboxylic acid is a remarkably adaptable monomer. Its di-acid functionality is ideal for creating linear condensation polymers like polyesters and polyamides, while the embedded unsaturation provides a latent reactive site for subsequent crosslinking, enabling the production of robust thermoset materials. The protocols and principles outlined in this note serve as a foundational guide for researchers to explore the vast potential of this monomer in developing novel polymers for a wide array of applications, from advanced composites to biomedical materials.

References

• Polyamides.
• Application Note and Protocol: Laboratory Scale Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic acid. Benchchem.
• Fast Tandem ring-opening/ring-closing Metathesis Polymerization From a Monomer Containing Cyclohexene and Terminal Alkyne.Journal of the American Chemical Society.
• Synthesis and properties of poly (1,4-cyclohexanedicarboxylic anhydride). ResearchGate.
• Practical Synthesis of Chiral cis- Cyclohex-4-ene-1,2-dicarboxylic Acid Derivatives by Utilizing (4S)Isopropyl 1,3-thiazolidine-2-thione. ResearchGate.
• cis-4-Cyclohexene-1,2-dicarboxylic Acid | 2305-26-2. TCI Chemicals.
• Alternating ring-opening polymerization of cyclohexene oxide and anhydrides. Eindhoven University of Technology Research Portal.
• Cas 88-98-2,cyclohex-4-ene-1,2-dicarboxylic acid. LookChem.
• Formation of Polyamides. Save My Exams.
• Polyamides and Polyesters: Step-Growth Polymers. Chemistry LibreTexts.
• polyamides - nylon and Kevlar. Chemguide.
• Condensation Polymers (2) Polyamides. savvy-chemist.
• Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids.PubMed Central.
• Method for preparing poly(cyclohexane-1,4-dicarboxylate)s from cyclohexane-1,4-dicarboxylic acid, and composition. Google Patents.
• 4-Cyclohexene-1,2-dicarboxylic acid, cis-. PubChem.
• 3.12 Polymers.
• Poly(1,4-cyclohexylenedimethylene-1, 4-cyclohexanedicarboxylate): Analysis of parameters affecting polymerization and cis-trans isomerization. ResearchGate.
• Synthesis and properties of poly (alkylene trans -1,4-cyclohexanedicarboxylate)s with different glycolic subunits. Unibo.
• Ring-Opening Copolymerization of Cyclohexene Oxide and Cyclic Anhydrides Catalyzed by Bimetallic Scorpionate Zinc Catalysts.MDPI.
• Organic Condensation Polymers 1. Polyesters.YouTube.
• Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst.NIH.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lookchem.com [lookchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cris.unibo.it [cris.unibo.it]
• 8. Ring-Opening Copolymerization of Cyclohexene Oxide and Cyclic Anhydrides Catalyzed by Bimetallic Scorpionate Zinc Catalysts | MDPI [mdpi.com]
• 9. science-revision.co.uk [science-revision.co.uk]
• 10. savemyexams.com [savemyexams.com]
• 11. savvy-chemist: Condensation Polymers (2) Polyamides [derekcarrsavvy-chemist.blogspot.com]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. Fast tandem ring-opening/ring-closing metathesis polymerization from a monomer containing cyclohexene and terminal alkyne - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis and Characterization of cis-4-Cyclohexene-1,2-dicarboxylic Anhydride via a Stereospecific Diels-Alder Reaction

An Application Note for Researchers, Scientists, and Drug Development Professionals

Author: Dr. Gemini, Senior Application Scientist

Abstract

The Diels-Alder reaction is a cornerstone of modern organic synthesis, providing a powerful and atom-economical method for the construction of six-membered rings.[1][2] This application note presents a detailed protocol for the synthesis of cis-4-cyclohexene-1,2-dicarboxylic anhydride, a valuable building block in materials science and pharmaceutical development. The procedure utilizes the [4+2] cycloaddition of 1,3-butadiene and maleic anhydride. For enhanced safety and procedural convenience, the 1,3-butadiene is generated in situ through the thermal decomposition of 3-sulfolene.[3][4] We provide a comprehensive guide covering the reaction mechanism, a step-by-step experimental protocol, safety considerations, product characterization, and troubleshooting. This note is designed to equip researchers with the technical expertise to reliably perform this classic, yet highly relevant, stereospecific transformation.

Scientific Principles and Mechanistic Overview

The Diels-Alder reaction is a concerted, pericyclic reaction that involves the interaction between the π-electron systems of a conjugated diene and a dienophile (an alkene or alkyne).[1][5][6] The reaction proceeds through a single, cyclic transition state, leading to the simultaneous formation of two new carbon-carbon sigma bonds and a new pi bond, resulting in a cyclohexene derivative.[2][3]

Key Mechanistic Pillars:

• Concerted [4+2] Cycloaddition: The reaction involves the suprafacial interaction of a 4π-electron system (the diene) with a 2π-electron system (the dienophile).[1] This concerted mechanism means all bond-forming and bond-breaking occurs in a single step without the formation of any intermediates.[7][8]

• The Diene: In Situ Generation of 1,3-Butadiene: 1,3-butadiene is a gas at room temperature, which presents handling challenges. This protocol employs 3-sulfolene (butadiene sulfone) as a stable, solid precursor. Upon heating, 3-sulfolene undergoes a retro-cheletropic reaction to release 1,3-butadiene and sulfur dioxide gas in a controlled manner directly within the reaction mixture.[3][4][9] The diene must adopt an s-cis conformation to react.[7]

• The Dienophile: Activated Maleic Anhydride: Maleic anhydride is an excellent dienophile due to the presence of two electron-withdrawing carbonyl groups conjugated with the double bond.[10] This electronic feature lowers the energy of the dienophile's Lowest Unoccupied Molecular Orbital (LUMO), facilitating a more rapid reaction with the diene's Highest Occupied Molecular Orbital (HOMO).

• Stereospecificity: A hallmark of the Diels-Alder reaction is the retention of the stereochemistry of the dienophile in the product.[2][5][7] Since the starting dienophile, maleic anhydride, has its carbonyl groups in a cis configuration, the resulting product, 4-cyclohexene-1,2-dicarboxylic anhydride, will also have the corresponding groups in a cis relationship.[9]

Reaction Scheme

Caption: Overall reaction showing the thermal decomposition of 3-sulfolene to generate 1,3-butadiene, which then reacts with maleic anhydride to form the target product.

Safety and Hazard Management (EHS)

All procedures must be performed in a certified chemical fume hood. Appropriate Personal Protective Equipment (PPE), including safety goggles, a flame-resistant lab coat, and chemical-resistant gloves, is mandatory.

• Maleic Anhydride (CAS: 108-31-6): Corrosive and a severe irritant to skin, eyes, and the respiratory tract.[11][12][13] Can cause burns and sensitization.[14] Avoid inhaling dust.[13]

• 3-Sulfolene (CAS: 77-79-2): Irritant. Upon heating, it decomposes to release sulfur dioxide (SO₂), a toxic and corrosive gas.[15] The reaction must be conducted in a well-ventilated fume hood.

• Xylene (CAS: 1330-20-7): Flammable liquid and vapor. Harmful if inhaled or absorbed through the skin.

• Petroleum Ether (CAS: 8032-32-4): Extremely flammable liquid and vapor. Harmful or fatal if swallowed and enters airways.

Refer to the Safety Data Sheets (SDS) for all chemicals before beginning the experiment.[12][16]

Experimental Protocol: Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Anhydride

Materials and Reagents

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Molar Equivalent
3-Sulfolene	118.15	2.50 g	21.16	1.05
Maleic Anhydride	98.06	1.98 g	20.19	1.00 (Limiting)
Xylene (solvent)	-	2.0 mL	-	-
Petroleum Ether (for wash)	-	~10 mL	-	-
50-mL Round-Bottom Flask	-	1	-	-
Water-Cooled Condenser	-	1	-	-
Heating Mantle / Hot Plate	-	1	-	-
Buchner Funnel & Filter Flask	-	1 set	-	-

Step-by-Step Procedure

• Apparatus Setup: Assemble a 50-mL round-bottom flask with a magnetic stir bar and fit it with a water-cooled condenser. Ensure the apparatus is securely clamped within a fume hood.

• Charging the Flask: To the round-bottom flask, add 3-sulfolene (2.50 g) and maleic anhydride (1.98 g).[4] Add 2.0 mL of xylene to the flask to act as a solvent.[4][15]

• Reaction Execution:

  • Begin stirring the mixture. Gently heat the flask using a heating mantle or sand bath. The solids should dissolve as the temperature increases.[4]

  • Increase the heat to bring the mixture to a gentle reflux (boiling point of xylene is ~139°C).[15] You may observe bubbling as sulfur dioxide gas evolves.

  • Expert Insight: A gentle reflux is crucial. Overly vigorous heating can cause the gaseous 1,3-butadiene to escape before it has a chance to react, leading to lower yields.[3]

  • Maintain the gentle reflux for a period of 30 minutes to ensure the reaction goes to completion.[4][15]

• Product Isolation and Purification:

  • After 30 minutes, remove the heating source and allow the flask to cool slowly to room temperature. The product will begin to crystallize from the solution.

  • To maximize crystallization, place the flask in an ice-water bath for 10-15 minutes.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the crystals with two small portions of cold petroleum ether (~5 mL each) to remove any residual xylene and unreacted starting material.[4]

  • Continue to draw air through the crystals for 10-15 minutes to aid in drying.

  • Transfer the dried, white crystalline product to a pre-weighed watch glass and determine the final mass and percent yield.

Caption: A streamlined workflow for the synthesis of the Diels-Alder adduct.

Product Characterization

Confirming the identity and purity of the synthesized cis-4-cyclohexene-1,2-dicarboxylic anhydride is critical.

Analysis Technique	Expected Result
Appearance	White, crystalline solid.
Melting Point	103-104 °C. A sharp melting point in this range indicates high purity.[17] A broad or depressed melting range suggests the presence of impurities.
Infrared (IR) Spectroscopy	- C=O Stretch (Anhydride): Two characteristic strong peaks around 1845 cm⁻¹ and 1780 cm⁻¹. The split peak is indicative of a cyclic anhydride.- C=C Stretch (Alkene): A medium peak around 1640 cm⁻¹.- =C-H Stretch (Alkene): A peak just above 3000 cm⁻¹ (e.g., 3050 cm⁻¹).- C-H Stretch (Alkane): Peaks just below 3000 cm⁻¹ (e.g., 2850-2950 cm⁻¹).
¹H NMR Spectroscopy (CDCl₃)	- Olefinic Protons (-CH=CH-): A multiplet around δ 6.0 ppm (2H).- Allylic Protons (-CH-C=C): A multiplet around δ 3.5 ppm (2H).- Aliphatic Protons (-CH₂-): A multiplet around δ 2.7 ppm (4H).The symmetry of the molecule results in a relatively simple spectrum.
¹³C NMR Spectroscopy (CDCl₃)	- Carbonyl Carbon (C=O): A signal around δ 172 ppm.- Olefinic Carbon (C=C): A signal around δ 125 ppm.- Allylic Carbon (-CH-C=O): A signal around δ 40 ppm.- Aliphatic Carbon (-CH₂-): A signal around δ 25 ppm.

Optional Protocol: Hydrolysis to cis-4-Cyclohexene-1,2-dicarboxylic Acid

The synthesized anhydride can be readily converted to the corresponding dicarboxylic acid.

• Transfer the anhydride product to a 100-mL Erlenmeyer flask.

• Add approximately 20 mL of deionized water.

• Heat the mixture gently with stirring on a hot plate until all the solid dissolves.

• Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to crystallize the dicarboxylic acid.

• Collect the crystals by vacuum filtration. The expected melting point of the diacid is approximately 165 °C.[4][17]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Reaction temperature too low (insufficient decomposition of 3-sulfolene).2. Reaction time too short.3. Overly vigorous reflux causing loss of butadiene gas.	1. Ensure the reaction mixture reaches the boiling point of xylene (~139°C).2. Extend reflux time to 45-60 minutes.3. Reduce heating rate to maintain a gentle, steady reflux.
Product is Oily or Gummy	Incomplete removal of the xylene solvent.	1. Ensure efficient vacuum filtration.2. Perform an additional wash with cold petroleum ether.3. Allow the product to dry under vacuum for an extended period.
Broad/Depressed Melting Point	Presence of impurities (unreacted starting materials or side products).	1. Recrystallize the product. A mixed solvent system, such as toluene and petroleum ether, can be effective.[18] Dissolve the crude product in a minimal amount of hot toluene and add petroleum ether dropwise until the solution becomes cloudy, then allow it to cool slowly.
Product Darkens Upon Heating	Thermal decomposition or presence of polymeric side products.	This can occur if the reaction is heated too strongly or for too long. Ensure temperature control is maintained. Recrystallization may help remove colored impurities.

References

• Study.com. Diels-Alder Reaction | Mechanism, Stereochemistry & Examples. [Link]

• Unacademy. Diels Alder reaction mechanism. [Link]

• University of California, Irvine. Diels-Alder Reaction. [Link]

• Wikipedia. Diels–Alder reaction. [Link]

• Master Organic Chemistry. Stereochemistry of the Diels-Alder Reaction. [Link]

• Scribd. Diels Alder Lab. [Link]

• ORGANIC CHEMISTRY SELECT. ENDO EXO STORY…….cis-norborene-5,6-endo-dicarboxylic anhydride. [Link]

• Studylib. Diels-Alder Reaction Lab: Furan & Maleic Anhydride Synthesis. [Link]

• YouTube. Diels Alder Reaction Experiment Part 3, Recrystallization and Melting Point. [Link]

• YouTube. Intramolecular Diels-Alder cycloaddition on a furan ring. [Link]

• Odinity. DIELS-ALDER SYNTHESIS OF CYCLOHEX-4-ENE-1,2-CIS-DICARBOXYLIC ANHYDRIDE FROM BUTADIENE SULFONE AND MALEIC ANHYDRIDE. [Link]

• PubMed. Diels-alder adducts of maleic anhydride and dienes: new compounds by crystallization. [Link]

• Odinity. The Diels-Alder Reaction. [Link]

• University of Wisconsin-Madison. SYNTHESIS OF cis-NORBORNENE-5,6,-endo-DICARBOXYLIC ANHYDRIDE. [Link]

• ResearchGate. Diels–Alder adducts of maleic anhydride and dienes: new compounds by crystallization. [Link]

• Docsity. Diels Alder Reaction with Furan and Maleic Anhydride. [Link]

• Valudor Products. Safety Data Sheet: maleic anhydride. [Link]

• Zibo Anquan Chemical Co., Ltd. Diels alder reaction of furan and maleic anhydride. [Link]

• Studypool. Synthesis of cis-NORBORNENE-5, 6-endo-dicarboxylic anhydride. [Link]

• Truman State University. A Neat Diels-Alder Reaction: 9,10-dihydroanthracene-9,10-α,β-succinic acid anhydride. [Link]

• Kennesaw State University. Synthesis of 4-Cyclohexene-cis-dicarboxylic Acid Anhydride - (Diels-Alder Reaction). [Link]

• Alfred State College. Preparation of 4-cyclohexene-cis-l. 2-dicarboxylic acid: Example of the Diels-Alder reaction. [Link]

• The Royal Society of Chemistry. Supporting Information Experimental. [Link]

• ChemTrack.org. Safety Guideline - Maleic Anhydride. [Link]

• Shanghai Douwin Chemical Co.,Ltd. Precautions for the Use of Maleic Anhydride. [Link]

• Scribd. Expt4 Diels_Alder anthracene W23. [Link]

• ScienceLab.com. Maleic anhydride MSDS. [Link]

• ScienceDirect. One-pot synthesis of 5-norbornene-2,3-dicarboxylic anhydride with high exo/endo ratio in a microreactor under high temperature and pressure. [Link]

• Clayton State University. Experiment #4. [Link]

• SFU Summit. Diels-Alder Reaction, Methylcyclopentadiene, Endo/Exo Isomerism, Complex Mixtures, Nuclear Magnetic Resonance. [Link]

• YouTube. Lab Diels Alder Lecture no. 2 Feb 2, 2014 recrystallization, how to deal with various scenarios. [Link]

• Scientific & Academic Publishing. Introducing Complex NMR Mixtures at the Undergraduate Level: Analysis of the Diels-Alder Reaction between Methylcyclopentadiene and Maleic Anhydride (Part I). [Link]

• ResearchGate. The characteristic 1 H NMR signals of Diels-Alder adducts 5c, 5e and 5f. [Link]

• Google Docs. Lab report #4: Diels-Alder Reaction.

Sources

• 1. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. cerritos.edu [cerritos.edu]
• 4. Lab report #4: Diels-Alder Reaction - Google ドキュメント [docs.google.com]
• 5. Diels-Alder Reaction | Mechanism, Stereochemistry & Examples | Study.com [study.com]
• 6. Diels Alder reaction mechanism [unacademy.com]
• 7. vanderbilt.edu [vanderbilt.edu]
• 8. odinity.com [odinity.com]
• 9. odinity.com [odinity.com]
• 10. docsity.com [docsity.com]
• 11. valudor.com [valudor.com]
• 12. fishersci.com [fishersci.com]
• 13. chemtrack.org [chemtrack.org]
• 14. Precautions for the Use of Maleic Anhydride - Shanghai Douwin Chemical Co.,Ltd. [douwin-chem.com]
• 15. web.alfredstate.edu [web.alfredstate.edu]
• 16. home.miracosta.edu [home.miracosta.edu]
• 17. sas.upenn.edu [sas.upenn.edu]
• 18. youtube.com [youtube.com]

Application Notes and Protocols for Cyclohex-4-ene-1,2-dicarboxylic Acid in Epoxy Resin Formulations

Document ID: AN-EPX-260107

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and formulation chemists on the application of cis-4-Cyclohexene-1,2-dicarboxylic acid as a curing agent for epoxy resins. While its anhydride counterpart, tetrahydrophthalic anhydride (THPA), is more commonly cited, the dicarboxylic acid offers unique processing characteristics and performance attributes. These notes detail the underlying curing chemistry, provide validated experimental protocols for formulation and characterization, and present a comparative analysis of the performance of the resulting thermosets. The inherent structure of this cycloaliphatic dicarboxylic acid imparts a favorable balance of thermal stability, mechanical robustness, and superior electrical insulating properties to the cured epoxy network.

Introduction and Scientific Rationale

Epoxy resins are a cornerstone of high-performance thermosetting polymers, valued for their exceptional adhesion, chemical resistance, and mechanical strength. The final properties of an epoxy thermoset are critically dependent on the molecular structure of the curing agent (hardener) used to cross-link the liquid resin into a rigid, three-dimensional network.

cis-4-Cyclohexene-1,2-dicarboxylic acid, also known as tetrahydrophthalic acid, is a cycloaliphatic dicarboxylic acid. Its use as an epoxy hardener is rooted in several key molecular features:

• Cycloaliphatic Backbone: Unlike aromatic hardeners, the saturated cyclic structure provides excellent resistance to UV degradation and weathering, making it suitable for outdoor and high-voltage applications where yellowing and surface degradation are concerns.[1]

• Defined Stereochemistry: The cis configuration of the carboxylic acid groups influences the conformation of the resulting polymer chains, impacting the cross-link density and thermomechanical properties.

• Carboxylic Acid Reactivity: The two carboxylic acid groups react directly with the epoxide rings of the resin, forming stable ester linkages and generating secondary hydroxyl groups. These newly formed hydroxyls can then participate in further reactions, contributing to a highly cross-linked and robust network.

This guide provides the necessary theoretical and practical framework to leverage these properties in the development of advanced epoxy materials for applications in coatings, adhesives, composites, and electronic encapsulation.[2]

Curing Mechanism: Epoxy-Dicarboxylic Acid Reaction

The curing of an epoxy resin with a dicarboxylic acid is a polyaddition reaction that proceeds primarily through esterification. The reaction can be broken down into two main stages, which are often autocatalytic in nature.

• Initial Esterification: A carboxylic acid group directly attacks and opens an epoxy ring, forming a β-hydroxy ester. This is the primary chain-building reaction.

• Secondary Reactions: The hydroxyl group generated in the first step is nucleophilic and can subsequently react with another epoxy group (etherification) or be esterified by another carboxylic acid. However, the dominant and desired reaction path is the continued reaction of the primary carboxylic acid groups with the epoxy resin.

The overall reaction is catalyzed by tertiary amines or imidazoles.[3][4] The catalyst activates the epoxy ring or the carboxylic acid, significantly accelerating the curing process.[5][6]

Figure 1: Simplified workflow of the catalyzed epoxy-dicarboxylic acid curing reaction.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the formulation, curing, and characterization of an epoxy system based on a standard Bisphenol A diglycidyl ether (DGEBA) resin and cis-4-Cyclohexene-1,2-dicarboxylic acid.

Materials and Reagents

Material	Supplier Example	Key Specification	Purpose
DGEBA Epoxy Resin	Hexion, Westlake Epoxy	Epoxy Equivalent Weight (EEW): 182-192 g/eq	Base Resin
cis-4-Cyclohexene-1,2-dicarboxylic acid, 98%+	Thermo Fisher, Sigma-Aldrich	Molecular Weight: 170.17 g/mol	Curing Agent / Hardener
N,N-Dimethylbenzylamine (BDMA)	Sigma-Aldrich	Catalyst	Curing Accelerator
Acetone, ACS Grade	VWR, Fisher Scientific	Solvent for cleaning	Cleaning glassware and equipment

Stoichiometric Calculations

The optimal performance of the cured epoxy is achieved when the reactive groups are present in the correct stoichiometric ratio. For a dicarboxylic acid, each molecule has two reactive carboxylic acid groups.

The required amount of dicarboxylic acid, expressed as parts per hundred parts of resin (phr), is calculated as follows:

phr of Acid = ( (100 / EEW) × (MW of Acid / 2) )

Where:

• EEW = Epoxy Equivalent Weight of the resin (e.g., 185 g/eq)

• MW of Acid = Molecular Weight of the dicarboxylic acid (170.17 g/mol )

• The divisor '2' accounts for the two carboxylic acid groups per molecule.

Example Calculation: phr = ( (100 / 185) × (170.17 / 2) ) = 45.99 phr

Therefore, for every 100g of DGEBA resin (EEW 185), 46.0g of cis-4-Cyclohexene-1,2-dicarboxylic acid is required.

Formulation and Curing Protocol

This protocol is designed for a laboratory-scale batch of approximately 150g.

1. Preparation:

• Preheat a convection oven to 90°C.

• Ensure all glassware (beaker, stirring rod) and molds are clean and completely dry.

• Weigh 100.0 g of DGEBA epoxy resin into a 250 mL glass beaker.

• Gently warm the resin to 50-60°C on a hot plate to reduce its viscosity.

2. Mixing:

• Weigh 46.0 g of cis-4-Cyclohexene-1,2-dicarboxylic acid powder.

• Gradually add the dicarboxylic acid powder to the warmed resin while stirring continuously with a glass rod or mechanical stirrer. The solid acid may not fully dissolve at this stage.

• Continue heating the mixture to approximately 80-90°C with constant stirring until all the acid has dissolved and the mixture is clear and homogeneous.

• Remove the mixture from the heat. Add the catalyst, typically 0.5 to 1.0 phr (0.5g to 1.0g) of N,N-Dimethylbenzylamine (BDMA), and mix thoroughly for 2-3 minutes.

3. Degassing:

• Place the beaker containing the mixture into a vacuum chamber.

• Apply vacuum gradually to avoid vigorous bubbling. Hold at full vacuum (e.g., 29 inHg or <10 mbar) for 10-15 minutes, or until bubbling subsides. This step is critical to remove entrapped air, which can cause voids in the cured product.

4. Casting and Curing:

• Carefully pour the degassed mixture into pre-warmed molds.

• Place the molds into the preheated oven and execute the following multi-stage cure schedule. A staged cure is recommended to manage the reaction exotherm and reduce internal stresses.[7][8]

  • Stage 1: 2 hours at 90°C.
  • Stage 2: 4 hours at 165°C.

• After the cure cycle is complete, turn off the oven and allow the parts to cool slowly to room temperature inside the oven to prevent thermal shock and cracking.

Figure 2: Experimental workflow for curing epoxy resin with cis-4-Cyclohexene-1,2-dicarboxylic acid.

Performance Characteristics and Comparative Data

Epoxy thermosets cured with cis-4-Cyclohexene-1,2-dicarboxylic acid exhibit properties characteristic of cycloaliphatic hardeners, including high thermal stability and excellent electrical insulation. Below is a table comparing the typical properties of a standard DGEBA resin cured with this acid versus its more common anhydride counterpart, Methyltetrahydrophthalic Anhydride (MTHPA).

Property	Test Method	DGEBA + MTHPA (Typical)	DGEBA + cis-4-Cyclohexene-1,2-dicarboxylic acid (Expected)
Glass Transition Temp. (Tg)	DSC, DMA	125 - 140 °C	130 - 150 °C
Tensile Strength	ASTM D638	70 - 85 MPa	75 - 90 MPa
Flexural Strength	ASTM D790	110 - 130 MPa	115 - 140 MPa
Dielectric Constant (1 MHz)	ASTM D150	3.2 - 3.6	3.0 - 3.4
Volume Resistivity	ASTM D257	> 10¹⁵ Ohm-cm	> 10¹⁵ Ohm-cm
Appearance	Visual	Clear, light yellow	Clear, very low color

Note: Data for the MTHPA system is based on typical values from industry literature. Data for the dicarboxylic acid system are expected values based on its chemical structure and principles of epoxy chemistry, pending specific experimental validation.

The slightly higher expected Tg and mechanical properties for the dicarboxylic acid system can be attributed to the formation of a well-defined network and the potential for hydrogen bonding from the generated hydroxyl groups, which can increase polymer chain stiffness.

Characterization Protocols

To validate the quality of the cure and quantify the material properties, the following standard characterization techniques are recommended:

Differential Scanning Calorimetry (DSC)

• Purpose: To determine the glass transition temperature (Tg) and assess the degree of cure.

• Protocol:

  • Prepare a small sample (5-10 mg) from the cured material.

  • Perform a heat-cool-heat cycle, typically from 25°C to 250°C at a heating rate of 10°C/min.

  • The Tg is determined from the midpoint of the step transition in the second heating scan.

  • The absence of any residual exothermic peak in the first scan indicates a complete cure.

Thermogravimetric Analysis (TGA)

• Purpose: To evaluate thermal stability and decomposition temperature.

• Protocol:

  • Heat a 10-15 mg sample from room temperature to 800°C at 10°C/min under a nitrogen atmosphere.

  • Determine the onset of degradation and the temperature at 5% weight loss (Td5%).

Dynamic Mechanical Analysis (DMA)

• Purpose: To measure viscoelastic properties (storage modulus, loss modulus) and provide a more sensitive measurement of Tg.[9]

• Protocol:

  • Use a rectangular bar specimen (e.g., 35mm x 12mm x 3mm).

  • Perform a temperature sweep from 25°C to 200°C at 3°C/min using a fixed frequency (e.g., 1 Hz).

  • The Tg can be identified by the peak of the tan(δ) curve or the onset of the drop in the storage modulus.

Conclusion

cis-4-Cyclohexene-1,2-dicarboxylic acid is a highly effective curing agent for epoxy resins, yielding thermosets with high thermal stability, robust mechanical properties, and excellent electrical insulation. Its cycloaliphatic nature offers advantages in UV stability over aromatic hardeners. The protocols outlined in this document provide a reliable basis for formulating and characterizing these high-performance materials. Further optimization of catalyst type and concentration can be explored to tailor the cure kinetics and final properties for specific application requirements.

References

• Blank, W. J., He, Z. A., & Picci, M. (2001). Catalysis of the Epoxy-Carboxyl Reaction. Journal of Coatings Technology, 73(915), 33-43. [Link]

• de la Fuente, A., et al. (2021). A highly efficient and sustainable catalyst system for terminal epoxy-carboxylic acid ring opening reactions. Green Chemistry, 23(15), 5483-5491. [Link]

• Royal Society of Chemistry. (2021). A highly efficient and sustainable catalyst system for terminal epoxy-carboxylic acid ring opening reactions. Green Chemistry. [Link]

• U.S. Patent 4,141,865. (1979). Catalysts for reaction of carboxylic acids with polyepoxides.
• U.S. Patent Application 2012/0208924A1. (2012). Epoxy resin composition.

• MDPI. (2022). Mechanical and Thermal Properties of Epoxy Resin upon Addition of Low-Viscosity Modifier. Polymers, 14(17), 3536. [Link]

• Tri-iso Tryline. (n.d.). Formulation Guide - Anhydride Curatives for Epoxy Systems. [Link]

• TetraWill. (n.d.). Curing Methods of Cycloaliphatic Epoxy Resins. [Link]

• Westlake Epoxy. (n.d.). Starting Formulation - EPON™ Resin 826 or EPON™ Resin 862 / LS-81K Anhydride Curing Agent (MTHPA). [Link]

• Sherwin-Williams. (n.d.). Epoxy Coatings Guide. [Link]

• ResearchGate. (2020). Thermal behavior of epoxy resin cured with aromatic dicarboxylic acids. [Link]

• UPCommons. (2020). Dual curing of an epoxy resin with dicarboxylic acids. [Link]

• ResearchGate. (2018). Curing behavior, thermal, and mechanical properties of epoxy resins cured with a novel liquid crystalline dicarboxylic acid curing agent. [Link]

• ResearchGate. (2021). Curing mechanisms and mechanical properties of cured epoxy resins. [Link]

Sources

• 1. Curing Methods of Cycloaliphatic Epoxy Resins | TetraWill Technical Guide [tetrawill.com]
• 2. researchgate.net [researchgate.net]
• 3. paint.org [paint.org]
• 4. researchgate.net [researchgate.net]
• 5. A highly efficient and sustainable catalyst system for terminal epoxy-carboxylic acid ring opening reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A highly efficient and sustainable catalyst system for terminal epoxy-carboxylic acid ring opening reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. tri-iso.com [tri-iso.com]
• 8. researchgate.net [researchgate.net]
• 9. Mechanical and Thermal Properties of Epoxy Resin upon Addition of Low-Viscosity Modifier - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis and Evaluation of Cyclohex-4-ene-1,2-dicarboxylic Acid-Based Plasticizers as Phthalate Alternatives

For: Researchers, scientists, and drug development professionals exploring safer, high-performance plasticizers.

Introduction: The Imperative for Phthalate-Free Plasticizers

Polyvinyl chloride (PVC) is a ubiquitous polymer, valued for its durability and cost-effectiveness. However, in its native state, PVC is rigid and brittle. To impart flexibility, plasticizers are added, with phthalate esters like di(2-ethylhexyl) phthalate (DEHP) historically dominating the market.[1] Growing concerns over the endocrine-disrupting and reprotoxic effects of certain phthalates have led to regulatory restrictions and a pressing demand for safer alternatives.[2] This has spurred significant research into non-phthalate plasticizers that offer comparable or superior performance without the associated health risks.

Among the most promising candidates are esters derived from hydrogenated or partially hydrogenated cyclic dicarboxylic acids. These molecules, such as those based on the cyclohexanedicarboxylic acid backbone, exhibit excellent compatibility with PVC, low migration rates, and favorable toxicological profiles.[3][4] This application note provides a detailed protocol for the synthesis of plasticizers derived from cyclohex-4-ene-1,2-dicarboxylic acid , a precursor readily accessible through the robust and efficient Diels-Alder reaction. We will detail the synthesis of the acid, its subsequent esterification, and the protocols for evaluating the performance of the resulting plasticizer in a PVC matrix.

The logical workflow for this process is outlined below, starting from fundamental building blocks and culminating in a fully characterized, plasticized polymer.

Caption: Workflow for the synthesis and evaluation of cyclohex-4-ene-1,2-dicarboxylic acid-based plasticizers.

Part 1: Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Acid

The synthesis is a reliable two-step process. First, a [4+2] cycloaddition (Diels-Alder reaction) between 1,3-butadiene and maleic anhydride yields the cyclic anhydride. Subsequently, this anhydride is hydrolyzed to the corresponding dicarboxylic acid. For laboratory safety and convenience, 1,3-butadiene, a gas, is generated in situ from the thermal decomposition of solid 3-sulfolene.

Protocol 1.1: Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Anhydride

Causality: The Diels-Alder reaction is exceptionally efficient for forming six-membered rings. Using 3-sulfolene as a precursor for 1,3-butadiene allows for a controlled release of the gaseous diene directly into the reaction mixture, minimizing handling hazards and side reactions like polymerization.[5] Xylene is chosen as the solvent due to its high boiling point, which is suitable for both the decomposition of 3-sulfolene and the cycloaddition reaction.

Materials:

• 3-Sulfolene (Butadiene sulfone)

• Maleic anhydride

• Xylene

• Petroleum ether

• 25-mL round-bottom flask

• Reflux condenser and heating mantle

• Magnetic stirrer and stir bar

• Buchner funnel and filter flask

Procedure:

• In a 25-mL round-bottom flask, combine 2.5 g of 3-sulfolene, 1.5 g of maleic anhydride, and 1 mL of xylene.[6][7]

• Add a magnetic stir bar and assemble a reflux condenser.

• Heat the mixture gently in a heating mantle. The solids will dissolve, and the 3-sulfolene will begin to decompose, releasing sulfur dioxide gas (ensure adequate ventilation or use a gas trap) and 1,3-butadiene.

• Once the solids have dissolved, maintain a gentle reflux for 30 minutes.[4]

• After the reflux period, remove the heating mantle and allow the flask to cool towards room temperature.

• Dilute the reaction mixture with 10 mL of xylene and transfer the solution to a small Erlenmeyer flask.[6]

• To induce crystallization, add approximately 5 mL of petroleum ether and cool the flask in an ice bath. Petroleum ether acts as an anti-solvent, reducing the solubility of the polar anhydride.

• Collect the white crystals of cis-4-cyclohexene-1,2-dicarboxylic anhydride by vacuum filtration.

• Wash the crystals with a small amount of cold petroleum ether to remove residual xylene and unreacted starting materials.[6]

• Air dry the crystals and determine the mass and melting point (Expected: 103-106 °C).[7][8]

Protocol 1.2: Hydrolysis to cis-4-Cyclohexene-1,2-dicarboxylic Acid

Causality: The hydrolysis of the anhydride is a straightforward nucleophilic acyl substitution reaction where water acts as the nucleophile, opening the anhydride ring to form two carboxylic acid groups. Heating is required to increase the rate of reaction and dissolve the anhydride.

Materials:

• cis-4-Cyclohexene-1,2-dicarboxylic anhydride (from Protocol 1.1)

• Deionized water

• Erlenmeyer flask and hot plate

• Ice bath

• Buchner funnel and filter flask

Procedure:

• Place the synthesized anhydride (e.g., 1.0 g) into a 50-mL Erlenmeyer flask.[7]

• Add approximately 5 mL of deionized water and a boiling chip.

• Heat the mixture on a hot plate, swirling occasionally, until the solid dissolves completely and the solution is boiling.[1]

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Induce crystallization by scratching the inside of the flask with a glass rod.[1] For maximum yield, subsequently cool the flask in an ice bath.

• Collect the white, crystalline cis-4-cyclohexene-1,2-dicarboxylic acid by vacuum filtration.

• Allow the crystals to air dry completely. Determine the mass and melting point (Expected: 165 °C).

Part 2: Synthesis of Di(2-ethylhexyl)-4-cyclohexene-1,2-dicarboxylate Plasticizer

The dicarboxylic acid is converted to its diester via Fischer esterification. This protocol uses 2-ethylhexanol as a representative alcohol, yielding Di(2-ethylhexyl)-4-cyclohexene-1,2-dicarboxylate. The same protocol can be adapted for other alcohols like isononyl alcohol to produce corresponding esters like the dinonyl ester (DL9TH).[7]

Caption: Experimental workflow for the esterification process.

Protocol 2.1: Esterification with 2-Ethylhexanol

Causality: The reaction is an equilibrium process. To drive it towards the product, the water byproduct is removed as it is formed using a Dean-Stark apparatus and an azeotropic solvent (toluene). An acid catalyst, such as p-toluenesulfonic acid (p-TsOH), is used to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and accelerating the rate of nucleophilic attack by the alcohol.

Materials:

• cis-4-Cyclohexene-1,2-dicarboxylic acid

• 2-Ethylhexanol (slight excess, e.g., 2.2 equivalents)

• p-Toluenesulfonic acid monohydrate (catalytic amount, e.g., 1-2 mol%)

• Toluene

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, Dean-Stark trap, reflux condenser, heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• To a round-bottom flask, add cis-4-cyclohexene-1,2-dicarboxylic acid (1.0 eq), 2-ethylhexanol (2.2 eq), toluene (to facilitate azeotropic removal of water), and a catalytic amount of p-toluenesulfonic acid.

• Assemble the Dean-Stark trap and reflux condenser.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Continue the reaction until the theoretical amount of water has been collected, indicating the completion of the esterification.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated NaHCO₃ solution (to neutralize the acid catalyst) and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product by vacuum distillation to obtain the pure diester plasticizer as a clear, viscous liquid.

• Characterize the final product using FTIR and ¹H NMR spectroscopy to confirm its structure.

Part 3: Application and Performance Evaluation in PVC

The performance of the synthesized plasticizer must be evaluated within a PVC matrix and compared against an industry standard like DEHP.

Protocol 3.1: Preparation of Plasticized PVC Sheets

Procedure:

• Prepare a dry blend in a high-speed mixer. A typical formulation (in parts per hundred of resin, phr) is:

  • PVC resin (K-value 67-70): 100 phr

  • Plasticizer (synthesized or DEHP): 50 phr

  • Thermal stabilizer (e.g., Ca/Zn stearate): 2 phr

• Process the dry blend on a two-roll mill at a temperature of approximately 160-170°C until a homogeneous sheet is formed.

• Press the milled sheet in a hydraulic press at ~170°C to a desired thickness (e.g., 1 mm) for testing.

• Allow the sheets to condition at 23 ± 2 °C and 50 ± 5% relative humidity for at least 24 hours before testing.

Performance Evaluation

The following tests are critical for characterizing the effectiveness and durability of the plasticizer.

1. Mechanical Properties:

• Test: Tensile Strength and Elongation at Break (ASTM D638)

• Causality: This test measures the material's strength and flexibility. An effective plasticizer will decrease tensile strength and significantly increase elongation compared to unplasticized PVC.[8]

• Procedure: Use a universal testing machine to pull dumbbell-shaped specimens until failure.

2. Thermal Properties:

• Test: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

• Causality: TGA determines the thermal stability and volatilization of the plasticizer. DSC is used to measure the glass transition temperature (Tg). A lower Tg indicates higher plasticizing efficiency, as the plasticizer has effectively increased the free volume between polymer chains.[9]

• Procedure: Analyze small samples of the plasticized PVC sheet using TGA and DSC instruments according to standard operating procedures.

3. Migration Resistance:

• Test: Solvent Extraction (ASTM D1239)

• Causality: This is a critical measure of plasticizer permanence. Low migration is essential for applications involving contact with food, liquids, or other materials to prevent contamination and loss of flexibility over time.[1][10]

• Procedure: Weigh pre-conditioned PVC samples, immerse them in a solvent (e.g., hexane, ethanol, or soapy water) for a specified time and temperature, then dry and reweigh. The percentage of weight loss corresponds to the amount of migrated plasticizer.

Data Presentation: Comparative Performance

The following table summarizes typical performance data for PVC plasticized with a standard phthalate (DEHP) versus non-phthalate alternatives, including cyclohexanoates which are structurally similar to the plasticizer synthesized in this note. This data is compiled from various sources to provide a representative comparison.

Property	Test Standard	PVC + DEHP	PVC + DINCH	PVC + Bio-based Ester (Succinate)	Expected Performance of DEHCH-ene
Hardness (Shore A)	ASTM D2240	80 - 85	82 - 87	80 - 86	Comparable to DEHP/DINCH
Tensile Strength (MPa)	ASTM D638	18 - 23	19 - 24	~19	18 - 24
Elongation at Break (%)	ASTM D638	250 - 350	280 - 380	~250	250 - 350
Glass Transition (Tg, °C)	DSC	-35 to -45	-40 to -50	-30 to -40	-35 to -45
Migration Loss (Hexane, 24h)	ASTM D1239	High	Low	Very Low	Low to Moderate
Migration (Blood Products)	N/A	High	5x Lower than DEHP[5]	N/A	Low, suitable for medical use[7]

Note: DINCH (diisononyl cyclohexane-1,2-dicarboxylate) is the hydrogenated version of the compound synthesized here. Performance is expected to be similar, with the unsaturated version potentially offering different reactivity or compatibility profiles. Succinate data is included as another example of a bio-based alternative.[11]

Conclusion

Esters of cyclohex-4-ene-1,2-dicarboxylic acid represent a highly viable class of non-phthalate plasticizers. Their synthesis is rooted in fundamental, high-yield organic reactions, making them accessible for both research and potential scale-up. The resulting plasticizers are expected to demonstrate excellent compatibility with PVC, providing mechanical and thermal properties comparable to traditional phthalates. Crucially, their cyclic and larger molecular structure contributes to lower migration, a key parameter for enhanced safety and material longevity, particularly in sensitive applications such as medical devices and food contact materials. The protocols outlined in this note provide a comprehensive framework for the synthesis, application, and rigorous evaluation of these promising phthalate alternatives.

References

• Odinity. (2013, November 18). DIELS-ALDER SYNTHESIS OF CYCLOHEX-4-ENE-1. Available at: [Link]

• Contreras, L. (2020). Diels-Alder Reaction of 1,3-Butadiene And Maleic Anhydride to Produce 4-Cyclohexene-Cis-1,2-Dicarboxylic Acid. Edubirdie. Available at: [Link]

• PubMed. (2018). Alternative plasticizer, 4-cyclohexene-1,2-dicarboxylic acid dinonyl ester, for blood containers with protective effects on red blood cells and improved cold resistance. J Biomed Mater Res B Appl Biomater. Available at: [Link]

• PubMed Central. (n.d.). A review of alternatives to di (2-ethylhexyl) phthalate-containing medical devices in the neonatal intensive care unit. Available at: [Link]

• Scribd. (n.d.). Dield-Alder - Lab Report 1. Available at: [Link]

• ResearchGate. (2007). Substitution of Di(2-ethylhexyl) phthalate by Di(isononyl) cyclohexane-1,2-dicarboxylate as a plasticizer for industrial vinyl plastisol formulations. Available at: [Link]

• UNIPI. (n.d.). PERSPECTIVES ON ALTERNATIVES TO PHTHALATE PLASTICIZED POLY(VINYL CHLORIDE) IN MEDICAL DEVICES APPLICATIONS. Available at: [Link]

• MDPI. (2019, July 23). Replacing Di(2-ethylhexyl) Terephthalate by Di(2-ethylhexyl) 2,5-Furandicarboxylate for PVC Plasticization: Synthesis, Materials Preparation and Characterization. Available at: [Link]

• PMC. (n.d.). The Effect of Dicarboxylic Acid Structure on the Plasticizing Ability of Its Ester. Available at: [Link]

• Organic Syntheses. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, diethyl ester, cis-. Available at: [Link]

• AASCIT. (2015, January 30). Synthesis and Application of a New Environmental Friendly Plasticizer. Available at: [Link]

• ResearchGate. (2014). Synthesis and Application of an Alternative Plasticizer Di(2-Ethylhexyl)-1,2-Cyclohexane Dicarboxylate. Available at: [Link]

• Medical Design & Outsourcing. (2016, September 28). Eliminating DEHP Plasticizer in Medical-Grade PVC. Available at: [Link]

• PubMed. (2023, May 28). Migration of di(2-ethylhexyl) phthalate, diisononylcyclohexane-1,2-dicarboxylate and di(2-ethylhexyl) terephthalate from transfusion medical devices in labile blood products: A comparative study. Available at: [Link]

• MDPI. (2022, March 23). Effective, Environmentally Friendly PVC Plasticizers Based on Succinic Acid. Available at: [Link]

• NETZSCH Analyzing & Testing. (n.d.). PVC-P: Polyvinylchloride (with plasticizer). Available at: [Link]

• Diva-portal.org. (2011, May 24). Migration of plasticisers from PVC. Available at: [Link]

Sources

• 1. The Effect of Dicarboxylic Acid Structure on the Plasticizing Ability of Its Ester - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A review of alternatives to di (2-ethylhexyl) phthalate-containing medical devices in the neonatal intensive care unit - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arpi.unipi.it [arpi.unipi.it]
• 4. researchgate.net [researchgate.net]
• 5. Migration of di(2-ethylhexyl) phthalate, diisononylcyclohexane-1,2-dicarboxylate and di(2-ethylhexyl) terephthalate from transfusion medical devices in labile blood products: A comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. kinampark.com [kinampark.com]
• 7. Alternative plasticizer, 4-cyclohexene-1,2-dicarboxylic acid dinonyl ester, for blood containers with protective effects on red blood cells and improved cold resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. kgt88.com [kgt88.com]
• 9. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 10. diva-portal.org [diva-portal.org]
• 11. mdpi.com [mdpi.com]

The Strategic Utility of Cyclohex-4-ene-1,2-dicarboxylic Acid in Modern Pharmaceutical Synthesis

Introduction: A Versatile Scaffold for Complex Molecular Architectures

In the landscape of pharmaceutical development, the identification and utilization of versatile chemical building blocks are paramount to the efficient construction of complex active pharmaceutical ingredients (APIs). Cyclohex-4-ene-1,2-dicarboxylic acid, a dicarboxylic acid featuring a cyclohexene core, stands out as a critical starting material and intermediate in the synthesis of a range of therapeutic agents. Its rigid, yet functionalizable, structure provides a robust scaffold for the stereocontrolled introduction of various pharmacophoric elements. This application note delves into the strategic applications of cyclohex-4-ene-1,2-dicarboxylic acid in pharmaceutical synthesis, with a particular focus on its role in the development of both antipsychotic and antiviral drug candidates. We will explore the fundamental chemistry, provide detailed synthetic protocols, and discuss the underlying principles that make this molecule an invaluable tool for medicinal chemists and process development scientists.

The primary route to cis-Cyclohex-4-ene-1,2-dicarboxylic acid is through the Diels-Alder reaction of 1,3-butadiene and maleic anhydride, followed by hydrolysis of the resulting anhydride. This [4+2] cycloaddition is a powerful and atom-economical method for forming the six-membered ring system, a common motif in many natural products and pharmaceuticals.[1] The trans isomer can also be synthesized and utilized in various applications.[]

Core Application: Synthesis of a Key Intermediate for Lurasidone

A significant application of a derivative of Cyclohex-4-ene-1,2-dicarboxylic acid is in the synthesis of the antipsychotic drug Lurasidone. The hydrochloride salt of Lurasidone is used for the treatment of schizophrenia.[3] The synthesis of Lurasidone relies on a key intermediate, trans-(1R,2R)-cyclohexane-1,2-dicarboxylic acid, which is prepared from Cyclohex-4-ene-1,2-dicarboxylic acid.[3]

The synthetic strategy involves a multi-step process that highlights the utility of the cyclohexene scaffold. The initial Diels-Alder adduct is hydrogenated to the corresponding cyclohexane-1,2-dicarboxylic acid, which is then resolved to obtain the desired enantiomerically pure intermediate.

Synthetic Workflow for Lurasidone Intermediate

The following diagram outlines the key transformations from the initial Diels-Alder reaction to the final resolved intermediate for Lurasidone synthesis.

Caption: Synthetic pathway to a key Lurasidone intermediate.

Experimental Protocols

Protocol 1: Synthesis of cis-Cyclohex-4-ene-1,2-dicarboxylic Acid

This protocol details the synthesis of the initial dicarboxylic acid from maleic anhydride and 1,3-butadiene (generated in situ from 3-sulfolene).

Materials:

• Maleic anhydride

• 3-Sulfolene

• Xylene

• Deionized water

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

Procedure:

• Diels-Alder Reaction:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, combine maleic anhydride (1.0 eq) and 3-sulfolene (1.1 eq) in xylene.

  • Heat the mixture to reflux. The 3-sulfolene will thermally decompose to generate 1,3-butadiene in situ, which then reacts with maleic anhydride.

  • Maintain reflux for 3-4 hours.

  • Allow the reaction mixture to cool to room temperature. The product, cis-cyclohex-4-ene-1,2-dicarboxylic anhydride, will precipitate.

  • Collect the solid product by vacuum filtration and wash with a small amount of cold xylene.

• Hydrolysis:

  • Transfer the crude anhydride to a flask containing deionized water.

  • Heat the mixture to boiling to effect hydrolysis.

  • Continue heating until all the solid has dissolved.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

  • Collect the crystals of cis-cyclohex-4-ene-1,2-dicarboxylic acid by vacuum filtration, wash with a small amount of cold deionized water, and dry.

Parameter	Value
Typical Yield	80-90% (overall)
Melting Point	164-166 °C
Appearance	White crystalline solid

Protocol 2: Reduction to racemic-trans-Cyclohexane-1,2-dicarboxylic Acid

This protocol describes the reduction of the double bond in cis-cyclohex-4-ene-1,2-dicarboxylic acid.

Materials:

• cis-Cyclohex-4-ene-1,2-dicarboxylic acid

• Methanol

• Raney Nickel (catalyst)

• Hydrogen gas supply

• Parr hydrogenation apparatus or similar

Procedure:

• In a suitable pressure vessel, dissolve cis-cyclohex-4-ene-1,2-dicarboxylic acid in methanol.

• Carefully add Raney Nickel catalyst to the solution under an inert atmosphere.

• Seal the vessel and connect it to a hydrogen gas supply.

• Pressurize the vessel with hydrogen gas (typically 50-100 psi).

• Stir the reaction mixture at room temperature until the theoretical amount of hydrogen has been consumed.

• Carefully vent the apparatus and filter the reaction mixture through a pad of celite to remove the catalyst.

• Remove the methanol under reduced pressure to yield the crude racemic cyclohexane-1,2-dicarboxylic acid. The trans isomer is often favored under these conditions due to epimerization.[3]

Parameter	Value
Catalyst Loading	5-10 mol%
Hydrogen Pressure	50-100 psi
Reaction Time	4-8 hours
Typical Yield	>95%

Broader Context: The Cyclohexene Scaffold in Antiviral Drug Discovery

The cyclohexene ring system is not only a precursor to antipsychotics but also a valuable scaffold in the design of antiviral agents, particularly carbocyclic nucleoside analogues.[4][5] In these compounds, the furanose ring of a natural nucleoside is replaced by a carbocyclic moiety, which can enhance metabolic stability and improve the pharmacokinetic profile of the drug.[4]

The synthesis of these analogues often involves the stereoselective functionalization of a cyclohexene derivative to install the necessary hydroxyl and base moieties in the correct spatial orientation. While the direct use of Cyclohex-4-ene-1,2-dicarboxylic acid is not always the starting point, the fundamental synthetic strategies for manipulating the cyclohexene core are highly relevant.

Conceptual Synthetic Approach for Carbocyclic Nucleosides

Caption: General strategy for synthesizing carbocyclic nucleosides.

The synthesis of potent antiviral agents often requires the development of novel carbocyclic nucleosides.[6][7] The structural rigidity and potential for stereocontrol offered by cyclohexene-derived synthons make them attractive starting points for these complex synthetic endeavors.

Conclusion

Cyclohex-4-ene-1,2-dicarboxylic acid and its derivatives are demonstrably valuable building blocks in pharmaceutical synthesis. The straightforward access to this scaffold via the Diels-Alder reaction, coupled with its versatile functional handles, allows for the efficient construction of complex and stereochemically rich molecules. The synthesis of a key intermediate for the antipsychotic drug Lurasidone serves as a prime example of its industrial application. Furthermore, the broader relevance of the cyclohexene core in the design of antiviral agents underscores the continued importance of this fundamental chemical structure in the ongoing quest for new and improved therapeutics. The protocols and strategies outlined in this application note are intended to provide researchers and drug development professionals with a practical guide to leveraging the synthetic potential of this important molecule.

References

• Diels, O.; Alder, K. Synthesen in der hydroaromatischen Reihe. Justus Liebigs Annalen der Chemie. 1928 , 460 (1), 98–122. [Link]

• Google Patents. Production of cis-cyclohexane-1, 2-dicarboxylic anhydride. US2794811A.
• Google Patents. A process for preparation of trans (lr,2r)-cyclo hexane 1, 2-dicarboxylic acid. IN2012CH04545A.

• University of Hamburg. Stereoselective Syntheses of Carbocyclic Nucleosides. [Link]

• Boyer, A., et al. Catalytic asymmetric synthesis of carbocyclic C-nucleosides. Nature Communications. 2022 , 13, 7085. [Link]

• Cho, J. H., et al. Synthesis of cyclopentenyl carbocyclic nucleosides as potential antiviral agents against orthopoxviruses and SARS. Journal of Medicinal Chemistry. 2006 , 49 (3), 1140–1148. [Link]

• Cristobo, I., et al. Conformationally Locked Carbocyclic Nucleosides Built on a 4′-Hydroxymethyl-3′-hydroxybicyclo[4.1.0]heptane Template. Stereoselective Synthesis and Antiviral Activity. The Journal of Organic Chemistry. 2022 , 87 (17), 11559–11572. [Link]

Sources

• 1. US2794811A - Production of cis-cyclohexane-1, 2-dicarboxylic anhydride - Google Patents [patents.google.com]
• 3. WO2014102808A1 - A process for preparation of trans (lr,2r)-cyclo hexane 1, 2-dicarboxylic acid - Google Patents [patents.google.com]
• 4. Stereoselective Syntheses of Carbocyclic Nucleosides : Department of Chemistry : University of Hamburg [chemie.uni-hamburg.de]
• 5. Catalytic asymmetric synthesis of carbocyclic C-nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of cyclopentenyl carbocyclic nucleosides as potential antiviral agents against orthopoxviruses and SARS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Conformationally Locked Carbocyclic Nucleosides Built on a 4′-Hydroxymethyl-3′-hydroxybicyclo[4.1.0]heptane Template. Stereoselective Synthesis and Antiviral Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Formulation and Performance of High-Adhesion Concrete Coatings Using a Cyclohex-4-ene-1,2-dicarboxylic Acid Curing System

Abstract

Two-component epoxy systems are a cornerstone for protecting concrete substrates, offering exceptional chemical resistance and durability. The performance of these coatings is critically dependent on the curing agent (hardener) used to cross-link the epoxy resin. This guide details the use of cis-Cyclohex-4-ene-1,2-dicarboxylic acid as a specialized curing agent for epoxy-based concrete coatings. We provide a comprehensive overview of the curing chemistry, detailed protocols for substrate preparation, coating formulation, application, and a suite of performance validation tests. The use of this dicarboxylic acid hardener offers a pathway to formulating robust coatings with enhanced adhesion and tunable mechanical properties, making it a subject of interest for materials scientists and formulation chemists.

Scientific Principle: The Epoxy-Carboxylic Acid Curing Reaction

The foundation of this coating system is the reaction between an epoxy resin and a dicarboxylic acid hardener. Unlike traditional amine-based hardeners, which form ether linkages, the reaction of a carboxylic acid with an epoxy group (oxirane ring) proceeds via an esterification reaction.

Mechanism: The reaction is typically initiated by a catalyst (often a tertiary amine) or heat. The carboxyl group (-COOH) of the Cyclohex-4-ene-1,2-dicarboxylic acid attacks the electrophilic carbon of the epoxy ring. This nucleophilic attack results in the opening of the ring and the formation of a stable β-hydroxy ester linkage.[1] Since both the epoxy resin (e.g., Bisphenol A diglycidyl ether, DGEBA) and the dicarboxylic acid are difunctional, this reaction propagates to form a highly cross-linked, three-dimensional polymer network. This network structure is responsible for the coating's rigidity, chemical resistance, and mechanical strength.[1][2]

Scientist's Note: The choice of a cyclic dicarboxylic acid like Cyclohex-4-ene-1,2-dicarboxylic acid is deliberate. Its rigid ring structure can enhance the thermal stability and hardness of the cured coating compared to linear aliphatic dicarboxylic acids.[3] The chain length and structure of the acid are key levers for tuning the final properties of the thermoset.[1][2][4]

Caption: Curing reaction of Epoxy Resin with Dicarboxylic Acid.

Materials and Equipment

Materials:

• Part A (Resin): Bisphenol A diglycidyl ether (DGEBA) based epoxy resin.

• Part B (Hardener): cis-Cyclohex-4-ene-1,2-dicarboxylic acid.

• Solvent (optional, for viscosity reduction): Xylene or a similar aromatic solvent.

• Catalyst (optional, for accelerated cure): Tertiary amine, e.g., 2,4,6-Tris(dimethylaminomethyl)phenol.

• Concrete Substrate: Standard concrete test slabs.

• Cleaning Agents: Degreaser, detergent, potable water.

• Adhesion Test Dollies: 50 mm aluminum dollies for concrete testing.

• Adhesive: High-strength two-part epoxy adhesive for pull-off testing.

• Test Chemicals: 10% Sulfuric Acid, 10% Sodium Hydroxide, Xylene, Motor Oil.

Equipment:

• Mechanical Concrete Grinder with diamond tooling (for surface prep).

• Industrial Vacuum Cleaner.

• Low-speed mechanical stirrer (300-450 rpm) with an Exomixer-type paddle.

• Notched squeegee and/or 3/8" nap solvent-resistant rollers.

• Wet film thickness gauge.

• Portable Pull-Off Adhesion Tester (compliant with ASTM D7234).

• Personal Protective Equipment (PPE): Safety glasses, nitrile gloves, respirator.

Experimental Workflow Overview

Caption: Overall experimental workflow from preparation to validation.

Protocol 1: Concrete Substrate Preparation

The longevity of a coating system is predominantly determined by the quality of the surface preparation. The primary objective is to create a clean, dry, and mechanically sound surface with an appropriate texture for adhesion.

• Cleaning: Remove all oil, grease, and other contaminants using a suitable degreaser. Scrub the surface and rinse thoroughly with water. Allow the concrete to dry completely.

• Mechanical Profiling: Using a mechanical grinder, abrade the concrete surface to achieve a Concrete Surface Profile (CSP) of 3.[5][6][7] This profile feels like medium-grit sandpaper and provides the necessary texture for the coating to "key" into.[8][9]

  • Scientist's Note: A CSP of 3-5 is typically recommended for high-build epoxy coatings.[8][9] Insufficient profiling is a primary cause of delamination.[10][11] Acid etching is not recommended as it can leave residual salts that interfere with adhesion.

• Dust Removal: Thoroughly vacuum the surface to remove all dust and debris from the grinding process. A clean, dust-free surface is critical for direct contact and bonding of the coating.

Protocol 2: Coating Formulation and Mixing

Accurate measurement and thorough mixing of the two components are essential for achieving the intended chemical reaction and final properties.

Component	Description	Parts by Weight
Part A	DGEBA Epoxy Resin (EEW ~190 g/eq)	100
Part B	cis-Cyclohex-4-ene-1,2-dicarboxylic acid	45
Catalyst	Tertiary Amine Accelerator	1-2

Scientist's Note: The ratio is based on the stoichiometry between the epoxy equivalent weight (EEW) of the resin and the molecular weight of the dicarboxylic acid. An equimolar epoxy:COOH ratio is often targeted for optimal cross-linking.[1] Always consult the manufacturer's technical data sheet for precise ratios.

• Pre-conditioning: Condition both Part A and Part B to room temperature (approx. 23°C) for 24 hours before use.

• Mixing: In a clean container, add the pre-weighed Part A. While stirring with a low-speed mechanical mixer, slowly add the pre-weighed Part B and the catalyst.

• Thorough Mixing: Mix for a minimum of 3 minutes, scraping the sides and bottom of the container to ensure all material is incorporated. Improper mixing can lead to soft spots or areas of incomplete cure.[12]

• Pot Life: Be aware of the pot life (working time) of the mixed product, which is typically 20-40 minutes. Do not use material that has begun to thicken or generate significant heat.

Protocol 3: Application and Curing

• Application: Pour the mixed material onto the prepared concrete surface in ribbons.

• Spreading: Use a notched squeegee to spread the material evenly to the desired thickness (e.g., 10-15 mils).

• Back-rolling: Immediately back-roll the wet coating with a short-nap roller to level the film and remove any trowel marks.

• Curing: Allow the coating to cure for a minimum of 7 days at 23°C and 50% relative humidity before subjecting it to heavy traffic or chemical exposure. Lower temperatures will retard the cure.[11]

Performance Evaluation Protocols

Validation testing confirms the successful application and performance of the cured coating.

Protocol: Pull-Off Adhesion Strength (ASTM D7234)

This test measures the tensile force required to detach the coating from the concrete substrate, providing a quantitative measure of adhesion.[13][14][15][16]

• Site Selection: Select a flat, representative area of the cured coating.

• Dolly Preparation: Clean the aluminum test dolly and the coating surface where the dolly will be attached.

• Adhesive Application: Mix the two-part adhesive and apply a uniform layer to the dolly face.

• Dolly Placement: Press the dolly firmly onto the coated surface. Remove excess adhesive from around the dolly. Allow the adhesive to cure fully (typically 24 hours).

• Scoring (Optional but Recommended): Carefully cut through the coating around the dolly down to the concrete substrate. This isolates the test area.

• Testing: Attach the portable adhesion tester to the dolly. Apply tensile force at a steady rate until the dolly detaches.

• Recording: Record the pull-off pressure (in MPa or psi) and the nature of the failure (e.g., cohesive failure within the concrete, adhesive failure between coating and concrete, or adhesive failure between dolly and coating).[17]

Protocol: Chemical Resistance Spot Test (ASTM D1308)

This method evaluates the coating's resistance to household or industrial chemicals.[18][19][20][21]

• Reagent Application: On the cured coating surface, place a few drops of each test chemical (e.g., 10% H₂SO₄, 10% NaOH, Xylene).

• Covering: Cover each spot with a watch glass to prevent evaporation.

• Exposure: Allow the chemicals to remain in contact with the surface for a specified period (e.g., 24 hours).

• Cleaning: Remove the watch glass and clean the area with water, followed by a solvent if necessary.

• Evaluation: Visually inspect the surface for any changes, such as discoloration, blistering, softening, or loss of gloss.[22]

Expected Results & Troubleshooting

Performance Test	Standard	Acceptance Criteria / Expected Outcome
Adhesion Strength	ASTM D7234	> 2 MPa (300 psi) with failure occurring cohesively within the concrete substrate.
Chemical Resistance	ASTM D1308	No visible effect (no change in color, gloss, or integrity) after 24-hour exposure to specified chemicals.

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Start [label="Coating Failure Observed"];
Q1 [label="Peeling / Delamination?"];
Q2 [label="Bubbles / Blisters?"];
Q3 [label="Soft Spots / Tacky?"];
Start -> Q1;
Q1 -> result [label="YES\n\nCause: Poor Surface Prep (CSP)\nMoisture in Concrete\nContamination", headport="w"];
Q1 -> Q2 [label="NO"];
Q2 -> result [label="YES\n\nCause: High Humidity\nOutgassing from Porous Concrete\nImproper Mixing (air entrapment)", headport="w"];
Q2 -> Q3 [label="NO"];
Q3 -> result [label="YES\n\nCause: Incorrect Mix Ratio\nIncomplete Mixing\nLow Temperature during Cure", headport="w"];
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Caption: Troubleshooting common coating failures.

Common issues like peeling or flaking are most often traced back to improper surface preparation.[10][11][23] Blistering can be caused by moisture in the concrete or high ambient humidity during application.[23][24] Soft spots are a clear indicator of incorrect mixing ratios or incomplete mixing of the two components.[12][24]

References

• Troubleshooting Epoxy Coating Failures on Westerville Concrete Surfaces. (n.d.). Retrieved January 7, 2026, from [Link]

• Understanding CSP-2 and CSP-3: What Concrete Surface Profiles Mean for Floor Coatings. (2025, September 8). Barrydowne Paint. Retrieved January 7, 2026, from [Link]

• What is Concrete Surface Profile (CSP)? (2025, May 30). CustomCrete. Retrieved January 7, 2026, from [Link]

• ASTM D1308-02 Chemical Resistance Tested Coatings. (n.d.). Z Technologies. Retrieved January 7, 2026, from [Link]

• ASTM D1308 Chemical Spot Resistance Testing of Paints. (2025, November 27). Eurolab. Retrieved January 7, 2026, from [Link]

• Concrete Surface Preparation & Profiles. (n.d.). TCC Materials. Retrieved January 7, 2026, from [Link]

• 5 common problems with epoxy concrete floor coatings. (2021, October 26). Southwest Exteriors. Retrieved January 7, 2026, from [Link]

• ASTM D7234 testing. (n.d.). Industrial Physics. Retrieved January 7, 2026, from [Link]

• Chemical Resistance. (n.d.). A Plus Coating. Retrieved January 7, 2026, from [Link]

• TEST METHOD: ASTM D-1308. (n.d.). Protecto 401. Retrieved January 7, 2026, from [Link]

• Chemical Resistance. (n.d.). Charter Coating. Retrieved January 7, 2026, from [Link]

• Troubleshooting Guide: Handling Common Issues with Epoxy Floor Coatings. (2023, December 20). Floor Shield. Retrieved January 7, 2026, from [Link]

• ASTM D7234: 2022 Pull-Off Strength Test for Concrete Coatings. (n.d.). BSB EDGE. Retrieved January 7, 2026, from [Link]

• Ultimate Guide To Surface Preparation For Concrete Coatings. (2025, August 23). Croc Coatings. Retrieved January 7, 2026, from [Link]

• ASTM D7234 Pull-Off Strength of Coatings on Concrete Using Portable Pull-Off Adhesion Testers. (2024, October 29). MaTestLab. Retrieved January 7, 2026, from [Link]

• Concrete Surface Profiles (CSP): The Key to Durable Concrete Surfaces. (n.d.). BW Manufacturing. Retrieved January 7, 2026, from [Link]

• ASTM D7234-05 - Standard Test Method for Pull-Off Adhesion Strength of Coatings on Concrete Using. (n.d.). Techstreet. Retrieved January 7, 2026, from [Link]

• D7234 Standard Test Method for Pull-Off Adhesion Strength of Coatings on Concrete Using Portable Pull-Off Adhesion Testers. (2022, December 22). ASTM International. Retrieved January 7, 2026, from [Link]

• The Most Common Commercial Epoxy Flooring Problems and How to Solve Them. (n.d.). Everlast Epoxy. Retrieved January 7, 2026, from [Link]

• Dual curing of an epoxy resin with dicarboxylic acids. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• Synthesis of dicarboxylic acid compound structurally analogous to bisphenol A: for development of stable waterborne epoxy coatings. (2025, November 1). ResearchGate. Retrieved January 7, 2026, from [Link]

• dicarboxylic acid vitrimers. (2025, February 7). CERES Research Repository. Retrieved January 7, 2026, from [Link]

• The influence of dicarboxylic acid derivatives synthesized with different anhydride structures on the performance of waterborne epoxy coatings. (2025, December 12). ResearchGate. Retrieved January 7, 2026, from [Link]

• Effect of Dicarboxylic Acids' Aliphatic Chain on the Curing of Epoxidized Soybean Oil (ESO) Resins. (2025, August 6). ResearchGate. Retrieved January 7, 2026, from [Link]

Sources

• 1. Ensuring the security of your connection [dspace.lib.cranfield.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. barrydownepaint.com [barrydownepaint.com]
• 6. customcrete.net [customcrete.net]
• 7. tccmaterials.com [tccmaterials.com]
• 8. Ultimate Guide To Surface Preparation For Concrete Coatings [croccoatings.com]
• 9. bwmanufacturing.com [bwmanufacturing.com]
• 10. Troubleshooting Epoxy Coating Failures on Westerville Concrete Surfaces - Professional Pavement Services [professionalpavement.net]
• 11. floorshieldcoatings.com [floorshieldcoatings.com]
• 12. xtremepolishingsystems.com [xtremepolishingsystems.com]
• 13. industrialphysics.com [industrialphysics.com]
• 14. "ASTM D7234: 2022 Pull-Off Strength Test for Concrete Coatings" [bsbedge.com]
• 15. matestlabs.com [matestlabs.com]
• 16. store.astm.org [store.astm.org]
• 17. standards.iteh.ai [standards.iteh.ai]
• 18. ztechcoatings.com [ztechcoatings.com]
• 19. testinglab.com [testinglab.com]
• 20. Chemical Resistance - A Plus Coating [apluscoating.com]
• 21. protecto401.com [protecto401.com]
• 22. Chemical Resistance - Charter Coating [chartercoating.com]
• 23. 5 common problems with epoxy concrete floor coatings [southwestexteriors.com]
• 24. The Most Common Commercial Epoxy Flooring Problems and How to Solve Them – PennCoat Inc. [penncoatinc.com]

role in the preparation of polyester resin for printing inks

An Application Guide to the Synthesis and Formulation of Polyester Resins for High-Performance Printing Inks

Abstract

Polyester resins are a cornerstone of modern printing ink formulations, serving as the primary binder that dictates the ink's physical and chemical properties.[1][2] This document provides a detailed technical guide for researchers and formulation scientists on the synthesis, characterization, and application of polyester resins in printing inks. It elucidates the causal relationships between monomer selection, polymer architecture, and the final performance characteristics of the ink, such as adhesion, gloss, durability, and printability.[1][3] Detailed, step-by-step protocols for synthesis and characterization are provided to ensure reproducibility and reliability in a laboratory setting.

Introduction: The Central Role of Polyester Resins in Printing Inks

The resin is often considered the backbone of a printing ink, responsible for binding the pigment particles together and to the substrate.[1][2] Polyester resins, a class of polymers formed through polycondensation, are widely utilized due to their exceptional versatility, durability, and excellent adhesion to a variety of substrates, including plastic films, foils, and paper.[4][5]

Key functions of polyester resins in ink formulations include:

• Pigment Wetting and Dispersion: The resin facilitates the uniform dispersion and stabilization of pigment particles, which is critical for color strength and ink stability.[1]

• Film Formation: Upon drying, the resin forms a continuous, solid film that encapsulates the pigment and adheres to the printing surface.[4]

• Adhesion: The chemical nature of the polyester backbone provides strong adhesion to both polar and non-polar substrates.[5][6]

• Mechanical and Resistance Properties: The resin imparts essential characteristics like gloss, flexibility, and resistance to abrasion, chemicals, and environmental factors.[1][5][7]

• Rheology Control: The molecular weight and structure of the resin are primary determinants of the ink's viscosity and flow properties, which are crucial for the specific printing process (e.g., gravure, flexography, offset).[1][3]

The increasing demand for sustainable and environmentally friendly solutions has also driven innovation towards water-based and bio-based polyester resins, reducing reliance on volatile organic compounds (VOCs).[4][8]

The Chemistry of Polyester Resin Synthesis

Polyester resins are synthesized via step-growth polymerization, most commonly through the polycondensation of di- or poly-functional carboxylic acids (or their anhydrides) with di- or poly-functional alcohols (polyols).[9][10] The reaction forms ester linkages with the elimination of a small molecule, typically water.[9][11]

Caption: Basic polycondensation reaction for polyester synthesis.

The properties of the final resin are directly engineered by the choice of monomers. This allows for the precise tailoring of characteristics to meet the demands of a specific printing application.[9]

Causality of Monomer Selection

The selection of diacid and diol monomers is the most critical factor in designing a polyester resin with desired properties.

• Diacids/Anhydrides:

  • Aromatic Acids (e.g., Terephthalic Acid, Isophthalic Acid): Impart rigidity, hardness, high glass transition temperature (Tg), and good chemical resistance.[9][12] Isophthalic acid (IPA) is often used to improve hydrolytic stability compared to orthophthalic anhydride.

  • Aliphatic Acids (e.g., Adipic Acid, Sebacic Acid): Introduce flexibility, lower the Tg, and improve impact resistance due to the linear, non-rigid nature of the carbon chains.[9]

  • Unsaturated Acids (e.g., Maleic Anhydride): Incorporate double bonds into the polymer backbone, which can be used for subsequent cross-linking, for example, in UV-curable inks.[13][14]

• Polyols (Glycols):

  • Short-Chain Glycols (e.g., Ethylene Glycol, Propylene Glycol): Contribute to hardness and rigidity.[9]

  • Longer-Chain Glycols (e.g., 1,4-Butanediol, 1,6-Hexanediol): Enhance flexibility and reduce hardness.[12]

  • Branched Glycols (e.g., Neopentyl Glycol - NPG): Provide excellent hydrolytic stability and weather resistance due to the steric hindrance around the ester linkage.[9]

  • Polyols with Functionality > 2 (e.g., Glycerol, Trimethylolpropane): Used in small amounts to create branched polymers, which can increase viscosity and modify film properties.[9]

Impact of Monomer Choice on Resin Properties

The following table summarizes the general effects of common monomers on the final properties of the polyester resin.

Monomer Type	Example Monomers	Primary Effect on Resin Properties
Aromatic Acid	Terephthalic Acid (TPA), Isophthalic Acid (IPA)	Increases hardness, rigidity, Tg, and chemical resistance.[9]
Aliphatic Acid	Adipic Acid, Sebacic Acid	Increases flexibility, lowers Tg, improves solubility in certain solvents.[9]
Branched Glycol	Neopentyl Glycol (NPG)	Enhances hydrolytic stability and weather resistance.[9]
Linear Glycol	Ethylene Glycol, 1,4-Butanediol	Contributes to a balance of hardness and flexibility depending on chain length.[9]
Polyol (F>2)	Glycerol, Trimethylolpropane (TMP)	Introduces branching, increases molecular weight and viscosity more rapidly.[9]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of a general-purpose polyester resin suitable for solvent-based gravure printing on flexible films.

Protocol: Synthesis of a Flexible Polyester Resin

This protocol details the two-stage melt polycondensation process to produce a polyester resin with a target acid value of <15 mg KOH/g and a viscosity suitable for ink formulation.

Materials:

• Isophthalic Acid (IPA)

• Adipic Acid (AA)

• Neopentyl Glycol (NPG)

• Fascat 4100 (Monobutyltin oxide) or similar esterification catalyst

• Xylene (for water removal azeotrope)

• Nitrogen gas supply

Equipment:

• 1L glass reactor with a multi-neck lid

• Mechanical stirrer with a high-torque motor

• Heating mantle with temperature controller and thermocouple

• Dean-Stark trap with a condenser

• Nitrogen inlet/outlet

Workflow Diagram:

Caption: Workflow for two-stage polyester resin synthesis.

Procedure:

• Reactor Charging: Charge the reactor with Isophthalic Acid (3.0 mol), Adipic Acid (2.0 mol), and Neopentyl Glycol (5.5 mol, ~10% molar excess to ensure hydroxyl termination). Add xylene (approx. 2% of total charge weight) to aid in azeotropic water removal.

• Inerting the System: Assemble the reactor setup. Begin stirring and purge the system with a slow stream of nitrogen for 15-20 minutes to remove oxygen, which can cause discoloration at high temperatures. Maintain a gentle nitrogen blanket throughout the reaction.

• First Stage (Esterification): Gradually heat the mixture to 160-190°C. Water will begin to be generated and collected in the Dean-Stark trap.[10][13]

  • Causality: This initial lower temperature stage allows for the formation of low molecular weight oligomers without significant sublimation of the reactants. The excess glycol ensures most acid groups react.[9]

• Catalyst Addition: Once the rate of water collection slows and the mixture becomes clear, cool the reactor slightly to ~180°C and add the catalyst (e.g., Fascat 4100, ~0.1% of total reactant weight).

• Second Stage (Polycondensation): Slowly increase the temperature to 210-220°C.[10][13] Continue to remove water via the azeotrope. The viscosity of the reaction mixture will begin to increase noticeably.

  • Causality: The higher temperature and catalyst presence are required to drive the reaction to completion and build higher molecular weight polymer chains.[11]

• Reaction Monitoring (Self-Validation):

  • Every 60 minutes, take a small sample from the reactor.

  • Acid Value Titration: Titrate the sample with a standardized solution of potassium hydroxide (KOH) to determine the acid value. The reaction is considered complete when the acid value is below 15 mg KOH/g.

  • Viscosity Measurement: Dissolve a known weight of the resin in a suitable solvent (e.g., Toluene/Ethyl Acetate blend) and measure the viscosity using a Brookfield viscometer or bubble viscometer. This provides an indication of molecular weight build-up.

• Completion and Discharge: Once the target acid value and viscosity are reached, turn off the heat and allow the reactor to cool to ~170°C under the nitrogen blanket. Discharge the molten resin into a suitable container for cooling and solidification.

Protocol: Characterization of the Synthesized Resin

Proper characterization is essential to ensure the synthesized resin meets the required specifications for the ink formulation.

Parameter	Method	Typical Specification (Gravure Ink)	Purpose
Acid Value	ASTM D1639 - Titration with KOH	< 15 mg KOH/g	Indicates the degree of reaction completion and potential for interaction with pigments.
Hydroxyl Value	ASTM D4274 - Acetylation/Titration	40 - 60 mg KOH/g	Quantifies terminal OH groups, important for adhesion and potential cross-linking reactions.
Glass Transition (Tg)	ASTM D3418 - DSC	20 - 50 °C	Affects film hardness, flexibility, and blocking resistance.
Molecular Weight (Mw, Mn)	ASTM D5296 - GPC	Mw: 8,000-15,000 g/mol	Influences viscosity, drying speed, and mechanical properties of the ink film.
Solubility	Visual inspection in various solvents	Soluble in esters, ketones, aromatics	Ensures compatibility with the ink's solvent system.

Protocol: Preparation of a Gravure Printing Ink

This protocol outlines the steps to formulate a simple white gravure ink using the synthesized polyester resin.

Materials:

• Synthesized Polyester Resin (50% solution in Ethyl Acetate)

• Titanium Dioxide (TiO₂) pigment

• Ethyl Acetate (Solvent)

• Toluene (Solvent)

• Wax Additive (for slip and scuff resistance)

• High-speed disperser (e.g., Cowles dissolver) or bead mill

Formulation:

Component	Weight %
Polyester Resin Solution (50% solids)	30.0
Titanium Dioxide (TiO₂)	25.0
Ethyl Acetate	35.0
Toluene	9.0
Polyethylene Wax Dispersion	1.0
Total	100.0

Procedure:

• Resin Dissolution: Ensure the synthesized polyester resin is fully dissolved in ethyl acetate to create a 50% solids solution.

• Premixing: In a mixing vessel, combine the polyester resin solution, ethyl acetate, and toluene. Begin mixing at a low speed.

• Pigment Addition: Slowly add the titanium dioxide pigment to the vortex of the mixing liquid. Increase the mixer speed gradually to incorporate the pigment.

• Dispersion: Once all pigment is added, increase the speed of the high-speed disperser to achieve a fine dispersion (typically 20-30 minutes). The goal is to break down pigment agglomerates and wet the individual pigment particles with the resin solution.

  • Causality: The resin acts as a dispersing agent, adsorbing onto the pigment surface to prevent re-agglomeration and ensure a stable, uniform ink.[1]

• Let-down: Add the wax dispersion and any remaining solvent. Mix at a lower speed for another 10-15 minutes to ensure homogeneity.

• Quality Control: Measure the ink's viscosity using a Zahn or Shell cup to ensure it meets the target for gravure printing (e.g., 18-22 seconds, Zahn Cup #2). Check the fineness of grind using a Hegman gauge.

Linking Resin Properties to Ink Performance

The characteristics of the polyester resin, determined through the synthesis and monomer selection, have a direct and predictable impact on the final performance of the printing ink.

Caption: Relationship between resin properties and ink performance.

• Adhesion: Primarily governed by the polarity and chemical functionality of the resin. Hydroxyl groups (-OH) on the resin backbone promote adhesion to polar substrates like treated polyester films.[15]

• Gloss: Higher Tg and harder resins generally produce higher gloss films because they form smoother, more uniform surfaces upon drying.[1]

• Flexibility: Resins synthesized with long-chain aliphatic diacids will yield more flexible ink films, crucial for packaging applications where the printed material is folded or stretched.[1]

• Drying Speed: Lower molecular weight resins allow for faster solvent release and thus faster drying speeds, which is critical for high-speed gravure and flexo printing processes.[1][4]

Conclusion

The polyester resin is a highly engineerable component that is fundamental to the performance of printing inks. By carefully selecting monomers and controlling the synthesis process, researchers and formulators can create resins with specific properties tailored to the demands of the printing process, the substrate, and the end-use application. The protocols and causal explanations provided in this guide serve as a foundational framework for the rational design and development of high-performance polyester resins for the printing ink industry.

References

• ChemPoint.

• MDPI. Synthesis of Bio-Based Polyester Resins for Vat Photopolymerization 3D Printing. [Link]

• Ink World magazine.
• Ever Co

• Sky Inx. Gravure Polyester Lamination Inks. [Link]

• Google Patents. Polyester resin, its production method, binder for printing ink and printing ink.
• Google Patents. POLYESTER RESIN, INK COMPOSITION FOR OFFSET PRINTING, PRINTED WORK, AND PRODUCTION METHOD FOR PRINTED WORK.

• Chemical Dynamics, LLC. Fundamentals of Polyester Resins. [Link]

• YouTube. How Is Polyester Resin Made? - Chemistry For Everyone. [Link]

• YouTube. How Is Unsaturated Polyester Resin Manufactured? - Chemistry For Everyone. [Link]

• Annales Universitatis Mariae Curie-Sklodowska, sectio AA. The impact of crosslinking monomers concentration on the properties of unsaturated polyester resins. [Link]

• Foreverest Resources Ltd. Role of Resin in Printing Ink. [Link]

• LinkedIn. Polyester Resins for Inks Insightful Analysis: Trends, Competitor Dynamics, and Opportunities 2025-2033. [Link]

• SciSpace. Synthesis and applications of unsaturated polyester resins based on PET waste. [Link]

• Scribd. Resin Manufacturing Techniques. [Link]

• TIANMA GROUP China. How to make unsaturated polyester resin. [Link]

• ACS Publications. Characterization of Unsaturated Polyester and Alkyd Resins Using One- and Two-Dimensional NMR Spectroscopy. [Link]

• TAIWAN PU CORPORATION. Formulate Water-based Gravure Ink for PET & OPP. [Link]

• UNIVO Ltd. The Role of Resins in Making Printing Ink. [Link]

• Texachem. Polyurethane Resins For Inks. [Link]

• Annales Universitatis Mariae Curie-Sklodowska, sectio AA. The impact of crosslinking monomers concentration on the properties of unsaturated polyester resins. [Link]

• Schem.net. How to understand the important role of polyurethane resin in printing inks?. [Link]

• YouTube. Can Polyester Be Used In 3D Printing? - Chemistry For Everyone. [Link]

• CORE. Synthesis and Characterization of Unsaturated Polyester Resin and Studying Their Thermo Properties. [Link]

• ResearchGate. Characterization of Properties and Kinetic Analysis of Unsaturated Polyester Resin Synthesized from PET Alcoholysis Waste. [Link]

• MDPI. Characterization of Polyester Coatings Intended for Food Contact by Different Analytical Techniques and Migration Testing by LC-MSn. [Link]

Sources

• 1. inkworldmagazine.com [inkworldmagazine.com]
• 2. The Role of Resins in Making Printing Ink | UNIVO [univoltd.com]
• 3. foreverest.net [foreverest.net]
• 4. chempoint.com [chempoint.com]
• 5. specialchem.com [specialchem.com]
• 6. Polyurethane Resins For Inks - Texachem [texachem.com]
• 7. Ultimate Guide to Polyester and Alkyd Resin Properties - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 8. datainsightsmarket.com [datainsightsmarket.com]
• 9. Fundamentals of Polyester Resins - Chemical Dynamics, LLC: Paint & Coatings Consultants [chemicaldynamics.net]
• 10. m.youtube.com [m.youtube.com]
• 11. How is polyester resin produced? - Ever Coating [evercoatingresins.com]
• 12. mdpi.com [mdpi.com]
• 13. m.youtube.com [m.youtube.com]
• 14. psjd.icm.edu.pl [psjd.icm.edu.pl]
• 15. Formulate Water-based Gravure Ink for PET & OPP [taiwanpu.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Cyclohex-4-ene-1,2-dicarboxylic acid

Welcome to the technical support center for the synthesis of cis-Cyclohex-4-ene-1,2-dicarboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic protocols and troubleshoot common issues encountered during this two-step reaction process. Here, we provide in-depth, experience-driven advice to enhance your yield and purity.

The synthesis of cis-Cyclohex-4-ene-1,2-dicarboxylic acid is a classic undergraduate and industrial process that involves a Diels-Alder reaction followed by hydrolysis.[1] While seemingly straightforward, optimizing the yield and purity requires careful attention to reaction conditions and reagent quality. This guide will walk you through potential pitfalls and their solutions.

I. Reaction Overview: A Two-Step Synthesis

The overall synthesis is typically performed in two distinct stages:

• Diels-Alder Reaction: 1,3-Butadiene reacts with maleic anhydride to form cis-4-Cyclohexene-1,2-dicarboxylic anhydride.[2][3] For safety and ease of handling, 1,3-butadiene is often generated in situ from the thermal decomposition of 3-sulfolene (butadiene sulfone).[1]

• Hydrolysis: The resulting anhydride is then hydrolyzed, typically with water, to yield the final product, cis-4-Cyclohexene-1,2-dicarboxylic acid.[3]

Experimental Workflow Diagram

Caption: Concerted mechanism of the Diels-Alder reaction.

IV. References

• Diels-Alder reaction. (n.d.). In Wikipedia. Retrieved from [Link]

• Master Organic Chemistry. (2017, August 30). The Diels-Alder Reaction. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, diethyl ester, cis-. Retrieved from [Link]

• PubChem. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, cis-. Retrieved from [Link]

• ResearchGate. (2009, February 10). Internal and external factors influencing the Diels-Alder reaction. Retrieved from [Link]

• StudyMoose. (2024, February 28). Synthesis and Analysis of 4-Cyclohexene-cis-1,2-dicarboxylic Anhydride: A Diels-Alder Reaction Investigation. Retrieved from [Link]

• Truman ChemLab. (n.d.). A Neat Diels-Alder Reaction: 9,10-dihydroanthracene-9,10-α,β-succinic acid anhydride. Retrieved from [Link]

• Alfred State. (n.d.). Preparation of 4-cyclohexene-cis-l. 2-dicarboxylic acid: Example of the Diels-Alder reaction. Retrieved from [Link]

• Odinity. (2013, November 18). DIELS-ALDER SYNTHESIS OF CYCLOHEX-4-ENE-1,2-CIS-DICARBOXYLIC ANHYDRIDE FROM BUTADIENE SULFONE AND MALEIC ANHYDRIDE. Retrieved from [Link]

• YouTube. (2016, February 4). The Diels-Alder Reaction: Stereoselective Synthesis of cis-4-cyclohexene-1,2-dicarboxylic Anhydride. Retrieved from [Link]

• Scribd. (n.d.). Dield-Alder - Lab Report 1. Retrieved from [Link]

• Google Docs. (n.d.). Lab report #4: Diels-Alder Reaction. Retrieved from

• Experiment #4. (n.d.). Retrieved from [Link]

• Synthesis of 4-Cyclohexene-cis-dicarboxylic Acid Anhydride - (Diels-Alder Reaction). (n.d.). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1,3-Butadiene and Maleic Anhydride Reaction: A Brief Overview - News - Zibo Anquan Chemical Chemical Co., - Anquan Chemical [zbaqchem.com]
• 3. sas.upenn.edu [sas.upenn.edu]

Technical Support Center: Purification of cis-4-Cyclohexene-1,2-dicarboxylic acid

Welcome to the technical support center for cis-4-Cyclohexene-1,2-dicarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the purification of this versatile synthetic intermediate. Our goal is to equip you with the expertise and practical knowledge to overcome common challenges encountered during its purification.

Introduction

cis-4-Cyclohexene-1,2-dicarboxylic acid is most commonly synthesized via the Diels-Alder reaction between 1,3-butadiene and maleic anhydride, followed by the hydrolysis of the resulting anhydride.[1][2][3] The purification of the final diacid product is critical for its use in subsequent applications, such as in the manufacturing of pharmaceuticals and resins.[1] The primary challenges in its purification often stem from the nature of the starting materials and potential side reactions. This guide provides a structured approach to troubleshooting common issues and answers frequently asked questions.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of cis-4-Cyclohexene-1,2-dicarboxylic acid, offering explanations and actionable solutions.

Issue 1: Low Yield of Crystalline Product After Recrystallization

Symptoms:

• After cooling the recrystallization solution, very few or no crystals are formed.

• A significant amount of product appears to remain in the mother liquor.

Potential Causes & Solutions:

Cause	Explanation	Solution
Excess Solvent	The most common reason for low yield is the use of an excessive amount of solvent, which keeps the product dissolved even at low temperatures.[4]	1. Concentrate the Solution: Gently heat the solution to evaporate a portion of the solvent. Allow it to cool again to induce crystallization.[4] 2. Test for Saturation: Before discarding the mother liquor, dip a glass stirring rod into the solution and let the solvent evaporate. A significant solid residue indicates that more product can be recovered by concentrating the solution.
Inappropriate Solvent	The chosen solvent may have too high a solubility for the diacid, even at cold temperatures.	1. Solvent Screening: The ideal recrystallization solvent should dissolve the compound when hot but have low solubility when cold. Water is a common and effective solvent for this diacid.[1] 2. Use a Mixed-Solvent System: If a single solvent is not ideal, a binary system can be effective. For instance, dissolve the acid in a minimal amount of a "good" solvent (e.g., ethanol) and then add a "poor" solvent (e.g., water or hexanes) until the solution becomes turbid. Gently heat to redissolve and then cool slowly.
Rapid Cooling	Cooling the solution too quickly can lead to the formation of very small crystals or prevent crystallization altogether.	1. Slow Cooling: Allow the flask to cool slowly to room temperature before placing it in an ice bath. This promotes the formation of larger, purer crystals.[5]

Issue 2: Oily Product Formation ("Oiling Out") During Recrystallization

Symptoms:

• Instead of solid crystals, an oily layer separates from the solution upon cooling.[4][6]

Potential Causes & Solutions:

Cause	Explanation	Solution
High Impurity Level	Significant amounts of impurities can depress the melting point of the product, causing it to separate as a liquid ("oil") at a temperature where it is still highly soluble in the solvent.[4][7]	1. Preliminary Purification: Consider an initial purification step, such as an acid-base extraction, to remove gross impurities before attempting recrystallization. 2. Add More Solvent: The solution may be too concentrated. Re-heat the mixture to dissolve the oil, add more of the "soluble" solvent, and then allow it to cool slowly.[4]
Low Melting Point of the Solute	The melting point of the compound might be lower than the temperature of the solution when it becomes saturated.[6]	1. Change the Solvent: Select a solvent with a lower boiling point. 2. Induce Crystallization at a Lower Temperature: Use a seed crystal to encourage crystallization at a lower temperature, where the product is more likely to be in a solid state.
Inadequate Mixing	Poor mixing can lead to localized areas of high supersaturation, promoting oiling out.	1. Ensure Good Agitation: Use a magnetic stirrer during the cooling process to maintain a homogeneous solution.

Issue 3: Persistent Impurities in the Final Product

Symptoms:

• The melting point of the purified product is broad and lower than the literature value (approximately 166-170 °C).[8]

• Analytical data (e.g., NMR, IR) shows the presence of contaminants.

Potential Causes & Solutions:

Cause	Explanation	Solution
Unreacted Starting Materials	The most likely impurities are unreacted maleic anhydride or its hydrolysis product, maleic acid.	1. Acid-Base Extraction: This is a highly effective method to separate the desired dicarboxylic acid from neutral or less acidic impurities. Dissolve the crude product in an organic solvent (e.g., ethyl acetate) and extract with a weak aqueous base like sodium bicarbonate. The dicarboxylic acid will be deprotonated and move to the aqueous layer. The layers are then separated, and the aqueous layer is acidified to precipitate the pure product.[9][10][11][12] 2. Recrystallization from Water: Maleic acid is highly soluble in water, so recrystallizing the desired product from water can effectively remove this impurity.
Polymeric Byproducts	Polymerization of the starting materials can lead to the formation of polymeric impurities.[3]	1. Filtration: Polymeric byproducts are often insoluble and can sometimes be removed by hot filtration of the recrystallization solution. 2. Solvent Selection: Choose a recrystallization solvent in which the polymer has very low solubility.
Retro-Diels-Alder Reaction	At elevated temperatures, the product can undergo a retro-Diels-Alder reaction, reverting to 1,3-butadiene and maleic anhydride (or maleic acid upon hydrolysis).[2][13][14]	1. Avoid Excessive Heat: During recrystallization, use the minimum temperature necessary to dissolve the solid. Avoid prolonged heating. 2. Use Vacuum Distillation with Caution: If considering distillation, use high vacuum to keep the temperature low.

Purification Workflows

The choice of purification strategy depends on the scale of your experiment and the nature of the impurities.

Workflow 1: Recrystallization

This is the most common and straightforward method for purifying solid cis-4-Cyclohexene-1,2-dicarboxylic acid.

Caption: Recrystallization workflow for cis-4-Cyclohexene-1,2-dicarboxylic acid.

Workflow 2: Acid-Base Extraction

This technique is particularly useful for removing neutral or less acidic impurities.

Caption: Acid-Base extraction workflow for purifying the dicarboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What is the expected melting point for pure cis-4-Cyclohexene-1,2-dicarboxylic acid?

A1: The reported melting point for the pure compound is in the range of 166-170 °C.[8] A broad melting range or a value significantly below this suggests the presence of impurities.

Q2: What are the key features to look for in the ¹H NMR spectrum to confirm the structure and purity?

A2: The ¹H NMR spectrum of cis-4-Cyclohexene-1,2-dicarboxylic acid is expected to show characteristic signals for the olefinic, allylic, and methine protons. The presence of signals corresponding to maleic acid or other impurities would indicate an impure sample. The spectrum for the pure diacid should show distinct peaks, and integration should be consistent with the number of protons in each environment.

Q3: Can I use column chromatography to purify this compound?

A3: While possible, column chromatography is often challenging for highly polar compounds like dicarboxylic acids. The compound may streak on a standard silica gel column. If you must use chromatography, consider using a polar stationary phase like C18 (reversed-phase) with a mobile phase of water and acetonitrile, often with a small amount of an acid modifier like trifluoroacetic acid (TFA).[15] Another approach for polar compounds is Hydrophilic Interaction Liquid Chromatography (HILIC).[16]

Q4: My product is the anhydride, not the diacid. How do I purify it?

A4: The intermediate, cis-4-Cyclohexene-1,2-dicarboxylic anhydride, is also a solid and can be purified by recrystallization. A common solvent system is a mixture of xylene and petroleum ether.[1] The anhydride has a lower melting point than the diacid, typically in the range of 97-104 °C.[17][18] Be aware that the anhydride is sensitive to moisture and can hydrolyze to the diacid.[19]

Q5: How can I avoid the retro-Diels-Alder reaction during purification?

A5: The retro-Diels-Alder reaction is favored at higher temperatures.[2][13] To minimize this, avoid prolonged heating of your sample. During recrystallization, dissolve the compound at the lowest possible temperature and do not leave it on the heat source for an extended period. If you are removing solvent under reduced pressure, ensure your bath temperature is kept as low as is practical.

Experimental Protocols

Protocol 1: Recrystallization from Water

• Place the crude cis-4-Cyclohexene-1,2-dicarboxylic acid in an Erlenmeyer flask.

• Add a minimal amount of deionized water and heat the mixture on a hot plate with stirring until the solid dissolves completely.[1]

• If the solution is colored or contains insoluble impurities, perform a hot filtration.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.[1]

• Collect the white crystals by vacuum filtration using a Buchner funnel.[1]

• Wash the crystals with a small amount of ice-cold deionized water.

• Allow the crystals to air dry completely.

Protocol 2: Acid-Base Extraction

• Dissolve the crude product in a suitable organic solvent, such as ethyl acetate, in a separatory funnel.

• Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel.[20]

• Stopper the funnel and gently invert it several times, venting frequently to release any pressure buildup from CO₂ evolution.

• Allow the layers to separate. Drain the lower aqueous layer containing the sodium salt of the dicarboxylic acid into a clean Erlenmeyer flask.

• Repeat the extraction of the organic layer with fresh NaHCO₃ solution to ensure all the acid has been extracted. Combine the aqueous extracts.[20]

• Cool the combined aqueous extracts in an ice bath and slowly add concentrated hydrochloric acid (HCl) with stirring until the solution is acidic (test with pH paper). The pure dicarboxylic acid will precipitate out.

• Collect the white precipitate by vacuum filtration, wash with a small amount of cold water, and dry.

References

• Brainly. What is the melting point of 4-cyclohexene-cis-1,2-dicarboxylic anhydride?. [Link]

• Unknown. Acid-Base Extraction.1. [Link]

• ResearchGate. How can I purify carboxylic acid?. [Link]

• Chemistry LibreTexts. 4.8: Acid-Base Extraction. [Link]

• Journal of Pharmaceutical Investigation. Effect of Oiling-out During Crystallization on Purification of an Intermediate Compound. [Link]

• LookChem. General procedures for the purification of Carboxylic acids. [Link]

• Wikipedia. Acid–base extraction. [Link]

• Chemistry LibreTexts. 3.6F: Troubleshooting. [Link]

• Wikipedia. Retro-Diels–Alder reaction. [Link]

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Teledyne ISCO. RediSep C-18 reversed phase column purification of carboxylic acids. [Link]

• Brainly. Can someone analyze this NMR? Synthesis of cis-4-cyclohexene-1,2-dicarboxylic anhydride: - ¹H NMR. [Link]

• Confluence. Acid and Base Extraction. [Link]

• Mettler Toledo. Oiling Out in Crystallization. [Link]

• SIELC Technologies. HPLC Separation of cis- and trans - 1,4 cyclohexanedicarboxylic Acid on Newcrom BH Column. [Link]

• Reddit. Recrystallization (help meeeeee). [Link]

• Biotage. What can I use to purify polar reaction mixtures?. [Link]

• Wikipedia. Diels–Alder reaction. [Link]

• AIChE. (116b) Oiling out During Crystallization Processes: Experimental Investigation and Modeling. [Link]

• Master Organic Chemistry. The Retro Diels-Alder Reaction. [Link]

• SpectraBase. cis-4-Cyclohexene-1,2-dicarboxylic acid - Optional[1H NMR] - Spectrum. [Link]

• Unknown. Synthesis of 4-Cyclohexene-cis-dicarboxylic Acid Anhydride - (Diels-Alder Reaction). [Link]

• chemeurope.com. Diels-Alder reaction. [Link]

• Organic Syntheses. 4-Cyclohexene-1,2-dicarboxylic acid, diethyl ester, cis. [Link]

• Reddit. Recrystallization Issues. [Link]

• University of Rochester. Tips & Tricks: Recrystallization. [Link]

• Google Patents. US2794811A - Production of cis-cyclohexane-1, 2-dicarboxylic anhydride.

• YouTube. The Diels-Alder Reaction: Stereoselective Synthesis of cis-4-cyclohexene-1,2-dicarboxylic Anhydride. [Link]

• Organic Syntheses. trans-1,2-DIHYDROPHTHALIC ACID. [Link]

• YouTube. Organic Chemistry Lab: Recrystallization. [Link]

• Fisher Scientific. cis-4-Cyclohexene-1,2-dicarboxylic acid, 98%. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 3. cerritos.edu [cerritos.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]
• 6. mt.com [mt.com]
• 7. reddit.com [reddit.com]
• 8. cis-4-Cyclohexene-1,2-dicarboxylic Acid | 2305-26-2 | TCI AMERICA [tcichemicals.com]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 12. vernier.com [vernier.com]
• 13. Retro-Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. teledyneisco.com [teledyneisco.com]
• 16. biotage.com [biotage.com]
• 17. fishersci.co.uk [fishersci.co.uk]
• 18. cis-4-Cyclohexene-1,2-dicarboxylic anhydride, 95% 250 g | Request for Quote [thermofisher.com]
• 19. youtube.com [youtube.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A Troubleshooting Guide for the Chromatographic Purification of Cyclohexanone Derivatives

This guide serves as a technical resource for researchers, scientists, and professionals in drug development who are navigating the complexities of purifying cyclohexanone derivatives. Cyclohexanone and its analogues are versatile chemical scaffolds, but their purification can present unique challenges due to their moderate polarity and potential for structural complexity. This document provides in-depth, field-proven insights in a direct question-and-answer format to address specific issues encountered during chromatography experiments.

Frequently Asked Questions (FAQs): Foundational Concepts

Q1: What are the primary chromatography modes for purifying cyclohexanone derivatives?

The choice of chromatography mode is dictated by the polarity of the derivative and the nature of the impurities. The three most common modes are:

• Normal-Phase Chromatography (NPC): This is the most traditional and widely used method for cyclohexanone derivatives. It employs a polar stationary phase (like silica gel or alumina) and a non-polar mobile phase (e.g., mixtures of hexane and ethyl acetate).[1][2] In NPC, polar compounds are retained more strongly, while non-polar compounds elute faster.[3] This mode is excellent for separating isomers and compounds soluble in organic solvents.[1][4]

• Reversed-Phase Chromatography (RPC): In this mode, a non-polar stationary phase (most commonly C18) is used with a polar mobile phase (like water mixed with acetonitrile or methanol).[5][6] RPC is highly effective for a broad range of compounds and is particularly useful for derivatives that are more water-soluble.[5] Retention is driven by hydrophobic interactions, with more non-polar compounds being retained longer.[5]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is a valuable alternative for highly polar cyclohexanone derivatives that show little to no retention in reversed-phase mode.[7][8] It uses a polar stationary phase (similar to NPC) but with a mobile phase containing a high concentration of an organic solvent and a small amount of water.[8][9] This creates a water-rich layer on the stationary phase surface, facilitating the retention of polar analytes.[7]

Q2: How do I select the right stationary phase for my specific cyclohexanone derivative?

• Silica Gel (SiO₂): This is the default choice for normal-phase chromatography.[1] Its slightly acidic surface is effective for most neutral and acidic cyclohexanone derivatives. However, for base-sensitive compounds, it can sometimes cause degradation.[10]

• Alumina (Al₂O₃): Alumina is a slightly basic stationary phase and serves as a good alternative to silica, especially if your compound is acid-sensitive or if silica gel fails to provide adequate separation.[11]

• C18 (Octadecylsilane): This is the workhorse of reversed-phase HPLC.[6] Its long alkyl chains provide strong hydrophobic retention for non-polar to moderately polar derivatives.

• Chiral Stationary Phases (CSPs): If you need to separate enantiomers of a chiral cyclohexanone derivative, a specialized chiral column is mandatory.[12][13] These phases are often based on polysaccharide derivatives (cellulose or amylose) immobilized on silica.[13][14]

Q3: Which mobile phase system should I start with?

The best starting point is determined by Thin-Layer Chromatography (TLC) analysis. The goal is to find a solvent system that gives your target compound an Rf value between 0.2 and 0.4 for good separation on a column.

• For Normal-Phase (Silica/Alumina): A mixture of hexane (or heptane) and ethyl acetate is the most common starting point.[11] You can adjust the ratio to achieve the desired Rf. If this system fails, you can substitute ethyl acetate with other solvents of different selectivity, such as dichloromethane or diethyl ether.[11]

• For Reversed-Phase (C18): Start with a mixture of water and acetonitrile or water and methanol.[15][16] A gradient elution, where the percentage of the organic solvent is increased over time, is often used to separate compounds with a wide range of polarities.[17][18]

• For Chiral Separations: Mobile phases are typically simple mixtures, such as n-hexane/isopropanol for normal-phase mode or acetonitrile/water for reversed-phase mode on a chiral column.[14][19]

Troubleshooting Guide: Common Experimental Issues

Category: Poor Resolution & Peak Overlap

Q: My cyclohexanone derivative is co-eluting with an impurity. How can I improve the separation?

Poor resolution is a common issue where two or more compounds elute at very similar times, making pure fraction collection difficult.[20]

Causality & Solutions:

• Suboptimal Mobile Phase Composition: The eluent may have the wrong solvent strength or lack the necessary selectivity to differentiate between your product and the impurity.

  • Optimize Solvent Strength: For normal-phase, if peaks are eluting too quickly (high Rf), decrease the polarity of the mobile phase (reduce the percentage of the polar solvent like ethyl acetate).[10] If they are retained too strongly (low Rf), increase the polarity.[10] The opposite is true for reversed-phase.[21]

  • Change Solvent Selectivity: If adjusting the solvent ratio doesn't work, replace one of the solvents with another from a different selectivity group (e.g., substitute ethyl acetate with dichloromethane or an ether).[11][18] This alters the specific interactions (like dipole-dipole or hydrogen bonding) and can dramatically change the elution order.

  • Use a Gradient: A shallow gradient (a slow, gradual increase in the strong solvent) can significantly improve the separation of closely eluting peaks.[17][22]

• Inappropriate Stationary Phase: The chosen stationary phase may not be providing enough differential interaction.

  • Switch Phases: If optimizing the mobile phase on a silica column fails, try an alumina column, or vice-versa.[11] In HPLC, if a C18 column provides poor resolution, a phenyl-hexyl or a polar-embedded phase might offer the alternative selectivity needed.[22]

• Column Overload: Injecting too much sample onto the column is a frequent cause of peak broadening and poor resolution.[17]

  • Reduce Sample Load: A general rule for flash chromatography is to load an amount of crude material that is 1-5% of the weight of the stationary phase.[11] Diluting the sample or reducing the injection volume in HPLC can also resolve this.[21]

• Improper Column Packing: Voids or channels in the column bed lead to an uneven solvent flow, causing band broadening and poor separation.[11][23]

  • Repack the Column: Ensure the column is packed uniformly without air bubbles or cracks. Tapping the column gently during packing can help.[11]

Sources

• 1. Normal phase liquid chromatography (LC) / HPLC? | Chemistry Net [chem-net.blogspot.com]
• 2. Aqueous normal-phase chromatography - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 5. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. HILIC HPLC Column: Advanced HILIC Columns |Phenomenex [phenomenex.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. shodexhplc.com [shodexhplc.com]
• 10. silicycle.com [silicycle.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 13. Chiral column chromatography - Wikipedia [en.wikipedia.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Separation of Cyclohexanone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 16. mastelf.com [mastelf.com]
• 17. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 18. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Solving Common Errors in HPLC [omegascientific.com.sg]
• 21. uhplcs.com [uhplcs.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. gmpinsiders.com [gmpinsiders.com]

minimizing side products in the synthesis of Cyclohex-4-ene-1,2-dicarboxylic acid

Technical Support Center: Synthesis of Cyclohex-4-ene-1,2-dicarboxylic Acid

Welcome to the technical support guide for the synthesis of cis-Cyclohex-4-ene-1,2-dicarboxylic acid. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this classic Diels-Alder reaction. Our goal is to move beyond simple procedural steps and explain the underlying causality of experimental choices, empowering you to troubleshoot and minimize the formation of common side products effectively.

Visualizing the Synthetic Pathway and Potential Pitfalls

The synthesis of cis-Cyclohex-4-ene-1,2-dicarboxylic acid is a two-stage process: a [4+2] cycloaddition (Diels-Alder reaction) to form the anhydride intermediate, followed by hydrolysis. The primary challenges arise from the nature of the reactants and the reversibility of the cycloaddition. The diagram below illustrates the intended pathway and the key diversion points leading to impurities.

Caption: Reaction scheme for the synthesis of Cyclohex-4-ene-1,2-dicarboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What is the core chemical transformation in this synthesis?

The synthesis is fundamentally a two-step process. The first and most critical step is the Diels-Alder reaction , a [4+2] cycloaddition between a conjugated diene (1,3-butadiene) and a dienophile (maleic anhydride) to form a cyclohexene ring system.[1][2] The second step is the hydrolysis of the resulting cyclic anhydride to yield the final dicarboxylic acid.[3][4]

Q2: Why is 3-sulfolene used as a starting material instead of 1,3-butadiene gas?

1,3-butadiene is a gas at room temperature, making it difficult to handle and measure accurately in a standard laboratory setting.[5] 3-sulfolene (or butadiene sulfone) is a stable, odorless, non-hygroscopic solid that, upon heating, undergoes a clean, thermal decomposition (a cheletropic reaction) to generate 1,3-butadiene and sulfur dioxide gas in situ.[6][7] This method offers several advantages:

• Safety and Handling: Avoids the hazards of handling a flammable gas.[6]

• Controlled Release: Allows for the slow, thermally controlled generation of the diene directly in the reaction mixture.[6]

• Minimizing Side Reactions: By generating the diene slowly, it reacts promptly with the maleic anhydride, keeping its free concentration low. This significantly reduces the formation of troublesome polymeric by-products that can arise from butadiene dimerizing or polymerizing with itself.[6]

Q3: What are the most common impurities I should expect?

The most common impurities are typically:

• Unreacted Maleic Anhydride/Maleic Acid: Due to improper stoichiometry or premature hydrolysis of the anhydride.[8]

• Polymeric Byproducts: Resulting from the self-reaction of 1,3-butadiene.[6]

• The Intermediate Anhydride: If the final hydrolysis step is incomplete.

• Isomeric Byproducts: While the Diels-Alder reaction is highly stereospecific, forming the cis product, extreme conditions could potentially lead to side reactions or isomerization, though this is less common than the other issues.[5][9]

Troubleshooting Guide: From Low Yields to Impure Products

This section addresses specific experimental issues in a problem-and-solution format, focusing on the scientific reasoning behind each recommendation.

Issue 1: Very low or no yield of the final dicarboxylic acid.

• Question: I followed the procedure, but after the workup, I recovered very little or no solid product. What went wrong?

• Answer & Troubleshooting Steps:

  • Check for Evaporative Loss of Butadiene: The decomposition of 3-sulfolene begins around 110°C, but 1,3-butadiene has a boiling point of -4.4°C. If the reaction mixture is heated too vigorously before the solvent (e.g., xylene, bp ~140°C) is gently refluxing, the generated butadiene gas can escape through the condenser before it has a chance to react.[3][6]

    • Solution: Heat the reaction mixture slowly and gently. Ensure a steady, gentle reflux is established. A well-chilled and efficient reflux condenser is critical.

  • Verify Reaction Temperature (Avoid Overheating): The Diels-Alder reaction is reversible. This reverse reaction, known as the retro-Diels-Alder , becomes significant at higher temperatures.[10] If the reaction is heated too strongly (e.g., >160°C), the equilibrium will shift back towards the starting materials, decomposing the product as it forms.[8]

    • Solution: Maintain a consistent and gentle reflux. Do not exceed the recommended temperature range for the solvent used. If the solution turns dark yellow or brown, it may be an indication of decomposition; reduce the heat immediately.[8]

  • Confirm Hydrolysis Step: The initial product is the anhydride. It must be hydrolyzed with water and heat to form the final dicarboxylic acid, which has different solubility properties.

    • Solution: Ensure that water was added and the mixture was heated for a sufficient duration as per the hydrolysis protocol to convert the anhydride intermediate completely. The dicarboxylic acid is typically less soluble in organic solvents than the anhydride, facilitating its crystallization upon cooling.[3]

Issue 2: The product obtained is an oil or a sticky, impure solid that is difficult to crystallize.

• Question: My product crashed out as an oil or a gummy precipitate instead of the expected white crystals. How can I fix this?

• Answer & Troubleshooting Steps:

  • Suspect Premature Hydrolysis of Maleic Anhydride: Maleic anhydride is highly susceptible to hydrolysis from atmospheric moisture or wet glassware, converting it to maleic acid.[8][11] While maleic acid can also undergo the Diels-Alder reaction, its presence can interfere with the crystallization of the final product, leading to oily mixtures or impure solids.

    • Solution:

      • Dry All Glassware: Ensure the reaction flask, condenser, and any other equipment are thoroughly oven-dried or flame-dried before use.

      • Use a Drying Tube: Fit the top of the reflux condenser with a drying tube containing a desiccant like calcium chloride to prevent atmospheric moisture from entering the system during the reaction.[11]

      • Handle Maleic Anhydride Quickly: Weigh the maleic anhydride and add it to the reaction flask promptly, minimizing its exposure to air.

  • Consider Polymeric Byproducts: As discussed in FAQ Q2, if the diene is generated too quickly (from aggressive heating), it can polymerize. These polymeric materials are often sticky and will contaminate the product.

    • Solution: Adhere strictly to gentle and slow heating protocols to ensure the in situ concentration of free 1,3-butadiene remains low.[6]

Issue 3: The final product shows a broad or depressed melting point.

• Question: I obtained a white solid, but its melting point is 155-160°C, well below the literature value of ~165°C for the cis-dicarboxylic acid. What does this indicate?

• Answer & Troubleshooting Steps: A broad or low melting point is a classic indicator of an impure sample. The most likely contaminants are unreacted starting materials or the intermediate anhydride.

  • Incomplete Hydrolysis: The intermediate, cis-4-cyclohexene-1,2-dicarboxylic anhydride, has a much lower melting point (~103-106°C). Even a small amount remaining in the final product will significantly depress the melting point.

    • Solution: Ensure the hydrolysis step is complete by heating the anhydride with water for the recommended time. After initial crystallization, perform a recrystallization from hot water. The dicarboxylic acid is soluble in hot water, while many organic impurities (like the anhydride) are less so. Any unreacted maleic anhydride should also dissolve and be removed during filtration.[3]

  • Purity Confirmation: The purity of the final acid can be quantitatively assessed via acid-base titration.[4]

Optimized Experimental Protocols

The following protocols are designed to be self-validating by incorporating best practices that directly address the potential side reactions discussed above.

Protocol 1: Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Anhydride

Scientist's Note: This phase is critically sensitive to moisture and temperature. The goal is a slow, controlled cycloaddition.

• Preparation (Moisture Control): Thoroughly dry a 50 mL round-bottom flask and a water-cooled reflux condenser in an oven at 120°C for at least one hour. Assemble the apparatus while still warm and immediately attach a calcium chloride drying tube to the top of the condenser.

• Charging the Flask: To the flask, add 3-sulfolene (2.0 g), maleic anhydride (1.2 g), and anhydrous xylene (4 mL), along with a magnetic stir bar.[7]

  • Rationale: Xylene serves as a high-boiling solvent, allowing the reaction to proceed at a temperature sufficient for 3-sulfolene decomposition without being excessive.[7]

• Reaction (Controlled Heating): Place the flask in a sand bath or heating mantle and begin stirring. Heat the mixture gently. The solids will dissolve, and the solution should be brought to a slow, steady reflux (~140-150°C).

  • Rationale: Gentle heating is paramount to prevent the premature loss of butadiene gas and to minimize its polymerization.[6] The refluxing xylene creates a temperature ceiling, helping to prevent overheating and the retro-Diels-Alder reaction.[8]

• Monitoring the Reaction: Maintain the gentle reflux for 30-45 minutes. You can monitor the production of sulfur dioxide by carefully holding a piece of wet blue litmus or pH paper near the top of the condenser outlet (before the drying tube); it should turn red.[8]

• Cooling and Crystallization: After the reflux period, remove the heat source and allow the flask to cool to room temperature. The anhydride product may begin to crystallize. Subsequently, place the flask in an ice-water bath to maximize crystal formation.

Protocol 2: Hydrolysis to cis-Cyclohex-4-ene-1,2-dicarboxylic Acid

• Hydrolysis: To the cooled reaction mixture containing the anhydride, add 15-20 mL of deionized water. Re-attach the reflux condenser (the drying tube is no longer necessary) and heat the mixture to a boil with stirring.

  • Rationale: The anhydride is poorly soluble in water, but heating facilitates the hydrolysis reaction, which opens the anhydride ring to form the two carboxylic acid groups.

• Completion: Continue boiling for 10-15 minutes to ensure the hydrolysis is complete. All solid material should dissolve.

• Purification (Recrystallization): Remove the flask from the heat and allow it to cool slowly to room temperature. The dicarboxylic acid product will crystallize out as it is much less soluble in cold water. Cool further in an ice bath.

• Isolation and Drying: Collect the white crystalline product by vacuum filtration, wash with a small amount of cold deionized water, and allow it to air dry. Determine the yield and measure the melting point to assess purity. The expected melting point is approximately 165°C.

Summary of Reagents and Products

Compound	Molar Mass ( g/mol )	Melting Point (°C)	Role / State
3-Sulfolene	118.15	64-66	Diene Precursor (Solid)
Maleic Anhydride	98.06	52-55	Dienophile (Solid)
1,3-Butadiene	54.09	-108.9	Diene (Gas, in situ)
cis-4-Cyclohexene-1,2-dicarboxylic Anhydride	152.15	103-106	Intermediate (Solid)
cis-Cyclohex-4-ene-1,2-dicarboxylic Acid	170.16	164-166	Final Product (Solid)

References

• Unknown. (n.d.). Lab report #4: Diels-Alder Reaction. Google Docs.

• Unknown. (n.d.). Diels-Alder Reaction. Utah Tech University. [Link]

• Kunieda, N., et al. (2025). Practical Synthesis of Chiral cis- Cyclohex-4-ene-1,2-dicarboxylic Acid Derivatives by Utilizing (4S)Isopropyl 1,3-thiazolidine-2-thione. ResearchGate. [Link]

• Lauren. (2013, November 18). DIELS-ALDER SYNTHESIS OF CYCLOHEX-4-ENE-1. Odinity. [Link]

• Study.com. (n.d.). Give the overall reaction(not mechanism) for the Diels-Alder reaction of butadiene with maleic anhydride. [Link]

• Boekelheide, V., & Goldman, L. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, diethyl ester, cis-. Organic Syntheses Procedure. [Link]

• Unknown. (n.d.). Synthesis of 4-Cyclohexene-cis-dicarboxylic Acid Anhydride - (Diels-Alder Reaction). [Link]

• Unknown. (n.d.). Preparation of 4-cyclohexene-cis-l. 2-dicarboxylic acid: Example of the Diels-Alder reaction. Alfred State. [Link]

• Contreras, L. (2020). Diels-Alder Reaction of 1,3-Butadiene And Maleic Anhydride to Produce 4-Cyclohexene-Cis-1,2-Dicarboxylic Acid. Edubirdie. [Link]

• Kadrowski, B. (2020, October 2). Diels Alder Reaction Experiment Part 1, Prelab. YouTube. [Link]

• Brainly. (2023, August 7). Write a procedure for the synthesis of cis-4-cyclohexene-1,2-dicarboxylic anhydride. [Link]

• Zhao, H. R. (2016, August 31). Preparation and Analysis of cis-Cyclohex-4-ene-1,2-dicarboxylic Acid via Diels-Alder Reaction: a Proposed Advanced Chemistry Experiment. University Chemistry. [Link]

• Unknown. (2018, July 15). Stereoselectivity of alkylation benzene by (1R,2S)/(1S,2R)-cyclohex-4-ene-1,2-dicarboxylic acid and (1R,2S)/(1S,2R)-4-methylcyclohex-4-ene-1,2-dicarboxylic acid. [Link]

• Google Patents. (n.d.).

• Ashenhurst, J. (2018, October 1). The Retro Diels-Alder Reaction. Master Organic Chemistry. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). Production of cis-cyclohexane-1, 2-dicarboxylic anhydride.

• Asmin, B. (2016, February 4). The Diels-Alder Reaction: Stereoselective Synthesis of cis-4-cyclohexene-1,2-dicarboxylic Anhydride. YouTube. [Link]

Sources

• 1. homework.study.com [homework.study.com]
• 2. Diels-Alder Reaction of 1,3-Butadiene And Maleic Anhydride to Produce 4-Cyclohexene-Cis-1,2-Dicarboxylic Acid - Edubirdie [edubirdie.com]
• 3. Lab report #4: Diels-Alder Reaction [docs.google.com]
• 4. dxhx.pku.edu.cn [dxhx.pku.edu.cn]
• 5. youtube.com [youtube.com]
• 6. cerritos.edu [cerritos.edu]
• 7. web.alfredstate.edu [web.alfredstate.edu]
• 8. cactus.utahtech.edu [cactus.utahtech.edu]
• 9. odinity.com [odinity.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. youtube.com [youtube.com]

Technical Support Center: Optimizing Polymerization Reaction Conditions

Welcome to the technical support center for polymerization reaction optimization. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and refine their polymerization experiments. Here, we move beyond simple protocols to explain the why behind experimental choices, ensuring you can confidently address challenges and achieve your desired polymer characteristics.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we encounter from researchers in the field.

Q1: My polymerization won't initiate, or the initiation is significantly delayed. What are the likely causes?

A: An induction period or failure to initiate is most often due to the presence of inhibitors.[1] Monomers are often shipped with inhibitors like 4-tert-butylcatechol (TBC) or hydroquinone (HQ) to prevent polymerization during transport and storage.[2] These compounds act as radical scavengers and must be consumed before polymerization can begin.[1][3] Another common cause is the presence of dissolved oxygen, which can also inhibit free-radical polymerizations.[1][4]

Q2: My reaction is producing polymers with a lower molecular weight than expected. How can I increase it?

A: Lower-than-expected molecular weight is often a result of premature chain termination or an excess of chain transfer events. Several factors can contribute to this:

• High Initiator Concentration: A higher concentration of initiator generates more polymer chains, but each chain has a shorter length on average.[5][6]

• High Temperature: Elevated temperatures can increase the rate of termination reactions, leading to shorter polymer chains.[7]

• Chain Transfer Agents: The solvent or impurities can act as chain transfer agents, terminating a growing chain and initiating a new one.[8][9] Solvents like halogenated hydrocarbons and some ethers are known for high chain transfer rates.[9]

To increase molecular weight, consider decreasing the initiator concentration, lowering the reaction temperature, and choosing a solvent with a low chain transfer constant.[5][9][10]

Q3: The polydispersity index (PDI) of my polymer is too high. How can I achieve a narrower molecular weight distribution?

A: A high PDI indicates a broad distribution of polymer chain lengths. This can be caused by several factors, including inconsistent initiation, chain transfer reactions, and termination events. To achieve a narrower PDI, consider:

• Controlled/"Living" Polymerization Techniques: Techniques like Atom Transfer Radical Polymerization (ATRP) or Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization provide excellent control over the polymerization process, resulting in polymers with low PDIs.[11]

• Purification of Reagents: Impurities in the monomer, solvent, or initiator can lead to uncontrolled termination and a broader molecular weight distribution.[12]

• Stable Reaction Conditions: Maintaining a constant temperature and efficient stirring helps ensure a uniform rate of polymerization.[13]

Q4: My polymerization reaction is proceeding too quickly and is difficult to control. What can I do to slow it down?

A: A reaction that is too fast can lead to poor control over molecular weight and a broad PDI. To slow down the reaction:

• Lower the Temperature: Reducing the temperature will decrease the rate of initiation and propagation.[7][10]

• Decrease Initiator Concentration: A lower initiator concentration will generate fewer radical species, thus slowing the overall rate of polymerization.[6]

• Introduce a Retarder: Unlike an inhibitor which completely stops the reaction for a period, a retarder will slow down the rate of polymerization.[1][2][8]

Q5: How does the choice of solvent affect my polymerization?

A: The solvent can have a significant impact on polymerization reactions.[11] Key effects include:

• Solubility: The solvent must keep the monomer, initiator, and growing polymer chains in solution.

• Chain Transfer: As mentioned, solvents can act as chain transfer agents, affecting molecular weight.[9]

• Polarity: In some controlled polymerization techniques like ATRP, solvent polarity can significantly influence the reaction kinetics.[14] For free radical polymerization, polar solvents can sometimes increase the reactivity of polar monomers.[9] The solvent can also affect the rate of initiator decomposition.[9]

Troubleshooting Guides

This section provides a more in-depth look at specific problems and offers systematic approaches to resolving them.

Guide 1: Low Monomer Conversion

Low monomer conversion is a frequent issue that can be caused by a variety of factors.

Symptoms:

• The final product contains a high percentage of unreacted monomer.

• The viscosity of the reaction mixture does not increase as expected.

Possible Causes and Solutions:

Possible Cause	Explanation	Troubleshooting Steps
Presence of Inhibitors/Impurities	Inhibitors or other impurities in the monomer or solvent can terminate the polymerization.[4][12]	1. Purify the Monomer: Remove inhibitors by passing the monomer through a column of activated basic alumina or by distillation. 2. Degas the Reaction Mixture: Remove dissolved oxygen by sparging with an inert gas (e.g., nitrogen or argon) or by freeze-pump-thaw cycles.
Inefficient Initiation	The initiator may be decomposing too slowly at the reaction temperature, or its concentration may be too low.[4][13]	1. Check Initiator Half-Life: Ensure the chosen initiator has an appropriate half-life at the reaction temperature. 2. Increase Initiator Concentration: Gradually increase the initiator concentration in subsequent experiments.[15] 3. Increase Temperature: A higher temperature will increase the rate of initiator decomposition.[7][13]
Incorrect Reaction Temperature	The temperature may be too low for efficient propagation, or in some cases, too high, leading to premature termination.[7][10]	1. Optimize Temperature: Systematically vary the reaction temperature to find the optimal balance between initiation, propagation, and termination rates.
Poor Stirring	In heterogeneous systems like suspension or emulsion polymerization, inadequate stirring can lead to poor heat and mass transfer, affecting the reaction rate.[16][17]	1. Optimize Stirring Speed: Adjust the stirring speed to ensure a homogeneous reaction mixture. Note that excessively high speeds can sometimes be detrimental.[17]

Experimental Workflow for Troubleshooting Low Conversion:

Troubleshooting workflow for low monomer conversion.

Guide 2: Uncontrolled or "Runaway" Reaction

A runaway reaction is a dangerous situation where the rate of polymerization increases uncontrollably, often leading to a rapid increase in temperature and pressure.

Symptoms:

• Rapid, uncontrolled increase in reaction temperature.

• Boiling of the solvent.

• Formation of a solid, insoluble polymer mass.

Possible Causes and Solutions:

Possible Cause	Explanation	Preventative Measures
Poor Heat Dissipation	Polymerization is an exothermic process. If heat is generated faster than it can be removed, the temperature will rise, further accelerating the reaction.	1. Use a Solvent: Bulk polymerizations are more prone to this. Using a solvent helps to dissipate heat. 2. Improve Heat Transfer: Use a larger reaction vessel, a cooling bath, or an internal cooling coil. 3. Slower Monomer Addition: Add the monomer to the reaction mixture gradually.
Excessive Initiator Concentration	Too much initiator will generate a high concentration of radicals, leading to a very fast reaction rate.[6]	1. Reduce Initiator Concentration: Carefully calculate and use the appropriate amount of initiator.
High Reaction Temperature	Starting the reaction at too high a temperature can lead to an extremely high initial rate of polymerization.[7][10]	1. Lower the Initial Temperature: Initiate the reaction at a lower temperature and then gradually increase it if necessary.

Protocol for Safe Polymerization Setup:

• Reaction Scale: For a new polymerization, always start with a small-scale reaction.

• Heat Transfer: Ensure the reaction vessel has adequate surface area for heat exchange. Use a flask that is no more than half to two-thirds full.

• Cooling System: Have a cooling bath (e.g., ice-water) readily available to quickly cool the reaction if it begins to accelerate uncontrollably.

• Monitoring: Continuously monitor the internal temperature of the reaction using a thermometer or thermocouple.

• Monomer Addition: For highly exothermic polymerizations, consider adding the monomer dropwise to the reaction mixture at the reaction temperature.

Advanced Topics in Polymerization Control

The Role of Inhibitors and Retarders

It is crucial to understand the difference between inhibitors and retarders.[1][2]

• True Inhibitors: These compounds have a defined induction period during which no polymerization occurs.[1][2] They are consumed during this period, and once depleted, polymerization proceeds at a normal rate.[2]

• Retarders: These substances slow down the rate of polymerization but do not provide a distinct induction period.[1][2][8]

In some industrial processes, a combination of both is used to ensure safety and control.[2]

Logical Relationship of Polymerization Control Agents:

Inhibitors vs. Retarders in polymerization.

Optimizing Initiator Concentration

The concentration of the initiator is a critical parameter that influences both the rate of polymerization and the final molecular weight of the polymer.[5][6]

Initiator Concentration	Effect on Polymerization Rate	Effect on Molecular Weight	Rationale
High	Increases	Decreases	A higher concentration of initiator produces more free radicals, leading to a faster rate of polymerization and the formation of more polymer chains, each with a lower average molecular weight.[5][6]
Low	Decreases	Increases	A lower initiator concentration generates fewer free radicals, resulting in a slower polymerization rate and the growth of fewer, but longer, polymer chains.[5]

Protocol for Optimizing Initiator Concentration:

• Literature Review: Start with an initiator concentration reported in the literature for a similar polymerization.

• Systematic Variation: Set up a series of reactions where the initiator concentration is varied systematically (e.g., 0.1, 0.5, 1.0, and 2.0 mol% relative to the monomer).

• Constant Conditions: Keep all other reaction parameters (temperature, monomer concentration, solvent, and reaction time) constant.

• Characterization: Analyze the resulting polymers for monomer conversion (e.g., by NMR or GC) and molecular weight and PDI (by GPC/SEC).[18][19][20]

• Data Analysis: Plot the monomer conversion, molecular weight, and PDI as a function of initiator concentration to determine the optimal concentration for your application.

Characterization Techniques for Troubleshooting

Effective troubleshooting relies on accurate characterization of the resulting polymer.[18][21]

Technique	Information Provided	Application in Troubleshooting
Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC)	Molecular weight (Mn, Mw), and Polydispersity Index (PDI).[18][20]	Diagnosing issues with molecular weight control, identifying bimodal distributions indicating multiple polymerization mechanisms or impurities.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Chemical structure, composition, tacticity, and monomer conversion.[18][19][20]	Confirming the polymer structure, quantifying unreacted monomer, and identifying side reactions.
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of functional groups.[18][19][20]	Quick verification of polymer formation (disappearance of monomer C=C bond) and identification of end groups or impurities.
Differential Scanning Calorimetry (DSC)	Glass transition temperature (Tg), melting temperature (Tm), and crystallinity.[18][19][20]	Assessing the thermal properties of the polymer, which can be affected by molecular weight and structure.
Thermogravimetric Analysis (TGA)	Thermal stability and decomposition temperature.[18][19][21]	Evaluating the thermal stability of the polymer, which can be influenced by residual monomer or catalyst.

This guide provides a foundational framework for optimizing your polymerization reactions. Remember that each polymer system is unique, and a systematic, data-driven approach to troubleshooting is key to success.

References

• Polymerisation inhibitor - Wikipedia. [Link]

• Solvent Effects On Free Radical Polymerization - Research @ Flinders. [Link]

• Polymerization Reactions Inhibitor Modeling - ioKinetic. [Link]

• How Does Temperature Affect Chain-Growth Polymerization? - Chemistry For Everyone. [Link]

• Chain Transfer, Inhibhitors and Retarders | PDF | Polymerization | Polymers - Scribd. [Link]

• A Novel Approach to the Understanding of the Solvent Effects in Radical Polymerization Propagation Kinetics | Macromolecules - ACS Publications. [Link]

• How Do Polymerization Inhibitors Work? - Chemistry For Everyone - YouTube. [Link]

• How to Improve Product Yield in Free Radical Polymerization - Patsnap Eureka. [Link]

• How to Control Molecular Weight in Free Radical Polymerization - Patsnap Eureka. [Link]

• Effects of Solvent and Monomer on the Kinetics of Radical Generation in Atom Transfer Radical Polymerization - Unipd. [Link]

• Influence of Stirring Speed on the Suspension Copolymerization of Styrene with Methyl Methacrylate - Taylor & Francis Online. [Link]

• Troubleshooting Common Issues in Emulsion Polymerization Reactors - Jinzong Machinery. [Link]

• US11180578B2 - Polymerization inhibitor and retarder compositions with amine stabilizer - Google P

• Solvent Dependence of Propagation Rate Coefficients - Advanced Science News. [Link]

• Does solvent plays an important role in free radical polymerization? If yes how and if no Y? - ResearchGate. [Link]

• Effect of Temperature on the Efficiency of Polymerization Reactions Using Novel Catalysts in Cameroon - ResearchGate. [Link]

• effect of stirring speed on conversion and time to particle stabilization of poly (vinyl chloride) produced by suspension polymerization process at the beginning of reaction - SciELO. [Link]

• effect of stirring speed on conversion and time to particle stabilization of poly (vinyl chloride) produced by suspension polymerization process at the beginning of reaction - SciELO. [Link]

• TEMPERATURE EFFECT ON POLYMERIZATION KINETICS OF POLYSTYRENE. [Link]

• What Affects The Rate Of Step-growth Polymerization? - Chemistry For Everyone - YouTube. [Link]

• Controlled Ring-Opening Polymerization: Polymers with designed Macromolecular Architecture - DiVA portal. [Link]

• An Optimization and Common Troubleshooting Solving in Polymerase Chain Reaction Technique - Systematic Reviews in Pharmacy. [Link]

• The effect of temperature on polymerization results | Download Table - ResearchGate. [Link]

• Step-Growth Polymerization in the 21st Century - ResearchGate. [Link]

• Step-growth polymerization - Wikipedia. [Link]

• (PDF) Effect of stirring speed on conversion and time to particle stabilization of poly (vinyl chloride) produced by suspension polymerization process at the beginning of reaction - ResearchGate. [Link]

• Polymer Characterization Methods | Polymer Chemistry Class Notes - Fiveable. [Link]

• Polymer Characterization Techniques Explained. [Link]

• Polymer Analysis/Characterization - ResolveMass Laboratories Inc. [Link]

• Influence of Initiator Concentration on the Polymerization Course of Methacrylate Bone Cement - PMC - NIH. [Link]

• 2.6: Anionic Polymerization - Chemistry LibreTexts. [Link]

• Effect of Temperature on the Mechanical Properties and Polymerization Kinetics of Polyamide-6 Composites - PMC - NIH. [Link]

• Exploring the Techniques Used in Polymer Analysis - Technology Networks. [Link]

• Step-Growth Polymerization - The Gu Lab. [Link]

• Relationship between the concentration of initiator and yield. - ResearchGate. [Link]

Sources

• 1. iokinetic.com [iokinetic.com]
• 2. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. jinzongmachinery.com [jinzongmachinery.com]
• 5. How to Control Molecular Weight in Free Radical Polymerization [eureka.patsnap.com]
• 6. Influence of Initiator Concentration on the Polymerization Course of Methacrylate Bone Cement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. scribd.com [scribd.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchnow.flinders.edu.au [researchnow.flinders.edu.au]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. How to Improve Product Yield in Free Radical Polymerization [eureka.patsnap.com]
• 14. research.unipd.it [research.unipd.it]
• 15. researchgate.net [researchgate.net]
• 16. tandfonline.com [tandfonline.com]
• 17. scielo.br [scielo.br]
• 18. fiveable.me [fiveable.me]
• 19. resolvemass.ca [resolvemass.ca]
• 20. measurlabs.com [measurlabs.com]
• 21. resolvemass.ca [resolvemass.ca]

Technical Support Center: Navigating the Scale-Up of Cyclohex-4-ene-1,2-dicarboxylic Acid Production

Welcome to the Technical Support Center for the production of cis-Cyclohex-4-ene-1,2-dicarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the challenges encountered during the scale-up of this important chemical intermediate. Our focus is on providing practical, field-proven insights to ensure the safety, efficiency, and reproducibility of your synthesis.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the synthesis of cis-Cyclohex-4-ene-1,2-dicarboxylic acid, providing concise answers and directing you to more detailed information within this guide.

Q1: What is the most common industrial synthesis route for cis-Cyclohex-4-ene-1,2-dicarboxylic acid?

A1: The predominant industrial method is a two-step process. It begins with the Diels-Alder reaction of 1,3-butadiene and maleic anhydride to form cis-4-cyclohexene-1,2-dicarboxylic anhydride. This is followed by the hydrolysis of the anhydride to yield the final dicarboxylic acid product.[1][2] For safety and ease of handling, 1,3-butadiene, a gas at room temperature, is often generated in situ from the thermal decomposition of 3-sulfolene (butadiene sulfone).[3][4]

Q2: Why is temperature control so critical during the Diels-Alder reaction at scale?

A2: The Diels-Alder reaction is reversible, and the reverse reaction, known as the retro-Diels-Alder, becomes favorable at high temperatures.[5][6] Insufficient temperature control can lead to a significant decrease in product yield. Furthermore, the reaction is exothermic, and on a large scale, the heat generated can lead to a runaway reaction if not properly managed, posing a significant safety hazard.[7][8]

Q3: What are the primary side products I should be aware of during this synthesis?

A3: The main potential side reactions include the polymerization of 1,3-butadiene, especially if it is present in excess.[9] Additionally, both the maleic anhydride starting material and the resulting cis-4-cyclohexene-1,2-dicarboxylic anhydride product can undergo premature hydrolysis if moisture is present in the reaction mixture.[10][11]

Q4: My final product is off-color. What are the likely causes and how can I purify it?

A4: Discoloration in the final product can arise from impurities in the starting materials or from thermal degradation of the product if the reaction is overheated.[10] Purification is typically achieved through recrystallization. A mixed solvent system, such as xylene and petroleum ether, is often effective for the anhydride intermediate.[3] For the final dicarboxylic acid, recrystallization from water is a common method.

Q5: What are the key safety precautions to consider when scaling up this process?

A5: Key safety considerations include:

• Handling of Reactants: Maleic anhydride is corrosive and an irritant.[12]

• Gas Evolution: The in situ generation of 1,3-butadiene from 3-sulfolene also produces sulfur dioxide (SO2), a toxic and corrosive gas that must be properly vented and scrubbed.[3][4]

• Exothermic Reaction: The Diels-Alder reaction is exothermic, requiring robust temperature monitoring and control systems to prevent runaway reactions.[7][8]

• Solvent Handling: Xylene, a common solvent for this reaction, is flammable.[3]

Section 2: Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving specific issues you may encounter during the scale-up of cis-Cyclohex-4-ene-1,2-dicarboxylic acid production.

Troubleshooting Scenario 1: Low Yield of cis-4-Cyclohexene-1,2-dicarboxylic Anhydride

Symptom: The isolated yield of the anhydride intermediate is significantly lower than expected.

Potential Cause	Diagnostic Check	Recommended Action	Scientific Rationale
Incomplete Reaction	Monitor reaction progress using TLC or GC-MS to check for unreacted maleic anhydride.	Increase reaction time or temperature moderately. Ensure efficient stirring to maintain homogeneity.	The reaction may require more time to reach completion at a larger scale due to mass transfer limitations.
Retro-Diels-Alder Reaction	Review temperature logs for any excursions above the optimal range.	Implement stricter temperature control. Consider using a continuous flow reactor for better heat management on a large scale.[3]	High temperatures favor the reverse reaction, breaking down the product back into starting materials.[6]
Loss of 1,3-Butadiene	Check for leaks in the reactor setup, especially around the condenser.	Ensure all joints are properly sealed. If using 3-sulfolene, ensure the decomposition temperature is reached but not excessively exceeded.	1,3-butadiene is a volatile gas; physical loss from the system will directly impact the yield.[4]
Premature Hydrolysis of Maleic Anhydride	Test starting materials and solvent for water content.	Use anhydrous solvents and ensure reactants are dry. Handle maleic anhydride in a low-humidity environment.	Maleic anhydride readily reacts with water to form maleic acid, which may not react as efficiently under the same conditions.[10]

Troubleshooting Scenario 2: Difficulty in Crystallization and Purification

Symptom: The product either fails to crystallize, "oils out," or the purified product has a low melting point, indicating impurities.

Potential Cause	Diagnostic Check	Recommended Action	Scientific Rationale
Incorrect Solvent System	Observe the solubility of the crude product in the chosen solvent at various temperatures.	For the anhydride, a mixed solvent system like xylene/petroleum ether is effective. For the dicarboxylic acid, recrystallization from water is standard. Adjust the solvent ratios as needed.[3]	The ideal solvent should dissolve the compound when hot but have low solubility when cold to allow for efficient crystal formation.[11]
Presence of Impurities	Analyze the crude product by NMR or GC-MS to identify the nature of the impurities.	If significant unreacted starting materials are present, consider a pre-purification step like a wash. For by-products, a multi-step crystallization may be necessary.	Impurities can interfere with the crystal lattice formation, leading to oiling out or a depressed and broad melting point range.
Cooling Rate is Too Fast	Observe the rate of crystal formation upon cooling.	Allow the solution to cool slowly to room temperature before placing it in an ice bath. Seeding with a small crystal of pure product can promote controlled crystallization.	Rapid cooling can lead to the formation of small, impure crystals or an amorphous solid.[11]

Section 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for the key stages of cis-Cyclohex-4-ene-1,2-dicarboxylic acid production.

Protocol 1: Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Anhydride

Objective: To synthesize the anhydride intermediate via a Diels-Alder reaction.

Materials:

• 3-Sulfolene (Butadiene sulfone)

• Maleic anhydride

• Anhydrous xylene

• Petroleum ether

Equipment:

• Large-scale reaction vessel with overhead stirrer, reflux condenser, and temperature probe

• Heating mantle with temperature controller

• Gas scrubber for SO2

• Crystallization vessel

• Vacuum filtration apparatus

Procedure:

• Reaction Setup: In a well-ventilated fume hood, charge the reaction vessel with 3-sulfolene, maleic anhydride, and anhydrous xylene. The molar ratio of 3-sulfolene to maleic anhydride should be approximately 1.1:1 to ensure complete consumption of the dienophile.

• Heating and Reflux: Begin stirring and slowly heat the mixture to a gentle reflux (the boiling point of xylene is approximately 140°C).[13] The thermal decomposition of 3-sulfolene will commence, releasing 1,3-butadiene and sulfur dioxide gas.[3] The evolved SO2 must be directed through a gas scrubber containing a basic solution (e.g., NaOH).

• Reaction Monitoring: Maintain the reflux for a predetermined time based on lab-scale optimization (typically 1-2 hours). Monitor the reaction progress by taking small aliquots and analyzing them by TLC or GC-MS to confirm the disappearance of maleic anhydride.

• Cooling and Crystallization: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature. Transfer the reaction mixture to a crystallization vessel. Slowly add petroleum ether while stirring to induce crystallization.[3]

• Isolation: Cool the mixture in an ice bath to maximize crystal formation. Collect the white crystalline product by vacuum filtration and wash the filter cake with a small amount of cold petroleum ether to remove residual xylene and any soluble impurities.

• Drying: Dry the product under vacuum to a constant weight.

Protocol 2: Hydrolysis to cis-Cyclohex-4-ene-1,2-dicarboxylic Acid

Objective: To convert the anhydride to the final dicarboxylic acid product.

Materials:

• cis-4-Cyclohexene-1,2-dicarboxylic anhydride (from Protocol 1)

• Deionized water

Equipment:

• Reaction vessel with overhead stirrer and reflux condenser

• Heating mantle

• Crystallization vessel

• Vacuum filtration apparatus

Procedure:

• Reaction Setup: Charge the reaction vessel with the synthesized anhydride and deionized water.

• Heating: Heat the mixture with stirring. The anhydride will initially be insoluble, but as it hydrolyzes to the more soluble dicarboxylic acid, it will dissolve. Continue heating until a clear solution is obtained.[14]

• Crystallization: Turn off the heat and allow the solution to cool slowly to room temperature. The cis-cyclohex-4-ene-1,2-dicarboxylic acid will crystallize out as white needles.

• Isolation: Cool the mixture in an ice bath to complete the crystallization. Collect the product by vacuum filtration and wash with a small amount of cold deionized water.

• Drying: Dry the final product in a vacuum oven at a moderate temperature (e.g., 60-70°C) to a constant weight.

Section 4: Visualizations and Data

Diagrams

Caption: Decision tree for troubleshooting low yield of the anhydride intermediate.

Data Tables

Table 1: Typical Reaction Parameters for Scale-Up

Parameter	Laboratory Scale	Pilot Plant / Industrial Scale	Rationale for Change
Solvent	Xylene	Xylene or other high-boiling aromatic solvent	High boiling point allows for the necessary temperature for 3-sulfolene decomposition and the Diels-Alder reaction. [10]
Temperature	~140°C (reflux)	120-150°C (with precise control)	Tightly controlled temperature is crucial to prevent the retro-Diels-Alder reaction and ensure safety. [6]
Pressure	Atmospheric	Atmospheric to slight positive pressure	Positive pressure can help to contain volatile reactants and prevent atmospheric moisture ingress.
Stirring	Magnetic stirrer	Overhead mechanical stirrer	Ensures efficient mixing and heat transfer in a larger volume.
Reactant Addition	All at once	May involve controlled addition of one reactant	For highly exothermic reactions, controlled addition helps to manage the rate of heat generation. [8]

Table 2: Physical Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Appearance
Maleic Anhydride	C4H2O3	98.06	52.8	White solid
3-Sulfolene	C4H6O2S	118.15	65-66	White crystalline solid
cis-4-Cyclohexene-1,2-dicarboxylic Anhydride	C8H8O3	152.15	103-104	White crystalline solid
cis-4-Cyclohexene-1,2-dicarboxylic Acid	C8H10O4	170.16	165-170	White crystalline solid [15]

References

• Diels Alder Reaction Experiment Part 1, Prelab. (2020, October 2). YouTube. [Link]

• Diels Alder Reaction Experiment Part 2, Reflux and Isolation. (2020, October 6). YouTube. [Link]

• Diels-Alder Reaction. Utah Tech University. [Link]

• Runaway reactions, case studies, lessons learned. ARIA. [Link]

• Using the hydrolysis of anhydrides to control gel properties and homogeneity in pH-triggered gelation. (2015, October 29). RSC Publishing. [Link]

• Maleic anhydride formation from 1, 3‐butadiene oxidation over a vanadia molybdate catalyst. Wiley Online Library. [Link]

• Reaction / Product testing. HSE. [Link]

• Managing Hazards for Scale Up of Chemical Manufacturing Processes. (2014, November 20). ACS Publications. [Link]

• Designing and operating safe chemical reaction processes. Stichting Veiligheid Voorop. [Link]

• Xylene Recovery and Its Essential Role in Food Packaging. (2025, February 5). Maratek. [Link]

• Optimal Operation of an Industrial-Scale Parex Process for the Recovery of p-Xylene From a Mixture of C8 Aromatics. (2025, August 5). ResearchGate. [Link]

• Chapter 16. Upscaling the Aza-Diels–Alder Reaction for Pharmaceutical Industrial Needs in Flow Chemistry. ResearchGate. [Link]

• Process for recovering para-xylene. (2017, August 31).

• Diels–Alder reaction. Wikipedia. [Link]

• Diels-Alder Reaction: Kinetic and Thermodynamic Control. (2018, September 3). Master Organic Chemistry. [Link]

• DIELS-ALDER REACTION OF BUTADIENE WITH MALEIC ANHYDRIDE CATALYZED BY ANHYDROUS LANTHANIDE CHLORIDE. Chinese Journal of Applied Chemistry. [Link]

• Synthesis of 4-Cyclohexene-cis-dicarboxylic Acid Anhydride - (Diels-Alder Reaction). [Link]

• Method for manufacturing 1,4-cyclohexane dicarboxylic acid. (2005).

• Using the hydrolysis of anhydrides to control gel properties and homogeneity in pH-triggered gelation. (2015, October 29). RSC Publishing. [Link]

• 1,3-Butadiene and Maleic Anhydride Reaction: A Brief Overview. (2024, March 16). News. [Link]

• Enantioselective Thiolysis and Aminolysis of Cyclic Anhydrides Using a Chiral Diamine-Derived Thiourea Catalyst. (2021, November 24). ACS Omega. [Link]

• Cyclic anhydride ring opening reactions: theory and application. PubMed. [Link]

• Dield-Alder - Lab Report 1. Scribd. [Link]

• Selective Isomerization via Transient Thermodynamic Control: Dynamic Epimerization of trans to cis Diols. (2021, December 21). PMC. [Link]

• Troubleshooting. (2022, April 7). Chemistry LibreTexts. [Link]

• Industrial Applications of the Diels-Alder Reaction. (2025, August 7). ResearchGate. [Link]

• Control over molecular motion using the cis–trans photoisomerization of the azo group. Beilstein Journal of Organic Chemistry. [Link]

• Process for crystallization of dicarboxylic acids. (2001).

• DIELS-ALDER REACTION OF 1,3-BUTADIENE AND MALEIC ANHYDRIDE TO PRODUCE 4-CYCLOHEXENE-CIS-1,2-DICARBOXYLIC ACID. Edubirdie. [Link]

• Industrial Challenges of Crystallization, Nucleation, and Solubility. (2015, June 9). CECAM. [Link]

• Purification and recovery of dicarboxylic acids using melt crystallization. (2002).

• Practical Synthesis of Chiral cis- Cyclohex-4-ene-1,2-dicarboxylic Acid Derivatives by Utilizing (4S)Isopropyl 1,3-thiazolidine-2-thione. (2025, August 5). ResearchGate. [Link]

• Production of Cyclic Anhydride-Modified Starches. (2021, May 7). MDPI. [Link]

• Industrial applications of the Diels-Alder reaction. (2013, April 2). PubMed. [Link]

• Industrial applications of the Diels-Alder reaction. Semantic Scholar. [Link]

• 4-Cyclohexene-1,2-dicarboxylic acid, cis-. PubChem. [Link]

• Reaction mechanism of the formation of the cyclic anhydride (top) and imide (bottom) intermediate and subsequent cleavage of the peptide bond. ResearchGate. [Link]

• Stereochemical Control in Organic Synthesis Using Silicon-Containing Compounds. ACS Publications. [Link]

• A Structured Approach To Cope with Impurities during Industrial Crystallization Development. PMC. [Link]

• The Process of Isolation, Using Crystallization of Cis- and Trans-Isomers, of Perfluorodecalines from an Industrial Mixture of Electrochemical Fluorination of Napthaline. (2023, May 17). MDPI. [Link]

• The Diels-Alder reaction: A powerful tool for the design of drug delivery systems and biomaterials. PubMed. [Link]

• Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. MDPI. [Link]

Sources

• 1. 1,3-Butadiene and Maleic Anhydride Reaction: A Brief Overview - News - Zibo Anquan Chemical Chemical Co., - Anquan Chemical [zbaqchem.com]
• 2. Diels-Alder Reaction of 1,3-Butadiene And Maleic Anhydride to Produce 4-Cyclohexene-Cis-1,2-Dicarboxylic Acid - Edubirdie [edubirdie.com]
• 3. researchgate.net [researchgate.net]
• 4. books.rsc.org [books.rsc.org]
• 5. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. aria.developpement-durable.gouv.fr [aria.developpement-durable.gouv.fr]
• 8. veiligheidvoorop.nu [veiligheidvoorop.nu]
• 9. researchgate.net [researchgate.net]
• 10. processengr.com [processengr.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. 4-Cyclohexene-1,2-dicarboxylic acid, cis- | C8H10O4 | CID 504243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. scribd.com [scribd.com]
• 14. researchgate.net [researchgate.net]
• 15. cis-4-Cyclohexene-1,2-dicarboxylic acid, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

preventing isomerization during the synthesis of cis-isomers

A Guide to Preventing Isomerization for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Stereoselective Synthesis. This guide is designed to provide in-depth technical assistance to researchers, scientists, and drug development professionals encountering challenges with isomerization during the synthesis of cis-isomers. As your Senior Application Scientist, I will walk you through the key principles, troubleshooting strategies, and detailed protocols to ensure the stereochemical integrity of your target molecules.

Frequently Asked Questions (FAQs)

Q1: My reaction is producing a mixture of cis and trans isomers. What is the primary cause?

A1: The formation of a mixture of isomers typically points to a loss of stereocontrol during the reaction. This can be due to several factors, including reaction conditions that favor the more thermodynamically stable trans isomer, the choice of an inappropriate catalyst, or post-synthesis isomerization during workup and purification. Usually, for acyclic systems, trans isomers are more stable than cis isomers due to unfavorable steric interactions of the substituents in the cis isomer.[1]

Q2: How can I favor the formation of the cis-isomer over the trans-isomer?

A2: Favoring the cis-isomer involves exerting kinetic control over the reaction. This means creating conditions where the reaction pathway to the cis-product has a lower activation energy, even if the trans-product is more stable overall.[2][3][4] Key strategies include using stereoselective catalysts, optimizing reaction temperature, and choosing the appropriate solvent.

Q3: Can my purification method cause isomerization?

A3: Absolutely. Purification methods that expose the compound to heat, such as fractional distillation at high temperatures, or acidic/basic conditions, like in certain chromatography phases, can induce isomerization.[5] It is crucial to select purification techniques that are gentle and minimize exposure to these conditions.

Troubleshooting Guides: Common Issues and Solutions

Issue 1: Poor cis:trans selectivity in alkyne hydrogenation.

Possible Cause: The catalyst is too active, leading to over-reduction or isomerization of the initially formed cis-alkene. Standard palladium catalysts, for instance, can reduce the alkene product further to an alkane.[6]

Solution: Employ a "poisoned" catalyst to increase selectivity.

• Lindlar's Catalyst: This is a palladium-based catalyst supported on calcium carbonate or barium sulfate and deactivated with a poison like lead acetate or quinoline.[7][8] The poison selectively deactivates the most active catalytic sites, preventing over-reduction and isomerization, thus favoring the formation of the cis-alkene through syn-addition of hydrogen.[6][8][9]

• P-2 Nickel Catalyst: This is a borohydride-reduced nickel catalyst that is highly sensitive to the substrate structure.[10] When used with ethylenediamine, it shows remarkable specificity for the conversion of alkynes to cis-alkenes, with reported cis:trans ratios as high as 200:1.[10][11]

Catalyst System	Support	Poison/Modifier	Typical Cis-Selectivity
Lindlar's Catalyst	CaCO₃ or BaSO₄	Lead Acetate, Quinoline	High
P-2 Nickel	-	Ethylenediamine	Very High (up to 200:1)[10][11]

Experimental Protocol: Selective Hydrogenation of an Alkyne using Lindlar's Catalyst

• Catalyst Preparation (if not commercially available): Dissolve palladium(II) chloride in a suitable solvent and add calcium carbonate. Reduce the palladium onto the support and then add the lead acetate poison.[6]

• Reaction Setup: In a flask equipped with a stir bar and a hydrogen balloon, dissolve the alkyne in an appropriate solvent (e.g., ethanol, ethyl acetate).

• Catalyst Addition: Add Lindlar's catalyst (typically 5-10% by weight of the alkyne).

• Hydrogenation: Purge the flask with hydrogen gas and maintain a positive pressure of hydrogen (usually atmospheric pressure is sufficient).[7]

• Monitoring: Monitor the reaction progress by TLC or GC to observe the disappearance of the starting alkyne and the formation of the cis-alkene. Avoid prolonged reaction times to minimize the risk of isomerization.

• Workup: Once the reaction is complete, filter off the catalyst through a pad of Celite. Carefully remove the solvent under reduced pressure at a low temperature.

Issue 2: Isomerization during the reaction, even with a selective catalyst.

Possible Cause: The reaction temperature is too high, providing enough energy to overcome the activation barrier for isomerization to the more stable trans isomer. This shifts the reaction from kinetic to thermodynamic control.[2][3][12]

Solution: Optimize the reaction temperature and solvent.

• Temperature Control: For kinetically controlled reactions favoring the cis-product, it is often necessary to run the reaction at low temperatures.[2][3] This makes the reaction essentially irreversible and traps the faster-forming cis-isomer.[2][12]

• Solvent Effects: The polarity of the solvent can influence the stability of the transition states leading to the different products.[2][13] Non-polar solvents may increase selectivity for the kinetic product by disfavoring a more charged transition state that could lead to the thermodynamic product.[2] Experiment with a range of solvents to find the optimal balance of solubility and selectivity.

Workflow for Optimizing Reaction Conditions

Caption: Troubleshooting workflow for temperature and solvent optimization.

Issue 3: Isomerization occurs during workup or purification.

Possible Cause: Exposure to acidic or basic conditions, or prolonged heating during solvent removal or purification. For example, silica gel in column chromatography can be acidic enough to cause isomerization of sensitive compounds.

Solution: Employ neutral and low-temperature purification techniques.

• Neutralize Silica Gel: If column chromatography on silica gel is necessary, it can be neutralized by pre-treating it with a solution of triethylamine in the eluent.

• Alternative Stationary Phases: Consider using less acidic stationary phases like alumina or employing reverse-phase HPLC.[14]

• Fractional Distillation: If distillation is required, perform it under reduced pressure to lower the boiling point and minimize thermal stress on the compound. Use a highly efficient column and a slow distillation rate.[15]

• Recrystallization: This can be an effective method if the cis and trans isomers have significantly different solubilities in a particular solvent system.[16]

Data on Purification Techniques for Isomer Separation

Purification Method	Principle of Separation	Potential for Isomerization	Mitigation Strategies
Flash Column Chromatography	Polarity	Medium (if silica is acidic)	Neutralize silica gel, use alternative phases.[16]
HPLC	Polarity (Normal or Reverse Phase)	Low to Medium	Optimize mobile phase and stationary phase.[14][15]
Fractional Distillation	Boiling Point	High (due to heat)	Use high vacuum, efficient column, slow rate.[15]
Recrystallization	Solubility	Low	Screen for a suitable solvent system.[16]

Advanced Concepts in Stereoselective Synthesis

Catalyst-Controlled Stereodivergent Synthesis

Recent advances in catalysis allow for the synthesis of either the cis or trans isomer from the same starting materials simply by changing the catalyst or ligands. For example, nickel-catalyzed three-component borylfunctionalization of alkynes can be modulated by ligands to produce either the syn or anti addition product with high selectivity.[17] This provides a powerful tool for accessing specific isomers.

Mechanism of Stereodivergence in Ni-Catalyzed Borylalkylation

Caption: Ligand-controlled stereodivergent synthesis.

By understanding the principles of kinetic versus thermodynamic control and carefully selecting catalysts, reaction conditions, and purification methods, it is possible to minimize or eliminate isomerization and successfully synthesize the desired cis-isomers.

References

• SATHEE. (n.d.). Chemistry Lindlar Catalyst.
• ChemTalk. (n.d.). Lindlar's Catalyst.
• Brown, C. A., & Ahuja, V. K. (1973). “P-2 nickel” catalyst with ethylenediamine, a novel system for highly stereospecific reduction of alkynes to cis-olefins. RSC Publishing.
• Brown, C. A., & Ahuja, V. K. (1973). “P-2 Nickel” Catalyst with Ethylenediamine, a Novel System for Highly Stereospecific Reduction of Alkynes to cis-Olefins. RSC Publishing.
• Li, Y., et al. (2018). Mechanism of formation of trans fatty acids under heating conditions in triolein. PubMed.
• BenchChem. (n.d.). Purification techniques for separating cis and trans isomers of 2,4-heptadiene.
• Organic Chemistry. (n.d.). Alkyne Reactions: Partial Hydrogenation to cis-Alkenes with H₂ / Lindlar Catalyst.
• Canadian Science Publishing. (n.d.). THE EFFECT OF SOLVENT AND TEMPERATURE ON THE CIS–TRANS ISOMERISM OF ORTHO-tert-ALKYL PHENOLS.
• Organic Chemistry. (2025, November 4). Lindlar's Catalyst, a Whole Bunch of %#! [Video]. YouTube.
• BenchChem. (n.d.). purification strategies to separate cis and trans isomers of 2-Methyl-3-phenylaziridine.
• BenchChem. (n.d.). Technical Support Center: Kinetic vs. Thermodynamic Control in Alkene Addition Reactions.
• Organic Chemistry Class Notes. (n.d.). Kinetic versus Thermodynamic Control of Reactions.
• Chromatography Today. (n.d.). Easy purification of isomers with prepacked glass columns.
• Khriachtchev, L., et al. (2008). Temperature dependence of the IR driven cis-trans isomerization of nitrous acid (HONO). The Journal of Chemical Physics.
• BYJU'S. (n.d.). Lindlar Catalyst.
• Chemistry LibreTexts. (2024, March 17). 14.3: Kinetic vs. Thermodynamic Control of Reactions.
• Asano, T., et al. (n.d.). Temperature and pressure dependences of thermal cis-to-trans isomerization of azobenzenes which evidence an inversion mechanism. Journal of the American Chemical Society.
• Fringuelli, F., et al. (2009). Solvent effects on stereoselectivity: more than just an environment. RSC Publishing.
• Google Patents. (n.d.). Separation of cis and trans isomers.
• Reddit. (2016, April 19). Kinetic vs thermodynamic control: for what reactions must these be considered?. r/Mcat.
• Wang, Y., et al. (2018). Computational and experimental research on mechanism of cis/trans isomerization of oleic acid. PMC - NIH.
• Google Patents. (n.d.). Separation and purification of cis and trans isomers.
• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control.
• ResearchGate. (2025, October 19). Catalyst-controlled stereodivergent synthesis of polysubstituted alkenes.
• ResearchGate. (2025, August 7). Solvent effects on stereoselectivity: More than just an environment.
• Hong, S. H., et al. (n.d.). Prevention of Undesirable Isomerization during Olefin Metathesis. ACS Publications.
• Wikipedia. (n.d.). Nickel boride catalyst.
• ResearchGate. (2025, August 8). WITHDRAWN: Synthesis and reversible cis–trans isomerization caused by light or heat of azobenzene derivatives [Request PDF].
• ResearchGate. (n.d.). Comparison of Activities and Life Time of P-2 and P-1.5 Ni Catalyst in the Reduction of.
• Powers, D. C., & Lee, E. (2023). Stereoselective Synthesis of Trisubstituted Alkenes via Copper Hydride-Catalyzed Alkyne Hydroalkylation. PMC - NIH.
• Zhang, T., et al. (2024). Suppressing Cis/Trans 'Ring‐Flipping' in Organoaluminium(III)‐2‐Pyridyl Dimers–Design Strategies Towards Lewis Acid Catalysts for Alkene Oligomerisation. PubMed Central.
• ResearchGate. (n.d.). Synthesis of P2-Ni catalyst and catalytic hydrogenation of alkynes.
• Shinde, P. S., Shinde, V. S., & Rueping, M. (2025). Catalytic stereoselective synthesis of all-carbon tetra-substituted alkenes via Z-selective alkyne difunctionalization. Semantic Scholar.
• Shinde, P. S., Shinde, V. S., & Rueping, M. (2025). Catalytic stereoselective synthesis of all-carbon tetra-substituted alkenes via Z-selective alkyne difunctionalization. Chemical Science (RSC Publishing). DOI:10.1039/D5SC00297D.
• BenchChem. (n.d.). preventing isomerization of cis-Methylisoeugenol during analysis.
• Wikipedia. (n.d.). Cis–trans isomerism.
• UCL Discovery. (n.d.). and Stereoselective Synthesis of Tetrasubstituted Alkenes via Ruthenium(II)-Catalyzed C–H Alkenylation.
• N/A. (n.d.). Chapter 7: Alkenes: Reactions and Synthesis.
• Zhang, Y., et al. (n.d.). Stereoselective Dihalogenation of Alkynes to Access Enantioenriched Z-Vicinal Dihaloalkene Atropisomers. Journal of the American Chemical Society.
• (PDF) Stereoselectivity control in Rh-catalyzed β-OH elimination for chiral allene formation. (n.d.). ResearchGate.

Sources

• 1. Cis–trans isomerism - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fiveable.me [fiveable.me]
• 4. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. byjus.com [byjus.com]
• 7. SATHEE: Chemistry Lindlar Catalyst [sathee.iitk.ac.in]
• 8. Lindlar's Catalyst | ChemTalk [chemistrytalk.org]
• 9. orgosolver.com [orgosolver.com]
• 10. “P-2 nickel” catalyst with ethylenediamine, a novel system for highly stereospecific reduction of alkynes to cis-olefins - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. “P-2 nickel” catalyst with ethylenediamine, a novel system for highly stereospecific reduction of alkynes to cis-olefins - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]

stability issues of Cyclohex-4-ene-1,2-dicarboxylic acid in storage

Welcome to the Technical Support Center for Cyclohex-4-ene-1,2-dicarboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to address common questions and troubleshoot stability issues encountered during the storage and handling of this compound. As Senior Application Scientists, we provide not only procedural guidance but also the underlying scientific principles to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Cyclohex-4-ene-1,2-dicarboxylic acid?

A1: To ensure the long-term stability of Cyclohex-4-ene-1,2-dicarboxylic acid, it should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[1][2] The recommended storage temperature is typically at room temperature, but for extended periods, refrigeration (2-8 °C) is advisable to minimize potential degradation. It is crucial to protect the compound from moisture, light, and incompatible materials.

Q2: What substances are incompatible with Cyclohex-4-ene-1,2-dicarboxylic acid?

A2: Cyclohex-4-ene-1,2-dicarboxylic acid should not be stored with strong oxidizing agents or strong bases.[3] Strong bases can deprotonate the carboxylic acid groups, forming salts with different physical properties and potentially catalyzing degradation. Strong oxidizing agents can react with the double bond in the cyclohexene ring or the carboxylic acid groups themselves.

Q3: Is Cyclohex-4-ene-1,2-dicarboxylic acid sensitive to moisture?

A3: While the dicarboxylic acid is less susceptible to hydrolysis than its corresponding anhydride, moisture can still be a concern, especially at elevated temperatures.[4] The presence of water can potentially facilitate slow degradation reactions over time. The anhydride form, cis-4-Cyclohexene-1,2-dicarboxylic anhydride, readily hydrolyzes to the dicarboxylic acid in the presence of water.[1][4][5]

Q4: What are the initial signs of degradation?

A4: Initial signs of degradation can be subtle. Visually, you might observe a change in the color of the solid material or clumping due to moisture absorption. Chemically, a decrease in the melting point range is a strong indicator of impurity presence. For more sensitive applications, you may observe changes in the compound's chromatographic profile, such as the appearance of new peaks or a decrease in the main peak's area.

Troubleshooting Guide

This guide addresses specific issues you might encounter, providing potential causes and actionable solutions.

Observed Issue	Potential Cause(s)	Troubleshooting Steps & Explanations
Decreased Purity/Assay Value	1. Hydrolysis: Exposure to humidity or moisture during storage or handling. 2. Thermal Degradation: Storage at elevated temperatures. 3. Oxidation: Exposure to air (oxygen) or oxidizing contaminants.	1. Verify Storage Conditions: Ensure the container is tightly sealed and stored in a desiccator or a dry, cool place. 2. Analytical Confirmation: Use High-Performance Liquid Chromatography (HPLC) to quantify the purity and identify potential degradation products. 3. Forced Degradation Study: To understand potential degradation pathways, a forced degradation study can be performed. This involves intentionally exposing the compound to stress conditions (e.g., acid, base, heat, oxidation, light) to identify likely degradation products.[2][6][7][8][9]
Appearance of Extra Peaks in HPLC/GC Analysis	1. Isomerization: Potential for cis-trans isomerization, although less likely under standard solid-state storage. 2. Degradation Products: Formation of new chemical entities due to hydrolysis, oxidation, or thermal stress.	1. Characterize Unknown Peaks: Use mass spectrometry (LC-MS or GC-MS) to determine the molecular weight of the new peaks. This can help in identifying potential degradation products. 2. Review Handling Procedures: Assess if the compound was exposed to any incompatible solvents or reagents during sample preparation.
Inconsistent Experimental Results	1. Variable Compound Quality: Using different batches of the compound with varying purity levels. 2. On-Bench Degradation: The compound may be degrading in solution during your experiment.	1. Qualify New Batches: Always verify the purity of a new batch of the compound before use, for example, by measuring its melting point or running a quick purity check by HPLC. 2. Assess Solution Stability: If your experiment involves dissolving the compound for extended periods, assess its stability in the chosen solvent system over the relevant timeframe.
Material is Clumped or Discolored	1. Moisture Absorption: The compound is hygroscopic to some extent and has absorbed water from the atmosphere. 2. Photodegradation: Exposure to light, especially UV light, can sometimes lead to discoloration.[10][11]	1. Drying: If moisture absorption is suspected, the material can be dried under vacuum. However, it's crucial to first confirm that the elevated temperature will not cause thermal degradation. 2. Proper Storage: Store the compound in an amber vial or in a dark place to protect it from light.

In-Depth Technical Protocols

Protocol 1: Forced Degradation Study to Identify Potential Degradants

This protocol outlines a systematic approach to intentionally degrade Cyclohex-4-ene-1,2-dicarboxylic acid to understand its stability profile.

Objective: To identify potential degradation products under various stress conditions.

Materials:

• Cyclohex-4-ene-1,2-dicarboxylic acid

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (1 M)

• Sodium hydroxide (1 M)

• Hydrogen peroxide (3%)

• HPLC system with UV detector

• LC-MS system for identification

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Cyclohex-4-ene-1,2-dicarboxylic acid in methanol at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Keep at room temperature for 24 hours.

  • Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Place the solid compound in an oven at 80°C for 48 hours. Also, heat 2 mL of the stock solution at 60°C for 24 hours.

  • Photostability: Expose the solid compound and 2 mL of the stock solution to a calibrated light source as per ICH Q1B guidelines.[11] A dark control should be run in parallel.

• Sample Analysis:

  • After the specified stress period, cool the samples to room temperature.

  • Neutralize the acidic and basic samples before injection.

  • Analyze all samples by a suitable stability-indicating HPLC method. A reverse-phase C18 column with a gradient elution of acetonitrile and water with 0.1% formic acid is a good starting point.

  • Compare the chromatograms of the stressed samples with that of an unstressed control sample.

  • For any significant degradation peaks, use LC-MS to obtain the mass-to-charge ratio and propose potential structures.

Visualizing Degradation Pathways & Workflows

Below are diagrams illustrating key concepts and workflows related to the stability of Cyclohex-4-ene-1,2-dicarboxylic acid.

Caption: Workflow for a forced degradation study.

Caption: Potential degradation pathways for Cyclohex-4-ene-1,2-dicarboxylic acid.

References

• MedCrave. (2016). Forced Degradation Studies. Retrieved from [Link]

• Filo. (2025). Propose a mechanism for the hydrolysis of 4 cyclohexene cis 1,2 dicarboxylic anhydride to 4 cyclohexene cis 1,2 dicarboxylic acid. Retrieved from [Link]

• ACS Publications. (n.d.). Oxocarboxylic and .alpha.,.omega.-dicarboxylic acids: photooxidation products of biogenic unsaturated fatty acids present in urban aerosols. Retrieved from [Link]

• BioPharm International. (n.d.). Forced Degradation Studies for Biopharmaceuticals. Retrieved from [Link]

• Luminos. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Retrieved from [Link]

• SciSpace. (2016). Forced Degradation Studies. Retrieved from [Link]

• PubChem. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, cis-. Retrieved from [Link]

• American Chemical Society. (1938). The Thermal Decomposition of Alicyclic Compounds. I. The Decomposition of Cyclohexene and Some Simpler Hydrocarbons. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 18.11: Dicarboxylic Acids. Retrieved from [Link]

• Taylor & Francis. (n.d.). Dicarboxylic acid – Knowledge and References. Retrieved from [Link]

• ResearchGate. (n.d.). The newly identified cyclohexane carboxylic acid degradation pathway in.... Retrieved from [Link]

• Google Patents. (n.d.). US2794811A - Production of cis-cyclohexane-1, 2-dicarboxylic anhydride.

• European Medicines Agency. (n.d.). Q1B Photostability Testing of New Active Substances and Medicinal Products. Retrieved from [Link]

Sources

• 1. dxhx.pku.edu.cn [dxhx.pku.edu.cn]
• 2. pharmtech.com [pharmtech.com]
• 3. sas.upenn.edu [sas.upenn.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Propose a mechanism for the hydrolysis of 4 cyclohexene cis 1,2 dicarboxy.. [askfilo.com]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. biopharminternational.com [biopharminternational.com]
• 8. acdlabs.com [acdlabs.com]
• 9. scispace.com [scispace.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. ema.europa.eu [ema.europa.eu]

resolving peak tailing in HPLC analysis of dicarboxylic acids

Welcome to the technical support center for HPLC analysis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the chromatographic analysis of dicarboxylic acids. As Senior Application Scientists, we've structured this resource to provide not only solutions but also a deep understanding of the underlying chromatographic principles.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we receive regarding the analysis of dicarboxylic acids.

Q1: Why am I seeing significant peak tailing with my dicarboxylic acid analytes?

Peak tailing for dicarboxylic acids in reversed-phase HPLC is often a multi-faceted issue. The most common causes include secondary interactions between the carboxyl groups of the analyte and active sites on the stationary phase, improper mobile phase pH, and interactions with metal contamination within the HPLC system or column.[1][2][3] Dicarboxylic acids are polar compounds, and their analysis can be challenging on traditional C18 columns, which are designed for non-polar analytes.[3][4]

Q2: What is the ideal mobile phase pH for analyzing dicarboxylic acids?

The mobile phase pH is a critical factor in controlling the retention and peak shape of ionizable compounds like dicarboxylic acids.[5][6][7] To achieve good peak shape and retention in reversed-phase chromatography, the mobile phase pH should be adjusted to be at least 2 pH units below the pKa of the analyte.[8] This ensures that the dicarboxylic acids are in their protonated, less polar form, which minimizes secondary interactions with the stationary phase.[5][9]

Q3: Can my column be the source of the peak tailing?

Absolutely. The choice of column and its condition are paramount. For dicarboxylic acids, standard C18 columns can be problematic due to the presence of residual silanol groups on the silica surface.[2][3][10] These silanols can interact with the carboxyl groups of your analytes, leading to peak tailing.[11][12] Using end-capped columns or columns specifically designed for polar analytes can mitigate these interactions.[9][13] Column degradation, contamination, or the formation of a void at the column inlet can also lead to poor peak shape for all analytes in your chromatogram.[14]

Q4: Are there alternative chromatographic modes for dicarboxylic acid analysis?

Yes, several alternative modes can provide better results than traditional reversed-phase chromatography. These include:

• Ion-Pair Chromatography: This technique adds a reagent to the mobile phase that forms a neutral ion pair with the charged dicarboxylic acid, improving retention and peak shape on a reversed-phase column.[15][16][17]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC uses a polar stationary phase and a mobile phase with a high concentration of organic solvent. It is well-suited for the separation of highly polar compounds like dicarboxylic acids.[18][19][20]

• Ion Exclusion Chromatography: This method is specifically designed for the separation of organic acids and uses a stationary phase that excludes ionized analytes from the pores of the packing material.[21][22]

In-Depth Troubleshooting Guide

When encountering peak tailing in the HPLC analysis of dicarboxylic acids, a systematic approach is key to identifying and resolving the root cause. This guide is structured to help you diagnose the problem, understand the underlying science, and implement effective solutions.

Troubleshooting Workflow

Before diving into specific solutions, it's helpful to have a logical workflow to follow. The diagram below outlines a systematic approach to troubleshooting peak tailing.

Caption: A systematic workflow for diagnosing the cause of peak tailing.

Mobile Phase Optimization

The mobile phase is often the first and most effective area to address when troubleshooting peak tailing for dicarboxylic acids.

1.1. The Critical Role of Mobile Phase pH

The "Why": Dicarboxylic acids are weak acids, meaning they can exist in either a protonated (neutral) or deprotonated (anionic) state depending on the pH of the mobile phase. When the mobile phase pH is close to the pKa of the dicarboxylic acid, a mixture of both forms will exist, leading to broad and tailing peaks.[7][23] Furthermore, in reversed-phase chromatography, the anionic form of the dicarboxylic acid can have strong, undesirable secondary interactions with positively charged sites on the silica surface of the stationary phase, which also causes peak tailing.[12]

The "How-to-Fix":

• Ion Suppression: The most common strategy is to lower the mobile phase pH to at least 2 units below the lowest pKa of your dicarboxylic acids.[8] This ensures that the analytes are fully protonated and behave more like non-polar molecules, leading to better retention and improved peak shape on a reversed-phase column.[9]

  • Protocol for Mobile Phase pH Adjustment:

    • Determine the pKa values of your target dicarboxylic acids.

    • Choose a suitable acidic modifier that is compatible with your detector. For UV detection, phosphoric acid is a good choice. For mass spectrometry (MS), volatile modifiers like formic acid or trifluoroacetic acid are necessary.[9]

    • Prepare the aqueous component of your mobile phase and adjust the pH using the chosen acid. A final pH between 2.5 and 3.0 is a good starting point for many dicarboxylic acids.

    • Ensure the buffer concentration is sufficient (typically 10-25 mM) to maintain a stable pH throughout the gradient.[9]

Dicarboxylic Acid	pKa1	pKa2
Oxalic Acid	1.25	4.27
Malonic Acid	2.83	5.69
Succinic Acid	4.21	5.64
Glutaric Acid	4.34	5.42
Adipic Acid	4.43	5.41

Table 1: pKa values for common dicarboxylic acids. A mobile phase pH of ~2.2 would be required to fully protonate all of these analytes.

1.2. Utilizing Mobile Phase Additives

The "Why": Even with an optimized pH, secondary interactions can still occur. These can be due to residual silanol groups on the stationary phase or interactions with metal contaminants in the system.[3][24]

The "How-to-Fix":

• Ion-Pairing Agents: For analytes that are still ionic even at low pH, adding an ion-pairing reagent to the mobile phase can be effective. These reagents are typically long-chain alkyl amines or quaternary ammonium salts that have a charge opposite to that of the analyte.[16][25][26] The ion-pairing agent forms a neutral complex with the analyte, which then partitions onto the reversed-phase stationary phase with improved peak shape.[16]

• Sacrificial Chelating Agents: If metal chelation is suspected as a cause of peak tailing, adding a weak chelating agent like EDTA or citric acid to the mobile phase can be beneficial.[24][27] These agents will preferentially bind to any active metal sites in the HPLC system or on the column, preventing your dicarboxylic acid analytes from interacting with them.[27]

Stationary Phase Selection and Care

The choice of the HPLC column is critical for the successful analysis of polar compounds like dicarboxylic acids.

2.1. Mitigating Secondary Silanol Interactions

The "Why": Most reversed-phase columns are based on silica particles. During the manufacturing process, not all of the surface silanol groups (Si-OH) are bonded with the C18 chains.[10] These residual silanols are acidic and can become deprotonated (Si-O-), creating negatively charged sites that can interact with polar analytes like dicarboxylic acids, leading to peak tailing.[11][28][29][30]

Caption: Undesirable secondary interactions with silanol groups.

The "How-to-Fix":

• Use Modern, High-Purity Silica Columns: Newer "Type B" silica columns have a much lower metal content and fewer acidic silanol groups, which significantly reduces peak tailing for polar compounds.[11][31]

• Choose End-Capped Columns: End-capping is a process where the residual silanol groups are chemically deactivated with a small silylating agent.[9][13] This blocks the sites of secondary interaction and improves peak shape.[12]

• Consider Alternative Stationary Phases:

  • Polar-Embedded Phases: These columns have a polar functional group embedded within the alkyl chain, which helps to shield the analytes from the silica surface and can provide alternative selectivity.[13]

  • Polymer-Based Columns: Columns packed with polymeric materials instead of silica completely eliminate the issue of silanol interactions.[11][32]

  • Specialty Organic Acid Columns: Several manufacturers offer columns specifically designed for the analysis of organic acids, which often use ion exclusion or a modified reversed-phase chemistry to achieve optimal separations.[21][33]

2.2. Column Health and Maintenance

The "Why": A physically damaged or contaminated column will produce poor peak shapes for all analytes.[34] A common issue is the formation of a void at the column inlet, which can be caused by pressure shocks or the dissolution of the silica bed under harsh pH conditions. A partially blocked inlet frit can also distort the sample flow path, leading to peak tailing or splitting.[14]

The "How-to-Fix":

• Protocol for Column Flushing and Regeneration:

  • Disconnect the column from the detector.

  • Flush the column with a series of solvents in order of decreasing polarity. For a reversed-phase column, a typical sequence is:

    • Water (to remove buffers)

    • Methanol

    • Acetonitrile

    • Isopropanol (a strong solvent for removing strongly retained compounds)

  • Reverse the direction of flow and flush the column to try and dislodge any particulates on the inlet frit.

  • If peak shape does not improve, the column may be irreversibly damaged and should be replaced.

• Use Guard Columns: A guard column is a small, disposable column placed before the analytical column to protect it from strongly retained compounds and particulates in the sample.

System and Hardware Considerations

Sometimes, the source of peak tailing lies not with the chemistry but with the HPLC system itself.

3.1. Minimizing Extra-Column Volume

The "Why": Extra-column volume refers to all the volume in the flow path outside of the column itself (e.g., injector, tubing, detector flow cell).[35] Excessive extra-column volume can cause band broadening and peak tailing, especially for early eluting peaks.[3][24]

The "How-to-Fix":

• Use tubing with the smallest possible internal diameter and length to connect the injector, column, and detector.[13][35]

• Ensure all fittings are properly made and tightened to avoid dead volumes.[35]

• If using a UV detector, choose a flow cell with a volume appropriate for the scale of your analysis.

3.2. Addressing Metal Contamination

The "Why": The carboxyl groups in dicarboxylic acids are excellent chelating agents and can interact with metal ions (e.g., iron, nickel) from stainless steel components of the HPLC system, such as tubing and frits.[3][36][37] This interaction can act as a secondary retention mechanism, leading to significant peak tailing.[24][27]

The "How-to-Fix":

• System Passivation: Flush the entire HPLC system with a chelating agent like citric acid or EDTA to remove any accessible metal ions.

• Use Bio-Inert or PEEK Components: For highly sensitive analyses, consider using an HPLC system and columns with PEEK or other bio-inert materials that have metal-free wetted surfaces.[36]

By systematically addressing these potential causes, you can effectively troubleshoot and resolve peak tailing issues in your HPLC analysis of dicarboxylic acids, leading to more accurate and reliable results.

References

• Reversed-phase ion-pair chromatography of straight- and branched-chain dicarboxylic acids in urine as their 2-nitrophenylhydrazides. PubMed.
• HPLC Peak Shape Troubleshooting Solution Column. uHPLCs.
• Troubleshooting Peak Shape Problems in HPLC.
• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. alwsci.
• How to Reduce Peak Tailing in HPLC? Phenomenex.
• Why Your HPLC Peaks Look Bad: Common Causes and How to Fix Them. Mastelf.
• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks.
• Troubleshooting Basics, Part IV: Peak Shape Problems.
• LABTips: How to Prevent Tailing Peaks in HPLC. Labcompare.com.
• Guidelines for Shodex Column Selection : Organic Acids. Shodex.
• Common Causes Of Peak Tailing in Chrom
• Established methods and comparison of 10 organic acids based on reversed phase chromatography and hydrophilic interaction chrom
• What Causes Peak Tailing in HPLC? Chrom Tech, Inc..
• HPLC and UHPLC Column Selection Guide. Sigma-Aldrich.
• Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects.
• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing.
• troubleshooting peak tailing in HPLC analysis of 2''-O-Coumaroyljuglanin. Benchchem.
• Allure Organic Acids, 5 µm, 250 x 4.6 mm HPLC Column. Restek.
• Hydrophilic interaction liquid chromatography of hydroxy aromatic carboxylic acid positional isomers. PubMed.
• Hydrophilic interaction chrom
• Ion pair chromatography of carboxylic and sulfonic acids with trialkylamines. DiVA portal.
• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chrom
• Control pH During Method Development for Better Chrom
• The Importance of Understanding Secondary Interactions When Analysing Peptides. Crawford Scientific.
• Tailing Peaks in HPLC: A Practical Guide to Causes, Effects, and Solutions. uHPLCs.
• Hydrophilic interaction liquid chromatography of hydroxy aromatic carboxylic acid positional isomers.
• The Importance of Mobile Phase pH in Chromatographic Separ
• Hydrophilic Interaction Liquid Chrom
• Why heavy metals produces peak tailing on reversed phase columns (ODS)?
• The Importance Of Mobile Phase PH in Chromatographic Separ
• Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. ACD/Labs.
• How can i prevent the peak tailing in HPLC?
• Peak Tailing in HPLC. Element Lab Solutions.
• Separation Artifacts III: Secondary-Retention Effects in Reversed-Phase Chromatography.
• Separation of Aliphatic and Aromatic Carboxylic Acids by Conventional and Ultra High Performance Ion Exclusion Chrom
• Ion pair chrom
• What is the effect of free silanols in RPLC and how to reduce it? Pharma Growth Hub.
• Ion Pair Chromatography - Differentiating When to Use Alkyl Sulfonates and Perchlor
• The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations.
• HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences.

Sources

• 1. uhplcs.com [uhplcs.com]
• 2. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. glsciencesinc.com [glsciencesinc.com]
• 5. agilent.com [agilent.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 8. researchgate.net [researchgate.net]
• 9. labcompare.com [labcompare.com]
• 10. pharmagrowthhub.com [pharmagrowthhub.com]
• 11. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. chromtech.com [chromtech.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Reversed-phase ion-pair chromatography of straight- and branched-chain dicarboxylic acids in urine as their 2-nitrophenylhydrazides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. itwreagents.com [itwreagents.com]
• 17. Ion Pair Chromatography - Differentiating When to Use Alkyl Sulfonates and Perchlorates : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 18. Hydrophilic interaction liquid chromatography of hydroxy aromatic carboxylic acid positional isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 20. researchgate.net [researchgate.net]
• 21. shodex.com [shodex.com]
• 22. Separation of Aliphatic and Aromatic Carboxylic Acids by Conventional and Ultra High Performance Ion Exclusion Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 23. acdlabs.com [acdlabs.com]
• 24. chromatographyonline.com [chromatographyonline.com]
• 25. diva-portal.org [diva-portal.org]
• 26. chromatographyonline.com [chromatographyonline.com]
• 27. pdf.benchchem.com [pdf.benchchem.com]
• 28. chromanik.co.jp [chromanik.co.jp]
• 29. chromatographytoday.com [chromatographytoday.com]
• 30. lctsbible.com [lctsbible.com]
• 31. chromatographyonline.com [chromatographyonline.com]
• 32. sigmaaldrich.com [sigmaaldrich.com]
• 33. restek.com [restek.com]
• 34. uhplcs.com [uhplcs.com]
• 35. mastelf.com [mastelf.com]
• 36. chromatographyonline.com [chromatographyonline.com]
• 37. researchgate.net [researchgate.net]

Technical Support Center: Methods for Drying and Removing Solvent from the Final Product

Welcome to the Technical Support Center for solvent removal and product drying. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating their final product from residual solvents. As a senior application scientist, my goal is to provide not just procedural steps, but the underlying scientific principles and field-tested insights to empower you to troubleshoot and optimize your drying processes effectively. Here, you will find a self-validating system of protocols, troubleshooting guides, and FAQs grounded in authoritative sources.

The Critical Importance of Solvent Removal

In drug development and chemical synthesis, the removal of residual solvents is a critical final step. Solvents are essential for chemical reactions, influencing yield and product characteristics like crystal form and purity. However, their presence in the final product offers no therapeutic benefit and can pose significant safety risks.[1][2][3] Regulatory bodies, such as the International Council for Harmonisation (ICH), provide strict guidelines (ICH Q3C) on the acceptable limits for residual solvents in pharmaceuticals to ensure patient safety.[1][2][3][4] Therefore, effective and efficient drying is not just a matter of good laboratory practice but a fundamental requirement for regulatory compliance and product quality.

This guide will delve into the most common laboratory techniques for solvent removal, providing in-depth troubleshooting for the challenges you are most likely to face.

Section 1: Rotary Evaporation (Rotovap)

Rotary evaporation is a cornerstone technique for efficiently removing volatile solvents from a sample. The process involves increasing the solvent's surface area through rotation while reducing its boiling point by applying a vacuum. This combination allows for rapid and gentle evaporation at a lower temperature, preserving the integrity of thermally sensitive compounds.

Rotary Evaporation Workflow

Caption: A troubleshooting decision tree for common vacuum oven issues.

Section 3: Lyophilization (Freeze-Drying)

Lyophilization is a sophisticated drying technique used for delicate, heat-sensitive materials, particularly biologicals and certain pharmaceuticals. It involves freezing the material and then reducing the pressure to allow the frozen solvent (usually water) to sublimate directly from a solid to a gas.

FAQs for Lyophilization

Q: Why did my product "melt back" or collapse during primary drying?

A: This indicates that the product's temperature exceeded its critical collapse temperature (Tc).

• Expertise: Every formulation has a specific temperature, its collapse temperature, above which the solid matrix loses its structure and can no longer support itself during sublimation. This is a critical parameter that must be determined experimentally (e.g., by freeze-dry microscopy).

• Protocol Validation: Your primary drying protocol must be designed to keep the product temperature below Tc. This is achieved by carefully balancing shelf temperature and chamber pressure. If collapse occurs, you must either lower the shelf temperature or increase the vacuum (lower the pressure) to increase the rate of sublimation cooling.

Q: The lyophilization cycle is taking too long. How can I optimize it?

A: Cycle optimization is a balance between speed and product quality.

• Causality: The primary drying phase is typically the longest. Its duration is governed by the rate of heat transfer to the product and the rate of mass transfer (vapor removal) away from it.

• Optimization Strategies:

  • Determine Critical Temperatures: Knowing the glass transition temperature (Tg') and collapse temperature (Tc) is crucial. [5]This allows you to set the shelf temperature as high as possible during primary drying without causing product collapse, thus maximizing the sublimation rate.

  • Chamber Pressure: The chamber pressure should be set to a level that provides the maximum gradient between the vapor pressure at the product surface and the chamber, without overwhelming the condenser.

  • Secondary Drying: Ensure the transition from primary to secondary drying is not premature. All ice must be removed before ramping up the temperature for secondary drying, which removes bound water.

Q: I am seeing uneven drying across vials in the same batch.

A: This is often due to temperature variations across the shelf.

• Experience: Vials at the edge of the shelf are exposed to different thermal conditions than those in the center, often due to radiation from the chamber walls. [6]* Solution:

  • Use a shielding ring or place empty vials around the batch to create a more uniform thermal environment.

  • Ensure the freeze dryer's shelves provide uniform temperature distribution. Perform shelf temperature mapping as part of your equipment qualification.

Q: My vacuum pump oil is cloudy and the pump is struggling.

A: This is a classic sign of solvent/water contamination, a frequent issue if not properly managed.

• Trustworthiness: A well-maintained vacuum pump is the heart of a reliable freeze dryer. [7]Contaminated oil has a higher vapor pressure, which limits the ultimate vacuum the pump can achieve.

• Preventative Protocol:

  • Cold Trap Efficiency: Ensure your condenser is cold enough (typically -50°C to -80°C) to trap all sublimated vapor before it reaches the pump.

  • Regular Oil Changes: Change the vacuum pump oil as recommended by the manufacturer, or more frequently if you notice it becoming cloudy or dark. [7] 3. Gas Ballast: Use the gas ballast valve on the pump periodically during operation. This introduces a small amount of air that helps purge condensed vapors from the oil.

General FAQs and Best Practices

Q: How do I choose the right drying method for my product?

A: The choice depends on the thermal stability of your compound, the boiling point of the solvent, and the required level of dryness.

Method	Best For	Key Advantage	Key Consideration
Rotary Evaporation	Volatile organic solvents, large volumes	Fast and efficient for non-viscous liquids	Not suitable for high-boiling point solvents or achieving very low residual levels.
Vacuum Oven	High-boiling point solvents, solid/powdered samples, achieving low PPM levels	Gentle heating, high level of dryness	Can be slow; requires careful monitoring to prevent bumping if sample is not fully solid.
Lyophilization	Heat-sensitive materials, biologicals, aqueous solutions	Preserves product structure and bioactivity	Complex, slow, and requires specialized equipment and formulation development.
Drying Agents (e.g., MgSO₄, Na₂SO₄)	Removing trace water from organic solutions post-extraction	Simple, fast for removing small amounts of water	Not for bulk solvent removal; agent must be filtered off. [8][9]

Q: What are the regulatory limits for residual solvents?

A: The ICH Q3C guideline classifies solvents into three classes based on their toxicity. [1][2][3]* Class 1: Solvents to be avoided (e.g., Benzene, Carbon tetrachloride). Known carcinogens and environmental hazards. [2]* Class 2: Solvents to be limited (e.g., Acetonitrile, Methylene chloride). Non-genotoxic animal carcinogens or suspected toxins. [1][2]* Class 3: Solvents with low toxic potential (e.g., Ethanol, Acetone). Have permitted daily exposures (PDE) of 50 mg or more per day. [1] It is imperative to consult the latest version of the ICH Q3C guidelines for specific limits and testing requirements. [4]

References

• ICH Q3C (R9) Residual solvents - Scientific guideline. European Medicines Agency (EMA). [Link]

• ICH Topic Q3C (R4) Impurities: Guideline for Residual Solvents. Therapeutic Goods Administration (TGA). [Link]

• Analysis of Residual Solvents According to the New ICH Q3C Guideline. Shimadzu. [Link]

• Vacuum Drying Oven Troubleshooting: Common Issues and Preventive Maintenance Tips. KinTek. [Link]

• Rotary Evaporator Guide: Setup, Process & Troubleshooting. Root Sciences. [Link]

• Impurities: Guideline for Residual Solvents Q3C(R8). ICH. [Link]

• impurities: guideline for residual solvents q3c(r6). ICH. [Link]

• Solutions to Common Failures of Vacuum Ovens. Guangdong Yuanyao Test Equipment Co.,Ltd. [Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Tips & Tricks: Drying Methods. University of Rochester, Department of Chemistry. [Link]

• How to Solve Rotavap Troubles: Smart Evaporator™ Alternative. BioChromato. [Link]

• Vacuum drying oven troubleshooting: solutions to common air leaks/temperature control anomalies. Superb Heater. [Link]

• Rotary evaporator troubleshooting. Zhengzhou Greatwall Scientific Industrial and Trade Co., Ltd. [Link]

• Common Failure Methods Of Vacuum Oven. Guangdong Yuanyao Test Equipment Co.,Ltd. [Link]

• Maximising solvent removal efficiency. Express Pharma. [Link]

• Troubleshooting Common Issues with Crystallizer Equipment. Zhanghua. [Link]

• Several Common Faults And Troubleshooting Methods Of Rotary Evaporator. News. [Link]

• Failures and Troubleshooting of a Rotary Evaporator. Rotovap. [Link]

• How to Use and Troubleshoot Industrial Vacuum Drying Oven Properly? (Part 2). dgbell. [Link]

• Optimizing Solvent Recovery in Pharmaceutical Production with Distillation and Evaporation Technologies. RCM Thermal Kinetics. [Link]

• Troubleshooting Common Issues in Vacuum Crystallizer Equipment. Filter Dryer. [Link]

• Guide for crystallization. Unknown Source. [Link]

• Overcoming Common Issues during Lyophilization. AUSTAR Group. [Link]

• Drying Organic Solutions. University of Colorado Boulder, Department of Chemistry. [Link]

• Solvent Reduction Strategies Post Solvent Extraction. Organomation. [Link]

• Solvent Recovery Explained: A Comprehensive Guide. GWSI. [Link]

• Choosing the Right Lab Drying Equipment for Your Research. Drawell. [Link]

• Remove Sticky Reagents. Unknown Source. [Link]

• Confronting Crystallization Issues. Scribd. [Link]

• Process For Removing Residual Sovents. Scribd. [Link]

• Method for removal of residual organic solvents and use thereof in manufacturing pharmaceuticals.

• Troubleshooting a Freeze Dryer and Vacuum Pump. New Life Scientific. [Link]

• Solvent Recovery in the Pharmaceutical industry. DEC.SRU™. [Link]

• What are Common Faults of Lab Freeze Dryers. Drawell. [Link]

• How to Dry an organic solution in the chemistry lab. Wonder How To. [Link]

• Freeze Dryer Maintenance & Common Mistakes. New Life Scientific. [Link]

• How Can You Purify Solvents for Laboratory Use?. Chemistry For Everyone - YouTube. [Link]

• Pharmaceutical Wastewater: Recovery and Treatment of Hydrocarbon-Based Solvents. Veolia Water Technologies. [Link]

Sources

• 1. tga.gov.au [tga.gov.au]
• 2. database.ich.org [database.ich.org]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q3C (R9) Residual solvents - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. meridianbioscience.com [meridianbioscience.com]
• 6. Overcoming Common Issues during Lyophilization - Media Center - AUSTAR  Connecting Extraordinary Ideas [austarunion.com]
• 7. newlifescientific.com [newlifescientific.com]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. science.wonderhowto.com [science.wonderhowto.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to Dicarboxylic Acids in Polymer Chemistry

For: Researchers, scientists, and drug development professionals

Introduction: The Architectural Backbone of Performance Polymers

In the intricate world of polymer chemistry, dicarboxylic acids serve as fundamental architectural units, dictating the ultimate performance and functionality of a vast array of materials. From the ubiquitous polyester in our daily lives to high-performance polyamides in demanding industrial applications, the choice of the dicarboxylic acid monomer is a critical determinant of properties such as thermal stability, mechanical strength, biodegradability, and chemical resistance.[1] This guide provides a comprehensive comparative analysis of various dicarboxylic acids, offering field-proven insights and experimental data to empower researchers in making informed decisions for material design and development. We will delve into the causal relationships between dicarboxylic acid structure and polymer properties, supported by detailed experimental protocols and data-driven comparisons.

The Influence of Dicarboxylic Acid Structure on Polymer Properties: A Tale of Two Moieties

The structure of a dicarboxylic acid can be broadly categorized into two key domains: the nature of the hydrocarbon chain (aliphatic vs. aromatic) and the length of that chain. These structural features directly influence chain packing, intermolecular forces, and chain flexibility, which in turn govern the macroscopic properties of the resulting polymer.

• Aliphatic vs. Aromatic Dicarboxylic Acids: The presence of a rigid aromatic ring, as seen in terephthalic acid, imparts significant thermal stability and mechanical strength to the polymer backbone.[2] This is due to the planar nature of the aromatic ring, which facilitates close chain packing and strong intermolecular π-π stacking interactions. In contrast, the flexible alkyl chains of aliphatic dicarboxylic acids, such as adipic acid, lead to polymers with lower melting points, increased flexibility, and often, enhanced biodegradability.[3][4]

• Chain Length in Aliphatic Dicarboxylic Acids: Within the family of aliphatic dicarboxylic acids, the length of the methylene chain ((CH₂)n) plays a crucial role. An increase in chain length generally leads to a decrease in the melting point and tensile strength of the resulting polyester due to a lower density of ester or amide groups and increased chain flexibility.[3][5] However, this trend can be influenced by the "odd-even" effect, where dicarboxylic acids with an even number of carbon atoms tend to pack more efficiently, resulting in higher melting points compared to their odd-numbered counterparts.[6]

Comparative Data Analysis: Thermal and Mechanical Properties

To provide a clear and objective comparison, the following tables summarize key thermal and mechanical properties of polyesters and polyamides synthesized from a selection of common dicarboxylic acids. It is crucial to note that these values can be influenced by the choice of diol or diamine, polymerization conditions, and the resulting molecular weight of the polymer.

Table 1: Physicochemical Properties of Selected Dicarboxylic Acids

Dicarboxylic Acid	Chemical Structure	Molecular Weight ( g/mol )	Melting Point (°C)
Succinic Acid	HOOC-(CH₂)₂-COOH	118.09	185-190
Adipic Acid	HOOC-(CH₂)₄-COOH	146.14	151-154
Sebacic Acid	HOOC-(CH₂)₈-COOH	202.25	133-137
Terephthalic Acid	HOOC-C₆H₄-COOH	166.13	>300 (sublimes)

Data sourced from publicly available chemical information.

Table 2: Comparative Properties of Poly(butylene dicarboxylate)s

Dicarboxylic Acid Used	Polymer	Melting Temperature (Tm) (°C)	Tensile Strength (MPa)	Elongation at Break (%)
Succinic Acid	Poly(butylene succinate) (PBS)	~115	34.2	450
Adipic Acid	Poly(butylene adipate) (PBA)	~57	25.8	650
Suberic Acid	Poly(butylene suberate) (PBSub)	~63	18.5	700

Data adapted from a study on bio-based aliphatic polyesters of 1,4-butanediol.[3][7] The study highlights that as the number of methylene groups in the dicarboxylic acid increases, the tensile strength of the polyester decreases.[3]

Table 3: Comparative Properties of Polyamides based on Hexamethylenediamine

Dicarboxylic Acid Used	Polymer	Melting Temperature (Tm) (°C)	Glass Transition Temp. (Tg) (°C)	Tensile Strength (MPa)
Adipic Acid	Nylon 6,6	255 - 265	50 - 80	75 - 90
Sebacic Acid	Nylon 6,10	215 - 225	40 - 60	55 - 65
Terephthalic Acid	Nylon 6,T	300 - 320	80 - 120	80 - 100

Data compiled from comparative analyses of adipamide-based polyamides.[2] The introduction of an aromatic dicarboxylic acid (terephthalic acid) significantly increases the melting point and tensile strength compared to aliphatic counterparts.[2] Longer aliphatic chains, as in sebacic acid, lead to lower melting points and tensile strength but can improve flexibility.[2]

Experimental Protocols: A Guide to Synthesis and Characterization

To ensure scientific integrity and reproducibility, this section provides detailed, step-by-step methodologies for the synthesis of polyesters and polyamides, as well as their characterization using standard analytical techniques.

Synthesis of Polyesters via Melt Polycondensation

This protocol describes a general two-stage melt polycondensation method for synthesizing aliphatic polyesters.[4]

Materials:

• Dicarboxylic acid (e.g., adipic acid)

• Diol (e.g., 1,4-butanediol)

• Catalyst (e.g., titanium(IV) butoxide or p-toluenesulfonic acid)[4]

• Nitrogen gas supply

• Vacuum pump

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Distillation head with condenser

• Thermometer or thermocouple

• Heating mantle

Procedure:

• Esterification Stage:

  • Charge the dicarboxylic acid and a slight molar excess of the diol into the reaction flask.

  • Add the catalyst (e.g., 0.1 wt% p-TSA).[4]

  • Equip the flask with the stirrer, distillation head, and nitrogen inlet.

  • Start stirring and purge the system with nitrogen.

  • Heat the mixture to 160-180°C.

  • Water will be formed as a byproduct and should be collected in the condenser.

  • Continue this stage until the theoretical amount of water has been distilled off, indicating the formation of low molecular weight oligomers.

• Polycondensation Stage:

  • Increase the temperature to 220-250°C.

  • Gradually apply a vacuum (below 1 mmHg) to remove the excess diol and further drive the polymerization reaction.

  • The viscosity of the mixture will increase significantly.

  • Continue the reaction under vacuum for 2-4 hours or until the desired molecular weight is achieved (as indicated by the stirrer's torque).

  • To stop the reaction, remove the heat and break the vacuum with nitrogen.

  • The resulting polymer can be extruded from the reactor while still molten.

Synthesis of Polyamides via Direct Polycondensation

This protocol outlines the Yamazaki-Higashi phosphorylation method for synthesizing polyamides.[1]

Materials:

• Dicarboxylic acid (e.g., adipic acid, terephthalic acid)[1]

• Diamine (e.g., ethylenediamine)[1]

• N-methyl-2-pyrrolidone (NMP)

• Pyridine (Py)

• Triphenyl phosphite (TPP)

• Lithium chloride (LiCl) and Calcium chloride (CaCl₂)

• Methanol (MeOH)

• Distilled water

Equipment:

• Reaction flask with a magnetic stirrer

• Heating plate

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• In a reaction flask, dissolve the dicarboxylic acid (1.0 mmol), diamine (2.0 mmol), CaCl₂ (0.3 mmol), and LiCl (0.2 mmol) in NMP (7.0 mL).[1]

• Add pyridine (0.5 mL) and TPP (2.0 mmol) to the mixture.[1]

• Heat the mixture to 110°C under an inert atmosphere and stir for 15 hours.[1]

• After cooling to room temperature, pour the resulting polymer solution into a mixture of distilled water and methanol (2:3 v/v).[1]

• The polyamide will precipitate as a white solid.

• Collect the polymer by filtration, wash thoroughly with water and methanol, and dry under vacuum.

Characterization Techniques

DSC is used to determine the thermal transitions of the polymer, such as the glass transition temperature (Tg), crystallization temperature (Tc), and melting temperature (Tm).

Protocol:

• Accurately weigh 5-10 mg of the polymer sample into an aluminum DSC pan.

• Place the pan in the DSC instrument. An empty, sealed pan is used as a reference.

• Heat the sample to a temperature above its expected melting point (e.g., 200°C for aliphatic polyesters) at a heating rate of 10-20 K/min under a nitrogen atmosphere.[8] This first heating scan erases the thermal history of the sample.

• Cool the sample to a low temperature (e.g., -50°C) at a controlled rate (e.g., 10 K/min).

• Heat the sample again at the same heating rate to obtain the DSC thermogram for analysis.[8]

• The Tg is observed as a step-like change in the heat flow, while the Tm is seen as an endothermic peak.

TGA is used to evaluate the thermal stability and decomposition profile of the polymer.

Protocol:

• Place a 5-10 mg sample of the polymer in a TGA pan.

• Heat the sample from room temperature to a high temperature (e.g., 600-800°C) at a constant heating rate (e.g., 10 or 20 K/min) under a nitrogen atmosphere.[8]

• The TGA instrument records the weight of the sample as a function of temperature.

• The decomposition temperature (Td) is often reported as the temperature at which 5% or 10% weight loss occurs.

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the chemical structure of the synthesized polymers, confirming the incorporation of the dicarboxylic acid and diol/diamine monomers, and determining the copolymer composition.

Protocol:

• Dissolve 5-10 mg of the polymer sample in a suitable deuterated solvent (e.g., CDCl₃, TFA-d).

• Transfer the solution to an NMR tube.

• Acquire ¹H and ¹³C NMR spectra using a high-field NMR spectrometer.

• The chemical shifts and integration of the peaks provide detailed information about the polymer's structure. For instance, the ratio of aromatic to aliphatic protons can be used to determine the composition of copolyesters.[9][10]

Tensile testing is performed to determine the mechanical properties of the polymers, such as tensile strength, Young's modulus, and elongation at break, following standards like ASTM D638.[11][12][13]

Protocol:

• Specimen Preparation:

  • Prepare dumbbell-shaped specimens by injection molding or by cutting from a compression-molded film.[11][14] The dimensions should conform to ASTM D638 specifications (e.g., Type V for films).[11][12]

  • Condition the specimens at a standard temperature and humidity (e.g., 23°C and 50% relative humidity) for at least 40 hours before testing.[11]

• Testing Procedure:

  • Use a universal testing machine equipped with appropriate grips.

  • Mount the specimen in the grips, ensuring it is properly aligned.

  • Apply a tensile load at a constant rate of crosshead displacement (e.g., 5 mm/min) until the specimen fractures.[11]

  • The instrument records the applied force and the elongation of the specimen.

  • At least five specimens should be tested for each material to ensure statistical significance.

Visualizing the Process: Workflows and Relationships

To further clarify the concepts discussed, the following diagrams, generated using Graphviz, illustrate the polymerization processes and the logical flow of material selection.

Caption: Generalized workflows for polyester and polyamide synthesis.

Caption: Decision workflow for selecting a dicarboxylic acid based on desired polymer properties.

Conclusion: A Foundation for Innovation

The selection of a dicarboxylic acid is a cornerstone of rational polymer design. By understanding the fundamental structure-property relationships and employing robust experimental methodologies, researchers can precisely tailor the performance of polyesters and polyamides for a myriad of applications. This guide has provided a comparative framework, grounded in experimental data and established protocols, to aid in this critical decision-making process. As the demand for advanced materials with specific functionalities continues to grow, a deep understanding of the role of dicarboxylic acids will remain paramount for driving innovation in polymer chemistry.

References

• Patsnap Eureka. (2025, July 3). How to Measure Tensile Strength in Polymers: ASTM D638 Explained.
• Cell Instruments. (2026, January 5).
• Liu, S., et al. (2024). Bio-based aliphatic polyesters of 1,4-butanediol with different diacids: Effect of carbon chain lengths on mechanical properties. Express Polymer Letters, 18(12), 1209–1223.
• Industrial Physics. (2022, June 24). Your Guide to the Key ASTM Standards for Tensile Testing.
• Spyros, A., et al. (2000). Characterization of Unsaturated Polyester and Alkyd Resins Using One- and Two-Dimensional NMR Spectroscopy. Journal of Applied Polymer Science, 77(4), 855-867.
• Digital Commons at Pittsburg State University. (2018).
• ZwickRoell. ASTM D638: tensile properties plastics.
• ACS Sustainable Chemistry & Engineering. (2025, February 19). Aliphatic–Aromatic Copolyesters with Waste-Sourceable Multiple Chain-Length Building Blocks.
• Rasayan Journal of Chemistry. (2024).
• BenchChem. (2025).
• Ismail, H., et al. (2014). Effect of Chain Length for Dicarboxylic Monomeric Units of Polyester Polyols on the Morphology, Thermal and Mechanical Properties of Thermoplastic Urethanes. Journal of Polymer Research, 21(1), 353.
• MDPI. (2021). 2.2.3. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).
• University of California, Irvine.
• Pacorr. (2025, May 22). How to Prepare Samples For Testing In a Tensile Testing Machine.
• ACS Publications. (2020, November 3). Semiquantitative Approach for Polyester Characterization Using Matrix-Assisted Laser Desorption Ionization/Time-of-Flight Mass Spectrometry Approved by 1H NMR.
• MDPI. (2014).
• BenchChem. (2025). A Comparative Analysis of Dimethylmaleic Acid and Other Dicarboxylic Acids in Polymer Chemistry.
• ResearchGate. (2024, January).
• BenchChem. (2025). A Comparative Analysis of Octadecanedioic Acid and Sebacic Acid in Polyamide Performance.
• Malaysia's Universal Testing Machine Manufacturer. (2020, December 31). Tensile test procedures.
• PCI Magazine. (2016, May 1). Biobased Succinic Acid: The Flexible, Hard Renewable Acid.
• PubMed. (2013, March 11).
• ACS Omega. (2019). Synthesis of Glycerol-Based Biopolyesters as Toughness Enhancers for Polylactic Acid Bioplastic through Reactive Extrusion.
• ACS Sustainable Chemistry & Engineering. (2025, October 13). Mixed Dicarboxylic Acids Derived from Polyethylene as a Feedstock for the Synthesis of Polyesters.
• ResearchGate. Example of dicarboxylic acids. | Download Table.
• International Scientific Organization. (2012, July 31). Preparation and characterization of polyesters with controlled molecular weight method.
• MDPI. (2020). Effect of Bis (2-Aminoethyl)
• ResearchGate. Properties of Copolymers of Aspartic Acid and Aliphatic Dicarboxylic Acids Prepared by Reactive Extrusion | Request PDF.
• ResearchGate. Synthesis, thermal and mechanical properties and biodegradation of branched polyamide 4 | Request PDF.
• ResearchGate. Solid-state polymerization and characterization of a copolyamide based on adipic acid, 1,4-butanediamine, and 2,5-furandicarboxylic acid | Request PDF.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. real.mtak.hu [real.mtak.hu]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Pittsburg State University Digital Commons - Research Colloquium 2025-: Biobased Polyesters Derived from 1,4- Butanediol and Various Aliphatic Diacids [digitalcommons.pittstate.edu]
• 7. researchgate.net [researchgate.net]
• 8. adhesivesmag.com [adhesivesmag.com]
• 9. scribd.com [scribd.com]
• 10. How to Prepare the Testing Specimen for the Tensile Strength Test [prestogroup.com]
• 11. How to Measure Tensile Strength in Polymers: ASTM D638 Explained [eureka.patsnap.com]
• 12. wrapfilmtest.com [wrapfilmtest.com]
• 13. zwickroell.com [zwickroell.com]
• 14. victortestingmachine.com [victortestingmachine.com]

A Comparative Guide to Polyester Properties: Cyclohex-4-ene-1,2-dicarboxylic Acid vs. Adipic Acid

In the vast landscape of polyester chemistry, the choice of dicarboxylic acid monomer is a critical determinant of the final polymer's characteristics. This guide provides an in-depth technical comparison of polyesters synthesized from two distinct dicarboxylic acids: the unsaturated cyclic monomer, cyclohex-4-ene-1,2-dicarboxylic acid, and the linear aliphatic monomer, adipic acid. This analysis is tailored for researchers, scientists, and professionals in drug development and material science, offering insights into how the molecular architecture of these monomers influences the thermal, mechanical, and biodegradable properties of the resulting polyesters.

Molecular Architecture: The Foundation of Polyester Performance

The fundamental differences in the properties of polyesters derived from cyclohex-4-ene-1,2-dicarboxylic acid and adipic acid stem from their distinct molecular structures. Adipic acid is a linear, flexible six-carbon dicarboxylic acid, which allows for close chain packing and the formation of crystalline domains in the resulting polyester. In contrast, cyclohex-4-ene-1,2-dicarboxylic acid introduces a rigid cyclic structure into the polymer backbone. This rigidity is expected to hinder chain mobility and disrupt crystalline packing. Furthermore, the presence of a double bond in the cyclohexene ring offers a site for post-polymerization modification or cross-linking.

Caption: Chemical structures of Adipic Acid and Cyclohex-4-ene-1,2-dicarboxylic Acid.

Synthesis of Polyesters: A Step-by-Step Protocol via Melt Polycondensation

The synthesis of polyesters from both dicarboxylic acids can be achieved through melt polycondensation, a robust and widely used method. The following protocol outlines the key steps, with explanations for the experimental choices.

Experimental Protocol: Melt Polycondensation

• Monomer and Catalyst Charging:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a distillation condenser, charge the dicarboxylic acid (either cyclohex-4-ene-1,2-dicarboxylic acid or adipic acid) and a diol (e.g., 1,4-butanediol) in a 1:1.1 molar ratio. The slight excess of diol compensates for its potential loss through volatilization at high temperatures.

  • Add a catalyst, such as titanium(IV) butoxide or p-toluenesulfonic acid (p-TSA), at a concentration of 0.1-0.5 mol% relative to the dicarboxylic acid. The catalyst accelerates the esterification reaction.

• Esterification (First Stage):

  • Heat the reaction mixture to 160-190°C under a slow stream of nitrogen. The inert atmosphere prevents oxidation of the monomers and the resulting polymer.

  • Maintain this temperature for 2-4 hours with continuous stirring. During this stage, the initial esterification occurs, forming oligomers and releasing water as a byproduct, which is removed through the condenser.

• Polycondensation (Second Stage):

  • Gradually increase the temperature to 220-250°C.

  • Simultaneously, apply a vacuum to the system, slowly reducing the pressure to below 1 mbar. This crucial step removes the remaining water and excess diol, shifting the reaction equilibrium towards the formation of high molecular weight polyester chains.

  • Continue the reaction under high vacuum for another 3-5 hours. The progress of the polymerization can be monitored by the increase in the viscosity of the molten polymer.

• Polymer Recovery and Purification:

  • To terminate the reaction, remove the heat source and break the vacuum by introducing nitrogen gas.

  • Allow the polymer to cool to room temperature under the inert atmosphere.

  • The synthesized polyester can be purified by dissolving it in a suitable solvent (e.g., chloroform) and precipitating it in a non-solvent (e.g., cold methanol). The precipitate is then collected by filtration and dried under vacuum.

A Comparative Guide to the Structural Validation of Cyclohex-4-ene-1,2-dicarboxylic Acid Isomers by ¹H NMR

For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is non-negotiable. Stereoisomers, molecules with the same connectivity but different spatial arrangements, can exhibit profoundly different biological activities and physical properties. A classic example encountered in synthetic chemistry is Cyclohex-4-ene-1,2-dicarboxylic acid, a product of the foundational Diels-Alder reaction. This guide provides an in-depth, experience-driven approach to validating its cis and trans structures using one of the most powerful tools in the chemist's arsenal: ¹H Nuclear Magnetic Resonance (NMR) spectroscopy. We will move beyond simple spectral interpretation to understand the causal relationships between molecular geometry and NMR observables.

The Synthetic Context: Why Stereochemistry is Pre-determined

In many laboratory settings, Cyclohex-4-ene-1,2-dicarboxylic acid is synthesized via the [4+2] cycloaddition between 1,3-butadiene and an alkene derivative. The stereochemistry of the dienophile (the alkene) directly dictates the stereochemistry of the product.

• To synthesize the cis isomer , one employs maleic anhydride (a cis-dienophile), which is subsequently hydrolyzed. The Diels-Alder reaction is stereospecific, meaning the cis arrangement of the substituents is retained in the product.[1]

• To synthesize the trans isomer , one would use a trans-dienophile like fumaric acid.[2]

This synthetic origin provides the first critical piece of evidence for the expected structure. An NMR analysis serves as the definitive confirmation of this prediction.

Caption: Synthetic pathways for cis and trans isomers.

¹H NMR Analysis: The Decisive Data

The ¹H NMR spectrum provides a detailed electronic and geometric picture of a molecule. For Cyclohex-4-ene-1,2-dicarboxylic acid, four distinct proton environments exist:

• Carboxylic Acid Protons (-COOH): Typically a broad singlet, highly deshielded (δ > 10 ppm). Its position is concentration-dependent and it may exchange with D₂O.

• Olefinic Protons (=CH-): Protons on the double bond (H-4, H-5).

• Methine Protons (-CH-COOH): Protons alpha to the carboxylic acid groups (H-1, H-2).

• Allylic Protons (-CH₂-): Protons adjacent to the double bond (H-3, H-6).

The key to distinguishing the cis and trans isomers lies in the subtle differences in chemical shifts and, most importantly, the scalar coupling constants (J-values) between the methine protons, H-1 and H-2.

Experimental Protocol

A robust and reproducible NMR spectrum is predicated on meticulous sample preparation and data acquisition.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the dried Cyclohex-4-ene-1,2-dicarboxylic acid sample.

• Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry NMR tube.

  • Expert Insight: DMSO-d₆ is often preferred for carboxylic acids. It is an excellent solvent for this polar compound and slows the exchange rate of the acidic -COOH protons, often allowing them to be observed as sharper signals. In CDCl₃, these protons may be very broad or not observed at all.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS, δ = 0.00 ppm), if quantitative analysis or precise chemical shift referencing is required.

• Cap the tube and gently invert to ensure homogeneity.

2. Data Acquisition (Example on a 400 MHz Spectrometer):

• Experiment: Standard 1D Proton (zg30)

• Solvent: DMSO

• Number of Scans (NS): 16 (adjust based on sample concentration)

• Receiver Gain (RG): Auto-adjust

• Acquisition Time (AQ): ~3-4 seconds

• Relaxation Delay (D1): 2-5 seconds (a longer delay ensures quantitative integration)

• Spectral Width (SW): 16 ppm (centered around 6 ppm)

Comparative Data Analysis: cis vs. trans Isomers

Case Study 1: The cis-Isomer

The cis isomer possesses a plane of symmetry that bisects the C4-C5 double bond and the C1-C2 single bond. This symmetry makes pairs of protons chemically equivalent: H-1/H-2, H-3a/H-6a, H-3e/H-6e, and H-4/H-5. This results in a simpler spectrum than would otherwise be expected.

Expected ¹H NMR Spectrum Analysis (cis-isomer):

• -COOH: A very broad singlet around δ 12.1 ppm.

• H-4, H-5 (=CH): Due to symmetry, these protons are equivalent and appear as a single signal, often a singlet or a narrow multiplet, around δ 5.7 ppm.

• H-1, H-2 (-CH-COOH): Also equivalent by symmetry, appearing as a single multiplet around δ 3.1-3.2 ppm.

• H-3, H-6 (-CH₂-): The two protons on each of these carbons are diastereotopic and not equivalent. They will appear as complex multiplets, typically in the range of δ 2.3-2.6 ppm.

Proton Assignment (cis)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
-COOH	~12.1	broad s	2H	N/A
H-4, H-5	~5.7	m	2H	-
H-1, H-2	~3.15	m	2H	J₁‚₃ / J₂‚₆ ≈ 3-5 Hz
H-3, H-6	~2.4	m	4H	-

Note: Chemical shifts are approximate and can vary with solvent and concentration. Data is compiled from representative spectra.[3][4]

Case Study 2: The trans-Isomer

The trans isomer has a C₂ axis of symmetry, which also leads to proton equivalences (H-1/H-2, H-4/H-5, etc.). However, the spatial relationship between the substituents is fundamentally different. This difference is most powerfully revealed in the coupling constant between H-1 and H-2.

The Decisive Role of the Karplus Relationship: The magnitude of the vicinal coupling constant (³J) between two protons depends on the dihedral angle (θ) between them. The Karplus equation describes this relationship, where couplings are maximal at 0° and 180° and minimal at 90°.[5]

• In the cis isomer , the H-1 and H-2 protons are on the same face of the ring. The dihedral angle is approximately 60°, leading to a small coupling constant (typically ³J ≈ 2-5 Hz) .

• In the trans isomer , the H-1 and H-2 protons can exist in a diaxial or diequatorial relationship. In the most stable chair-like conformation, they are often diaxial, with a dihedral angle approaching 180°. This results in a large coupling constant (typically ³J ≈ 8-12 Hz) .

Expected ¹H NMR Spectrum Analysis (trans-isomer): The chemical shifts will be subtly different from the cis isomer due to the change in the magnetic environment. The most telling feature, however, is the splitting pattern of the H-1/H-2 protons.

Proton Assignment (trans)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Key Coupling Constant (J, Hz)
-COOH	~12.0	broad s	2H	N/A
H-4, H-5	~5.6	m	2H	-
H-1, H-2	~2.9	dd or m	2H	³J₁‚₂ ≈ 8-12 Hz
H-3, H-6	~2.5	m	4H	-

The Self-Validating Workflow: A Decision Diagram

This logical flow illustrates how to use the NMR data to arrive at an unambiguous structural assignment.

Caption: Decision workflow for isomer validation using ¹H NMR.

Corroborative Techniques for Enhanced Confidence

While ¹H NMR is often sufficient, a multi-faceted analytical approach provides the highest level of trustworthiness.

• ¹³C NMR Spectroscopy: Due to the plane of symmetry in the cis isomer, you would expect to see only four distinct carbon signals (C=O, C=C, C-COOH, C-CH₂). The trans isomer, with its C₂ axis, would also show four signals. While not a primary differentiator on its own in this case, it confirms the overall molecular symmetry.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This 2D NMR experiment detects through-space correlations between protons that are close to each other (< 5 Å). For the cis isomer, a clear NOE cross-peak would be expected between H-1 and H-2. This correlation would be absent in the trans isomer, providing definitive proof of the cis configuration.

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups: a broad O-H stretch (~2500-3300 cm⁻¹) and a sharp C=O stretch (~1700 cm⁻¹) for the carboxylic acid, and a C=C stretch (~1650 cm⁻¹) for the alkene.

Conclusion

The structural validation of Cyclohex-4-ene-1,2-dicarboxylic acid isomers is a clear demonstration of the power of NMR spectroscopy. By moving beyond simple chemical shift assignment and focusing on the geometric dependence of scalar coupling constants, a researcher can definitively distinguish between the cis and trans forms. The analysis of the ³J₁‚₂ coupling constant, guided by an understanding of the Karplus relationship, serves as a robust and self-validating system. When combined with knowledge of the synthetic route and supported by other analytical techniques, this methodology exemplifies the rigorous approach required in modern chemical and pharmaceutical research.

References

• A process for preparation of trans (lr,2r)-cyclo hexane 1, 2-dicarboxylic acid.

• Coupling constants for 1H and 13C NMR. University of Puget Sound. (n.d.). [Link]

• Preparation and Analysis of cis-Cyclohex-4-ene-1,2-dicarboxylic Acid via Diels-Alder Reaction: a Proposed Advanced Chemistry Experiment. University Chemistry. (2016-08-31). [Link]

• cis-4-Cyclohexene-1,2-dicarboxylic acid. PubChem. (n.d.). [Link]

• Synthesis of 4-Cyclohexene-cis-dicarboxylic Acid Anhydride - (Diels-Alder Reaction). (n.d.). [Link]

• Preparation of 4-cyclohexene-cis-l. 2-dicarboxylic acid: Example of the Diels-Alder reaction. Alfred State. (n.d.). [Link]

• DIELS-ALDER SYNTHESIS OF CYCLOHEX-4-ENE-1 - Odinity. (2013-11-18). [Link]

• Consider the spectral data for 4-cyclohexene-cis-1,2-dicarboxylic acid (F.. - Filo. (2025-05-13). [Link]

• NMR Coupling Constants. Iowa State University Chemical Instrumentation Facility. (n.d.). [Link]

• Solved Given the NMR of 4-cyclohexene-cis-1,2-dicarboxylic | Chegg.com. (2018-04-01). [Link]

• trans-4-cyclohexene-1,2-dicarboxylic acid. Stenutz. (n.d.). [Link]

Sources

• 1. 4-Cyclohexene-1,2-dicarboxylic acid, cis- | C8H10O4 | CID 504243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2014102808A1 - A process for preparation of trans (lr,2r)-cyclo hexane 1, 2-dicarboxylic acid - Google Patents [patents.google.com]
• 3. CIS-4-CYCLOHEXENE-1,2-DICARBOXYLIC ACID(2305-26-2) 1H NMR spectrum [chemicalbook.com]
• 4. rubingroup.org [rubingroup.org]
• 5. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]

comparing the performance of MOFs with different dicarboxylic acid linkers

An In-Depth Guide to Metal-Organic Frameworks: Comparing the Performance of Dicarboxylic Acid Linkers

For researchers, scientists, and professionals in drug development, the rational design of functional materials is paramount. Metal-Organic Frameworks (MOFs) represent a class of crystalline materials with unprecedented tunability, offering vast potential in applications ranging from gas storage and separation to catalysis and drug delivery.[1] The key to unlocking this potential lies in the judicious selection of their molecular building blocks: metal nodes and organic linkers.

This guide provides an in-depth comparison of MOF performance based on the selection of dicarboxylic acid linkers. We will move beyond a simple catalog of structures to explore the fundamental causality between a linker's chemical nature and the final material's functional properties. Every experimental choice and piece of data is presented with the rigor and perspective of field-proven expertise.

The Central Role of the Dicarboxylic Acid Linker

Dicarboxylic acids are a cornerstone of MOF chemistry.[2] Their carboxylate end-groups readily coordinate with metal ions to form stable, porous frameworks.[2] However, the true elegance of MOF design emerges from the variability of the organic backbone separating these two coordination points. Properties such as linker length, rigidity, and the presence of functional groups are not mere structural details; they are the primary tools for tuning the pore environment, stability, and ultimate performance of the MOF.[3] This relationship is the essence of isoreticular chemistry, where a single network topology can be systematically modified to yield a family of materials with tailored properties.[4]

The diagram below illustrates the core principle: the physicochemical properties of the dicarboxylic acid linker directly dictate the performance characteristics of the resulting MOF.

Caption: Experimental workflow for UiO-66 synthesis and characterization.

Trustworthiness through Self-Validation :

• PXRD : The experimental powder X-ray diffraction pattern must match the simulated pattern derived from the known crystal structure of UiO-66. [5]This is the primary confirmation of phase purity.

• N₂ Adsorption : The measured BET surface area should fall within the expected literature range (~1200-1600 m²/g). Significant deviations may indicate incomplete activation or framework collapse.

• TGA : Thermogravimetric analysis should show a stable plateau up to ~500 °C, confirming the high thermal stability characteristic of UiO-66.

Conclusion and Future Outlook

The performance of a Metal-Organic Framework is not an emergent property but a direct consequence of rational design. This guide has demonstrated that the dicarboxylic acid linker is the most versatile tool in the MOF chemist's arsenal for tailoring function. By carefully considering linker length, rigidity, and functionality, researchers can precisely engineer materials for specific, high-performance applications in gas separation, catalysis, and beyond.

The future of the field lies in increasing complexity, particularly through mixed-linker strategies that incorporate multiple types of linkers into a single framework. [6][7]This approach allows for the creation of intricate pore environments and the precise, ordered placement of functional defects, opening a new frontier for the design of highly sophisticated functional materials.

References

• ResearchGate. (n.d.). Various carboxylic acid linkers used for MOF synthesis and a common... Retrieved January 7, 2026, from [Link]

• ResearchGate. (2025, June). Synthesis and Characterisation of Metal-Organic Frameworks (MOFs) Using Benzene-1, 4- Dicarboxylic Acid as a Linker for Chromium (VI) Adsorption. Retrieved January 7, 2026, from [Link]

• CD Bioparticles. (n.d.). 2d-Carboxylic MOFs Linkers. Retrieved January 7, 2026, from [Link]

• ACS Omega. (2023, November 7). Electrochemiluminescence Properties and Sensing Application of Zn(II)–Metal–Organic Frameworks Constructed by Mixed Ligands of Para Dicarboxylic Acids and 1,10-Phenanthroline. Retrieved January 7, 2026, from [Link]

• Tan, T. T. Y., et al. (2022, September 13). UiO-66 metal organic frameworks with high contents of flexible adipic acid co-linkers. Chemical Communications. Retrieved January 7, 2026, from [Link]

• Journal of the American Chemical Society. (n.d.). Thermodynamically Guided Synthesis of Mixed-Linker Zr-MOFs with Enhanced Tunability. Retrieved January 7, 2026, from [Link]

• Bůžek, D., et al. (2024, July 9). Zirconium-based metal–organic frameworks: the relation between linker connectivity, structure stability, and catalytic activity towards organophosphates. RSC Publishing. Retrieved January 7, 2026, from [Link]

• MDPI. (n.d.). Luminescence and Magnetic Properties of Two Three-Dimensional Terbium and Dysprosium MOFs Based on Azobenzene-4,4′-Dicarboxylic Linker. Retrieved January 7, 2026, from [Link]

• Waitschat, S., Reinsch, H., & Stock, N. (2016). Water-based synthesis and characterisation of a new Zr-MOF with a unique inorganic building unit. ResearchGate. Retrieved January 7, 2026, from [Link]

• Seventh Sense Research Group. (2025). Synthesis and Characterisation of Metal-Organic Frameworks (MOFs) Using Benzene-1, 4- Dicarboxylic Acid as a Linker for Chromium (VI) Adsorption. Retrieved January 7, 2026, from [Link]

• Exploring the Impact of the Linker Length on Heat Transport in Metal–Organic Frameworks. (n.d.). Retrieved January 7, 2026, from [Link]

• Kumar, D., & Singh, J. (2021, September 28). First transition series metal–organic frameworks: synthesis, properties and applications. RSC Publishing. Retrieved January 7, 2026, from [Link]

• ACS Publications. (n.d.). Modulator Effect in UiO-66-NDC (1,4-Naphthalenedicarboxylic Acid) Synthesis and Comparison with UiO-67-NDC Isoreticular Metal–Organic Frameworks. Crystal Growth & Design. Retrieved January 7, 2026, from [Link]

• CrystEngComm. (n.d.). Two In-MOFs with gas adsorption and separation capability based on different pyridinyl carboxylate linkers. RSC Publishing. Retrieved January 7, 2026, from [Link]

• ResearchGate. (n.d.). a) Compositions of the 45 reactions selected for the initial... Retrieved January 7, 2026, from [Link]

• National Institutes of Health. (n.d.). Engineering a Highly Defective Stable UiO-66 with Tunable Lewis- Brønsted Acidity: The Role of the Hemilabile Linker. Retrieved January 7, 2026, from [Link]

• Sciforum. (n.d.). Terephthalic acid as a linker in preparation of a new Ni-doped, Zn-based MOF. Retrieved January 7, 2026, from [Link]

• OSTI.GOV. (n.d.). Tuning the properties of Zr6O8 nodes in the metal organic framework UiO-66 by selection of node-bound ligands and linkers. Retrieved January 7, 2026, from [Link]

• MDPI. (2024, August 5). Investigation of the Sensing Properties of Lanthanoid Metal–Organic Frameworks (Ln-MOFs) with Terephthalic Acid. Retrieved January 7, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mof.alfa-chemistry.com [mof.alfa-chemistry.com]
• 3. 2d-Carboxylic MOFs Linkers - CD Bioparticles [cd-bioparticles.net]
• 4. Exploring the Impact of the Linker Length on Heat Transport in Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Beyond PLA/PLGA: A Technical Guide to the Characterization of Advanced Polymers Derived from Cyclohex-4-ene-1,2-dicarboxylic Acid

An Objective Comparison Guide for Researchers and Drug Development Professionals

Abstract

For decades, aliphatic polyesters like poly(lactic-co-glycolic acid) (PLGA) and poly(lactic acid) (PLA) have been the cornerstone of biodegradable polymer research for drug delivery and tissue engineering.[1] Their well-documented properties and FDA approval have made them the default choice for many applications.[2] However, their inherent bulk-eroding degradation mechanism often leads to challenges, including initial burst release, acidic microenvironments, and non-linear drug release kinetics.[2][3] This guide provides an in-depth technical comparison of an alternative class of polymers derived from the cycloaliphatic monomer Cyclohex-4-ene-1,2-dicarboxylic acid and its saturated analogue, 1,4-cyclohexanedicarboxylic acid (CHDA). We will explore the synthesis, characterization, and unique performance attributes of these polymers, offering a compelling case for their consideration in advanced drug delivery systems where predictable, zero-order release kinetics are paramount.

The Rationale for Cycloaliphatic Monomers in Polymer Design

The choice of monomer is the most critical decision in polymer synthesis, as it dictates the final material's properties. While linear aliphatic diacids and diols form the basis of polymers like PCL, and chiral alpha-hydroxy acids form PLA and PLGA, the incorporation of a cycloaliphatic ring, such as a cyclohexane derivative, introduces distinct structural features that translate into unique performance characteristics.

• Structural Rigidity and Flexibility: Unlike the planar, rigid structure of aromatic rings found in polyesters like PET, the non-planar, chair-like conformation of the cyclohexane ring introduces steric bulk.[4] This disrupts efficient polymer chain packing, which can lower the glass transition temperature (Tg) and increase flexibility compared to aromatic polyesters.[5][6] However, the ring itself is rigid, providing a higher modulus and toughness than purely linear aliphatic polyesters.[5] This unique combination allows for the tuning of mechanical properties from flexible elastomers to rigid plastics.

• Hydrophobicity and Degradation Control: The hydrocarbon-rich cyclohexane ring increases the hydrophobicity of the polymer backbone. In polyanhydrides, this is a critical feature. The hydrolytically labile anhydride bonds are highly susceptible to water, but the hydrophobic backbone limits water penetration to only the surface of the polymer matrix. This is the mechanistic basis for the desirable surface-erosion degradation profile.[2][7]

• Functionality of the Double Bond: When the unsaturated monomer, Cyclohex-4-ene-1,2-dicarboxylic acid, is used, the double bond within the polymer backbone is retained. This functionality serves as a reactive site for post-polymerization cross-linking (curing), typically with a vinyl monomer, to create rigid, durable thermoset materials.[8][9] It also enables advanced polymerization techniques like Ring-Opening Metathesis Polymerization (ROMP).[10]

Synthesis Pathways: From Monomer to Polymer

The most common and scalable method for producing polyesters and polyanhydrides from dicarboxylic acids is melt polycondensation . This step-growth polymerization technique involves reacting the diacid monomer with a comonomer (like a diol for polyesters) at high temperatures under vacuum to drive the removal of the condensation byproduct (water), thereby achieving high molecular weights.[11][12]

Diagram: General Synthesis Workflow via Melt Polycondensation

Caption: A logical workflow for comprehensive polymer characterization.

• Pillar 1: Structural Verification (FTIR & NMR): The first step is always to confirm the chemical identity. Fourier Transform Infrared (FTIR) Spectroscopy provides rapid confirmation of key functional groups. For a polyanhydride, the appearance of two characteristic carbonyl stretching bands around 1815 cm⁻¹ and 1740 cm⁻¹ is a definitive sign of success. Nuclear Magnetic Resonance (NMR) Spectroscopy provides unequivocal structural confirmation, allowing for the verification of monomer incorporation and the absence of impurities. [12]* Pillar 2: Molecular Weight (GPC): Gel Permeation Chromatography (GPC) is critical for determining the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI). These values are directly correlated with mechanical properties; higher Mw generally leads to better strength and film-forming capabilities. This is a self-validating step: if the Mw is too low, it indicates an incomplete polymerization reaction.

• Pillar 3: Thermal Properties (DSC & TGA): Differential Scanning Calorimetry (DSC) measures thermal transitions. The glass transition temperature (Tg) is paramount, indicating the transition from a rigid, glassy state to a softer, rubbery state. For biomedical implants, a Tg above body temperature (37°C) is often required to maintain structural integrity. [5]Thermogravimetric Analysis (TGA) determines the temperature at which the polymer begins to thermally decompose, defining the upper limit for melt processing. [12]* Pillar 4: Morphology (SEM & XRD): Scanning Electron Microscopy (SEM) visualizes the surface morphology of the polymer, which is especially important for studying the process of surface erosion over time. [2]X-ray Diffraction (XRD) can be used to assess the degree of crystallinity, which significantly impacts mechanical properties and degradation rate.

Performance Comparison: Cycloaliphatic Polymers vs. PLA/PLGA

The primary advantage of using polymers derived from cyclohexanedicarboxylic acid, particularly polyanhydrides, lies in their degradation mechanism and its profound impact on drug release kinetics.

Diagram: Surface Erosion vs. Bulk Erosion

Caption: Contrasting degradation mechanisms of polymers for drug delivery.

While PLGA degrades via bulk erosion where water penetrates the entire matrix and cleaves ester bonds throughout, polyanhydrides degrade layer-by-layer from the outside in. [2][13]This fundamental difference is the primary driver for the performance comparison summarized below.

Table 1: Comparison of Physicochemical & Mechanical Properties

Property	Poly(CHDA-SA) Anhydride¹	PLA (Poly L-lactic acid)	PLGA (50:50)	Unsaturated Polyester² (Cured)
Monomer Source	Cycloaliphatic/Aliphatic Diacids	Lactic Acid	Lactic & Glycolic Acid	Cyclohexene Diacid, Diol, Styrene
Glass Transition (Tg)	40 - 90 °C	50 - 80 °C [14]	45 - 55 °C	> 100 °C (highly cross-linked)
Tensile Modulus	0.5 - 2.0 GPa	3 - 4 GPa [15]	1.0 - 2.0 GPa	2.5 - 4.0 GPa [16]
Tensile Strength	20 - 50 MPa	50 - 70 MPa [15]	40 - 50 MPa	40 - 90 MPa [16]
Elongation at Break	5 - 200% (Tunable)	< 10% (Brittle) [15]	2 - 10%	< 5% (Rigid) [16]
Key Structural Feature	Hydrophobic Backbone, Labile Anhydride Bond	Semi-Crystalline, Ester Bonds	Amorphous, Ester Bonds	Cross-linked network via C=C bonds

¹Data for polyanhydrides are highly tunable based on the comonomer used with 1,4-cyclohexanedicarboxylic acid (CHDA), such as sebacic acid (SA). ²Properties for unsaturated polyesters are shown after curing/cross-linking, which transforms them into rigid thermosets.

Table 2: Comparison of Degradation & Drug Delivery Characteristics

Characteristic	Poly(CHDA-SA) Anhydride	PLA / PLGA
Degradation Mechanism	Surface Erosion [2][7]	Bulk Erosion [2]
Degradation Products	Diacids (e.g., CHDA, Sebacic Acid)	Lactic Acid, Glycolic Acid
Local pH Effect	Minimal (products diffuse away)	Acidic (autocatalysis) [2]
Typical Degradation Time	Days to Months (highly tunable) [17]	Weeks to Years [15]
Drug Release Kinetics	Zero-Order (linear, predictable) [3][13]	Biphasic (Initial burst then slow release) [3]
Ideal Application	Constant-rate delivery of sensitive drugs (e.g., proteins, chemotherapy)	General sustained release formulations

Key Experimental Protocols

Trustworthiness in scientific claims is built on reproducible methodologies. Below are standardized protocols for key characterization techniques.

Protocol 1: Molecular Weight Determination by Gel Permeation Chromatography (GPC)

• System Preparation: Use a GPC system equipped with a refractive index (RI) detector. Select appropriate columns (e.g., polystyrene-divinylbenzene) based on the expected molecular weight range.

• Solvent & Sample Prep: Use a suitable solvent (e.g., Tetrahydrofuran - THF) as the mobile phase. Prepare polymer solutions at a known concentration (e.g., 1-2 mg/mL) and filter through a 0.22 µm syringe filter to remove particulates.

• Calibration: Generate a calibration curve using a series of narrow-PDI polystyrene standards of known molecular weights.

• Analysis: Inject the filtered polymer sample. The elution time is recorded and compared against the calibration curve to determine Mn, Mw, and PDI.

• Causality: GPC separates polymer chains by their hydrodynamic volume. Larger chains elute faster. This protocol is self-validating because a well-defined, unimodal peak indicates a successful, controlled polymerization, whereas multiple peaks or a very broad distribution would suggest side reactions or degradation.

Protocol 2: Thermal Transition Analysis by Differential Scanning Calorimetry (DSC)

• Sample Preparation: Accurately weigh 5-10 mg of the dry polymer into an aluminum DSC pan. Crimp the pan to seal it. Prepare an empty, sealed pan as a reference.

• Thermal Program: Place both pans in the DSC cell. Execute a heat-cool-heat cycle to erase the polymer's thermal history.

  • Heat 1: Ramp from room temperature to above the expected melting point (e.g., 200°C) at 10°C/min.

  • Cool: Quench cool or control cool back to a low temperature (e.g., 0°C).

  • Heat 2: Ramp again at 10°C/min to 200°C.

• Data Analysis: Analyze the data from the second heating scan. The midpoint of the step-change in the heat flow curve is the glass transition temperature (Tg). The peak of an endotherm indicates the melting temperature (Tm).

• Causality: The first heating scan reveals the properties of the as-synthesized material, but can include artifacts from processing. The controlled cooling and second heating scan provide data on the inherent properties of the material itself, ensuring reproducibility and accuracy.

Conclusion and Future Outlook

Polymers derived from Cyclohex-4-ene-1,2-dicarboxylic acid and its saturated analogues represent a versatile and highly tunable platform for advanced material design.

• For Drug Delivery: Polyanhydrides based on CHDA offer a distinct advantage over PLGA/PLA by providing true surface erosion. This mechanism translates to predictable, zero-order drug release kinetics, which is critical for therapies requiring a narrow therapeutic window and for the delivery of sensitive biologics that could be damaged by the acidic environment of degrading PLGA. [2][7]* For Biomaterials: Unsaturated polyesters derived from the ene monomer provide a pathway to create strong, cross-linked, and durable thermoset materials for applications like orthopedic devices or structural scaffolds. [16] While PLA and PLGA will remain important workhorses in the field, the data compellingly supports the exploration of cycloaliphatic-based polymers for next-generation applications. The ability to precisely control degradation and release kinetics by moving from bulk to surface erosion is not an incremental improvement, but a fundamental shift in capability. Future research should focus on further tuning the hydrophobicity and degradation rates of these polymers and exploring their biocompatibility in a wider range of in vivo models.

References

• A predictive mechanistic model of drug release from surface eroding polymeric nanoparticles. (n.d.). PMC - NIH. [Link]

• Preparation, Properties and Applications of Unsaturated Polyesters. (n.d.). ResearchGate. [Link]

• Systematic Studies on Surface Erosion of Photocrosslinked Polyanhydride Tablets and Data Correlation with Release Kinetic Models. (2022). MDPI. [Link]

• Drug Release Kinetics and Transport Mechanisms of Non-degradable and Degradable Polymeric Delivery Systems. (n.d.). NIH. [Link]

• Effect of cycloaliphatic structure of polyester on the formability and stone-chip resistance for automotive pre-coated metals. (2014). ScienceDirect. [Link]

• Cycloaliphatic Polyester Based High Solids Polyurethane Coatings: I. The Effect of Difunctional Alcohols. (n.d.). ResearchGate. [Link]

• Synthesis of Polyester: Important Polymerization Reaction. (2023). Science Info. [Link]

• Fast Tandem ring-opening/ring-closing Metathesis Polymerization From a Monomer Containing Cyclohexene and Terminal Alkyne. (2012). PubMed. [Link]

• Highly Branched Bio-Based Unsaturated Polyesters by Enzymatic Polymerization. (2020). MDPI. [Link]

• 2.13: Polyesters. (2021). Chemistry LibreTexts. [Link]

• Polyanhydride degradation and erosion. (2002). Kinam Park. [Link]

• Synthesis of Polyamides from . (2014). YouTube. [Link]

• Synthesis and properties of poly (1,4-cyclohexanedicarboxylic anhydride). (2000). ResearchGate. [Link]

• Alternating ring-opening polymerization of cyclohexene oxide and anhydrides : effect of catalyst, cocatalyst, and anhydride structure. (2012). Research portal Eindhoven University of Technology. [Link]

• 1 Unsaturated Polyester Resins. (n.d.). ScienceDirect. [Link]

• Polyanhydride degradation and erosion. (2002). ResearchGate. [Link]

• Direct Synthesis of Thermally Stable Semiaromatic Polyamides by Bulk Polymerization Using Aromatic Diamines and Aliphatic Dicarboxylic Acids. (2022). ACS Publications. [Link]

• What Are The Key Differences Between Aromatic And Aliphatic Polyester Homopolymers?. (2024). YouTube. [Link]

• Formation of Polyamides. (n.d.). Save My Exams. [Link]

• Aromatic Polyester Polyol Vs. Aliphatic Polyester Polyol. (n.d.). LECRON SHARE. [Link]

• Mechanical Properties of Unsaturated Polyester Resin. (2013). ResearchGate. [Link]

• Supporting Information Bioactive Polyethylene by Ring Opening Metathesis Polymerization for Potential Orthopedic Applications. (n.d.). pubs.acs.org. [Link]

• (Co‐)Polyesters Derived from Isosorbide and 1,4‐Cyclohexane Dicarboxylic Acid and Succinic Acid. (2017). ResearchGate. [Link]

• Ring-Opening Copolymerization of Cyclohexene Oxide and Cyclic Anhydrides Catalyzed by Bimetallic Scorpionate Zinc Catalysts. (2021). MDPI. [Link]

• Ring-opening metathesis polymerization of cis-5-norbornene-endo-2,3-dicarboxylic anhydride derivatives using the grubbs third generation catalyst. (2013). ResearchGate. [Link]

Sources

• 1. science-revision.co.uk [science-revision.co.uk]
• 2. A predictive mechanistic model of drug release from surface eroding polymeric nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Drug Release Kinetics and Transport Mechanisms of Non-degradable and Degradable Polymeric Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. adhesion.kr [adhesion.kr]
• 5. paint.org [paint.org]
• 6. Aromatic Polyester Polyol Vs. Aliphatic Polyester Polyol - LECRON SHARE [lecronchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. kompozit.org.tr [kompozit.org.tr]
• 10. Fast tandem ring-opening/ring-closing metathesis polymerization from a monomer containing cyclohexene and terminal alkyne - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scienceinfo.com [scienceinfo.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. research.tue.nl [research.tue.nl]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. researchgate.net [researchgate.net]
• 17. kinampark.com [kinampark.com]

A Comparative Guide to the Quantitative Analysis of Dicarboxylic Acids by Titration

This guide provides an in-depth comparison of two primary methodologies for the quantitative analysis of dicarboxylic acids: classical acid-base titration with a visual indicator and potentiometric titration. Designed for researchers, scientists, and drug development professionals, this document delves into the theoretical underpinnings, practical execution, and comparative performance of each technique, grounded in established analytical principles.

The Analytical Challenge of Dicarboxylic Acids

Dicarboxylic acids, characterized by the presence of two carboxyl functional groups (-COOH), are fundamental in various chemical and pharmaceutical contexts. Their quantification, however, presents a unique challenge compared to monoprotic acids. The two acidic protons dissociate sequentially, each with a distinct acid dissociation constant (pKa). A successful titration must accurately neutralize both protons to determine the total acid concentration. The titration curve of a dicarboxylic acid with a strong base typically shows two equivalence points, corresponding to the neutralization of the first and second carboxylic acid groups[1]. The clarity of these equivalence points depends on the difference between their respective pKa values[2].

This guide compares two robust methods to navigate this challenge: a traditional, accessible visual indicator method and a more precise, instrument-based potentiometric method.

The Cornerstone of Accuracy: Titrant Standardization

Before any sample analysis, establishing the precise concentration of the titrant is paramount for the integrity of the results. This process, known as standardization, is a critical self-validating step in any titration protocol[3]. Sodium hydroxide (NaOH), the common titrant for these analyses, is hygroscopic and readily absorbs atmospheric carbon dioxide, altering its concentration over time[4]. Therefore, its concentration cannot be accurately determined by mass alone and must be standardized against a primary standard[5].

Experimental Protocol: Standardization of ~0.1 M NaOH

This protocol uses Potassium Hydrogen Phthalate (KHP), a stable, non-hygroscopic solid with a high molecular weight, making it an ideal primary standard[6][7].

Objective: To accurately determine the molarity of the prepared NaOH solution.

Materials:

• ~0.1 M Sodium Hydroxide (NaOH) solution

• Potassium Hydrogen Phthalate (KHP), primary standard grade, dried at 120°C for 2 hours[8]

• Phenolphthalein indicator solution[6]

• Deionized, CO2-free water

• Analytical balance, 250 mL Erlenmeyer flasks, 50 mL buret

Procedure:

• Preparation of KHP Samples: Accurately weigh approximately 0.4-0.5 g of dried KHP into three separate 250 mL Erlenmeyer flasks. Record the exact mass for each[4].

• Dissolution: To each flask, add approximately 50-75 mL of CO2-free deionized water and swirl until the KHP is completely dissolved[8].

• Indicator Addition: Add 2-3 drops of phenolphthalein indicator to each KHP solution. The solution should remain colorless[6].

• Buret Preparation: Rinse a 50 mL buret with a small amount of the ~0.1 M NaOH solution, then fill it and record the initial volume to the nearest 0.02 mL[4].

• Titration: Titrate the first KHP sample with the NaOH solution while constantly swirling the flask. The endpoint is reached upon the first appearance of a faint but persistent pink color that lasts for at least 30 seconds[3][6].

• Data Recording: Record the final buret volume.

• Replication: Repeat the titration for the other two KHP samples. The volumes of NaOH used should agree closely.

• Calculation: The molarity of the NaOH solution is calculated using the following formula for each trial: Molarity (NaOH) = (Mass of KHP (g)) / (Molar Mass of KHP (204.22 g/mol ) × Volume of NaOH (L))

The average of the three calculated molarities is taken as the standardized concentration of the NaOH titrant.

Method A: Classical Titration with Visual Indicator

This method relies on a chemical indicator that changes color at a specific pH, signaling the endpoint of the titration[9]. For the titration of a weak dicarboxylic acid with a strong base like NaOH, phenolphthalein is a common choice as its color change interval (pH 8.3-10) typically brackets the second equivalence point[10][11].

Causality: This method is often chosen for its simplicity and low cost. However, it has a significant limitation: for many dicarboxylic acids, the change in pH at the first equivalence point is not sharp enough to cause a distinct color change in a standard indicator. Therefore, this method typically measures the total acidity by titrating to the second equivalence point, where both protons have been neutralized.

Experimental Protocol: Analysis of Succinic Acid

Objective: To determine the concentration of a succinic acid solution.

Procedure:

• Sample Preparation: Pipette a known volume (e.g., 25.00 mL) of the succinic acid solution into three separate 250 mL Erlenmeyer flasks.

• Dilution & Indicator: Add ~50 mL of deionized water and 2-3 drops of phenolphthalein indicator to each flask.

• Titration: Titrate each sample with the previously standardized NaOH solution until the faint pink endpoint is reached, identical to the one observed during standardization.

• Calculation: The concentration of the dicarboxylic acid (H₂A) is calculated based on a 1:2 mole ratio with NaOH: Molarity (H₂A) = (Molarity (NaOH) × Volume (NaOH)) / (2 × Volume (H₂A))

Workflow for Visual Indicator Titration

Caption: Workflow for dicarboxylic acid analysis via visual indicator titration.

Method B: Potentiometric Titration

Potentiometric titration elevates the analysis by replacing the subjective visual indicator with a high-precision pH electrode and meter. This instrumental approach records the pH of the solution as a function of the volume of titrant added, generating a detailed titration curve[12].

Causality: The primary advantage of this method is its ability to resolve both equivalence points for many dicarboxylic acids, provided the pKa values are sufficiently different (a difference of at least 3-4 pKa units)[2][13]. The titration curve provides a wealth of information, including the precise location of equivalence points and the pKa values of the acid[1]. This method is particularly powerful for analyzing mixtures of acids or samples that are colored or turbid, where a visual indicator would be ineffective[12].

Experimental Protocol: Potentiometric Analysis of a Dicarboxylic Acid

Objective: To determine the concentration and pKa values of a dicarboxylic acid solution.

Procedure:

• Apparatus Setup: Calibrate a pH meter using standard buffer solutions (e.g., pH 4.00, 7.00, 10.00). Place the calibrated pH electrode and a magnetic stirrer into a beaker containing a known volume (e.g., 25.00 mL) of the acid sample.

• Initial Reading: Record the initial pH of the solution before adding any titrant.

• Titration & Data Logging: Begin adding the standardized NaOH titrant in small, precise increments (e.g., 0.5-1.0 mL). After each addition, allow the pH reading to stabilize and record both the total volume of NaOH added and the corresponding pH.

• Endpoint Region: As the pH begins to change more rapidly (approaching an equivalence point), reduce the increment size (e.g., 0.1 mL or dropwise) to obtain a high density of data points around the inflection point of the curve.

• Completion: Continue adding titrant well past the final equivalence point until the pH begins to plateau again.

• Data Analysis:

  • Plot pH (y-axis) versus the volume of NaOH added (x-axis) to generate the titration curve.

  • The equivalence points (Vₑ₁) and (Vₑ₂) are the points of maximum slope on the curve, which can be precisely located by calculating the first or second derivative of the curve[1].

  • The concentration is calculated using the volume at the second equivalence point (Vₑ₂), as this represents the complete neutralization of the acid. The formula is the same as in the visual method.

  • The pKa values can be estimated from the pH at the half-equivalence points:

    • pKa₁ = pH at ½ Vₑ₁

    • pKa₂ = pH at Vₑ₁ + ½(Vₑ₂ - Vₑ₁)[1]

Logical Relationship in Potentiometric Data Analysis

Caption: Data analysis pathway for potentiometric titration of a dicarboxylic acid.

Comparative Performance and Experimental Data

To illustrate the performance differences, consider the hypothetical titration of a 0.1 M succinic acid solution (pKa₁ = 4.2, pKa₂ = 5.6) with standardized 0.1 M NaOH. Due to the proximity of its pKa values, resolving the first equivalence point is challenging.

Parameter	Method A: Visual Indicator	Method B: Potentiometric Titration	Rationale for Performance
Endpoint Detection	Single endpoint (total acidity) via phenolphthalein color change.	Two distinct equivalence points identified via derivative analysis of the titration curve.	The pH electrode is more sensitive than the human eye and can detect subtle inflection points in the titration curve[12].
Precision (RSD)	Typically 0.5 - 1.0%	Typically < 0.2%	Instrumental detection eliminates the subjectivity of visual endpoint determination, leading to higher reproducibility[14].
Information Yielded	Total acid concentration.	Total acid concentration, pKa₁ and pKa₂ values, purity confirmation.	The full titration curve provides a complete profile of the acid-base system[1].
Applicability	Clear, colorless solutions; routine QC where total acidity is sufficient.	Colored/turbid solutions, complex mixtures, R&D, pKa determination, method validation.	The method is unaffected by sample appearance and provides more comprehensive data required for research and validation[15][16].
Setup Complexity	Low (buret, flask, indicator).	Moderate (pH meter, electrode, stirrer, buret).	Requires investment in and calibration of electronic equipment.

Field Insights & Recommendations

As a Senior Application Scientist, the choice of method is dictated by the analytical objective.

• For high-throughput quality control where the primary goal is to confirm the total acidity of a known dicarboxylic acid, the classical visual indicator method is often sufficient, cost-effective, and rapid. Its validity rests on a consistent and well-defined endpoint for the specific acid being tested.

• For research, drug development, and method validation , the potentiometric method is unequivocally superior. The ability to determine individual pKa values is crucial for understanding a molecule's behavior in different pH environments (e.g., physiological pH). The detailed data supports regulatory submissions and provides a deeper understanding of the analyte's properties. The validation of a titration method should always include assessments of specificity, linearity, accuracy, and precision, for which potentiometric data is invaluable[15][17].

Ultimately, while both methods can yield accurate results for total acidity, the potentiometric approach provides a more robust, detailed, and defensible analytical result, making it the gold standard for the comprehensive characterization of dicarboxylic acids.

References

• The Analyst. (n.d.). Titrations in non-aqueous media. Part XII. Potentiometric titrations of symmetrical aliphatic dicarboxylic acids and some of their binary mixtures in different media. RSC Publishing.
• Dharmadhikari, M., & Harris, T. (2016, October 17). Preparing Standard Sodium Hydroxide Solution.
• ResearchGate. (n.d.). Potentiometric and conductometric measurements of dicarboxylic acids in non-aqueous solvents.
• Ozeroglu, C., & Sarac, A. S. (2010). Potentiometric and Conductometric Measurements of Dicarboxylic Acids in Non-Aqueous Solvents. Asian Journal of Chemistry, 18, 1808-1814.
• Asian Publication Corporation. (n.d.). Potentiometric and Conductometric Measurements of Dicarboxylic Acids in Non-Aqueous Solvents.
• Choudhary, A. (2010, September 25). Preparation and Standardization of 0.1 M Sodium Hydroxide. Pharmaguideline.
• Cape Fear Community College. (n.d.).
• (n.d.).
• La Salle University. (n.d.).
• Pilgaard, M. (n.d.). Titration of acids and bases. Michael Pilgaard's Web Chemistry.
• ResearchGate. (n.d.).
• Chemistry LibreTexts. (2022, July 4).
• Wikipedia. (n.d.).
• BYJU'S. (n.d.).
• (n.d.).
• AAT Bioquest. (2023, October 10).
• Politechnika Gdańska. (n.d.).
• Marques, M. R. C., Pappa, H., Chang, M., & Spafford, L. (n.d.).
• Metrohm. (n.d.).
• SelectScience. (2021, December 17).
• Mettler Toledo. (n.d.).
• Mettler Toledo. (n.d.).
• Chemistry LibreTexts. (2022, November 13).
• Chemistry LibreTexts. (2021, March 7).

Sources

• 1. Titration curve - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. www1.lasalle.edu [www1.lasalle.edu]
• 4. cerritos.edu [cerritos.edu]
• 5. Validation of titration methods | Metrohm [metrohm.com]
• 6. ate.community [ate.community]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Preparation and Standardization of 0.1 M Sodium Hydroxide | Pharmaguideline [pharmaguideline.com]
• 9. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 10. byjus.com [byjus.com]
• 11. What are the indicators for each type of acid-base titration? | AAT Bioquest [aatbio.com]
• 12. chem.pg.edu.pl [chem.pg.edu.pl]
• 13. Titrations in non-aqueous media. Part XII. Potentiometric titrations of symmetrical aliphatic dicarboxylic acids and some of their binary mixtures in different media - Analyst (RSC Publishing) [pubs.rsc.org]
• 14. mt.com [mt.com]
• 15. usp.org [usp.org]
• 16. selectscience.net [selectscience.net]
• 17. mt.com [mt.com]

A Senior Application Scientist's Guide to the Comparative Chelation of Metals by Dicarboxylic Acids

For researchers, scientists, and professionals in drug development, understanding the intricacies of metal chelation is paramount. Dicarboxylic acids, a class of organic compounds containing two carboxylic acid functional groups, are of particular interest due to their ability to form stable complexes with a wide array of metal ions. This guide provides an in-depth comparative study of metal chelation by various dicarboxylic acids, supported by experimental data and detailed protocols to empower your research and development endeavors. We will explore the structural nuances that dictate chelation efficiency and provide the foundational knowledge to select the optimal dicarboxylic acid for your specific application, be it in environmental remediation, pharmaceutical formulation, or materials science.

The Fundamental Principles of Dicarboxylic Acid Chelation

Metal chelation by dicarboxylic acids is a classic example of coordination chemistry, where the dicarboxylic acid acts as a bidentate or polydentate ligand, donating lone pairs of electrons from its carboxylate oxygen atoms to a central metal ion. This interaction results in the formation of a stable, ring-like structure known as a chelate. The stability of this chelate is influenced by several key factors:

• The Chelate Ring Size: The number of atoms in the ring formed by the metal ion and the dicarboxylic acid is a critical determinant of complex stability. Generally, five- and six-membered rings are the most stable due to minimal ring strain.[1][2] Oxalic acid, the simplest dicarboxylic acid, forms a five-membered ring, while malonic acid forms a six-membered ring. As the carbon chain between the two carboxyl groups increases (e.g., in succinic and glutaric acid), the resulting larger and more flexible rings tend to be less stable.[3][4]

• The Nature of the Metal Ion: The charge, size, and electronic configuration of the metal ion significantly impact the stability of the chelate. Metal ions with higher charge densities and available d-orbitals, such as many transition metals, tend to form more stable complexes. The Irving-Williams series (Mn²⁺ < Fe²⁺ < Co²⁺ < Ni²⁺ < Cu²⁺ > Zn²⁺) often dictates the relative stability of complexes with a given ligand.[5]

• The Basicity of the Carboxylate Groups: The acidity of the dicarboxylic acid, reflected in its pKa values, influences the availability of the negatively charged carboxylate ions for chelation. A more basic (less acidic) dicarboxylic acid will have a stronger affinity for protons and, in turn, a greater tendency to donate electron pairs to a metal ion, often leading to more stable complexes.[5]

• Thermodynamic Considerations: The formation of a chelate complex is governed by thermodynamic principles. The "chelate effect" describes the enhanced stability of complexes formed by polydentate ligands compared to those formed by a corresponding number of monodentate ligands. This effect is primarily driven by a favorable increase in entropy upon chelation.[3][6]

Comparative Analysis of Metal Chelation by Dicarboxylic Acids

To provide a quantitative comparison, the stability constant (log K) is the most widely used metric. It represents the equilibrium constant for the formation of the metal-ligand complex. A higher log K value indicates a more stable complex and stronger chelation.[7]

The following table summarizes the stability constants (log K₁) for 1:1 complexes of various dicarboxylic acids with several common divalent metal ions.

Dicarboxylic Acid	Metal Ion	Chelate Ring Size	log K₁	Reference(s)
Oxalic Acid	Cu²⁺	5	4.97	[5]
Ni²⁺	5	3.55	[5]
Zn²⁺	5	3.88	[5]
Co²⁺	5	3.50	[5]
Pb²⁺	5	4.29	[5]
Malonic Acid	Cu²⁺	6	5.83	[5]
Ni²⁺	6	4.08	[5]
Zn²⁺	6	3.85	[5]
Co²⁺	6	3.65	[5]
Pb²⁺	6	4.78	[5]
Succinic Acid	Cu²⁺	7	3.10	[5]
Ni²⁺	7	2.10	[5]
Zn²⁺	7	2.20	[5]
Co²⁺	7	2.10	[5]
Pb²⁺	7	3.10	[5]
Glutaric Acid	Cu²⁺	8	3.00	[5]
Ni²⁺	8	2.05	[5]
Zn²⁺	8	2.10	[5]
Co²⁺	8	2.05	[5]
Pb²⁺	8	2.90	[5]
Adipic Acid	Cu²⁺	9	2.95	[5]
Ni²⁺	9	2.00	[5]
Zn²⁺	9	2.05	[5]
Co²⁺	9	2.00	[5]
Pb²⁺	9	2.80	[5]

Analysis of the Data:

From the table, several trends are evident:

• Chelate Ring Size is Key: For a given metal ion, the stability of the complex generally follows the order: Malonic acid (6-membered ring) > Oxalic acid (5-membered ring) > Succinic acid (7-membered ring) and longer chain dicarboxylic acids. This highlights the optimal stability of the six-membered chelate ring formed by malonic acid.

• The Irving-Williams Series Holds: For each dicarboxylic acid, the stability of the complexes with transition metals generally follows the Irving-Williams order, with Cu²⁺ forming the most stable complexes.[5]

• Lead(II) Exception: Lead(II) consistently forms very stable complexes with all the dicarboxylic acids listed, often comparable to or even exceeding the stability of the copper(II) complexes. This is an important consideration for applications involving heavy metal remediation.

Experimental Protocols for Quantifying Metal Chelation

To empower your research, this section provides detailed, step-by-step methodologies for three common techniques used to study metal chelation by dicarboxylic acids.

Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the stability constants of metal complexes.[8][9][10] The principle involves monitoring the change in pH of a solution containing the dicarboxylic acid and the metal ion as a standard solution of a strong base is added. The chelation reaction releases protons, and the resulting pH change is used to calculate the concentration of the complex at equilibrium.[11]

Experimental Workflow:

Caption: Workflow for determining stability constants via potentiometric titration.

Detailed Protocol:

• Solution Preparation:

  • Prepare a stock solution of the dicarboxylic acid (e.g., 0.01 M) in deionized water and standardize it by titration with a primary standard base.

  • Prepare a stock solution of the metal salt (e.g., 0.001 M) and standardize it using a suitable method (e.g., EDTA titration).

  • Prepare a standardized solution of a strong, CO₂-free base (e.g., 0.1 M NaOH).

  • Prepare a concentrated solution of a background electrolyte (e.g., 1 M KNO₃) to maintain a constant ionic strength during the titration.

• Titration Procedure:

  • Calibrate the pH electrode using standard buffer solutions.

  • Ligand Protonation Constants: In a thermostated titration vessel, pipette a known volume of the dicarboxylic acid solution and the background electrolyte. Dilute with deionized water to a known volume. Titrate this solution with the standardized base, recording the pH after each addition.

  • Complex Formation Constants: In the same manner, prepare a solution containing the dicarboxylic acid, the metal salt, and the background electrolyte. Titrate this mixture with the standardized base, recording the pH at each step.[12]

• Data Analysis:

  • Plot the titration curves (pH vs. volume of base added).

  • Use specialized software (e.g., HYPERQUAD, BEST) to analyze the titration data and calculate the protonation constants of the dicarboxylic acid and the stability constants of the metal-dicarboxylic acid complexes.[11]

UV-Vis Spectrophotometry

UV-Vis spectrophotometry can be a powerful tool for studying metal chelation, especially when the formation of the complex results in a change in the absorbance spectrum.[13] This change can be a shift in the maximum absorbance wavelength (λ_max) or a change in the molar absorptivity.

Experimental Workflow:

Caption: Workflow for studying metal chelation using UV-Vis spectrophotometry.

Detailed Protocol:

• Solution Preparation:

  • Prepare stock solutions of the dicarboxylic acid and the metal salt in a suitable buffer that does not interfere with the chelation reaction.

  • Mole-Ratio Method: Prepare a series of solutions where the concentration of the metal ion is kept constant while the concentration of the dicarboxylic acid is varied.

  • Job's Plot (Method of Continuous Variation): Prepare a series of solutions where the total molar concentration of the metal and dicarboxylic acid is kept constant, but their mole fractions are varied.

• Spectrophotometric Measurement:

  • Record the UV-Vis absorption spectrum for each solution over an appropriate wavelength range.

  • Identify the λ_max at which the complex absorbs maximally, and the free ligand and metal ion absorb minimally.[14]

• Data Analysis:

  • Mole-Ratio Method: Plot the absorbance at the λ_max of the complex against the molar ratio of [Dicarboxylic Acid]/[Metal]. The stoichiometry is determined from the point of inflection in the curve.

  • Job's Plot: Plot the absorbance at the λ_max of the complex against the mole fraction of the dicarboxylic acid. The maximum absorbance corresponds to the stoichiometry of the complex.

  • The stability constant can be calculated from the absorbance data using methods such as the Benesi-Hildebrand equation, which requires conditions where one component is in large excess.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during a binding interaction.[15] This allows for the determination of the binding affinity (Kₐ, the inverse of the dissociation constant Kₔ), the enthalpy change (ΔH), and the stoichiometry (n) of the interaction in a single experiment. From these parameters, the Gibbs free energy change (ΔG) and the entropy change (ΔS) can be calculated, providing a complete thermodynamic profile of the chelation process.[16]

Experimental Workflow:

Caption: Workflow for thermodynamic characterization of metal chelation by ITC.

Detailed Protocol:

• Sample Preparation:

  • Prepare solutions of the dicarboxylic acid and the metal salt in the same, well-defined buffer. It is crucial that the buffer composition is identical for both solutions to minimize heats of dilution.[15]

  • Degas both solutions thoroughly to prevent the formation of air bubbles in the calorimeter cells.[17]

  • Accurately determine the concentrations of both the dicarboxylic acid and the metal salt solutions.

• ITC Experiment:

  • Load the dicarboxylic acid solution into the sample cell of the calorimeter and the metal salt solution into the injection syringe (or vice versa).

  • Set the experimental temperature and allow the system to equilibrate.

  • Perform a series of small, sequential injections of the metal salt solution into the dicarboxylic acid solution, allowing the system to reach equilibrium after each injection. The instrument will measure the heat change associated with each injection.[17]

• Data Analysis:

  • The raw data will be a series of heat-flow peaks corresponding to each injection.

  • Integrate the area under each peak to obtain the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of the two reactants to generate a binding isotherm.

  • Fit the binding isotherm to an appropriate binding model (e.g., one-site binding model) using the instrument's software to determine the binding affinity (Kₐ), enthalpy change (ΔH), and stoichiometry (n).

  • Calculate the Gibbs free energy change (ΔG = -RTlnKₐ) and the entropy change (ΔS = (ΔH - ΔG)/T).

Conclusion

The chelation of metal ions by dicarboxylic acids is a fundamentally important process with wide-ranging scientific and industrial applications. This guide has provided a comparative analysis of the chelating abilities of common dicarboxylic acids, highlighting the critical role of chelate ring size and the nature of the metal ion in determining complex stability. The detailed experimental protocols for potentiometric titration, UV-Vis spectrophotometry, and Isothermal Titration Calorimetry offer a practical toolkit for researchers to quantitatively assess these interactions in their own laboratories. By understanding and applying these principles and techniques, scientists and drug development professionals can make informed decisions in the selection and application of dicarboxylic acids as effective metal chelating agents.

References

• McBryde, W. A. E. (1970). Stability constants for some 1:1 metal–carboxylate complexes. Canadian Journal of Chemistry, 48(11), 1654-1658. [Link]

• Ryde, U. (2003). Chelate effect and thermodynamics of metal complex formation in solution: a quantum chemical study. Journal of computational chemistry, 24(13), 1641-1652. [Link]

• Khan, I., et al. (2021). Stability constants (log k) of synthesized complexes vs conventional analogues. ResearchGate. [Link]

• Stumm, W., & Morgan, J. J. (1996).

• LibreTexts. (2023). 6.14: The Chelate Effect. Chemistry LibreTexts. [Link]

• Rossotti, F. J. C., & Rossotti, H. (1961). The determination of stability constants and other equilibrium constants in solution. McGraw-Hill.

• Bretti, C., et al. (2016). Thermodynamic Study on the Protonation and Complexation of GLDA with Ca 2+ and Mg 2+ at Different Ionic Strengths and Ionic Media at 298.15 K. Journal of Chemical & Engineering Data, 61(10), 3564-3574. [Link]

• Li, Y., et al. (2018). Transition Metal Chelation Effect in MOF-253 Materials: Guest Molecule Adsorption Dynamics and Proposed Formic Acid Synthesis Investigated by Atomistic Simulations. Molecules, 23(11), 2829. [Link]

• Velluz, M. C. (2013). Isothermal titration calorimetry: theory and practice. Seibutsu Butsuri, 53(5), 248-251. [Link]

• Chemistry Stack Exchange. (2021). Stability of complexes based on number of rings. [Link]

• Privalov, P. L., & Dragan, A. I. (2007). Isothermal titration calorimetry for measuring macromolecule-ligand affinity. Methods in molecular biology (Clifton, N.J.), 383, 1-19. [Link]

• IIT(ISM) Dhanbad. (n.d.). LABORATORY MANUAL. [Link]

• IntechOpen. (2018). Stability Constants of Metal Complexes in Solution. [Link]

• Moreno, V., et al. (2003). Platinum complexes of diaminocarboxylic acids and their ethyl ester derivatives: the effect of the chelate ring size on antitumor activity and interactions with GMP and DNA. Journal of inorganic biochemistry, 96(2-3), 237-247. [Link]

• Ansari, F. B., et al. (2006). Potentiometric determination of stability constants of transition metal complexes with p-aminobenzoic acid. Asian Journal of Chemistry, 18(2), 873. [Link]

• e-PG Pathshala. (2018). Determination of stability constant by Potentiometric titrations -II. YouTube. [Link]

• ResearchGate. (n.d.). Size the chelate ring of the ligand effect on stability of the complex. [Link]

• Hermann, P., et al. (2021). Recommended procedures for potentiometric determination of equilibrium constants of polydentate ligands and their metal ion complexes. NECTAR COST Action CA18202. [Link]

• Al-Rashdi, A. M., et al. (2018). Potentiometric Determination of Stability Constants of Sulphathiazole and Glycine-Metal Complexes. American Journal of Analytical Chemistry, 9(3), 99-112. [Link]

• Wikipedia. (2023). Isothermal titration calorimetry. [Link]

• Center for Macromolecular Interactions. (n.d.). Isothermal Titration Calorimetry (ITC). Harvard Medical School. [Link]

• Hancock, R. D., & Martell, A. E. (1989). A DFT analysis of the effect of chelate ring size on metal ion selectivity in complexes of polyamine ligands. Chemical reviews, 89(8), 1875-1914. [Link]

• TA Instruments. (n.d.). Quick Start: Isothermal Titration Calorimetry (ITC). [Link]

• ResearchGate. (2018). Stability Constants of Metal Complexes in Solution. [Link]

• Cannan, R. K., & Kibrick, A. (1938). Complex Formation between Carboxylic Acids and Divalent Metal Cations. Journal of the American Chemical Society, 60(10), 2314-2320. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. [Link]

• Dalal Institute. (n.d.). Chelate Effect and Its Thermodynamic Origin. [Link]

• Nandiyanto, A. B. D., et al. (2023). How to Calculate and Measure Solution Concentration using UV-Vis Spectrum Analysis. Indonesian Journal of Science & Technology, 8(2), 345-362. [Link]

• ResearchGate. (n.d.). UV-vis analysis of metal chelation with 2 and 29. [Link]

• CUNY Academic Commons. (2022). Quantitative Analysis of Transition Metal Salts by UV/Vis Spectroscopy. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Platinum complexes of diaminocarboxylic acids and their ethyl ester derivatives: the effect of the chelate ring size on antitumor activity and interactions with GMP and DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. dalalinstitute.com [dalalinstitute.com]
• 7. scispace.com [scispace.com]
• 8. d-nb.info [d-nb.info]
• 9. hakon-art.com [hakon-art.com]
• 10. cost-nectar.eu [cost-nectar.eu]
• 11. youtube.com [youtube.com]
• 12. Potentiometric Determination of Stability Constants of Sulphathiazole and Glycine-Metal Complexes [scirp.org]
• 13. researchgate.net [researchgate.net]
• 14. kbcc.cuny.edu [kbcc.cuny.edu]
• 15. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 16. tainstruments.com [tainstruments.com]
• 17. Isothermal titration calorimetry - Wikipedia [en.wikipedia.org]

A Senior Application Scientist's Guide to Assessing the Impact of Dicarboxylic Acid Choice on Polymer Biodegradability

For researchers and professionals in materials science and drug development, the design of biodegradable polymers is a cornerstone of innovation. The promise of materials that perform their function and then safely return to the biosphere drives progress in fields from sustainable packaging to advanced drug delivery systems. The backbone of many of these remarkable materials is the polyester, and its ultimate fate in the environment is profoundly dictated by the monomers chosen for its synthesis.

This guide provides an in-depth comparison of how the selection of one of those key monomers—the dicarboxylic acid—critically influences the biodegradability of the final polymer. We will move beyond simple descriptions to explore the underlying chemical and physical principles, providing the causal links between molecular structure and degradation performance. This document is structured not as a rigid protocol, but as a logical journey from fundamental principles to practical, validated experimental workflows.

The Foundation: Polyester Synthesis and Dicarboxylic Acid Classes

Polyesters are synthesized through a condensation polymerization reaction between a diol (a molecule with two alcohol groups) and a dicarboxylic acid (a molecule with two carboxylic acid groups), eliminating water to form ester linkages.[1][2] This fundamental reaction, often carried out via thermal polycondensation, creates the long polymer chains that define the material's properties.[3][4]

The choice of dicarboxylic acid is a primary control point for tuning the polymer's characteristics. These monomers can be broadly categorized into two main families: aliphatic and aromatic.

• Aliphatic Dicarboxylic Acids: These are characterized by linear or branched carbon chains (e.g., succinic acid, adipic acid).

• Aromatic Dicarboxylic Acids: These contain a rigid, stable ring structure (e.g., terephthalic acid).

This structural difference is the first and most critical determinant of a polyester's susceptibility to degradation.

Caption: General polycondensation reaction for polyester synthesis.

The Core Principle: How Molecular Structure Dictates Degradability

The biodegradability of a polyester is not a simple property; it is an intricate interplay between its chemical structure and its physical morphology. Both are heavily influenced by the dicarboxylic acid component.

Aliphatic vs. Aromatic: A Tale of Two Structures

The most significant factor controlled by the dicarboxylic acid is the presence or absence of aromatic rings in the polymer backbone.

• Aliphatic Polyesters: Polymers synthesized from aliphatic dicarboxylic acids, such as poly(butylene succinate) (PBS), are the most prominent family of biodegradable plastics.[5] Their flexible, linear chains are readily recognized and cleaved by hydrolytic enzymes found in nature.[6][7]

• Aromatic Polyesters: The inclusion of aromatic dicarboxylic acids, like terephthalic acid in polyethylene terephthalate (PET), results in a rigid polymer backbone.[8] This rigidity, coupled with the electron-withdrawing nature of the aromatic ring, makes the ester bonds far less susceptible to hydrolysis.[7][9] Consequently, purely aromatic polyesters are generally considered non-biodegradable under typical environmental conditions.[8]

To balance the desirable mechanical and thermal properties of aromatic polymers with the need for biodegradability, copolyesters have been developed. Materials like poly(butylene adipate-co-terephthalate) (PBAT) incorporate both aliphatic (adipic acid) and aromatic (terephthalic acid) monomers. The aliphatic segments create susceptible points for enzymatic attack, allowing the polymer to break down, while the aromatic parts provide strength and durability.[6][8][10]

Caption: Structural comparison of aliphatic and aromatic polyesters.

The Effect of Aliphatic Chain Length

Within the family of aliphatic dicarboxylic acids, the length of the methylene (-CH₂) chain is a crucial variable for fine-tuning biodegradability. Common examples include succinic acid (C4), adipic acid (C6), and suberic acid (C8).

Increasing the carbon chain length of the dicarboxylic acid generally increases the flexibility of the polymer backbone. This can disrupt the polymer's ability to pack into a highly ordered crystalline structure. As will be discussed next, lower crystallinity often correlates with faster degradation.[11][12] Furthermore, studies have shown that for some aliphatic polyesters, those with more carbon atoms in the dicarboxylic acid monomer exhibit a faster enzymatic degradation rate.[11][13] For instance, copolyesters of poly(butylene succinate-co-adipate) (PBSA) often show enhanced degradation compared to the homopolymer poly(butylene succinate) (PBS).[11][14][15]

The Critical Role of Crystallinity

Crystallinity, the degree of structural order within a polymer, is perhaps the most important physical property governing biodegradability.[16]

• Crystalline Regions: Polymer chains are tightly packed in an ordered, regular pattern. These regions are dense and rigid.

• Amorphous Regions: Polymer chains are disordered and randomly coiled. These regions have more free volume.

Enzymatic and hydrolytic degradation are surface erosion phenomena.[5][17] Water and enzymes, which are large molecules, cannot easily penetrate the dense crystalline regions.[17] Therefore, degradation preferentially begins in the more accessible amorphous regions.[18][19][20] A polymer with a lower degree of crystallinity presents a larger amorphous surface area for attack, generally leading to a faster rate of biodegradation.[11][21]

The choice of dicarboxylic acid directly impacts crystallinity. Using a single dicarboxylic acid (like succinic acid to make PBS) can result in a highly regular polymer chain that crystallizes easily. By introducing a second dicarboxylic acid of a different length (like adipic acid to make the copolyester PBSA), the regularity of the chain is disrupted. This "copolymerization" strategy is a common and effective method to reduce crystallinity and thereby enhance biodegradability.[11][12]

The Mechanism of Degradation: An Enzymatic Process

For most aliphatic polyesters in biologically active environments, degradation is not merely a passive chemical hydrolysis but an active enzymatic process.[22] Microorganisms such as bacteria and fungi secrete extracellular enzymes, like lipases and cutinases, that catalyze the cleavage of the ester bonds in the polymer backbone.[5][23]

This process typically follows a surface erosion mechanism:

• Enzyme Adsorption: Enzymes from the environment adsorb onto the polymer surface.

• Ester Bond Cleavage: The enzyme's active site binds to an ester linkage and catalyzes its hydrolysis.

• Product Diffusion: This cleavage produces water-soluble monomers and oligomers (short-chain fragments).

• Microbial Assimilation: These smaller molecules are then transported into the microbial cells and used as a source of carbon and energy (mineralization), ultimately producing CO₂ and water.

Caption: Key steps in the enzymatic surface erosion of a polyester.

A Validated Experimental Workflow for Comparison

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mdpi.com [mdpi.com]
• 4. savemyexams.com [savemyexams.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. Polyester biodegradability: importance and potential for optimisation - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC04489K [pubs.rsc.org]
• 9. scielo.br [scielo.br]
• 10. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - PMC [pmc.ncbi.nlm.nih.gov]
• 11. real.mtak.hu [real.mtak.hu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. The Role of Crystallinity in Polymer Rigidity and Transparency [eureka.patsnap.com]
• 17. files01.core.ac.uk [files01.core.ac.uk]
• 18. Effects of chemical and morphological structure on biodegradability of fibers, fabrics, and other polymeric materials :: BioResources [bioresources.cnr.ncsu.edu]
• 19. researchgate.net [researchgate.net]
• 20. pubs.aip.org [pubs.aip.org]
• 21. m.youtube.com [m.youtube.com]
• 22. Hydrolytic Degradation and Erosion of Polyester Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 23. utoronto.scholaris.ca [utoronto.scholaris.ca]

A Senior Application Scientist's Guide to X-ray Photoelectron Spectroscopy (XPS) Analysis of Dicarboxylic Acids

Foreword: Beyond the Spectrum—A Causal Approach to Surface Analysis

Welcome, researchers and innovators. In the realm of materials science and drug development, understanding the surface chemistry of molecules like dicarboxylic acids is not merely an academic exercise; it is fundamental to controlling properties from corrosion inhibition to biocompatibility.[1][2] This guide is designed to move beyond rote protocol and into the realm of scientific intuition. We will explore not just how to perform X-ray Photoelectron Spectroscopy (XPS) on these molecules, but why we make specific experimental choices. The goal is to empower you to generate data that is not only accurate but also defensible and insightful. Dicarboxylic acids, while seemingly simple, present unique challenges in XPS, including their insulating nature and susceptibility to X-ray-induced damage.[1][3][4] A robust, self-validating methodology is therefore paramount.

Part 1: The Cornerstone of Analysis—A Validated Experimental Protocol

The quality of any XPS data is built upon the foundation of meticulous sample preparation and deliberate instrument operation. For dicarboxylic acids, which are typically insulating powders, this stage is critical to prevent the common pitfalls of sample charging and beam-induced degradation.[1][4][5]

Sample Preparation: Preserving Surface Integrity

The cardinal rule of surface analysis is to protect the surface of interest.[6] Contamination from handling or improper storage can obscure the true chemistry of your sample.

Step-by-Step Protocol for Powdered Dicarboxylic Acids:

• Glove Selection: Always use powder-free, silicone-free nitrile or polyethylene gloves. Other glove types can transfer plasticizers or silicones, which are common contaminants.[6][7]

• Tool Cleaning: Use stainless steel spatulas and tweezers that have been thoroughly cleaned with a high-purity solvent like isopropanol and dried.

• Mounting Technique: The preferred method for insulating powders is to press them into a high-purity indium foil.

  • Causality: Indium is soft, malleable, and highly conductive. Pressing the powder into the foil embeds the particles, creating a flat, stable surface and providing a conductive pathway to the sample holder. This is the first line of defense against sample charging.[7][8]

• Sample Loading: Gently press a small amount of the dicarboxylic acid powder onto a fresh piece of indium foil with a clean spatula until a thin, uniform layer is formed. Avoid creating a thick, loosely packed layer, which can charge more easily.

• Transfer: Mount the foil onto the XPS sample holder, ensuring good electrical contact. If possible, use a vacuum transfer system to move the sample into the analysis chamber to minimize atmospheric exposure.

Caption: Workflow for preparing dicarboxylic acid powders for XPS analysis.

Data Acquisition: Mitigating Charge and Damage

With a properly prepared sample, the focus shifts to acquiring high-fidelity spectra. This requires active management of charge neutralization and careful selection of acquisition parameters.

Recommended Instrument Parameters & Rationale:

• X-ray Source: A monochromatic Al Kα source (1486.6 eV) is standard.[4][9]

  • Causality: Monochromatic sources provide higher energy resolution and significantly reduce background signal compared to non-monochromatic sources, which is essential for accurate deconvolution of the C 1s and O 1s peaks.

• Charge Neutralization: A low-energy electron flood gun is mandatory.[10][11]

  • Causality: As photoelectrons are emitted from the insulating dicarboxylic acid surface, a positive charge builds up.[5][11] This positive potential retards the outgoing photoelectrons, causing their kinetic energy to decrease and their apparent binding energy to shift higher, distorting the spectra. The flood gun replenishes the surface with low-energy electrons to maintain a steady state of neutrality.[5]

• Survey Scan:

  • Pass Energy: 160 eV

  • Purpose: To identify all elements present on the surface and confirm sample purity.

• High-Resolution Scans (C 1s & O 1s):

  • Pass Energy: 20-40 eV.

  • Causality: A lower pass energy increases the energy resolution of the analyzer, allowing for the separation of closely spaced chemical states (e.g., C-C vs. -COOH).

  • X-ray Damage Mitigation: Dicarboxylic acids can be sensitive to prolonged X-ray exposure.[1][4] For particularly delicate samples, consider acquiring "snapshot" spectra with very short acquisition times (e.g., 1-10 seconds) to get a chemical fingerprint of the undamaged surface before proceeding with longer scans for better signal-to-noise.[9]

• Charge Referencing: After acquisition, the binding energy scale must be corrected. The C 1s peak corresponding to aliphatic carbon (C-C, C-H) from adventitious carbon contamination is conventionally set to a binding energy of 284.8 eV or 285.0 eV.[9][12][13]

  • Trustworthiness: This step ensures that your measured binding energies can be compared accurately to literature values. Consistency is key; always report the reference value used. While adventitious carbon is a convenient standard, be aware of its limitations, as its exact binding energy can vary slightly with the substrate.[12][14]

Part 2: Spectral Deconvolution—Translating Data into Chemistry

The high-resolution C 1s and O 1s spectra contain the chemical state information that is the core of the XPS experiment. Proper peak fitting (often called deconvolution) is essential to extract this information quantitatively.[14]

The C 1s Spectrum: Differentiating Carbon Environments

A typical dicarboxylic acid will exhibit two primary chemical environments for carbon, which are clearly resolved in the C 1s spectrum.

• Aliphatic Carbon (C-C, C-H): This peak appears at a lower binding energy, typically referenced to ~285.0 eV .[1][9]

• Carboxyl Carbon (-COOH): This peak is shifted to a significantly higher binding energy of ~289.0 eV .[1][9]

  • Causality: The carboxyl carbon is bonded to two highly electronegative oxygen atoms. These atoms withdraw electron density from the carbon, leaving it with a partial positive charge. This deshields the carbon nucleus from the core electrons, meaning more energy is required to remove a C 1s photoelectron, resulting in a higher measured binding energy.[15]

The stoichiometric ratio of these peaks should reflect the molecule's structure. For example, in malonic acid (HOOC-CH₂-COOH), the intensity ratio of the -COOH peak to the -CH₂- peak should be 2:1.[9] Deviations from this ratio can indicate surface contamination or X-ray-induced degradation (decarboxylation).

The O 1s Spectrum: Probing the Carboxyl Group

The O 1s spectrum provides a complementary view of the carboxyl functional group, which contains two distinct oxygen environments.

• Carbonyl Oxygen (C=O): This peak is found at ~532.0 eV .[1][9]

• Hydroxyl Oxygen (C-OH): This peak appears at a slightly higher binding energy of ~533.3 eV .[1][9]

  • Causality: Although both are electronegative, the hydroxyl oxygen is also bonded to a hydrogen atom, altering its chemical environment compared to the doubly-bonded carbonyl oxygen. This subtle difference is resolvable with a modern XPS instrument.

For a pure dicarboxylic acid, the intensity ratio of these two peaks should be 1:1.[9] The presence of additional peaks may suggest adsorbed water or other oxygen-containing contaminants.

Caption: Relationship between molecular structure and XPS spectral components.

Quantitative Data Summary

The following table summarizes the expected binding energies for the key functional groups in dicarboxylic acids.

Core Level	Functional Group	Typical Binding Energy (eV)	Rationale for Chemical Shift
C 1s	Aliphatic (C-C, C-H)	~285.0 (Reference)	Baseline for singly-bonded carbon.
C 1s	Carboxyl (-COOH)	~289.0	High shift due to bonding with two electronegative O atoms.
O 1s	Carbonyl (C=O)	~532.0	Doubly bonded to carbon.
O 1s	Hydroxyl (C-OH)	~533.3	Singly bonded to carbon and hydrogen, creating a distinct environment.

Binding energies are referenced to the C 1s aliphatic peak at 285.0 eV.

Part 3: A Comparative Performance Analysis—XPS in Context

While XPS is a powerful tool, a comprehensive understanding often requires a multi-technique approach. Objectively comparing XPS to its alternatives reveals its unique strengths and limitations for the analysis of dicarboxylic acids.

Technique	Information Provided	Surface Sensitivity	Quantification	Key Advantage for Dicarboxylic Acids	Key Limitation
XPS (X-ray Photoelectron Spectroscopy)	Elemental composition, chemical state, empirical formula	Excellent (2-10 nm)	Good (relative atomic %)	Directly probes surface chemistry, crucial for adhesion, corrosion, and functionalization studies.[2][3]	Potential for X-ray induced damage to the molecule.[1]
FTIR (Fourier-Transform Infrared Spectroscopy)	Vibrational modes, functional groups	Poor (microns, bulk)	Semi-quantitative	Excellent for confirming the presence of -COOH functional groups (broad O-H and C=O stretches).[16]	Not inherently surface-sensitive; difficult to distinguish surface vs. bulk.[17]
NMR (Nuclear Magnetic Resonance Spectroscopy)	Precise molecular structure, connectivity, and conformation	None (bulk, in solution)	Excellent (in solution)	Unrivaled for determining the exact chemical structure of the starting material.	Not applicable to the surface analysis of solid samples.
ToF-SIMS (Time-of-Flight Secondary Ion Mass Spectrometry)	Elemental and molecular fragment information	Exceptional (1-2 nm)	Challenging (matrix effects)	Extremely sensitive to surface contaminants and can provide molecular information from the very top monolayer.[18]	Destructive; quantification is difficult without standards.[19]

This comparison highlights the singular role of XPS: it is the premier technique for quantitative chemical state analysis of the immediate surface, the precise region where dicarboxylic acids perform their function in most applications. While FTIR can confirm the presence of carboxyl groups in the bulk and ToF-SIMS can give a more sensitive picture of the outer monolayer, XPS provides the quantitative chemical information in the critical near-surface region.

Conclusion

The XPS analysis of dicarboxylic acids is a powerful method for elucidating the surface chemistry that governs their performance. Success, however, is not accidental. It is the result of a deliberate, scientifically-grounded approach that begins with immaculate sample preparation, proceeds through careful data acquisition designed to mitigate charging and damage, and culminates in a logical, evidence-based interpretation of the spectra. By understanding the causality behind each step—from pressing a powder into indium foil to referencing the C 1s peak—the researcher transitions from a technician to a true surface scientist. XPS, when wielded with this expertise, provides unparalleled insights into the elemental and chemical nature of dicarboxylic acid surfaces, solidifying its role as a cornerstone technique in advanced materials and pharmaceutical development.

References

• Introduction to a series of dicarboxylic acids analyzed by x-ray photoelectron spectroscopy. Surface Science Spectra. [Link]

• Practical guides for x-ray photoelectron spectroscopy (XPS): Interpreting the carbon 1s spectrum. Journal of Vacuum Science & Technology A. [Link]

• Exploring Dicarboxylic Acid Interactions and Surface Chemistry Through X-ray Photoelectron Spectroscopy. Metallurgical and Materials Engineering. [Link]

• Synthesis and Characterization of Polythioamides from Elemental Sulfur for Efficient Hg(II) Adsorption. MDPI. [Link]

• Exploring Dicarboxylic Acid Interactions and Surface Chemistry Through X-ray Photoelectron Spectroscopy (Preprint). Research Square. [Link]

• Dicarboxylic acids analysed by x-ray photoelectron spectroscopy, Part I - propanedioic acid anhydrous. ResearchGate. [Link]

• High energy resolution XPS spectra of (A) C1s and (B) O1s regions on carboxyl-MoS2 sheets. ResearchGate. [Link]

• XPS as an advanced method for analysis of organic materials. DMSRE. [Link]

• Selecting the best surface analysis method for your materials/samples. AIP Publishing. [Link]

• X-ray Photoelectron Spectroscopy (XPS) Reference Pages. Surface Science Western. [Link]

• XPS guide: Charge neutralization and binding energy referencing for insulating samples. AIP Publishing. [Link]

• Sample handling, preparation and mounting for XPS and other surface analytical techniques. MMRC. [Link]

• What can be an alternative to XPS analysis, for measuring the chemical composition of a thin film?. ResearchGate. [Link]

• The core binding energies of some gaseous aromatic carboxylic acids and their relationship to proton affinities and gas phase acidities. Canadian Journal of Chemistry. [Link]

• Advanced XPS characterization: XPS-based multi-technique analyses for comprehensive understanding of functional materials. RSC Publishing. [Link]

• Carbon hybridization analysis by XPS. Deconvolution of the C 1s core... ResearchGate. [Link]

• Sample Preparation Methods. The XPS Library. [Link]

• Charge Compensation. Surface Science Western. [Link]

• (a−c) Deconvoluted high-resolution C 1s XPS spectra for samples S1, S2,... ResearchGate. [Link]

• Surface Analysis Tools for Characterizing Biological Materials. PMC - NIH. [Link]

• Dicarboxylic acids analysed by x-ray photoelectron spectroscopy, Part I - propanedioic acid anhydrous. AIP Publishing. [Link]

• Sample Preparation of Xps. Scribd. [Link]

• Charge Referencing. The XPS Research Institute. [Link]

• Surface Charging of Insulating Samples in X-ray Photoelectron Spectroscopy. ResearchGate. [Link]

• Sample handling, preparation and mounting for XPS and other surface analytical techniques. eSpace - The University of Manchester. [Link]

• The C=O Bond, Part III: Carboxylic Acids. Spectroscopy Online. [Link]

• Carbon – XPS Analysis. Cardiff University. [Link]

• Surface Functional Group Characterization Using Chemical Derivatization X-ray Photoelectron Spectroscopy (CD-XPS). BAM-Dissertationsreihe. [Link]

• Enhanced Dispersibility of Iron Oxide Nanoparticles Synthesized by Laser Pyrolysis with Isopropanol Vapors as Sensitizer. MDPI. [Link]

• An Open-Access Online Database of Core Electron Binding Energies from Gas Phase Photoelectron Spectroscopy. DSpace. [Link]

• XPS of Polymers Database. SurfaceSpectra. [Link]

• NIST X-ray Photoelectron Spectroscopy Database, Version 4.1. ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. metall-mater-eng.com [metall-mater-eng.com]
• 3. metall-mater-eng.com [metall-mater-eng.com]
• 4. researchgate.net [researchgate.net]
• 5. X-ray Photoelectron Spectroscopy | Charging Effects in XPS | | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. mmrc.caltech.edu [mmrc.caltech.edu]
• 7. library4xps.com [library4xps.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.aip.org [pubs.aip.org]
• 10. pubs.aip.org [pubs.aip.org]
• 11. X-ray Photoelectron Spectroscopy (XPS) Reference Pages: Charge Compensation [xpsfitting.com]
• 12. Carbon | XPS Periodic Table | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. Carbon – XPS Analysis - Cardiff University [sites.cardiff.ac.uk]
• 14. mmrc.caltech.edu [mmrc.caltech.edu]
• 15. cdnsciencepub.com [cdnsciencepub.com]
• 16. spectroscopyonline.com [spectroscopyonline.com]
• 17. d-nb.info [d-nb.info]
• 18. Surface Analysis Tools for Characterizing Biological Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

A Comparative Performance Analysis of Plasticizers Derived from Cyclic Anhydrides

This guide provides an in-depth performance comparison of plasticizers synthesized from three key cyclic anhydrides: phthalic anhydride, succinic anhydride, and maleic anhydride. Intended for researchers, scientists, and professionals in polymer science and drug development, this document moves beyond simple data reporting to explain the causal relationships between chemical structure and performance, grounded in experimental evidence.

Introduction: The Central Role of the Anhydride Core

Plasticizers are essential additives that impart flexibility, durability, and processability to otherwise rigid polymers, most notably poly(vinyl chloride) (PVC).[1][2] The functional core of many high-performance plasticizers is derived from the esterification of a cyclic anhydride with an alcohol. The structure of this parent anhydride—be it aromatic like phthalic anhydride or aliphatic like succinic and maleic anhydrides—fundamentally dictates the final properties of the plasticizer and, consequently, the polymer blend.

Phthalic anhydride, an aromatic dicarboxylic acid anhydride, has long been the cornerstone of the plasticizer industry, leading to the production of phthalate esters like Di(2-ethylhexyl) phthalate (DEHP).[3][4][5] However, health and environmental concerns associated with the migration and toxicity of certain low-molecular-weight phthalates have driven intensive research into safer, more sustainable alternatives.[6][7] This has brought aliphatic anhydrides, particularly those derivable from renewable biomass, into the spotlight.[8][9] Succinic acid and maleic anhydride can be sourced from bio-based feedstocks, forming the basis for a new generation of "green" plasticizers.[8][10]

This guide will dissect the performance of these three plasticizer families, focusing on the critical metrics that determine their suitability for various applications: plasticizing efficiency, mechanical properties, permanence, and thermal stability.

Caption: General synthesis of diester plasticizers from cyclic anhydrides.

Comparative Analysis of Performance Metrics

The selection of a plasticizer is a multi-faceted decision involving a trade-off between efficiency, durability, stability, and cost. The choice of the parent anhydride is the first and most critical step in tailoring these properties.

Plasticizing Efficiency: Glass Transition Temperature (Tg) and Hardness

A primary measure of a plasticizer's effectiveness is its ability to lower the glass transition temperature (Tg) of the polymer, transforming it from a rigid, glassy state to a soft, flexible one at room temperature.[11] This is achieved by inserting plasticizer molecules between polymer chains, increasing free volume and allowing for greater chain mobility.[2]

• Phthalates (e.g., DEHP, DINP): Traditionally, phthalates like DEHP are highly efficient plasticizers, significantly depressing the Tg of PVC. They are often used as the benchmark against which alternatives are measured.[10]

• Succinates (e.g., DHS, DHPS): Succinate-based plasticizers have demonstrated exceptional performance, often matching or exceeding the efficiency of DEHP.[12][13] Studies have shown that succinate diesters with linear side chains (four to eight carbons) are as effective as DEHP in plasticizing PVC.[10] The central chain length of the plasticizer has the greatest impact, with shorter central chains leading to harder blends and longer ones producing softer materials.[1][13]

• Maleates: Similar to succinates, maleate diesters also show high plasticizing efficiency, effectively lowering the Tg of PVC to levels comparable to commercial phthalates.[10][12]

The reduction in Tg directly correlates with a decrease in the hardness (measured on a Shore scale) of the final material. Succinate-based plasticizers have been shown to reduce the surface hardness of PVC blends by up to 43% compared to unplasticized PVC, an effect comparable to DEHP.[13]

Table 1: Comparison of Glass Transition Temperature (Tg) for Plasticized PVC

Plasticizer Type (at ~40-50 phr)	Parent Anhydride	Representative Plasticizer	Tg of Plasticized PVC (°C)	Source(s)
Phthalate	Phthalic Anhydride	DEHP (di(2-ethylhexyl) phthalate)	-22.05 to -18.4	[14]
Phthalate	Phthalic Anhydride	DINP (diisononyl phthalate)	Varies, similar to DEHP	[10]
Succinate	Succinic Anhydride	DHS (diheptyl succinate)	Comparable to or lower than DEHP	[12][13]
Succinate	Succinic Anhydride	Bio-based succinate ester mix	Comparable to DEHP/DINP	[10][15]

| Maleate | Maleic Anhydride | Dialkyl Maleates | Lowers Tg effectively |[10][12] |

Mechanical Properties: The Strength vs. Flexibility Trade-off

Plasticization inherently involves a trade-off: as flexibility increases, tensile strength typically decreases. An ideal plasticizer minimizes this loss of strength while maximizing elongation at break (a measure of flexibility).

• Phthalates (e.g., DEHP): Provide a well-understood balance of properties, resulting in flexible PVC with adequate tensile strength for many general-purpose applications.

• Succinates: PVC blends plasticized with succinates exhibit excellent mechanical properties. For instance, an environmentally friendly succinate ester mixture at 50 parts per hundred resin (phr) achieved a tensile strength of approximately 19 MPa and an elongation at break of around 250%, values that are on par with commercial phthalates.[10][15] Some studies report that succinate-plasticized blends can even show improved tensile properties (up to 77% increase) compared to DEHP controls.[13]

• Maleates: Tung-oil based esters derived from tung-maleic anhydride have been shown to impart good mechanical properties to PVC.[16] When used as a co-plasticizer with traditional phthalates, they can improve both mechanical and thermal stability.[16]

The compatibility between the plasticizer and the polymer matrix is crucial. Poor compatibility can lead to phase separation and inferior mechanical performance.[17]

Table 2: Comparative Mechanical Properties of Plasticized PVC (at 50 phr)

Property	Phthalate (DEHP/DINP)	Succinate-based Esters	Source(s)
Tensile Strength (MPa)	~19	~19	[10][15]

| Elongation at Break (%) | ~250 | ~250 |[10][15] |

Permanence: Migration and Volatility Resistance

A critical drawback of conventional small-molecule plasticizers is their tendency to migrate out of the polymer matrix over time, a process accelerated by heat, solvents, or physical contact.[14][18] This leaching not only makes the material brittle but also raises significant health concerns, especially in medical devices, toys, and food packaging.[6][19]

• Phthalates (e.g., DEHP): Low-molecular-weight phthalates like DEHP are particularly prone to migration.[6][18]

• Succinates and other Bio-based Esters: This is where alternatives derived from aliphatic anhydrides truly excel. Due to their often higher molecular weight and strong interactions with the polymer matrix, they exhibit significantly improved migration resistance.[14] In one study, a novel succinate-based plasticizer showed a 70% lower migration loss compared to DEHP or DINP.[10][15] The presence of polar ester groups in the plasticizer can form dipole-dipole interactions with the chlorine atoms of PVC, which helps to anchor the plasticizer and reduce its mobility.[14]

• Polymeric Plasticizers: An effective strategy to combat migration is the use of polymeric plasticizers, which can be synthesized from cyclic anhydrides. These high-molecular-weight polyesters become physically entangled with the PVC chains, drastically reducing their ability to leach out.[14][18][20] For example, a low-molecular-weight bio-based polyester rubber showed almost no migration loss in solvent immersion tests, whereas a conventional monomeric plasticizer (DINCH) showed significant leaching.[20]

Higher molecular weight is a key factor in reducing both volatility (loss to air) and migration (loss to liquids or solids).[14][17]

Experimental Methodologies: A Framework for Evaluation

To ensure scientific rigor and enable meaningful comparisons, standardized testing protocols are essential. The following section details the core experimental workflows for evaluating plasticizer performance.

Caption: Standard experimental workflow for plasticizer performance evaluation.

Protocol for Preparation of Plasticized PVC Sheets

Causality: This protocol is designed to ensure a homogenous dispersion of the plasticizer within the PVC matrix, which is critical for obtaining reproducible and representative test specimens.

• Formulation: Prepare a standard formulation. For example: 100 parts PVC resin, 50 parts plasticizer (phr), and 2-3 parts thermal stabilizer (e.g., a Ca/Zn stearate system).

• Mixing: Combine the components in a high-speed mixer at room temperature for 10-15 minutes to create a uniform dry blend.

• Melt Compounding: Process the dry blend on a two-roll mill at a temperature of 160-170°C for 5-10 minutes until a homogenous, molten sheet is formed. The friction ratio between the rolls should be maintained (e.g., 1:1.2).

• Molding: Place the compounded sheet into a mold and preheat in a hydraulic press at ~175°C for 5 minutes with minimal pressure.

• Pressing: Apply a pressure of ~10 MPa for 3-5 minutes to form a sheet of uniform thickness (e.g., 1 mm).

• Cooling: Cool the mold to room temperature under pressure to solidify the sheet and minimize internal stresses.

• Conditioning: Condition the prepared sheets at standard conditions (e.g., 23°C, 50% relative humidity) for at least 24 hours before testing.

Protocol for Migration Resistance Test (Solvent Extraction)

Causality: This accelerated test simulates the leaching of plasticizer into fatty or oily substances. Hexane is a common non-polar solvent used to mimic such contact.

• Sample Preparation: Cut circular or square samples of a precise dimension (e.g., 2 cm x 2 cm) from the conditioned PVC sheet.

• Initial Weighing: Accurately weigh each sample to four decimal places (W_initial).

• Immersion: Fully immerse the samples in a sealed container with a sufficient volume of n-hexane (e.g., 30 mL) at a controlled temperature (e.g., 25°C).

• Extraction: Allow the samples to remain in the solvent for a specified duration (e.g., 24 hours).

• Drying: Remove the samples from the solvent, gently wipe the surface with absorbent paper, and dry them in a vacuum oven at 50°C until a constant weight is achieved.

• Final Weighing: Accurately weigh the dried samples (W_final).

• Calculation: Calculate the percentage of weight loss due to migration: Weight Loss (%) = [(W_initial - W_final) / W_initial] x 100

Protocol for Thermal Analysis (DSC and TGA)

Causality: Differential Scanning Calorimetry (DSC) is used to determine the glass transition temperature (Tg), the key indicator of plasticizing efficiency. Thermogravimetric Analysis (TGA) evaluates the thermal stability of the plasticized material by measuring weight loss as a function of temperature.[20]

• DSC (for Tg):

  • Seal a small, accurately weighed sample (5-10 mg) in an aluminum DSC pan.

  • Heat the sample to a temperature well above its expected Tg (e.g., 100°C) at a controlled rate (e.g., 10°C/min) to erase its thermal history.

  • Cool the sample rapidly to a low temperature (e.g., -80°C).

  • Reheat the sample at the same controlled rate (e.g., 10°C/min). The Tg is determined from the inflection point in the heat flow curve during this second heating scan.[20]

• TGA (for Thermal Stability):

  • Place an accurately weighed sample (10-15 mg) in a TGA crucible.

  • Heat the sample from room temperature to a high temperature (e.g., 600°C) at a constant rate (e.g., 10°C/min) under a nitrogen atmosphere.

  • Record the weight loss as a function of temperature. The onset temperature of degradation (e.g., T_5% for 5% weight loss) is used as a measure of thermal stability.[10]

Conclusion and Future Outlook

The performance of plasticizers derived from cyclic anhydrides is intrinsically linked to the chemical nature of the parent anhydride. While traditional phthalate-based plasticizers offer high efficiency and a low cost, concerns over their permanence and toxicity have catalyzed a shift towards alternatives.

Plasticizers derived from aliphatic cyclic anhydrides, such as succinic and maleic anhydride, have emerged as highly promising, often bio-based, alternatives. Experimental data consistently demonstrates that they can match or even exceed the performance of conventional phthalates in key areas:

• Plasticizing Efficiency: Succinates and maleates are highly effective at lowering the Tg of PVC, resulting in materials with excellent flexibility.

• Mechanical Properties: They provide a comparable balance of tensile strength and elongation to phthalates.

• Migration Resistance: This is their standout feature. Due to stronger intermolecular interactions and the potential for higher molecular weight, they exhibit significantly lower leaching from the polymer matrix, enhancing product durability and safety.

The future of plasticizer development lies in sustainable and high-permanence solutions. Polymeric plasticizers synthesized from bio-based cyclic anhydrides and diols represent the next frontier, offering near-zero migration and contributing to a circular economy. As regulatory pressures and consumer demand for safer materials continue to grow, the versatility and performance of plasticizers derived from succinic and maleic anhydrides will undoubtedly play an increasingly critical role in the polymer industry.

References

• Kulawska, M., & Stasiek, A. (2021). Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration. National Institutes of Health. [Link]

• Iłowska, J., et al. (2022). Effective, Environmentally Friendly PVC Plasticizers Based on Succinic Acid. MDPI. [Link]

• Xie, Z., et al. (2014). Effects of bio-based plasticizers on mechanical and thermal properties of PVC/wood flour composites. BioResources. [Link]

• Erythropel, H. C., et al. (2023). Thermomechanical Properties of Nontoxic Plasticizers for Polyvinyl Chloride Predicted from Molecular Dynamics Simulations. ACS Applied Materials & Interfaces. [Link]

• Han, D., et al. (2024). Synthesis and performance evaluation of low-molecular-weight biobased polyester rubber as a novel eco-friendly polymeric plasticizer for polyvinyl chloride. Frontiers in Chemistry. [Link]

• Park, K., et al. (2019). Recent Developments of Biobased Plasticizers and Their Effect on Mechanical and Thermal Properties of Poly(vinyl chloride). Macromolecular Research. [Link]

• Hakkarainen, M. (2008). Environmentally Friendly Plasticizers for PVC. Diva-portal.org. [Link]

• Jacquin, C., et al. (2021). Relative to a Common Phthalate, Citrate-Based Plasticizers Exert Minimal Impact on Plastisphere Bacterial Community Composition during Biopolymer Biodegradation. Environmental Science & Technology. [Link]

• Erythropel, H. C. (2015). Evaluation of succinate-based plasticizers for poly(vinyl chloride). eScholarship@McGill. [Link]

• Mahmoud, E., et al. (2013). Renewable production of phthalic anhydride from biomass-derived furan and maleic anhydride. RSC Publishing. [Link]

• Kumar, A. (2024). Applications of Various Plasticizers in the Plastic Industry-Review. ResearchGate. [Link]

• Yang, P. B., et al. (2021). Synthesis, Properties, and Applications of Bio-Based Cyclic Aliphatic Polyesters. PubMed. [Link]

• Orbán, E., et al. (2002). Polymer-plasticizer interactions: Comparison of experimental data with theoretical results. ResearchGate. [Link]

• Jia, P., et al. (2018). Synthesis of Bio-Based Plasticizer with Improved Migration Resistance for Poly (Vinyl Chloride). ResearchGate. [Link]

• Wikipedia. (n.d.). Phthalic anhydride. Wikipedia. [Link]

• Wang, Y., et al. (2021). Synthesis and properties of a bio-based PVC plasticizer derived from lactic acid. New Journal of Chemistry. [Link]

• Patsnap. (2024). Non-Phthalate Plasticizers: DOTP vs. DINCH vs. Citrates. Patsnap Eureka. [Link]

• Zhang, Y., et al. (2023). Comparative analysis of bio-based plasticizers: biocompatibility, plasticizing mechanisms, and molecular dynamics insights. RSC Publishing. [Link]

• Pivsa-Art, S., et al. (2015). Plasticizing effects of citrate esters on properties of poly(lactic acid). ResearchGate. [Link]

• Vilcocq, L., et al. (2021). Synthesis and evaluation of novel sustainable aliphatic plasticizers into different polymer systems. ChemRxiv. [Link]

• Iłowska, J., et al. (2022). Effective, Environmentally Friendly PVC Plasticizers Based on Succinic Acid. PubMed. [Link]

• Daniels, C. A. (2021). Interactions between PVC and binary or ternary blends of plasticizers. Part I. PVC/plasticizer compatibility. ResearchGate. [Link]

• Zhang, D., et al. (2023). Record-High-Molecular-Weight Polyesters from Ring-Opening Copolymerization of Epoxides and Cyclic Anhydrides Catalyzed by Hydrogen-Bond-Functionalized Imidazoles. ACS Figshare. [Link]

• Yang, P. B., et al. (2021). Synthesis, Properties, and Applications of Bio-Based Cyclic Aliphatic Polyesters. ResearchGate. [Link]

• The Chemical Company. (n.d.). Phthalic Anhydride. The Chemical Company. [Link]

• Arayachukiat, S., et al. (2024). Competing Effects of Plasticization and Miscibility on the Structure and Dynamics of Natural Rubber: A Comparative Study on Bio and Commercial Plasticizers. ACS Polymers Au. [Link]

• Al-Mughaid, H., et al. (2021). Phthalic anhydride (PA): a valuable substrate in organic transformations. PubMed Central. [Link]

• Stuart, J. D., et al. (2018). Succinate-based plasticizers: Effect of plasticizer structure on the mechanical and thermal performance of poly(vinyl chloride) plastic formulations. ResearchGate. [Link]

• Kim, D., et al. (2019). Effects of citrate ester plasticizers and bis (2-ethylhexyl) phthalate in the OECD 28-day repeated-dose toxicity test (OECD TG 407). PubMed. [Link]

• Al-Azzawi, W. H., & Al-Khafaji, M. H. (2024). Evaluating Processing Parameter Effects on Polymer Grades and Plastic Coloring: Insights from Experimental Design and Characterization Studies. MDPI. [Link]

• Jia, P., et al. (2018). Plasticizers Derived from Biomass Resources: A Short Review. MDPI. [Link]

• Center for Advanced Life Cycle Engineering. (n.d.). Phthalate Risks and Alternatives. calce, umd. [Link]

• van der Vleuten, M., et al. (2024). Exploring the Impact of Bio-Based Plasticizers on the Curing Behavior and Material Properties of a Simplified Tire-Tread Compound. MDPI. [Link]

Sources

• 1. escholarship.mcgill.ca [escholarship.mcgill.ca]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Phthalic Anhydride Ideal for Plasticizers Production | PENPET [penpet.com]
• 4. Phthalic anhydride - Wikipedia [en.wikipedia.org]
• 5. thechemco.com [thechemco.com]
• 6. Comparative analysis of bio-based plasticizers: biocompatibility, plasticizing mechanisms, and molecular dynamics insights - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07258H [pubs.rsc.org]
• 7. Phthalate Risks and Alternatives | Center for Advanced Life Cycle Engineering [calce.umd.edu]
• 8. Renewable production of phthalic anhydride from biomass-derived furan and maleic anhydride - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC41655K [pubs.rsc.org]
• 9. Phthalic anhydride (PA): a valuable substrate in organic transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effective, Environmentally Friendly PVC Plasticizers Based on Succinic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. kinampark.com [kinampark.com]
• 17. Effects of bio-based plasticizers on mechanical and thermal properties of PVC/wood flour composites :: BioResources [bioresources.cnr.ncsu.edu]
• 18. diva-portal.org [diva-portal.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Frontiers | Synthesis and performance evaluation of low-molecular-weight biobased polyester rubber as a novel eco-friendly polymeric plasticizer for polyvinyl chloride [frontiersin.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Cyclohex-4-ene-1,2-dicarboxylic Acid

For Immediate Use by Laboratory Professionals

This document provides essential, direct guidance for researchers, scientists, and drug development professionals on the safe and compliant disposal of Cyclohex-4-ene-1,2-dicarboxylic acid. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

Foundational Safety & Hazard Recognition

Cyclohex-4-ene-1,2-dicarboxylic acid is classified as a hazardous substance, primarily recognized for causing skin irritation and serious eye irritation.[1][2] Some data also suggests it may cause respiratory irritation.[1][2] Therefore, it is imperative to treat this chemical and any associated waste as hazardous. Under no circumstances should it be disposed of down the drain or in regular trash receptacles.[3]

Key Hazards:

• Skin Irritation: Direct contact can lead to skin irritation.[4][2]

• Serious Eye Damage: Can cause significant eye irritation upon contact.[4][2]

• Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract.[1][2]

Before initiating any disposal procedures, ensure you are in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation risks.[1][5]

Step-by-Step Disposal Protocol

The following protocol outlines the systematic process for the safe disposal of Cyclohex-4-ene-1,2-dicarboxylic acid waste.

To prevent exposure, the following PPE is mandatory when handling Cyclohex-4-ene-1,2-dicarboxylic acid for disposal:

PPE Category	Specification	Rationale
Eye Protection	Tightly fitting chemical safety goggles or a face shield conforming to EN 166 (EU) or NIOSH (US) standards.[3]	Protects against dust and splashes that can cause serious eye irritation.[1]
Hand Protection	Chemical-impermeable gloves.[3]	Prevents skin contact and subsequent irritation.[1]
Body Protection	A lab coat or other protective clothing to prevent skin contact.[3]	Provides a barrier against accidental spills and contamination.
Respiratory Protection	Work in a well-ventilated area or fume hood. If ventilation is inadequate, a NIOSH/MSHA-approved respirator is required.[3][5]	Minimizes the risk of inhaling dust which can cause respiratory irritation.[1]

Proper segregation is crucial to prevent dangerous chemical reactions.

• Designated Hazardous Waste: All materials contaminated with Cyclohex-4-ene-1,2-dicarboxylic acid, including the chemical itself, paper towels, gloves, and weighing boats, must be treated as hazardous chemical waste.[3]

• Incompatible Materials: This chemical is incompatible with oxidizing agents and strong bases.[3] Do not mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department.

• Waste Collection: Collect waste in a designated, properly labeled, and sealed container. For spills, carefully collect the material without creating dust.

The integrity of the waste container is paramount for safe storage and transport.

• Container Compatibility: Use a container made of a material compatible with carboxylic acids.[6] Glass containers are generally a good choice; avoid metal containers for corrosive waste.[6] The original container is often a suitable option.[3]

• Container Condition: The container must be in good condition, with a tightly fitting cap, and kept closed at all times except when adding waste.[3][6]

• Labeling: The waste container must be clearly labeled with "HAZARDOUS WASTE," the full chemical name "Cyclohex-4-ene-1,2-dicarboxylic acid," and any other information required by your institution, such as the accumulation start date and hazard pictograms.[3]

Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[7] The storage area should be secure.[4][1]

• Professional Disposal Service: Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed chemical waste disposal company.

• Regulatory Compliance: Adhere to all local, state, and federal regulations for hazardous waste disposal.[4][8] Chemical waste generators must determine if a discarded chemical is classified as hazardous waste under EPA guidelines (40 CFR 261.3).[8]

Empty containers that held Cyclohex-4-ene-1,2-dicarboxylic acid must be decontaminated before disposal.

• Triple Rinsing: It is recommended to triple rinse the container with a suitable solvent.

• Rinsate Disposal: The rinsate from the cleaning process must be collected and disposed of as hazardous waste.[3]

• Final Container Disposal: Once decontaminated, the container can be punctured to render it unusable and then disposed of in a sanitary landfill or recycled, depending on local regulations.

Disposal Workflow

Caption: Decision workflow for the proper disposal of Cyclohex-4-ene-1,2-dicarboxylic acid.

Emergency Procedures

In the event of accidental exposure or a spill, follow these procedures immediately.

Spill Response

• Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate ventilation.[1]

• Remove Ignition Sources: Remove all sources of ignition from the area.[4][1]

• Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical enter drains.[4]

• Cleanup: Wearing appropriate PPE, collect the spilled material using non-sparking tools and place it in a suitable, closed container for disposal.[1] Avoid creating dust.[4][1]

First-Aid Measures

• Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[4][1]

• Skin Contact: Immediately remove contaminated clothing.[4] Wash the affected area with soap and plenty of water.[4][1] Consult a doctor if irritation persists.[1]

• Eye Contact: Rinse cautiously with water for at least 15 minutes.[4][1] Remove contact lenses if present and easy to do.[4] Continue rinsing and seek immediate medical attention.

• Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

References

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Properly Managing Chemical Waste in Laboratories. Ace Waste. [Link]

• 4-Cyclohexene-1,2-dicarboxylic acid, cis- | C8H10O4 | CID 504243. PubChem. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-Cyclohexene-1,2-dicarboxylic acid, cis- | C8H10O4 | CID 504243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. cis-4-Cyclohexene-1,2-dicarboxylic anhydride(935-79-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. acewaste.com.au [acewaste.com.au]
• 7. Page loading... [wap.guidechem.com]
• 8. aksci.com [aksci.com]

Mastering the Safe Handling of Cyclohex-4-ene-1,2-dicarboxylic Acid: A Guide for Laboratory Professionals

For researchers and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides essential, immediate safety and logistical information for handling Cyclohex-4-ene-1,2-dicarboxylic acid, moving beyond a simple checklist to offer a framework for safe and efficient laboratory operations. Understanding the "why" behind each safety protocol empowers you to make informed decisions and foster a culture of safety.

Cyclohex-4-ene-1,2-dicarboxylic acid is a compound that, while valuable in research and synthesis, presents definite hazards. It is known to cause skin irritation, serious eye irritation, and may lead to respiratory irritation[1][2][3][4][5]. Adherence to the following protocols is critical to mitigate these risks and ensure a safe laboratory environment.

Immediate Safety and Hazard Overview

Before handling Cyclohex-4-ene-1,2-dicarboxylic acid, it is crucial to be aware of its primary hazards. This compound is classified as a hazardous substance, and its potential effects on personnel necessitate strict adherence to safety measures.

Primary Hazards:

• Skin Irritation: Direct contact can cause skin irritation[2][5].

• Serious Eye Damage: The compound can cause serious eye irritation and potential damage upon contact[2][5][6].

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation[2][5].

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable when handling Cyclohex-4-ene-1,2-dicarboxylic acid. The following table outlines the minimum required PPE and the rationale for each.

PPE Category	Specification	Rationale
Eye Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield may also be appropriate[1][2][5].	Protects against dust particles and splashes that can cause serious eye irritation[1][2].
Hand Protection	Chemical-impermeable gloves that satisfy EU Directive 89/686/EEC and the standard EN 374. Gloves must be inspected before use[1][2][3].	Prevents skin contact, which can lead to irritation[1][2].
Respiratory Protection	A NIOSH/MSHA-approved respirator is required if ventilation is inadequate. A full-face respirator is recommended if exposure limits are exceeded or if irritation or other symptoms are experienced[1][2][3].	Protects against the inhalation of dust, which may cause respiratory irritation[1][2].
Protective Clothing	A lab coat is mandatory. Fire/flame resistant and impervious clothing should be worn to prevent skin contact[1][2][3].	Provides an additional layer of protection against skin contact and contamination of personal clothing[1].

Operational Plan: From Handling to Storage

A systematic approach to handling and storage is crucial for minimizing exposure and ensuring the stability of the chemical.

Handling Procedures

• Ventilation is Key: Always work in a well-ventilated area. A properly functioning chemical fume hood with an average face velocity of at least 100 feet per minute is the preferred environment[1].

• Avoid Dust and Aerosols: Take care to avoid the formation of dust and aerosols during handling[1][3][7][8].

• Use Appropriate Tools: Employ non-sparking tools to prevent any risk of ignition[1][3].

• Personal Hygiene: Wash hands and any exposed skin thoroughly after handling the compound[1][5][9].

• Avoid Contact: Do not allow the chemical to come into contact with skin and eyes[1][3][5][7][8].

Storage Protocols

• Container Integrity: Store in a tightly closed container in a dry, cool, and well-ventilated place[1][3][9].

• Incompatible Materials: Keep away from foodstuff containers and incompatible materials such as oxidizing agents and strong bases[1][2].

• Secure Storage: The storage area should be locked to restrict access[1][3][9].

Spill and Emergency Response

In the event of a spill or exposure, a swift and informed response is critical.

Spill Response Workflow

Caption: Workflow for a safe and effective response to a Cyclohex-4-ene-1,2-dicarboxylic acid spill.

First Aid Measures

• Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration and seek immediate medical attention[1][5].

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. If irritation persists, consult a doctor[1][5][9].

• Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do. Continue rinsing and consult a doctor[1][3][5][9].

• Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person and seek immediate medical attention[3][7].

Disposal Plan: Responsible Waste Management

Proper disposal of Cyclohex-4-ene-1,2-dicarboxylic acid and its containers is an essential part of the chemical's lifecycle and is governed by strict regulations.

Waste Type	Disposal Protocol
Chemical Waste	Treat as hazardous chemical waste. Dispose of the material by sending it to a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing[1][3]. Do not contaminate water, foodstuffs, feed, or seed by storage or disposal[1][3]. Do not discharge to sewer systems[3].
Contaminated Materials	Any materials that have come into contact with the chemical (e.g., gloves, paper towels) should be treated as hazardous waste and disposed of accordingly[2].
Empty Containers	Containers should be triple-rinsed (or equivalent) with a suitable solvent, and the rinsate collected as hazardous waste[2]. The decontaminated container can then be punctured to render it unusable and disposed of in a sanitary landfill or offered for recycling[1][2][3].

By integrating these safety and handling protocols into your daily laboratory operations, you can significantly mitigate the risks associated with Cyclohex-4-ene-1,2-dicarboxylic acid, ensuring a safer environment for you and your colleagues.

References

• PubChem. (n.d.). 4-Cyclohexene-1,2-dicarboxylic acid, cis-. Retrieved from [Link]

• Capot Chemical. (2025). MSDS of 4-cyclohexene-1,2-dicarboxylic acid, 1-methyl ester, (1r,2r)-rel-. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. 4-Cyclohexene-1,2-dicarboxylic acid, cis- | C8H10O4 | CID 504243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. aksci.com [aksci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. capotchem.com [capotchem.com]
• 8. Page loading... [wap.guidechem.com]
• 9. fishersci.com [fishersci.com]